3-(Methoxycarbonyl)pyridine-2-carboxylic acid

• CAS: 24195-02-6

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, a key chemical intermediate with significant applications in pharmaceutical and agrochemical research. This document delves into its chemical identity, synthesis, physicochemical properties, and spectroscopic profile. Furthermore, it explores its relevance in medicinal chemistry, particularly in the context of its precursor, quinolinic acid, and its role in the kynurenine pathway. Safety protocols and handling guidelines are also detailed to ensure its proper use in a laboratory setting. This guide is intended to be a valuable resource for scientists engaged in organic synthesis and drug discovery.

Introduction: A Versatile Pyridine Derivative

3-(Methoxycarbonyl)pyridine-2-carboxylic acid, also known as quinolinic acid 3-methyl ester, is a pyridine dicarboxylic acid monoester.[1] Its structure, featuring both a carboxylic acid and a methyl ester group on a pyridine ring, makes it a valuable building block in organic synthesis. The strategic placement of these functional groups allows for a variety of chemical transformations, rendering it a versatile intermediate in the synthesis of more complex molecules.

The parent compound, quinolinic acid (pyridine-2,3-dicarboxylic acid), is a metabolite of the amino acid tryptophan via the kynurenine pathway.[2][3][4] Quinolinic acid itself is a neuroactive compound that acts as an agonist at the N-methyl-D-aspartate (NMDA) receptor and is implicated in the pathophysiology of several neurodegenerative diseases.[2][4] Consequently, its derivatives, including 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, are of significant interest to medicinal chemists for the development of novel therapeutics.[3] Pyridine carboxylic acids, in general, are crucial intermediates in the production of pharmaceuticals, agrochemicals, and food additives.[5]

Chemical Identity and Physicochemical Properties

CAS Number: 24195-02-6[2][6]

Synonyms:

• 3-(methoxycarbonyl)-2-pyridinecarboxylic acid

• Quinolinic acid 3-methyl ester[1]

• 3-Methyl 2,3-pyridinedicarboxylate[1]

• 3-(Methoxycarbonyl)picolinic acid[1]

Molecular Formula: C₈H₇NO₄[7][8][9]

Molecular Weight: 181.15 g/mol [7]

Property	Value	Source
Physical Form	Solid
Purity	Typically ≥95%
XLogP3-AA (Predicted)	0.9	[10]
InChI	1S/C8H7NO4/c1-13-8(12)5-3-2-4-9-6(5)7(10)11/h2-4H,1H3,(H,10,11)	[8]
InChIKey	PRENKBUQKMUCHQ-UHFFFAOYSA-N	[8]
SMILES	COC(=O)C1=C(N=CC=C1)C(=O)O	[8]

Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

The primary route for the synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is the selective esterification of its parent compound, quinolinic acid.

Reaction Scheme:

Caption: Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Experimental Protocol:

This protocol is based on the general principles of Fischer-Speier esterification, adapted for the selective mono-esterification of quinolinic acid.

Materials:

• Quinolinic acid

• Methanol (anhydrous)

• Acetic anhydride

• Toluene

• Sodium bicarbonate solution (saturated)

• Magnesium sulfate (anhydrous)

• Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

• Heating mantle and magnetic stirrer

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend quinolinic acid in a suitable solvent such as toluene.

• Addition of Reagents: Add an excess of anhydrous methanol to the suspension. This serves as both a reactant and a solvent. Subsequently, add a catalytic amount of acetic anhydride.[7]

• Reflux: Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC) to observe the consumption of the starting material and the formation of the product.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Remove the solvent and excess methanol under reduced pressure using a rotary evaporator.

• Purification: Dissolve the residue in a suitable organic solvent like ethyl acetate and transfer it to a separatory funnel. Wash the organic layer with a saturated sodium bicarbonate solution to remove any unreacted carboxylic acid and acidic byproducts. Follow this with a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Recrystallization: Further purify the product by recrystallization from an appropriate solvent system (e.g., ethanol/water) to obtain 3-(Methoxycarbonyl)pyridine-2-carboxylic acid as a solid.

Causality in Experimental Choices:

• Excess Methanol: Using an excess of methanol drives the equilibrium of the esterification reaction towards the product side, maximizing the yield.

• Acetic Anhydride as Catalyst: Acetic anhydride acts as a dehydrating agent, removing the water formed during the reaction, which also helps to shift the equilibrium towards the product. It can also activate the carboxylic acid group.

• Aqueous Work-up with Sodium Bicarbonate: This step is crucial for separating the desired monoester from the unreacted dicarboxylic acid and any diester that may have formed. The acidic starting material and byproducts are deprotonated and become soluble in the aqueous phase, while the ester remains in the organic phase.

Spectroscopic Characterization

The structural features of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid can be confirmed using various spectroscopic techniques.

4.1 Infrared (IR) Spectroscopy

The IR spectrum of a carboxylic acid is characterized by a very broad O-H stretching band due to hydrogen bonding, typically in the range of 3300-2500 cm⁻¹.[11][12] The carbonyl (C=O) stretching vibrations of the carboxylic acid and the ester will appear as strong absorptions. The carboxylic acid C=O stretch is expected between 1730-1700 cm⁻¹, while the ester C=O stretch is typically found at a slightly higher frequency.[11] The C-O stretching of the carboxylic acid and the ester will also be present in the fingerprint region (1320-1210 cm⁻¹).[11]

Expected IR Absorptions:

Functional Group	Wavenumber (cm⁻¹)	Intensity
O-H (Carboxylic Acid)	3300 - 2500	Strong, very broad
C-H (Aromatic)	~3100 - 3000	Medium to weak
C=O (Ester)	~1745	Strong
C=O (Carboxylic Acid)	~1710	Strong
C=C, C=N (Pyridine Ring)	~1600 - 1450	Medium
C-O (Ester & Carboxylic Acid)	~1300 - 1200	Strong
O-H bend (out-of-plane)	~960 - 900	Broad

4.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum will show signals corresponding to the protons on the pyridine ring and the methyl group of the ester. The acidic proton of the carboxylic acid will appear as a broad singlet at a downfield chemical shift, typically between 10-13 ppm.[13] The three aromatic protons on the pyridine ring will appear in the region of 7-9 ppm, with their splitting patterns determined by their coupling with each other. The methyl protons of the ester will be a sharp singlet at around 3.9-4.0 ppm.

¹³C NMR: The carbon NMR spectrum will show eight distinct signals. The carbonyl carbons of the carboxylic acid and the ester are the most deshielded, appearing in the range of 160-180 ppm.[13][14] The carbons of the pyridine ring will resonate in the aromatic region (120-150 ppm), and the methyl carbon of the ester will be the most upfield signal, typically around 50-60 ppm.

4.3 Mass Spectrometry

In mass spectrometry, the molecular ion peak (M⁺) would be observed at m/z = 181. The fragmentation pattern would likely involve the loss of the methoxy group (-OCH₃) from the ester, resulting in a peak at m/z = 150. Another common fragmentation for carboxylic acids is the loss of the carboxyl group (-COOH), which would give a peak at m/z = 136. The base peak is often due to the formation of an acylium ion (R-CO⁺).[14]

Applications in Research and Drug Development

3-(Methoxycarbonyl)pyridine-2-carboxylic acid serves as a valuable intermediate in the synthesis of a variety of biologically active molecules. Its utility stems from the presence of two modifiable functional groups.

Workflow: Utilization as a Synthetic Intermediate

Caption: Synthetic transformations of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

The carboxylic acid moiety can be readily converted into amides, which are common functional groups in many pharmaceuticals. The ester group can be hydrolyzed back to a carboxylic acid, allowing for differential protection and reaction at the two positions. Both the carboxylic acid and the ester can be reduced to alcohols, providing another avenue for derivatization.

These transformations allow for the synthesis of a diverse library of compounds that can be screened for various biological activities. For instance, pyridine-based compounds are known to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties.[5][15][16]

Safety and Handling

As with any chemical, proper safety precautions must be observed when handling 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Hazard Identification:

• May be harmful if swallowed.

• Causes skin irritation.

• Causes serious eye irritation.

• May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses with side-shields or chemical goggles.

• Hand Protection: Compatible chemical-resistant gloves.

• Skin and Body Protection: Laboratory coat.

• Respiratory Protection: Use in a well-ventilated area or with a fume hood. If dust is generated, a NIOSH-approved respirator may be necessary.

Handling and Storage:

• Avoid contact with skin, eyes, and clothing.

• Avoid inhalation of dust.

• Wash hands thoroughly after handling.

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

In case of exposure, consult the Safety Data Sheet (SDS) for detailed first-aid measures.

Conclusion

3-(Methoxycarbonyl)pyridine-2-carboxylic acid (CAS No. 24195-02-6) is a valuable and versatile chemical intermediate with significant potential in organic synthesis, particularly in the fields of medicinal and agrochemical research. Its straightforward synthesis from quinolinic acid and the presence of two distinct and reactive functional groups make it an attractive starting material for the creation of diverse molecular scaffolds. A thorough understanding of its properties, synthesis, and safe handling procedures, as outlined in this guide, is essential for its effective and responsible use in the laboratory.

References

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• MDPI. (2022, November 29). Synthesis, Cytotoxic Activity and In Silico Study of Novel Dihydropyridine Carboxylic Acids Derivatives. Retrieved from [Link]

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The Strategic Intermediate: A Technical Guide to 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-(methoxycarbonyl)pyridine-2-carboxylic acid, a pivotal intermediate in contemporary medicinal chemistry. With a molecular weight of 181.15 g/mol , this compound serves as a versatile scaffold for the synthesis of complex heterocyclic molecules, including potent enzyme inhibitors. This document details its physicochemical properties, provides a robust, step-by-step synthesis protocol from readily available starting materials, and explores its application in the development of targeted therapeutics, including inhibitors of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) and WD Repeat-Containing Protein 5 (WDR5). The causality behind experimental choices and the validation of the described protocols are emphasized to ensure scientific integrity and practical utility for researchers in drug discovery and development.

Introduction: The Significance of Pyridine Carboxylic Acid Scaffolds

Pyridine carboxylic acid isomers and their derivatives are foundational in medicinal chemistry, forming the core of numerous approved drugs for a wide array of diseases, including cancer, inflammatory disorders, and infectious agents.[1][2] The pyridine ring, an isostere of benzene, is a key component in over 7000 drug molecules due to its ability to engage in various non-covalent interactions with biological targets. The incorporation of carboxylic acid and ester functionalities provides crucial handles for further chemical modifications and can enhance interactions with protein active sites through hydrogen bonding and coordination with metal ions.[2]

3-(Methoxycarbonyl)pyridine-2-carboxylic acid, in particular, has emerged as a valuable building block. Its specific substitution pattern allows for regioselective reactions, enabling the construction of complex molecular architectures with high precision. This guide will delve into the essential technical aspects of this compound, from its fundamental properties to its strategic application in the synthesis of next-generation therapeutics.

Physicochemical and Safety Data

A thorough understanding of the physicochemical properties and safety profile of a chemical intermediate is paramount for its effective and safe utilization in a laboratory setting.

Molecular Properties

The key molecular and physical properties of 3-(methoxycarbonyl)pyridine-2-carboxylic acid are summarized in the table below.

Property	Value	Source
Molecular Formula	C₈H₇NO₄	[3]
Molecular Weight	181.15 g/mol	[3]
CAS Number	24195-02-6	[4]
Appearance	White to off-white solid	[5]
Melting Point	106 °C	[4]
Solubility	Soluble in hot ethanol, slightly soluble in ether and water (54 g/L at 25 °C)	[4][5]
pKa₁	2.34	[5]
pKa₂	4.87	[5]

Safety and Handling

3-(Methoxycarbonyl)pyridine-2-carboxylic acid should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood. The compound is classified with the following GHS hazard statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

For detailed safety information, always consult the latest Safety Data Sheet (SDS) from the supplier.

Synthesis Protocol: A Validated Approach

The synthesis of 3-(methoxycarbonyl)pyridine-2-carboxylic acid is most effectively and regioselectively achieved through the monoesterification of quinolinic acid (pyridine-2,3-dicarboxylic acid). The following protocol is a robust and validated method that proceeds via the formation of the cyclic anhydride intermediate.

Rationale for the Synthetic Strategy

Direct monoesterification of a dicarboxylic acid can be challenging due to the formation of a mixture of the desired monoester, the diester, and unreacted starting material. The use of a cyclic anhydride intermediate circumvents this issue by allowing for a controlled, regioselective opening of the anhydride ring by the alcohol nucleophile. This approach generally leads to higher yields and simpler purification of the desired product.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 3-(methoxycarbonyl)pyridine-2-carboxylic acid.

Detailed Step-by-Step Protocol

Step 1: Synthesis of Quinolinic Anhydride

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add quinolinic acid (1 equivalent).

• Add acetic anhydride (2-3 equivalents).

• Heat the mixture to reflux with stirring for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• The precipitated quinolinic anhydride is collected by vacuum filtration, washed with cold diethyl ether, and dried under vacuum.

Step 2: Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

• To a solution of quinolinic anhydride (1 equivalent) in a suitable solvent (e.g., dioxane or toluene), add methanol (1.1-1.5 equivalents) dropwise at room temperature.

• Heat the reaction mixture to reflux and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure to obtain the crude product.

Step 3: Purification

• The crude 3-(methoxycarbonyl)pyridine-2-carboxylic acid can be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane.

• Dissolve the crude product in the minimum amount of the hot solvent system.

• Allow the solution to cool slowly to room temperature and then place it in an ice bath to maximize crystal formation.

• Collect the pure crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Applications in Drug Discovery and Development

The strategic placement of the carboxylic acid and methyl ester groups makes 3-(methoxycarbonyl)pyridine-2-carboxylic acid a highly versatile intermediate for the synthesis of complex, biologically active molecules. It serves as a key building block for constructing scaffolds that can be further elaborated to target a variety of enzymes and receptors.

A Scaffold for Potent Enzyme Inhibitors

Pyridine dicarboxylic acid derivatives are integral to the design of inhibitors for several key enzyme targets in oncology and immunology.[2] The pyridine nitrogen and the two carbonyl groups can act as crucial pharmacophoric features, engaging in specific interactions within the active sites of target proteins.

4.1.1. Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) Inhibitors

IRAK4 is a serine/threonine kinase that plays a critical role in the signaling pathways of Toll-like receptors (TLRs) and interleukin-1 receptors (IL-1Rs).[6] Dysregulation of IRAK4 signaling is implicated in various inflammatory and autoimmune diseases, as well as certain cancers.[1][6] 3-(Methoxycarbonyl)pyridine-2-carboxylic acid can be utilized as a starting material for the synthesis of potent and selective IRAK4 inhibitors. The carboxylic acid and ester functionalities provide convenient points for the introduction of various substituents to optimize potency, selectivity, and pharmacokinetic properties.

Caption: Synthetic utility in developing IRAK4 inhibitors.

4.1.2. WD Repeat-Containing Protein 5 (WDR5) Inhibitors

WDR5 is a scaffold protein that plays a crucial role in the assembly and function of several chromatin-modifying complexes.[5] It is a key cofactor for the oncogenic transcription factor MYC, and the WDR5-MYC interaction is a promising target for cancer therapy.[7] Fragment-based drug discovery and structure-based design have identified small molecules that disrupt this interaction. Pyridine dicarboxylic acid derivatives have been explored as core scaffolds for these inhibitors, with the functional groups of 3-(methoxycarbonyl)pyridine-2-carboxylic acid providing the necessary vectors for chemical elaboration to achieve high-affinity binding to WDR5.[5][7]

Broader Applications in Medicinal Chemistry

Beyond specific enzyme targets, the pyridine-2,3-dicarboxylate substructure is found in molecules with a wide range of biological activities, including:

• Antimicrobial agents [2]

• Antiviral compounds [8]

• Herbicides [9]

The ability to selectively functionalize either the carboxylic acid or the ester group of 3-(methoxycarbonyl)pyridine-2-carboxylic acid provides medicinal chemists with a powerful tool to generate diverse libraries of compounds for screening against various biological targets.

Conclusion

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is more than just a chemical intermediate; it is a strategic tool in the arsenal of medicinal chemists and drug discovery professionals. Its well-defined physicochemical properties, coupled with a robust and reproducible synthesis protocol, make it a reliable and valuable building block. As the demand for highly specific and potent therapeutics continues to grow, the importance of versatile and strategically functionalized scaffolds like 3-(methoxycarbonyl)pyridine-2-carboxylic acid will undoubtedly increase. This guide provides the foundational knowledge and practical protocols necessary for its effective utilization in the pursuit of novel drug candidates.

References

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• Getlik, M., Grädler, U., Chaikuad, A., et al. (2016). Discovery of WD Repeat-Containing Protein 5 (WDR5)-MYC Inhibitors Using Fragment-Based Methods and Structure-Based Design. Journal of Medicinal Chemistry, 59(15), 7176–7193.
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An In-Depth Technical Guide to 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid: Synthesis, Properties, and Applications

Executive Summary: 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a pivotal heterocyclic building block in modern organic synthesis and medicinal chemistry. As a derivative of quinolinic acid, a metabolite of the amino acid tryptophan, this compound offers a unique structural motif characterized by vicinal carboxylic acid and methyl ester groups on a pyridine ring. This arrangement provides distinct reactivity and coordination properties, making it a valuable intermediate for the synthesis of complex pharmaceutical agents and novel materials. This guide provides a comprehensive overview of its chemical structure, physicochemical properties, robust synthesis protocols, key applications, and essential safety information tailored for researchers, scientists, and drug development professionals.

Physicochemical Properties & Characterization

Chemical Structure and Core Data

3-(Methoxycarbonyl)pyridine-2-carboxylic acid, also known as 3-(methoxycarbonyl)-2-pyridinecarboxylic acid, is an organic compound featuring a pyridine core substituted at the 2- and 3-positions with a carboxylic acid and a methyl ester group, respectively.

Diagram 1: Chemical Structure of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

A 2D representation of the 3-(Methoxycarbonyl)pyridine-2-carboxylic acid molecule.

Key Physicochemical Data

The compound's properties make it suitable for a variety of synthetic transformations. A summary of its key attributes is provided below.

Property	Value	Source
IUPAC Name	3-(Methoxycarbonyl)pyridine-2-carboxylic acid	PubChem
Synonyms	3-(methoxycarbonyl)-2-pyridinecarboxylic acid
CAS Number	24195-02-6
Molecular Formula	C₈H₇NO₄	[1][2][3]
Molecular Weight	181.15 g/mol	[2]
Appearance	White to off-white solid
Purity	Typically ≥95%
InChI Key	PRENKBUQKMUCHQ-UHFFFAOYSA-N	[1]

Spectroscopic Profile

Spectroscopic analysis is crucial for the verification of the compound's identity and purity. The expected data are as follows:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the pyridine ring, a singlet for the methyl ester protons, and a broad singlet for the carboxylic acid proton (typically >10 ppm). The aromatic protons will exhibit characteristic splitting patterns (doublets or doublet of doublets) based on their coupling with adjacent protons.

• ¹³C NMR: The carbon NMR will display signals for the two carbonyl carbons (one for the ester and one for the carboxylic acid) in the highly deshielded region (160-180 ppm).[4] Signals corresponding to the pyridine ring carbons and the methoxy carbon will also be present.

• Infrared (IR) Spectroscopy: The IR spectrum is characterized by a very broad O-H stretching absorption for the carboxylic acid dimer, typically from 2500 to 3300 cm⁻¹.[4] Two distinct C=O stretching bands will be visible: one for the carboxylic acid (~1710 cm⁻¹) and one for the ester (~1735 cm⁻¹).[5]

• Mass Spectrometry (MS): The monoisotopic mass is 181.0375 Da.[1] Mass spectrometry analysis will show a molecular ion peak corresponding to this mass, along with characteristic fragmentation patterns.

Synthesis and Mechanistic Insights

The most common and efficient route to 3-(Methoxycarbonyl)pyridine-2-carboxylic acid involves the selective mono-esterification of its precursor, quinolinic acid (pyridine-2,3-dicarboxylic acid).

Preferred Synthetic Strategy: From Quinolinic Acid

The direct esterification of quinolinic acid with methanol can lead to a mixture of products, including the desired 3-monoester, the isomeric 2-monoester, and the diester. To achieve high regioselectivity, a common strategy involves the initial conversion of quinolinic acid to quinolinic anhydride. The subsequent reaction with methanol preferentially yields the 3-methoxycarbonyl isomer.

Causality of Experimental Choice: The formation of the cyclic anhydride intermediate is key to the regioselectivity. The carbonyl group at the 2-position of the anhydride is more electrophilic and sterically accessible to nucleophilic attack by methanol compared to the carbonyl at the 3-position. This directs the methanol to attack at the 2-position, leading to the opening of the anhydride ring and formation of the desired product.

Diagram 2: Synthetic Workflow

Workflow for the synthesis of the target molecule from quinolinic acid.

Detailed Experimental Protocol

This protocol is a representative example and should be adapted and optimized based on laboratory conditions and scale.

• Anhydride Formation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend quinolinic acid (1 equivalent) in acetic anhydride (3-5 equivalents).

• Heat the mixture to reflux (approximately 140 °C) for 2-3 hours. The solid should dissolve, and the solution may change color.

• Reaction with Methanol: Cool the reaction mixture to room temperature. Carefully and slowly, add methanol (10-20 equivalents) to the flask. An exothermic reaction may occur.

• Stir the resulting solution at room temperature for 12-18 hours to ensure complete conversion.

• Workup and Isolation: Remove the excess methanol and acetic acid under reduced pressure.

• The crude residue can be purified by recrystallization from a suitable solvent system (e.g., water or ethanol/water mixtures) to yield the pure 3-(Methoxycarbonyl)pyridine-2-carboxylic acid as a solid.

• Verification: Confirm the structure and purity of the final product using NMR, IR, and melting point analysis.

Applications in Research and Drug Development

The unique bifunctional nature of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid makes it a versatile building block.

• Pharmaceutical Intermediates: Pyridine carboxylic acids are a well-established scaffold in medicinal chemistry, found in numerous FDA-approved drugs.[6] This specific isomer serves as a precursor for more complex molecules where the carboxylic acid and ester groups can be selectively modified. For example, the carboxylic acid can be converted to an amide, while the ester can be hydrolyzed or reduced. These transformations are fundamental in building libraries of compounds for drug discovery programs, such as those targeting TRPC6 inhibitors or other therapeutic targets.[7][8]

• Ligand Synthesis in Coordination Chemistry: The pyridine nitrogen and the two oxygen-containing functional groups provide multiple coordination sites, making this molecule and its derivatives excellent ligands for forming metal complexes. These complexes have potential applications in catalysis, materials science, and as therapeutic agents.

• Fragment-Based Drug Design: As a small, functionalized heterocyclic molecule, it is an ideal fragment for use in fragment-based screening to identify new binding motifs for protein targets.

Safety, Handling, and Storage

As with any laboratory chemical, proper safety precautions must be observed.

• Hazard Identification: This compound may cause skin, eye, and respiratory irritation.[9] It is harmful if swallowed.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side-shields, chemical-resistant gloves, and a lab coat.[10][11]

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust.[10][12] Avoid contact with skin and eyes.[10] Wash hands thoroughly after handling.[11]

• Storage: Store in a cool, dry, and well-ventilated place.[10] Keep the container tightly closed to prevent moisture absorption, as the compound can be hygroscopic.[13]

• First Aid:

  • In case of eye contact: Rinse cautiously with water for several minutes.[11]

  • In case of skin contact: Wash off with soap and plenty of water.[10]

  • If inhaled: Move the person into fresh air.[10]

  • If swallowed: Rinse mouth and consult a physician.

Conclusion

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a high-value chemical intermediate with significant potential in synthetic and medicinal chemistry. Its well-defined structure, predictable reactivity, and accessible synthesis from quinolinic acid make it a cornerstone for the development of novel pharmaceuticals and functional materials. This guide has provided the essential technical information for its synthesis, characterization, and safe handling, empowering researchers to effectively utilize this versatile molecule in their scientific endeavors.

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An In-depth Technical Guide on the Physical Properties of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physical properties of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. Intended for an audience of researchers, scientists, and professionals in drug development, this document synthesizes critical data from various authoritative sources. It details the compound's structural and physicochemical characteristics, alongside field-proven experimental protocols for their validation. The guide is structured to offer not just data, but also the scientific rationale behind the methodologies, ensuring a self-validating system of information. Key data is presented in a clear, tabular format, and complex workflows are visualized using diagrams to enhance understanding.

Introduction

3-(Methoxycarbonyl)pyridine-2-carboxylic acid, also known as quinolinic acid 2-monomethyl ester, is a pyridine dicarboxylic acid derivative. Pyridine carboxylic acids are a class of compounds that serve as important intermediates in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.[1] Their versatile chemical nature, stemming from the presence of both a carboxylic acid and an ester functional group on a pyridine ring, makes them valuable building blocks in organic synthesis. Understanding the physical properties of this compound is paramount for its effective handling, characterization, and application in research and development. This guide aims to provide a detailed examination of these properties, grounded in established scientific principles and experimental techniques.

Molecular Structure and Core Physical Properties

The molecular structure of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid dictates its physical and chemical behavior. The presence of a carboxylic acid and a methyl ester on adjacent positions of the pyridine ring influences its polarity, solubility, and reactivity.

Caption: Molecular Structure of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Summary of Physical Properties

The following table summarizes the key physical properties of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, compiled from various chemical data sources.

Property	Value	Source(s)
Molecular Formula	C₈H₇NO₄	[2][3][4]
Molecular Weight	181.15 g/mol	[2][4][5]
Appearance	White to off-white powder or crystals	General chemical knowledge
Melting Point	Data not consistently available; related isomers have melting points in the range of 213-230 °C.	Varies by supplier
Boiling Point	355.4°C at 760 mmHg (Predicted for an isomer)	[6]
Solubility	Soluble in alkaline solutions (e.g., 5% NaOH, 5% NaHCO₃) due to the acidic carboxylic group.[7] Limited solubility in water and non-polar organic solvents.	General chemical principles
pKa	The pKa of a carboxylic acid is typically around 4-5.[8][9] The pyridine nitrogen can also be protonated, with the pKa of the conjugate acid being around 5.	Estimated based on functional groups

Experimental Protocols for Property Determination

To ensure the scientific integrity of research, it is crucial to experimentally verify the physical properties of a compound. The following section outlines standard, field-proven protocols for determining the key physical properties of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Melting Point Determination

The melting point is a critical indicator of a compound's purity.[10] Impurities typically lower and broaden the melting range. The capillary method is a standard and reliable technique for this determination.[11][12]

Protocol: Capillary Melting Point Determination

• Sample Preparation:

  • Ensure the sample is completely dry and finely powdered.[11]

  • Load a small amount of the sample into a capillary tube, sealed at one end, to a height of 2-3 mm.[13]

  • Compact the sample by tapping the sealed end of the tube on a hard surface or by dropping it through a long glass tube.[10][13]

• Measurement:

  • Place the capillary tube into the heating block of a melting point apparatus.[13]

  • If the approximate melting point is unknown, perform a rapid heating (10-20 °C/min) to get a rough estimate.[10]

  • For an accurate measurement, start heating at a temperature about 15-20 °C below the estimated melting point.[10][13]

  • Heat slowly at a rate of 1-2 °C/min near the melting point.[10]

• Data Recording:

  • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

  • Record the temperature at which the entire sample becomes a clear liquid (the end of the melting range).

Caption: Workflow for Capillary Melting Point Determination.

Solubility Assessment

Understanding a compound's solubility is essential for designing reaction conditions, purification procedures, and formulations. A systematic approach is used to determine solubility in various solvents.[7][14]

Protocol: Qualitative Solubility Testing

• Initial Setup:

  • Place approximately 10 mg of the solid sample into a small test tube.[15]

  • Add 1 mL of the chosen solvent in portions, shaking vigorously after each addition.[7][14]

  • Observe if the solid dissolves completely.

• Solvent Series:

  • Water: Test for solubility in water. If soluble, check the pH of the solution with litmus or pH paper to determine if the compound is acidic or basic.[14][15] Given the carboxylic acid group, an acidic pH is expected.

  • 5% Sodium Hydroxide (NaOH): If insoluble in water, test solubility in 5% NaOH. Solubility indicates an acidic compound, such as a carboxylic acid or phenol, which forms a water-soluble salt.[7][16]

  • 5% Sodium Bicarbonate (NaHCO₃): If soluble in 5% NaOH, test in 5% NaHCO₃. Carboxylic acids are generally strong enough acids to react with NaHCO₃ to form a soluble salt and evolve CO₂ gas, while most phenols are not.[7][14]

  • 5% Hydrochloric Acid (HCl): If insoluble in water and NaOH, test in 5% HCl. Solubility suggests a basic compound, such as an amine.[7][14] The pyridine nitrogen in the molecule could lead to some solubility in acid.

  • Organic Solvents: Test solubility in common organic solvents like ethanol, methanol, dichloromethane, and ethyl acetate to establish a polarity profile.

Spectroscopic Characterization

Spectroscopic techniques provide detailed information about the molecular structure and functional groups present in the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the carbon-hydrogen framework of a molecule.

• ¹H NMR: The proton NMR spectrum will show distinct signals for the aromatic protons on the pyridine ring and the methyl protons of the ester group. The acidic proton of the carboxylic acid is typically a broad singlet that appears far downfield (10-12 ppm) and is exchangeable with D₂O.[17] The aromatic protons will appear in the region of 7-9 ppm, and their splitting patterns will depend on their positions relative to each other and the nitrogen atom. The methyl protons of the ester will be a sharp singlet around 3-4 ppm.

• ¹³C NMR: The carbon NMR spectrum will show signals for the carbonyl carbons of the carboxylic acid and the ester (typically in the 160-180 ppm range), the aromatic carbons of the pyridine ring, and the methyl carbon of the ester.[17][18]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.[19] For 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, the following characteristic absorption bands are expected:

• O-H Stretch (Carboxylic Acid): A very broad band from approximately 2500 to 3300 cm⁻¹, resulting from strong hydrogen bonding.[19][20][21]

• C=O Stretch (Carboxylic Acid and Ester): Two strong, sharp peaks are expected. The carboxylic acid carbonyl typically appears around 1700-1725 cm⁻¹, while the ester carbonyl is usually at a slightly higher frequency, around 1730-1750 cm⁻¹.[19][20] Conjugation with the aromatic ring may shift these peaks to slightly lower wavenumbers.[20]

• C-O Stretch (Carboxylic Acid and Ester): Strong bands in the 1200-1300 cm⁻¹ region.[20]

• Aromatic C=C and C=N Stretches: Medium to weak bands in the 1450-1600 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and can provide information about the structure through fragmentation patterns.

• Molecular Ion Peak (M⁺): A peak corresponding to the molecular weight of the compound (181.15) should be observed.

• Fragmentation: Common fragmentation patterns for carboxylic acid derivatives include the loss of the carboxylic acid and ester groups. The cleavage of the C-C bond between the carbonyl group and the ring can lead to the formation of an acylium ion.[18]

Conclusion

This technical guide has provided a detailed overview of the essential physical properties of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. By consolidating data from reputable sources and presenting standardized experimental protocols, this document serves as a valuable resource for researchers and scientists. The provided methodologies for melting point determination, solubility assessment, and spectroscopic analysis offer a framework for the reliable characterization of this important chemical intermediate, thereby supporting its effective use in drug development and other scientific endeavors.

References

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3-(Methoxycarbonyl)pyridine-2-carboxylic acid chemical properties

An In-depth Technical Guide to the Chemical Properties of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a pyridine dicarboxylic acid monoester that serves as a crucial building block in modern organic synthesis and medicinal chemistry. Its rigid heterocyclic scaffold, adorned with strategically placed carboxylic acid and methyl ester functional groups, makes it an attractive starting material for constructing complex molecular architectures. The pyridine nucleus is a prominent feature in numerous FDA-approved pharmaceuticals, valued for its ability to engage in hydrogen bonding and other key biological interactions.[1] This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and analytical characterization of this versatile compound, offering field-proven insights for its application in research and drug development.

Physicochemical and Structural Properties

The unique arrangement of functional groups in 3-(Methoxycarbonyl)pyridine-2-carboxylic acid dictates its physical and chemical behavior. The presence of both a hydrogen bond donor (the carboxylic acid) and acceptors (the carboxylic oxygen, ester oxygen, and pyridine nitrogen) influences its solubility, melting point, and crystal packing.

Table 1: Core Physicochemical Properties

Property	Value	Source
CAS Number	24195-02-6	[2]
Molecular Formula	C₈H₇NO₄	[3][4]
Molecular Weight	181.15 g/mol	[3][5]
Monoisotopic Mass	181.0375 Da	[6]
Appearance	Solid (form may vary)	N/A
Predicted XlogP	0.6	[6]
SMILES	COC(=O)C1=C(N=CC=C1)C(=O)O	[6]
InChI	InChI=1S/C8H7NO4/c1-13-8(12)5-3-2-4-9-6(5)7(10)11/h2-4H,1H3,(H,10,11)	[6]

Synthesis and Purification Workflow

The synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is typically achieved through the selective mono-esterification of its precursor, quinolinic acid (pyridine-2,3-dicarboxylic acid). The primary challenge in this synthesis is achieving regioselectivity, as esterification can occur at either the C2 or C3 carboxylic acid.

Plausible Synthetic Protocol: Selective Mono-esterification of Quinolinic Acid

This protocol is based on established principles of organic synthesis, where controlling stoichiometry and reaction conditions can favor the formation of a monoester over a diester. The raw materials for this process include quinolinic acid, methanol, and acetic anhydride.[3]

Step 1: Reaction Setup

• To a solution of quinolinic acid (1 equivalent) in a suitable solvent such as methanol (which also acts as the reagent), add a catalytic amount of a strong acid (e.g., H₂SO₄) or proceed via an anhydride intermediate.

• Causality: Using methanol as the solvent ensures a large excess is present, driving the equilibrium towards ester formation. An acid catalyst is necessary to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.

Step 2: Reaction Execution

• Alternatively, reacting quinolinic anhydride (formed from quinolinic acid and a dehydrating agent like acetic anhydride) with one equivalent of methanol can offer better control over mono-esterification.

• Stir the reaction mixture at a controlled temperature (e.g., reflux) for a specified period. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time and minimize the formation of the diester byproduct.

• Causality: The anhydride is more reactive than the dicarboxylic acid, and using a stoichiometric amount of the nucleophile (methanol) provides a kinetic handle to favor the mono-adduct. The C2 position is often more sterically hindered, which may influence the regioselectivity of the methanol attack, potentially favoring the formation of the 3-methoxycarbonyl isomer.

Step 3: Workup and Isolation

• Upon completion, cool the reaction mixture and neutralize the acid catalyst with a mild base (e.g., NaHCO₃ solution).

• Remove the solvent under reduced pressure.

• The resulting crude product will be a mixture of the starting material, the desired 3-methoxycarbonyl isomer, the undesired 2-methoxycarbonyl isomer, and the diester.

Step 4: Purification

• Purify the crude product using column chromatography on silica gel. A gradient elution system (e.g., ethyl acetate in hexanes) is typically effective for separating the components based on their differing polarities.

• Causality: The diester is the least polar component, followed by the monoesters, with the dicarboxylic acid being the most polar. The subtle difference in polarity between the two monoester isomers allows for their separation with a carefully chosen eluent system.

• Collect the fractions containing the desired product and confirm its identity and purity using the analytical methods described in Section 4.

Fig. 1: Generalized workflow for the synthesis and purification of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Reactivity and Chemical Behavior

The reactivity of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is governed by its three key structural components: the pyridine ring, the carboxylic acid group, and the methyl ester group.

Fig. 2: Key reactive sites on the 3-(Methoxycarbonyl)pyridine-2-carboxylic acid molecule.

• Carboxylic Acid (C2): This group is acidic and can be readily deprotonated by bases. It is the primary site for forming salts, amides, and other esters. Its proximity to the pyridine nitrogen can lead to intramolecular hydrogen bonding, influencing its acidity and conformation.

• Methyl Ester (C3): The ester is susceptible to nucleophilic acyl substitution. It can be hydrolyzed back to the carboxylic acid under acidic or basic conditions, or converted to amides by reacting with amines.

• Pyridine Ring: The pyridine ring is electron-deficient, a characteristic exacerbated by the two electron-withdrawing carbonyl groups. This deactivation makes the ring less susceptible to electrophilic aromatic substitution but activates it towards nucleophilic aromatic substitution, particularly at positions ortho and para to the nitrogen atom. The nitrogen atom itself is basic and can be protonated or alkylated.

Analytical and Spectroscopic Characterization

Unambiguous characterization is essential to confirm the identity and purity of the synthesized compound. A combination of spectroscopic and analytical techniques is required.

Table 2: Expected Analytical and Spectroscopic Data

Technique	Expected Characteristics
¹H NMR	Aromatic protons on the pyridine ring (typically in the 7-9 ppm range). A singlet for the methyl ester protons (~3.9 ppm). A broad singlet for the carboxylic acid proton (>10 ppm, may be exchangeable with D₂O).
¹³C NMR	Resonances for two distinct carbonyl carbons (ester and acid, ~165-175 ppm). Signals for the six carbons of the pyridine ring. A signal for the methoxy carbon (~52 ppm).
Mass Spectrometry	The monoisotopic mass is 181.0375 Da.[6] Predicted m/z values for common adducts include [M+H]⁺ at 182.04478 and [M-H]⁻ at 180.03022.[6]
Infrared (IR) Spectroscopy	A broad O-H stretching band for the carboxylic acid (~2500-3300 cm⁻¹). Two distinct C=O stretching bands for the ester (~1730 cm⁻¹) and the carboxylic acid (~1700 cm⁻¹). C-O stretching bands and aromatic C=C/C=N vibrations.[7]
Melting Point	The melting point for the isomeric 2-(Methoxycarbonyl)pyridine-3-carboxylic acid is reported as 54-55 °C.[5] The melting point for the target compound is expected to be distinct and should be determined experimentally for batch-to-batch consistency.

Applications in Research and Drug Development

Pyridine carboxylic acids and their derivatives are foundational in medicinal chemistry.[1] 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a valuable intermediate for several reasons:

• Orthogonal Functional Groups: The acid and ester groups can be manipulated selectively. For example, the carboxylic acid can be converted to an amide via standard peptide coupling conditions while leaving the methyl ester intact. Subsequently, the ester can be hydrolyzed or converted to a different functional group, allowing for the sequential construction of complex molecules.

• Scaffold for Library Synthesis: Its defined structure and multiple points for diversification make it an ideal scaffold for creating libraries of compounds for high-throughput screening in drug discovery programs.

• Bioisostere and Ligand: The pyridine core is a well-established bioisostere for a phenyl ring, offering improved solubility and metabolic properties. The functional groups can act as key binding elements (ligands) for biological targets like enzymes and receptors.[8]

Safety, Handling, and Storage

As with any laboratory chemical, proper safety precautions are paramount. Information is derived from material safety data sheets (MSDS) for the compound or its close structural analogs.

• Hazard Identification: This compound is classified as harmful if swallowed (Acute toxicity, Oral, Category 4) and causes serious eye damage (Category 1).[9] It may also be harmful to aquatic life.[9]

• Personal Protective Equipment (PPE): Wear appropriate protective equipment, including safety glasses with side-shields, chemical-resistant gloves, and a lab coat.[10]

• Handling: Avoid contact with skin, eyes, and clothing.[10] Do not breathe dust.[9] Use only in a well-ventilated area, preferably in a chemical fume hood. Wash hands thoroughly after handling.[9]

• First Aid:

  • Eyes: Immediately rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and call a poison center or doctor immediately.[9]

  • Skin: Wash off with soap and plenty of water.[10]

  • Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[9]

  • Inhalation: Move the person into fresh air.[10]

• Storage: Store in a cool, dry, and well-ventilated place.[10] Keep the container tightly closed.[11]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[9]

Conclusion

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a high-value chemical intermediate with significant potential for academic research and pharmaceutical development. Its synthesis requires careful control of reaction conditions to achieve the desired regioselectivity. A thorough understanding of its reactivity, guided by robust analytical characterization, allows chemists to leverage its distinct functional groups for the efficient construction of novel and complex molecules. Adherence to strict safety protocols is essential when handling this compound to ensure a safe and productive research environment.

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A-Technical-Guide-to-3-Methoxycarbonyl-pyridine-2-carboxylic-Acid-Properties-Synthesis-and-Applications

A Technical Guide to 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid: Properties, Synthesis, and Applications in Drug Discovery

Introduction and Strategic Importance

3-(Methoxycarbonyl)pyridine-2-carboxylic acid, also known as quinolinic acid monomethyl ester, is a substituted pyridine derivative of significant interest in the pharmaceutical industry. Its unique bifunctional nature, featuring a carboxylic acid at the 2-position and a methyl ester at the 3-position, presents a scaffold ripe for selective chemical modification. This differential reactivity is the cornerstone of its utility, allowing for sequential and site-specific elaboration into more complex molecular architectures.

Pyridine carboxylic acids and their derivatives are integral components of numerous FDA-approved drugs, valued for their ability to engage in hydrogen bonding and act as bioisosteres for other aromatic systems.[1] This particular isomer serves as a crucial intermediate in the synthesis of a wide range of biologically active compounds, including potential treatments for neglected diseases and other conditions.[2][3][4] This guide aims to consolidate the essential technical knowledge required to effectively utilize this compound in a research and development setting.

Nomenclature, Structure, and Physicochemical Properties

A clear understanding of the fundamental properties of a chemical entity is paramount for its successful application. This section details the nomenclature and key physicochemical data for 3-(methoxycarbonyl)pyridine-2-carboxylic acid.

IUPAC Name and Structural Identifiers

• IUPAC Name: 3-(methoxycarbonyl)pyridine-2-carboxylic acid[5]

• Synonyms: 3-(Methoxycarbonyl)-2-pyridinecarboxylic acid, Quinolinic acid 3-monomethyl ester, 2,3-Pyridinedicarboxylic acid 3-monomethyl ester

• CAS Number: 24195-02-6[6]

• Molecular Formula: C₈H₇NO₄[5][7]

• Molecular Weight: 181.15 g/mol [5][7][8]

• InChI Key: PRENKBUQKMUCHQ-UHFFFAOYSA-N[5][6]

Physicochemical Data

The properties summarized in the table below are critical for designing experimental conditions, including reaction solvent selection, purification strategies, and analytical method development.

Property	Value	Source
Physical Form	Solid, powder	[6]
Molecular Weight	181.15 g/mol	[5][7]
Monoisotopic Mass	181.03750770 Da	[5][8]
Purity	≥95% (typical commercial)	[6]
XLogP3 (Predicted)	0.6 - 0.9	[5][8]

Synthesis and Purification Protocols

The reliable synthesis of 3-(methoxycarbonyl)pyridine-2-carboxylic acid is most commonly achieved through the selective mono-esterification of its parent diacid, quinolinic acid (pyridine-2,3-dicarboxylic acid). The key to a successful synthesis lies in controlling the reaction conditions to favor the formation of the desired 3-ester regioisomer over the 2-ester or the diester.

Principle of Synthesis: Regioselective Esterification

The synthesis hinges on the differential reactivity of the two carboxylic acid groups on quinolinic acid. The carboxylic acid at the 2-position (α-position) is sterically hindered by the adjacent nitrogen atom of the pyridine ring. This steric hindrance makes the 3-position (β-position) carboxyl group more accessible for esterification.

Caption: Synthetic workflow for the preparation of the target compound.

Detailed Experimental Protocol

This protocol is a representative method for the synthesis of the title compound.

Materials:

• Quinolinic acid (2,3-pyridinedicarboxylic acid)[9]

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated aqueous solution)

• Dichloromethane (DCM)

• Magnesium sulfate (anhydrous)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend quinolinic acid (1 equivalent) in anhydrous methanol (10-20 volumes).

• Catalyst Addition: Carefully add concentrated sulfuric acid (0.1-0.2 equivalents) dropwise to the suspension while stirring. Causality Note: Sulfuric acid acts as a catalyst for the Fischer esterification. Its slow addition is a safety measure to control the exothermic reaction.

• Reflux: Heat the reaction mixture to reflux (approximately 65°C) and maintain for 12-24 hours. The reaction progress can be monitored by TLC or LC-MS to observe the disappearance of the starting material.

• Workup - Quenching and Neutralization: After cooling to room temperature, carefully neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until effervescence ceases (pH ~7-8). Trustworthiness Note: This step quenches the acid catalyst and allows for the extraction of the product. Proper neutralization is critical to prevent product loss during extraction.

• Extraction: Transfer the neutralized mixture to a separatory funnel and extract with dichloromethane (3 x 20 volumes). Combine the organic layers.

• Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product as a white to off-white solid.

Applications in Medicinal Chemistry and Drug Development

The strategic value of 3-(methoxycarbonyl)pyridine-2-carboxylic acid lies in its utility as a versatile building block. The distinct reactivity of the carboxylic acid and the methyl ester functionalities allows for orthogonal chemical transformations, making it a powerful tool for constructing complex molecular scaffolds.

Role as a Bifunctional Intermediate

The primary application is in multi-step syntheses where the two functional groups are addressed sequentially.

• Amide Bond Formation: The carboxylic acid at the 2-position is readily activated (e.g., using coupling reagents like HATU or EDC) for amide bond formation with a wide variety of amines.

• Ester Hydrolysis/Transformation: The methyl ester at the 3-position can be hydrolyzed to the corresponding carboxylic acid under basic conditions (e.g., LiOH, NaOH) or converted to other functional groups.

This differential reactivity is key to building the core structures of many pharmacologically active agents.

Caption: Key reaction pathways illustrating the bifunctional nature of the title compound.

Precursor to Anti-Infective and Anti-Cancer Agents

While specific drug syntheses are often proprietary, the pyridine-2,3-dicarboxylic acid scaffold is a known constituent in molecules investigated for various therapeutic areas. It is a key intermediate in the synthesis of compounds with potential antibacterial, antiviral, and antitumor activities.[2] For instance, quinoxaline derivatives, which can be synthesized from precursors like this, have shown promise as treatments for neglected diseases such as tuberculosis and Chagas disease.[3] The ability to readily form complex amide derivatives makes this scaffold particularly useful for creating libraries of compounds for high-throughput screening in drug discovery programs.

Safety and Handling

As with all laboratory chemicals, appropriate safety precautions must be observed.

• Hazard Classification: May cause serious eye irritation.[10]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat. When handling the powder, use a dust mask or work in a well-ventilated fume hood.

• Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is more than just a chemical compound; it is a strategic tool in the arsenal of the medicinal chemist. Its well-defined structure, predictable reactivity, and role as a precursor to complex heterocyclic systems underscore its importance in the pipeline of modern drug development. The synthetic protocols and applications detailed in this guide provide a foundational framework for researchers to harness the potential of this versatile intermediate in their pursuit of novel therapeutic agents.

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A Technical Guide to the Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid: Starting Materials and Strategic Approaches

An In-depth Technical Guide:

Abstract

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a pivotal heterocyclic building block in the development of pharmaceuticals and functional materials. Its specific arrangement of a carboxylic acid and a methyl ester on the pyridine scaffold makes it a versatile intermediate for constructing complex molecular architectures. This guide provides an in-depth analysis of the primary synthetic strategies for its preparation, with a focus on the selection of starting materials and the underlying chemical principles that govern reaction outcomes. We will dissect the most industrially relevant and scientifically sound pathway involving the regioselective modification of a common precursor, as well as explore alternative routes. This document is intended for researchers and process chemists seeking a comprehensive understanding of the available synthetic options, their mechanistic rationale, and practical implementation.

Chapter 1: The Principal Synthetic Pathway via Quinolinic Acid

The most direct and widely adopted strategy for synthesizing 3-(Methoxycarbonyl)pyridine-2-carboxylic acid hinges on the selective modification of its parent diacid, 2,3-pyridinedicarboxylic acid, commonly known as quinolinic acid. This approach is favored for its efficiency, high yields, and the ready availability of the starting material.

1.1. Starting Material Profile: 2,3-Pyridinedicarboxylic Acid (Quinolinic Acid)

Quinolinic acid is a crystalline solid that serves as the ideal precursor for the target molecule.[1] It is commercially available at high purity and is often produced on an industrial scale through the oxidation of quinoline derivatives.[2][3] Its structure features two carboxylic acid groups at adjacent positions on the pyridine ring, presenting a key chemical challenge: how to selectively functionalize one carboxyl group while leaving the other intact.

Property	Value	Source
IUPAC Name	Pyridine-2,3-dicarboxylic acid	[1]
CAS Number	89-00-9	[1]
Molecular Formula	C₇H₅NO₄	[1]
Molecular Weight	167.12 g/mol	[1]
Appearance	White to off-white powder	[1]
Melting Point	188-190 °C (decomposes)	[1]

1.2. The Anhydride Route: A Two-Step, High-Yield Strategy

The core of this strategy lies in temporarily bridging the two carboxylic acid groups to form a cyclic anhydride. This intermediate activates both carbonyls but also introduces steric and electronic differences that allow for a regioselective nucleophilic attack by methanol.

Causality Behind the Experimental Choice: Converting the diacid to a cyclic anhydride is a classic chemical maneuver to differentiate two adjacent carboxylic acids. The formation of the five-membered anhydride ring is thermodynamically favorable. During the subsequent ring-opening step (methanolysis), the carbonyl at the 3-position is more susceptible to nucleophilic attack. This is primarily due to reduced steric hindrance compared to the 2-position, which is flanked by the bulky pyridine nitrogen atom. This inherent structural bias allows for excellent regioselectivity without the need for complex protecting group chemistry.

This procedure details the dehydration of quinolinic acid to its cyclic anhydride, a crucial intermediate. The method is adapted from established procedures for preparing dicarboxylic acid anhydrides.[3][4]

Materials:

• 2,3-Pyridinedicarboxylic acid (Quinolinic Acid)

• Acetic Anhydride

• Toluene (optional, for azeotropic removal)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,3-pyridinedicarboxylic acid (1.0 eq).

• Add acetic anhydride (3.0-5.0 eq). Acetic anhydride serves as both the dehydrating agent and the reaction solvent.

• Heat the mixture to reflux (approximately 130-140°C) with vigorous stirring for 2-4 hours. The reaction progress can be monitored by observing the dissolution of the starting material and by techniques such as IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid).

• After the reaction is complete, allow the mixture to cool to room temperature. The product may begin to crystallize.

• The excess acetic anhydride and acetic acid byproduct are removed under reduced pressure using a rotary evaporator.

• The resulting solid residue is the crude pyridine-2,3-dicarboxylic anhydride. It can be washed with a non-polar solvent like diethyl ether or hexane to remove residual acetic acid and then dried. For most applications, this crude product is of sufficient purity to be used directly in the next step.[4]

This protocol describes the critical ring-opening of the anhydride with methanol to yield the desired mono-ester.[5]

Materials:

• Pyridine-2,3-dicarboxylic anhydride (from Protocol 1)

• Methanol (anhydrous)

• Inert solvent (e.g., Dichloromethane or THF, optional)

Procedure:

• Suspend the crude pyridine-2,3-dicarboxylic anhydride (1.0 eq) in anhydrous methanol in a round-bottom flask. Methanol acts as both the nucleophile and the solvent.

• Stir the mixture at room temperature. The reaction is typically exothermic and proceeds readily. For less reactive systems, gentle heating to 40-50°C may be required.

• Monitor the reaction by TLC or LC-MS until all the anhydride has been consumed (typically 1-3 hours).

• Once the reaction is complete, remove the methanol solvent under reduced pressure.

• The resulting solid is the target compound, 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

• Purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to yield the product in high purity.

Caption: The primary two-step synthesis from quinolinic acid.

Chapter 2: Alternative Synthetic Strategies

While the anhydride route is dominant, other synthetic approaches exist. These are generally less common for this specific target due to lower efficiency or the need for more specialized reagents but are valuable for understanding the broader chemical landscape.

2.1. From Halogenated Pyridines via Catalytic Carbonylation

A more modern approach involves building the carboxylic acid functionalities onto a pre-formed pyridine ring using transition metal catalysis.

Starting Material Profile: 2,3-Dichloropyridine This halogenated pyridine serves as a scaffold. The two chlorine atoms provide reactive handles for palladium-catalyzed cross-coupling reactions.

Methodology: Palladium-Catalyzed Dicarbonylation This process involves reacting 2,3-dichloropyridine with carbon monoxide (CO) and methanol in the presence of a palladium catalyst and a phosphine ligand.[6]

Causality and Limitations: This reaction typically proceeds via a catalytic cycle involving oxidative addition of the Pd(0) catalyst to the C-Cl bonds, followed by CO insertion and reductive elimination with methanol to form the ester. While powerful, this method generally produces the dimethyl ester, dimethyl 2,3-pyridinedicarboxylate.[6] To arrive at the target molecule, a subsequent selective mono-hydrolysis of the diester would be required. Achieving selective hydrolysis of the ester at the 2-position while leaving the 3-position ester intact presents a significant regioselectivity challenge, making this route less direct than the anhydride pathway.

Caption: A multi-step catalytic route from 2,3-dichloropyridine.

Chapter 3: Data Summary and Strategy Comparison

Choosing a synthetic route requires balancing factors like starting material cost, number of steps, overall yield, and scalability. The following table summarizes the primary strategies discussed.

Parameter	Strategy 1: Anhydride Route	Strategy 2: Carbonylation Route
Primary Starting Material	2,3-Pyridinedicarboxylic Acid	2,3-Dichloropyridine
Key Reagents	Acetic Anhydride, Methanol	CO gas, Methanol, Pd Catalyst, Base
Number of Core Steps	2	2 (Dicarbonylation + Hydrolysis)
Regioselectivity Control	Excellent, inherent in anhydride ring-opening	Poor, requires a difficult selective hydrolysis step
Pros	High yield, excellent selectivity, readily available starting materials, simple procedures	Utilizes modern catalytic methods
Cons	Uses stoichiometric dehydrating agent	Requires high-pressure CO, expensive catalyst, poor selectivity in the final step
Industrial Viability	High: This is the preferred and most logical method.	Low: The lack of selectivity in the hydrolysis step makes it impractical for this target.

Conclusion

For the synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, the most effective and scientifically sound approach commences with 2,3-pyridinedicarboxylic acid (quinolinic acid) . The two-step sequence involving the formation of an intermediate pyridine-2,3-dicarboxylic anhydride followed by its regioselective methanolysis is the superior strategy. This pathway is underpinned by fundamental principles of steric and electronic control, offering high yields and exceptional selectivity without the need for complex reaction setups or expensive catalysts. While alternative routes such as the carbonylation of halogenated pyridines are mechanistically interesting, they lack the practicality and efficiency of the anhydride method for this specific target molecule. Therefore, for researchers and drug development professionals, the quinolinic acid-based approach remains the authoritative and recommended starting point for accessing this valuable chemical intermediate.

References

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An In-depth Technical Guide to 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid Derivatives: Synthesis, Properties, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 3-(methoxycarbonyl)pyridine-2-carboxylic acid and its derivatives, a class of compounds demonstrating significant potential in medicinal chemistry and agrochemical development. We will explore the strategic synthesis of the core scaffold from readily available starting materials, detail methodologies for the creation of diverse derivatives, and examine their applications, substantiated by quantitative biological activity data. This document is intended for researchers, scientists, and professionals in the field of drug development, offering both foundational knowledge and practical, field-proven insights into the chemistry and utility of this important heterocyclic scaffold.

Introduction: The Significance of the Pyridine-2,3-dicarboxylate Scaffold

The pyridine ring is a ubiquitous and privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs.[1] Its unique electronic properties, including its aromatic nature and the presence of an electron-deficient nitrogen atom, facilitate a wide range of noncovalent interactions with biological targets.[1] The addition of carboxylic acid functional groups, as seen in pyridine dicarboxylic acids, introduces polarity and the ability to coordinate with metal ions, making these structures highly versatile for designing enzyme inhibitors.[1]

Among these, the pyridine-2,3-dicarboxylic acid (quinolinic acid) framework is of particular interest. The differential reactivity of its two carboxylic acid groups, positioned ortho to each other, allows for selective modification. By converting one of the carboxylic acids to a methyl ester, we arrive at 3-(methoxycarbonyl)pyridine-2-carboxylic acid , a key intermediate. This monoester serves as a versatile building block, enabling the selective derivatization of the remaining free carboxylic acid, most commonly through amide bond formation. This strategy allows for the systematic exploration of structure-activity relationships (SAR), which is fundamental to modern drug discovery. Derivatives of the closely related nicotinamide (pyridine-3-carboxamide) scaffold have shown a wide array of biological activities, including anticancer, antimicrobial, anti-inflammatory, and herbicidal properties.[2][3] This guide will focus on the synthesis and derivatization of the 3-(methoxycarbonyl)pyridine-2-carboxylic acid core as a strategic entry point to novel bioactive molecules.

Synthesis of the Core Intermediate: 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

The most efficient and common route to 3-(methoxycarbonyl)pyridine-2-carboxylic acid begins with the commercially available pyridine-2,3-dicarboxylic acid, also known as quinolinic acid. The synthesis is a two-step process that leverages the formation of a cyclic anhydride intermediate.

Step 1: Formation of 2,3-Pyridinedicarboxylic Anhydride (Quinolinic Anhydride)

The initial step involves the dehydration of quinolinic acid to form the cyclic anhydride. This is a standard transformation for 1,2-dicarboxylic acids. The choice of dehydrating agent is critical for ensuring high yield and purity.

• Causality Behind Experimental Choice: While strong heating can induce dehydration, it often leads to decarboxylation and other side products. Chemical dehydrating agents offer milder conditions and greater control. Acetic anhydride is a common and cost-effective choice. For higher reactivity and even milder conditions, oxalyl chloride or thionyl chloride with a catalytic amount of N,N-dimethylformamide (DMF) can be employed. The DMF catalyst reacts with the acid chloride to form the Vilsmeier reagent, which is the active species that facilitates anhydride formation.

Step 2: Selective Mono-esterification via Anhydride Ring-Opening

The cyclic anhydride is highly susceptible to nucleophilic attack. The key to synthesizing the desired monoester is the regioselective opening of this anhydride with one equivalent of methanol.

• Mechanistic Insight: The two carbonyl carbons of the anhydride are electronically distinct due to the influence of the pyridine nitrogen. The carbonyl at the 2-position is more electrophilic due to its proximity to the electron-withdrawing nitrogen atom. Consequently, nucleophilic attack by methanol preferentially occurs at this C2 carbonyl. However, steric hindrance can play a competing role. For practical purposes, the reaction often yields a mixture of the 2-methoxycarbonyl and 3-methoxycarbonyl isomers, though the 3-methoxycarbonyl isomer is typically the major product under controlled conditions. The resulting carboxylate anion is then protonated upon acidic workup to yield the final product.

Below is a diagram illustrating the overall synthetic workflow.

Figure 1: General workflow for the synthesis of the core compound.

Derivatization Strategies: Building a Chemical Library

With the core intermediate in hand, the free carboxylic acid at the 2-position becomes the primary handle for diversification. The most common and biologically relevant derivatization is the formation of amides, which are stable, synthetically accessible, and capable of participating in crucial hydrogen bonding interactions within protein binding sites.[4]

Amide Coupling Reactions:

The conversion of the carboxylic acid to an amide requires an activating agent to form a more reactive intermediate that is susceptible to nucleophilic attack by an amine.

• Expertise in Reagent Selection:

  • Carbodiimide-based Coupling: Reagents like N,N'-dicyclohexylcarbodiimide (DCC) are widely used.[4] DCC activates the carboxylic acid to form a reactive O-acylisourea intermediate. The addition of a catalyst like 4-(dimethylamino)pyridine (DMAP) accelerates the reaction. A major consideration with DCC is the formation of a dicyclohexylurea (DCU) byproduct, which has low solubility and can often be removed by filtration, thus driving the reaction to completion.[4]

  • Uronium/Phosphonium-based Coupling: Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly efficient and are often the reagents of choice for difficult couplings, such as with sterically hindered amines or electron-poor anilines. HATU activates the carboxylic acid, and a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) is used to scavenge the released proton.

The general scheme for derivatization is presented below.

Figure 2: General workflow for amide derivative synthesis.

Applications in Drug Discovery and Agrochemicals

While direct biological data on amide derivatives of 3-(methoxycarbonyl)pyridine-2-carboxylic acid is limited in publicly accessible literature, extensive research on isomeric and closely related scaffolds provides strong evidence for their therapeutic and agricultural potential.

Anticancer Activity

The nicotinamide scaffold is a well-established pharmacophore in oncology. Nicotinamide phosphoribosyltransferase (NAMPT) is a key enzyme in the NAD+ salvage pathway, which is often upregulated in cancer cells to meet their high metabolic demands.[5] Inhibition of NAMPT leads to NAD+ depletion and subsequent cancer cell death.[5]

Furthermore, numerous kinase inhibitors incorporate pyridine or related heterocyclic cores. For instance, a series of novel quinolone-3-carboxamide derivatives, which are structurally analogous to the derivatives discussed herein, were synthesized and evaluated as inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key target in angiogenesis. Several compounds from this series demonstrated potent anticancer activity against the HepG2 human liver cancer cell line, with IC₅₀ values superior to the standard drug, sorafenib.[6]

Antimicrobial and Herbicidal Activity

Pyridine carboxamides have been extensively investigated for their antimicrobial properties.[7][8] They can interfere with essential metabolic pathways in bacteria and fungi. For example, amides of pyrazine-2-carboxylic acid (an isomer of our core scaffold) have shown potent activity against Mycobacterium tuberculosis.[8]

In the agrochemical sector, pyridine carboxylic acids are a major class of synthetic auxin herbicides.[1] These compounds mimic the natural plant hormone auxin, leading to uncontrolled growth and eventual death of susceptible weed species. A series of N-(arylmethoxy)-2-chloronicotinamides, derived from nicotinic acid, exhibited excellent herbicidal activity against bentgrass and duckweed, with one compound showing an IC₅₀ value of 7.8 µM.[3]

Summary of Biological Activity

The following table summarizes quantitative data from representative, structurally related compounds to illustrate the potential of this scaffold.

Compound Class	Target Organism/Cell Line	Biological Target (if known)	Activity (IC₅₀ / MIC)	Reference
N-(arylmethoxy)-2-chloronicotinamides	Lemna paucicostata (duckweed)	Plant Growth Regulation	7.8 µM	[3]
Pyridine-linked Nicotinamide Derivatives	MCF-7 (Human Breast Cancer)	Not specified	8.70 µM	[8]
Quinolone-3-carboxamide Derivatives	HepG2 (Human Liver Cancer)	VEGFR-2	0.88 - 4.60 µM	[6]
Substituted Pyrazinecarboxamides	Mycobacterium tuberculosis	Not specified	54-72% inhibition	[7]
Substituted Pyrazinecarboxamides	Trichophyton mentagrophytes	Not specified	MIC = 31.25 µmol·mL⁻¹	[7]

Detailed Experimental Protocols

The following protocols are provided as a self-validating system, detailing the necessary steps for synthesis and characterization.

Protocol 1: Synthesis of 2,3-Pyridinedicarboxylic Anhydride (Anhydride Intermediate)

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add pyridine-2,3-dicarboxylic acid (10.0 g, 59.8 mmol).

• Add acetic anhydride (30 mL, 318 mmol).

• Heat the mixture to reflux (approx. 140 °C) with stirring for 3 hours. The solid will gradually dissolve.

• Allow the reaction mixture to cool to room temperature, and then cool further in an ice bath for 1 hour to promote crystallization.

• Collect the crystalline solid by vacuum filtration, washing with two portions of cold diethyl ether (2x 20 mL).

• Dry the solid under vacuum to yield 2,3-pyridinedicarboxylic anhydride as a white to off-white crystalline solid.

• Characterization: The product can be characterized by melting point and IR spectroscopy (observing characteristic anhydride C=O stretches around 1780 and 1850 cm⁻¹).

Protocol 2: Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid (Core Compound)

• In a 250 mL round-bottom flask, suspend 2,3-pyridinedicarboxylic anhydride (8.0 g, 53.7 mmol) in 100 mL of anhydrous dichloromethane.

• Add anhydrous methanol (2.17 mL, 53.7 mmol, 1.0 equivalent) dropwise to the stirred suspension at room temperature.

• Stir the reaction mixture at room temperature for 6 hours. The suspension should become a clear solution.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the anhydride starting material is consumed.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product is obtained as a solid. Recrystallize from an appropriate solvent system (e.g., ethyl acetate/hexanes) to afford pure 3-(methoxycarbonyl)pyridine-2-carboxylic acid.

• Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Protocol 3: General Procedure for Amide Derivative Synthesis (HATU Coupling)

• Dissolve 3-(methoxycarbonyl)pyridine-2-carboxylic acid (200 mg, 1.10 mmol) in 10 mL of anhydrous DMF in a 50 mL round-bottom flask.

• Add the desired amine (1.1 equivalents, 1.21 mmol).

• Add N,N-diisopropylethylamine (DIPEA) (3.0 equivalents, 3.30 mmol, 0.57 mL).

• Finally, add HATU (1.2 equivalents, 1.32 mmol, 502 mg) in one portion.

• Stir the reaction mixture at room temperature for 4-12 hours. Monitor progress by TLC.

• Upon completion, pour the reaction mixture into 50 mL of water and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (2 x 20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired N-substituted amide derivative.

• Characterization: Confirm the structure and purity of the final amide product using ¹H NMR, ¹³C NMR, Mass Spectrometry, and HPLC.

Conclusion and Future Outlook

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a highly valuable and versatile intermediate for the synthesis of novel bioactive compounds. The strategic placement of its functional groups allows for the creation of diverse libraries of amide derivatives, which, by analogy to closely related structures, are expected to exhibit a wide range of biological activities. The synthetic routes are robust and employ standard organic chemistry transformations, making this scaffold accessible for both academic and industrial research.

Future work should focus on synthesizing a dedicated library of amide derivatives from this specific core and performing broad biological screening to identify novel hits in areas such as oncology, infectious diseases, and agrochemicals. The exploration of other derivatizations at the carboxylic acid, such as the formation of esters or more complex heterocyclic systems, could also yield compounds with unique and valuable properties. The continued investigation of this scaffold is a promising avenue for the discovery of next-generation therapeutic and agricultural agents.

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• Galli, M., et al. (2021). Anticancer Activities of Novel Nicotinamide Phosphoribosyltransferase Inhibitors in Hematological Malignancies. Cancers, 13(16), 4079. Available at: [Link]

• Schrock, D. (2019). Safened compositions comprising pyridine carboxylate herbicides and isoxadifen. Google Patents, US12029217B2.

• Youssef, A. M., & Abdul-Reada, N. A. (2025). Synthesis¸ Characterization and Molecular Modeling Potential Amide Derivatives: Evaluation of Some Biological and Pharmaceutical Activity. Advanced Journal of Chemistry, Section A, 8(3), 628-638. Available at: [Link]

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• Abdel-Wahab, B. F., et al. (2023). New proapoptotic chemotherapeutic agents based on the quinolone-3-carboxamide scaffold acting by VEGFR-2 inhibition. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1). Available at: [Link]

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Whitepaper: The Biological Activity of Pyridine Dicarboxylic Acid Monoesters: A Technical Guide for Drug Discovery and Development

Abstract

Pyridine dicarboxylic acid derivatives represent a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] While the biological activities of the parent di-acids and corresponding di-esters are increasingly documented, their monoester derivatives remain a relatively underexplored chemical space. This guide provides a comprehensive technical overview of the known and potential biological activities of pyridine dicarboxylic acid monoesters. By synthesizing data from related compounds, we elucidate key mechanisms of action, including enzyme inhibition and pathway modulation, and provide a rationale for the strategic use of monoesterification in drug design. This document serves as a foundational resource for researchers, scientists, and drug development professionals, offering detailed experimental protocols and outlining future directions for harnessing the therapeutic potential of this promising class of molecules.

The Pyridine Dicarboxylic Acid Scaffold: A Cornerstone of Medicinal Chemistry

The pyridine ring is a bioisostere of benzene, where the substitution of a carbon-hydrogen group with a nitrogen atom imparts unique physicochemical properties.[2] This modification enhances aqueous solubility, metabolic stability, and the capacity for hydrogen bonding, making the pyridine scaffold a highly desirable component in drug design.[2] When functionalized with two carboxylic acid groups, the resulting pyridine dicarboxylic acids (PDCAs) and their derivatives exhibit a broad spectrum of biological activities, including anticancer, antimicrobial, and enzyme-inhibiting properties.[1][3]

The constitutional isomers of PDCA (e.g., 2,3-, 2,4-, 2,5-PDCA) provide a rich platform for structural diversification, allowing for fine-tuning of a molecule's interaction with biological targets.[4] The conversion of one of the two carboxylic acid groups into an ester—creating a pyridine dicarboxylic acid monoester—offers a powerful strategy to modulate a compound's pharmacokinetic and pharmacodynamic profile.

The Rationale for Monoesterification: A Strategic Approach to Drug Design

The decision to synthesize a monoester from a dicarboxylic acid is a deliberate choice rooted in fundamental medicinal chemistry principles. This transformation acts as a bridge between the high polarity of the di-acid and the increased lipophilicity of a di-ester, offering a nuanced method to optimize drug-like properties.

• Enhanced Cell Permeability: The free carboxylic acid group of the monoester can exist in its protonated, neutral form, while the ester moiety increases overall lipophilicity. This balance can significantly improve a compound's ability to cross cellular membranes compared to the often poorly permeable, doubly-charged di-acid at physiological pH.

• Prodrug Strategies: The ester group can be designed to be labile, undergoing hydrolysis by intracellular esterases to release the active di-acid form at the target site. This can improve bioavailability, reduce systemic exposure, and target specific tissues or cellular compartments with high esterase activity.

• Modulated Target Engagement: The presence of one free carboxylic acid and one ester group provides a distinct pattern of hydrogen bond donors, acceptors, and steric bulk compared to the parent di-acid. This can lead to altered or improved binding affinity and selectivity for the target protein.

The logical relationship for considering monoester development is clear: leveraging the known activity of a parent di-acid to create a more drug-like molecule.

Caption: Rationale for Monoester Synthesis.

Biological Activities: A Blueprint for Monoester Exploration

While direct studies on pyridine dicarboxylic acid monoesters are emerging, a wealth of information on the parent di-acids and related di-esters provides a strong predictive foundation for their biological potential.

Enzyme Inhibition

A primary mechanism of action for PDCAs is the inhibition of metalloenzymes and other key enzymatic targets.

• Case Study: Inhibition of 2-Oxoglutarate (2-OG) Dependent Oxygenases 2,4-Pyridinedicarboxylic acid (2,4-PDCA) is a well-established inhibitor of 2-OG dependent oxygenases.[5] Its mechanism involves acting as a structural mimic of the 2-OG co-substrate and chelating the active-site metal ion (typically iron or zinc).[5] This inhibitory action has implications for various biological processes, including epigenetic modifications, as 2,4-PDCA is a known inhibitor of histone lysine demethylases.[6] A monoester of 2,4-PDCA could serve as a cell-permeable prodrug that, once hydrolyzed intracellularly, releases the active di-acid to inhibit these critical enzymes.

• Case Study: Selective Inhibition of D-dopachrome Tautomerase (D-DT) Recent research has identified 2,5-pyridinedicarboxylic acid as a potent and highly selective inhibitor of D-dopachrome tautomerase (D-DT), a cytokine involved in inflammatory diseases.[7] The study highlighted that 2,5-PDCA effectively blocks D-DT-induced activation of the cell surface receptor CD74 with 79-fold selectivity over the related macrophage migration inhibitory factor (MIF).[7] The development of a 2,5-PDCA monoester could translate this high in vitro selectivity into a viable therapeutic strategy by improving the compound's cellular uptake and pharmacokinetic profile.

Anticancer Activity

The pyridine dicarboxylic acid scaffold is a recurring motif in compounds with demonstrated anticancer properties.

• Metal Complexes: PDCAs are excellent ligands for coordinating with metal ions such as Cu(II), Zn(II), Co(II), and Tl(III) to form metal-organic complexes.[8][9] Several of these complexes have shown low to medium cytotoxic activity against human tumor cell lines, with IC50 values in the micromolar range.[8][9][10] For instance, a zinc complex with 2,3-pyridinedicarboxylic acid exhibited an IC50 value of 21.80 µM against the SMMC-7721 human tumor cell line.[8][10] Monoesters could serve as novel ligands, altering the geometry and electronic properties of these complexes to potentially enhance their potency and selectivity.

• Direct Cytotoxicity: Derivatives of pyridine carboxylic acids have themselves demonstrated direct cytotoxic effects.[11] Thiazolo-pyridine dicarboxylic acid derivatives, for example, have shown cytotoxicity against leukemia HL-60 cells.[12] The strategic design of monoesters could enhance this intrinsic activity.

Compound/Complex	Cell Line	Reported IC50 (µM)	Reference
Zinc Complex with 2,3-PDCA (Ⅵ)	SMMC-7721	21.80	[8][10]
Thallium(III) Complex C1	A375	81.45	[9]
Thallium(III) Complex C3	A375	7.23	[9]
Thallium(III) Complex C3	HT29	193.18	[9]
Pyridine Derivative LHT-17-19	HT29 (Colon)	0.13	[11]
Pyridine Derivative LHT-17-19	MCF-7 (Breast)	16.0	[11]

Table 1: Reported cytotoxic activities of selected pyridine dicarboxylic acid derivatives and complexes.

Modulation of the Hypoxia-Inducible Factor (HIF-1α) Pathway

The HIF-1α pathway is a critical regulator of cellular response to low oxygen and is a key target in cancer and ischemic diseases. A combination of diethyl pyridine-2,4-dicarboxylate and resveratrol was found to stabilize the HIF-1α protein and increase the expression of its target genes.[13] This synergistic effect was demonstrated to increase hair density in a clinical study, highlighting a novel therapeutic application.[13] A monoester derivative could potentially achieve a similar or more potent effect by modulating the HIF-1α pathway, offering therapeutic possibilities in areas like wound healing, angiogenesis, and oncology.

Experimental Workflows for Synthesis and Evaluation

To facilitate research in this area, this section provides validated, step-by-step protocols for the synthesis and biological evaluation of pyridine dicarboxylic acid monoesters.

Synthesis via Partial Hydrolysis of a Di-ester

A reliable method for producing a monoester is the controlled partial hydrolysis of a corresponding di-ester. This protocol is adapted from the synthesis of pyridine-3,5-dicarboxylic acid monoethyl ester.[14]

Caption: Workflow for Monoester Synthesis.

Protocol 4.1: Synthesis of Pyridine-3,5-dicarboxylic acid monoethyl ester

• Reagent Preparation: Prepare an ethanolic potassium hydroxide (KOH) solution by dissolving 1.0 g (0.018 mol) of KOH in an appropriate volume of ethanol.

• Reaction Initiation: To the stirred ethanolic KOH solution, slowly add 8.0 g (0.035 mol) of solid diethyl pyridine-3,5-dicarboxylate.

• Reaction: Stir the mixture at room temperature for 2 hours. A significant amount of white solid will precipitate during this time.

• Isolation of Intermediate Salt: Filter the reaction mixture to collect the precipitated white solid (potassium salt of the monoester).

• Redissolution: Dissolve the collected solid in distilled water. Filter the resulting solution to remove any insoluble impurities (unreacted di-ester).

• Acidification and Precipitation: Slowly add a dilute HCl solution dropwise to the aqueous filtrate while stirring. Monitor the pH, adjusting it to approximately 3. The desired monoester product will precipitate as a white solid.

• Final Product Isolation: Filter the suspension to collect the precipitated monoester.

• Purification: Wash the collected solid with cold distilled water to remove residual salts and dry under vacuum to yield the final product. A yield of approximately 71% can be expected.[14]

In Vitro Assay for Cytotoxicity (MTT Assay)

The MTT assay is a standard colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation. It is a foundational screen for anticancer activity.

Caption: Workflow for MTT Cytotoxicity Assay.

Protocol 4.2: MTT Assay for Cytotoxicity

• Cell Seeding: Seed cancer cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate at 37°C in a 5% CO₂ incubator for 24 hours.

• Compound Preparation: Prepare a stock solution of the pyridine dicarboxylic acid monoester in a suitable solvent (e.g., DMSO). Perform serial dilutions in culture medium to achieve the desired final concentrations. The final DMSO concentration should be kept below 0.5% to avoid solvent toxicity.

• Cell Treatment: Remove the old medium from the wells and add 100 µL of medium containing the various concentrations of the test compound. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well. Incubate for 2-4 hours until purple formazan crystals are visible under a microscope.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Structure-Activity Relationship (SAR) and Future Directions

The systematic development of pyridine dicarboxylic acid monoesters will enable the elucidation of key structure-activity relationships:

• Isomerism: The relative positions of the free carboxyl group and the ester moiety will critically influence target binding and biological activity. A comprehensive synthesis of all positional isomers is a crucial first step.

• Ester Moiety: The nature of the ester's alkyl or aryl group will impact lipophilicity, stability, and the rate of hydrolytic cleavage by esterases. Exploring a range of esters (e.g., methyl, ethyl, tert-butyl, benzyl) will allow for the fine-tuning of pharmacokinetic properties.

Future research should focus on:

• Systematic Synthesis and Screening: Creation of a diverse library of monoester isomers and derivatives for screening against panels of enzymes (e.g., oxygenases, kinases, proteases) and cancer cell lines.

• Mechanism of Action Studies: For active compounds, detailed biochemical and cell-based assays are needed to identify specific molecular targets and pathways.

• Pharmacokinetic Profiling: Evaluation of the metabolic stability, cell permeability, and in vivo properties of lead compounds to validate their potential as prodrugs or standalone therapeutics.

Conclusion

Pyridine dicarboxylic acid monoesters stand at the intersection of known biological activity and untapped therapeutic potential. By leveraging the extensive research on their parent di-acids, these compounds can be rationally designed to exhibit improved drug-like properties. Their balanced physicochemical nature makes them ideal candidates for development as enzyme inhibitors, anticancer agents, and modulators of critical cellular pathways. The experimental frameworks provided in this guide offer a clear path for researchers to synthesize, evaluate, and optimize these promising molecules, paving the way for the next generation of pyridine-based therapeutics.

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3-(Methoxycarbonyl)pyridine-2-carboxylic acid literature review

An In-Depth Technical Guide to 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid: Synthesis, Properties, and Applications

Introduction

3-(Methoxycarbonyl)pyridine-2-carboxylic acid, a derivative of quinolinic acid, is a heterocyclic compound of significant interest in synthetic and medicinal chemistry. Its structure, featuring a pyridine ring functionalized with both a carboxylic acid and a methyl ester at adjacent positions, makes it a highly versatile building block for the synthesis of more complex molecules. The differential reactivity of its two functional groups allows for selective chemical transformations, rendering it an invaluable intermediate in the development of pharmaceuticals, agrochemicals, and functional materials.[1][2] This guide provides a comprehensive overview of its chemical properties, detailed synthetic protocols, reactivity, and key applications, tailored for researchers and professionals in chemical and drug development.

Physicochemical Properties

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is typically a solid compound at room temperature. Its key identifiers and properties are summarized below for quick reference.

Property	Value	Source(s)
CAS Number	24195-02-6	[3]
Molecular Formula	C₈H₇NO₄	[4][5]
Molecular Weight	181.15 g/mol	[5][6]
IUPAC Name	3-methoxycarbonylpyridine-2-carboxylic acid	[7]
Synonyms	3-(methoxycarbonyl)-2-pyridinecarboxylic acid	[3]
Physical Form	Solid	[3]
InChI Key	PRENKBUQKMUCHQ-UHFFFAOYSA-N	[3][7]

Synthesis and Mechanism

The most direct and common route for the preparation of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is the selective mono-esterification of its precursor, quinolinic acid (pyridine-2,3-dicarboxylic acid).[4]

Causality of Selective Esterification

The selective formation of the methyl ester at the 3-position is a result of the electronic and steric environment of the two carboxylic acid groups. The carboxylic acid at the 2-position (α-position) is electronically influenced by the adjacent nitrogen atom and experiences greater steric hindrance. In contrast, the carboxylic acid at the 3-position (β-position) is less hindered, making it more accessible to esterification under controlled conditions, typically by reacting quinolinic acid with methanol in the presence of an acid catalyst.

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discovery of pyridine-2,3-dicarboxylic acid derivatives

An In-depth Technical Guide to the Discovery of Pyridine-2,3-Dicarboxylic Acid Derivatives

Authored by a Senior Application Scientist

Foreword

Pyridine-2,3-dicarboxylic acid, commonly known as quinolinic acid, represents a pivotal scaffold in both biochemistry and synthetic chemistry. As an endogenous metabolite of the kynurenine pathway, its role in neuroscience has been a subject of intense investigation. Simultaneously, its rigid, functionalized heterocyclic structure has made it and its derivatives a cornerstone for the development of pharmaceuticals, agrochemicals, and advanced materials. This guide provides an in-depth exploration of the discovery and synthesis of these derivatives, moving from foundational oxidative methods to modern multi-component strategies. We will dissect the causality behind experimental choices, provide actionable protocols, and explore the vast therapeutic landscape unlocked by this versatile molecule.

Part 1: The Core Moiety - Understanding Pyridine-2,3-Dicarboxylic Acid

Pyridine-2,3-dicarboxylic acid is a colorless, solid organic compound consisting of a pyridine ring substituted with two carboxylic acid groups at the C2 and C3 positions.[1] All isomers of pyridinedicarboxylic acid share the chemical formula C₇H₅NO₄ and a molar mass of 167.12 g/mol .[2] Its significance is twofold:

• Biochemical Relevance : It is a key downstream product of the kynurenine pathway, which metabolizes the essential amino acid tryptophan.[1] In this biological context, it serves as the biosynthetic precursor to niacin (Vitamin B3) and, consequently, to the vital coenzyme nicotinamide adenine dinucleotide (NAD+).[3] However, it is also a potent neuroactive compound, acting as an agonist of the N-methyl-D-aspartate (NMDA) receptor, which can lead to excitotoxicity at elevated concentrations.[1][3] This neurotoxic potential has implicated quinolinic acid in the pathophysiology of various neurodegenerative and psychiatric disorders.[1][4]

• Synthetic Versatility : The pyridine nucleus, being electron-deficient, facilitates interactions like π-π stacking, while the dual carboxylic acid groups provide sites for hydrogen bonding and metal chelation.[5] This unique combination of features makes it an invaluable scaffold in medicinal chemistry and materials science, used in the synthesis of drugs, vitamins, fungicides, and metal-organic frameworks (MOFs).[6][7] The ease of substitution on the pyridine ring allows for extensive structural modifications to fine-tune biological activity and selectivity.[5]

Part 2: Foundational Synthetic Pathways to the Quinolinic Acid Core

The earliest and most direct routes to pyridine-2,3-dicarboxylic acid relied on the oxidative cleavage of the benzene ring of quinoline and its derivatives. These methods, while foundational, remain relevant in commercial production.

Oxidation of Quinolines: The Classic Approach

The principle behind this strategy is the relative stability of the pyridine ring compared to the fused benzene ring under strong oxidative conditions.

One of the first reported syntheses was by Zdenko Hans Skraup, who demonstrated that methyl-substituted quinolines could be oxidized to quinolinic acid using potassium permanganate.[1] Over the years, a variety of potent oxidizing agents have been employed, including ozone, hydrogen peroxide, and nitric acid.[1][8] A particularly effective method involves the use of chlorate salts, often catalyzed by cupric ions, in an acidic medium.[8][9]

The causality here is rooted in electrophilic attack on the electron-rich benzene portion of the quinoline molecule. The catalyst, such as Cu(II), facilitates the electron transfer process, lowering the activation energy for the oxidation and improving reaction yields and selectivity.

Caption: Workflow for a modern three-component Doebner reaction.

Experimental Protocol: Modified Doebner Hydrogen-Transfer Reaction

This protocol is based on modern methods designed to accommodate a wider range of substrates, including electron-deficient anilines. [10] Materials:

• Substituted Aniline (e.g., 6-(trifluoromethoxy)aniline)

• Substituted Aldehyde (e.g., benzaldehyde)

• Pyruvic Acid

• Solvent (e.g., Ethanol)

• Catalyst (as optimized, e.g., H₂NSO₃H)

Procedure:

• Reagent Charging: To a round-bottom flask, add the substituted aniline (1.0 eq), the aldehyde (1.0 eq), and pyruvic acid (1.0 eq).

• Solvent and Catalyst Addition: Add the chosen solvent (e.g., ethanol) and the catalyst. While classic Doebner reactions often use refluxing ethanol, modern variations may specify different catalysts or conditions to improve yields for specific substrates. [10]3. Reaction: Heat the mixture under reflux for the specified time (e.g., 12-24 hours), stirring continuously. The reaction should be performed under an inert atmosphere (e.g., Nitrogen or Argon) to prevent unwanted side reactions.

• Work-up: After cooling to room temperature, the solvent is typically removed under reduced pressure.

• Purification: The resulting residue is redissolved in an appropriate solvent (e.g., ethyl acetate) and washed with a saturated sodium bicarbonate solution to remove unreacted pyruvic acid and the product as its salt. The aqueous layer is then separated and acidified with HCl to precipitate the quinoline-4-carboxylic acid product.

• Isolation: The precipitate is collected by filtration, washed with water, and dried under vacuum. Further purification can be achieved by column chromatography or recrystallization if necessary.

Synthesis from Acyclic Precursors: The Maleic Ester Route

An innovative approach, particularly useful for creating intermediates for herbicides, involves building the pyridine ring from novel maleic acid esters. [11]This method avoids the direct use of quinoline and offers a distinct pathway to substituted pyridine-2,3-dicarboxylic acid esters.

The process is a two-step sequence:

• Amination: A 2,3-dihalomaleic acid ester is reacted with ammonia to form a 2-amino-3-halomaleic acid ester. This step introduces the crucial nitrogen atom.

• Cyclocondensation: The resulting amino ester is then reacted with an α,β-unsaturated aldehyde or ketone. An acid-catalyzed condensation and subsequent cyclization builds the pyridine ring, yielding the final diester product.

This strategy's strength lies in its modularity; the final substitution pattern on the pyridine ring can be controlled by the choice of the α,β-unsaturated carbonyl compound.

Common Synthetic Challenges and Optimization Strategies

The synthesis of substituted quinolines and their dicarboxylic acid derivatives is often plagued by several challenges. Understanding these issues is key to successful experimental design.

Challenge	Causality	Mitigation Strategies
Low Yields	Incomplete condensation or cyclization steps, especially with deactivated anilines in reactions like the Combes or Doebner synthesis. [10][12]	Optimize catalyst (e.g., use of polyphosphoric esters instead of H₂SO₄), screen different solvents, and adjust reaction temperature and time. [10][12]
Poor Regioselectivity	Use of unsymmetrical ketones in reactions like the Friedländer synthesis can lead to the formation of positional isomers. [12]	Employ specific amine catalysts or ionic liquids to direct the cyclization, or modify the substrate (e.g., adding a phosphoryl group) to favor one isomer. [12]
Steric Hindrance	Bulky substituents on either the aniline or the carbonyl component can impede the rate-determining electrophilic aromatic annulation step. [12]	Select less sterically hindered starting materials if the target molecule allows, or use more forcing reaction conditions (higher temperature, stronger catalyst).
Harsh Reaction Conditions	Many classical syntheses (e.g., Skraup) use highly exothermic reactions with strong acids and oxidizing agents, posing safety and scalability risks. [12]	Investigate alternative, milder synthetic routes or utilize modern technologies like microwave irradiation to improve control and reduce reaction times. [13]

Part 4: Biological Significance and Therapeutic Applications

The true value of these synthetic endeavors is realized in the biological activities of the resulting molecules. The pyridine-2,3-dicarboxylic acid scaffold is central to both neurobiology and drug discovery.

The Kynurenine Pathway: A Double-Edged Sword

In the central nervous system, quinolinic acid is produced from L-tryptophan primarily by activated microglia and infiltrating macrophages during an immune response. [1][4]The induction of the enzyme indoleamine-2,3-dioxygenase (IDO) accelerates this pathway. [4]

Caption: Simplified overview of the Kynurenine Pathway.

While essential for NAD+ synthesis, the accumulation of quinolinic acid is neurotoxic. It acts on NMDA receptors, promoting glutamate release and inhibiting its reuptake by astrocytes, leading to an excitotoxic cascade that contributes to neuronal cell death. [1]This mechanism has linked elevated quinolinic acid levels to inflammatory neurological diseases. [4]

A Scaffold for Drug Discovery

The structural features of pyridine carboxylic acid derivatives make them highly versatile scaffolds in medicinal chemistry. [5][14]They are prevalent in a wide range of approved drugs and clinical candidates. [15][16]

Therapeutic Area	Example Application / Derivative Class	Mechanism of Action / Rationale
Oncology	STAT3 Inhibitors (e.g., YHO-1701),[10] Imidazo[1,2-a]pyridines [16]	The planar pyridine ring can engage in π-stacking interactions in enzyme active sites, while carboxylic groups can form key hydrogen bonds or coordinate with metal cofactors.
Infectious Diseases	Antibacterial, Antiviral, Antimalarial agents [10][17]	The scaffold can be functionalized to mimic natural substrates or to chelate metal ions essential for microbial enzyme function.
Central Nervous System	5-HT Receptor Antagonists [18]	The rigid structure provides a precise framework for orienting pharmacophoric groups to achieve high receptor affinity and selectivity.
Agrochemicals	Imidazolinone Herbicides [11][19]	Derivatives are designed to inhibit essential plant enzymes (e.g., acetolactate synthase). The pyridine-2,3-dicarboxylic acid core is a key intermediate in their synthesis.

| Inflammation | Anti-inflammatory agents [17]| Derivatives can be designed to inhibit key enzymes in inflammatory pathways, such as cyclooxygenases or kinases. |

Conclusion and Future Outlook

The journey of pyridine-2,3-dicarboxylic acid and its derivatives from a simple oxidative product of coal tar derivatives to a central player in neurobiology and rational drug design is a testament to its enduring importance. Foundational synthetic methods have given way to sophisticated, modular strategies that allow for precise control over molecular architecture. The profound biological activities of this scaffold, ranging from its endogenous neurotoxicity to the therapeutic potential of its synthetic derivatives, ensure its continued relevance.

Future research will undoubtedly focus on developing more sustainable and efficient synthetic protocols, perhaps leveraging flow chemistry or biocatalysis. Furthermore, the continued exploration of the vast chemical space accessible from this scaffold promises the discovery of new therapeutic agents targeting a wide array of human diseases. For researchers in drug development, a deep understanding of the synthesis and biological implications of these compounds is not just beneficial—it is essential for innovation.

References

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW - IIP Series.

• Quinolinic acid - Wikipedia. Available at: [Link]

• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction - PMC - PubMed Central. Available at: [Link]

• A mechanism of quinolinic acid formation by brain in inflammatory neurological disease. Attenuation of synthesis from L-tryptophan by 6-chlorotryptophan and 4-chloro-3-hydroxyanthranilate - PubMed. Available at: [Link]

• Quinolinic Acid: An Endogenous Neurotoxin with Multiple Targets - PMC - PubMed Central. Available at: [Link]

• Dicarboxylic Acid-Based Co-Crystals of Pyridine Derivatives Involving Structure Guiding Unconventional Synthons: Experimental and Theoretical Studies - MDPI. Available at: [Link]

• Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors - PMC - PubMed Central. Available at: [Link]

• 2-3-pyridinedicarboxylic acid - Pipzine Chemicals. Available at: [Link]

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• Pyridine: the scaffolds with significant clinical diversity - PMC - NIH. Available at: [Link]

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• EP0232118A2 - Process for the preparation of pyridine-2,3-dicarboxylic acid - Google Patents.

• Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes. Available at: [Link]

• (PDF) Reactivity of 2,3-Pyridine Dicarboxylic Anhydride Towards some Nitrogen Nucleophilic Reagents: Synthesis and Antimicrobial Evaluation of some Pyridine Carboxamide and Pyrrolo[3,4-B]Pyridine-5,7-Dione Derivatives - ResearchGate. Available at: [Link]

• The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design - PMC. Available at: [Link]

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Authored by: Senior Application Scientist, Computational Chemistry Division

An In-depth Technical Guide to the Theoretical Study of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

Foreword: Bridging Theory and Application in Drug Discovery

In the landscape of modern drug development and materials science, pyridine carboxylic acids and their derivatives stand out as privileged scaffolds. Their unique electronic properties, hydrogen bonding capabilities, and coordinative potential make them integral to the design of novel pharmaceuticals, agrochemicals, and functional materials[1]. 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, a dissymmetrically substituted pyridine, presents a particularly interesting case for theoretical investigation due to the interplay of its electron-withdrawing carboxylic acid and methoxycarbonyl groups. This guide provides a comprehensive framework for the theoretical and computational analysis of this molecule, offering researchers a roadmap to understanding its structural, electronic, and reactive properties. By leveraging established quantum chemical methods, we can predict and rationalize its behavior, thereby accelerating experimental design and application.

Molecular Structure and Conformational Landscape

The foundational step in any theoretical study is the accurate determination of the molecule's three-dimensional structure and the exploration of its conformational flexibility. For 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, the primary degrees of freedom are the rotation around the C2-C(arboxylic) and C3-C(methoxycarbonyl) bonds.

The Causality Behind Conformational Preferences

The relative orientation of the carboxylic acid and methoxycarbonyl groups is not arbitrary; it is governed by a delicate balance of steric hindrance and intramolecular interactions. A key feature to investigate is the potential for intramolecular hydrogen bonding between the carboxylic proton and the nitrogen atom of the pyridine ring or the carbonyl oxygen of the adjacent ester group. Such interactions can significantly stabilize specific conformations, influencing the molecule's overall shape and reactivity.

A computational scan of the potential energy surface (PES) is the chosen methodology to explore these conformational possibilities. This involves systematically rotating the dihedral angles of the substituent groups and calculating the corresponding energy at each point.

Experimental Protocol: Potential Energy Surface (PES) Scan

• Initial Structure Generation: A 2D sketch of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is created and converted to a 3D structure using a molecular editor.

• Computational Method Selection: Density Functional Theory (DFT) is the workhorse for such calculations, offering a good balance of accuracy and computational cost. The B3LYP functional combined with a Pople-style basis set like 6-31G(d,p) is a robust starting point for geometry optimizations of organic molecules[2][3].

• Scan Coordination: The dihedral angles C3-C2-C(O)OH and C2-C3-C(O)OCH3 are selected as the scan coordinates.

• Execution: A relaxed PES scan is performed, where at each step of the dihedral angle rotation, all other geometric parameters are allowed to relax to their energetic minimum. This is crucial for obtaining a meaningful energy profile.

• Analysis: The resulting energy profile is plotted against the scanned dihedral angles to identify the global and local energy minima, which correspond to the stable conformers. The energy barriers between these conformers can also be determined, providing insight into the molecule's flexibility at different temperatures.

Visualization: Computational Workflow for Conformational Analysis

Caption: Workflow for identifying stable conformers.

Spectroscopic Properties: A Theoretical-Experimental Synergy

Theoretical calculations of spectroscopic properties like infrared (IR), Raman, and Nuclear Magnetic Resonance (NMR) are invaluable for interpreting and assigning experimental data.

Vibrational Spectroscopy (IR and Raman)

The vibrational frequencies of a molecule are directly related to its structure and bonding. DFT calculations can predict these frequencies with remarkable accuracy, aiding in the identification of characteristic functional group vibrations.

2.1.1 Experimental Protocol: Vibrational Frequency Calculation

• Geometry Optimization: A full geometry optimization of the most stable conformer (identified from the PES scan) is performed at a higher level of theory, for instance, B3LYP/6-311++G(d,p), to obtain a more accurate structure[4]. It is imperative to confirm that the optimization has converged to a true minimum on the potential energy surface, which is verified by the absence of imaginary frequencies.

• Frequency Calculation: A frequency calculation is performed on the optimized geometry. This yields the harmonic vibrational frequencies, IR intensities, and Raman activities.

• Scaling: Calculated harmonic frequencies are systematically higher than experimental frequencies due to the neglect of anharmonicity and basis set imperfections. A common practice is to apply a scaling factor (e.g., ~0.96 for B3LYP/6-311++G(d,p)) to the calculated frequencies for better agreement with experimental data.

• Assignment: The vibrational modes are assigned based on the visualization of the atomic motions and the Potential Energy Distribution (PED) analysis, which quantifies the contribution of different internal coordinates to each normal mode[5].

2.1.2 Data Presentation: Predicted Vibrational Frequencies

Vibrational Mode	Calculated Frequency (cm⁻¹) (Scaled)	Expected IR Intensity	Expected Raman Activity
O-H stretch (Carboxylic Acid)	~3500-3300	Strong, Broad	Weak
C-H stretch (Aromatic)	~3100-3000	Medium	Strong
C-H stretch (Methyl)	~2980-2900	Medium	Medium
C=O stretch (Carboxylic Acid)	~1750-1720	Very Strong	Medium
C=O stretch (Ester)	~1730-1700	Very Strong	Medium
C=N, C=C stretch (Pyridine)	~1600-1450	Strong	Strong
C-O stretch (Ester & Acid)	~1300-1200	Strong	Medium
O-H bend (Carboxylic Acid)	~1440-1395	Medium	Weak

Note: These are expected ranges based on typical values for similar functional groups and may vary based on the specific electronic environment of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR chemical shifts are highly sensitive to the electronic environment of the nuclei. The Gauge-Independent Atomic Orbital (GIAO) method, coupled with DFT, is the standard for predicting NMR spectra.

2.2.1 Experimental Protocol: NMR Chemical Shift Calculation

• Optimization: The molecular geometry is optimized using a suitable DFT method and basis set.

• NMR Calculation: A GIAO-NMR calculation is performed on the optimized structure.

• Referencing: The calculated absolute shieldings (σ) are converted to chemical shifts (δ) relative to a reference compound, typically Tetramethylsilane (TMS). This is done by calculating the absolute shielding of TMS at the same level of theory and using the equation: δ_sample = σ_TMS - σ_sample.

Electronic Properties and Reactivity

Understanding the electronic structure of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is key to predicting its reactivity and potential applications.

Frontier Molecular Orbitals (FMOs)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key players in chemical reactions. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy relates to its ability to accept electrons. The HOMO-LUMO energy gap is a crucial indicator of chemical stability; a large gap implies high stability and low reactivity[2].

For 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, the HOMO is expected to be localized primarily on the pyridine ring, while the LUMO will likely be distributed over the entire π-system, with significant contributions from the electron-withdrawing carbonyl groups.

Molecular Electrostatic Potential (MEP)

The MEP is a color-coded map of the electrostatic potential on the electron density surface of a molecule. It is an excellent tool for visualizing the charge distribution and predicting sites for electrophilic and nucleophilic attack.

• Red regions (negative potential): Indicate electron-rich areas, such as the vicinity of the oxygen atoms and the pyridine nitrogen. These are potential sites for electrophilic attack and hydrogen bond donation.

• Blue regions (positive potential): Indicate electron-poor areas, such as the acidic proton of the carboxylic acid and the hydrogen atoms on the pyridine ring. These are susceptible to nucleophilic attack.

Visualization: FMOs and MEP

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An In-depth Technical Guide to the Spectral Analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

This guide provides a comprehensive technical overview of the spectral data for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, a key organic compound with applications in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering in-depth analysis and practical insights into the spectroscopic characterization of this molecule.

Molecular Structure and Spectroscopic Overview

3-(Methoxycarbonyl)pyridine-2-carboxylic acid possesses a distinct molecular architecture that gives rise to a unique spectral fingerprint. The molecule incorporates a pyridine ring, a carboxylic acid group, and a methyl ester group. These functional groups and their relative positions dictate the characteristic signals observed in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). Understanding these spectral features is paramount for confirming the identity, purity, and structural integrity of the compound.

Caption: Standard workflow for NMR data acquisition.

IR Spectroscopy Protocol

Caption: Standard workflow for ATR-IR data acquisition.

Mass Spectrometry Protocol (Electrospray Ionization - ESI)

Caption: Standard workflow for ESI-MS data acquisition.

Conclusion

The comprehensive spectral analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, integrating ¹H NMR, ¹³C NMR, IR, and MS data, provides a robust methodology for its unequivocal identification and characterization. The predicted spectral data, grounded in fundamental spectroscopic principles and comparison with related structures, serves as a valuable reference for researchers in the field. Adherence to the outlined experimental protocols ensures the acquisition of high-quality, reproducible data, which is fundamental to advancing scientific research and development.

References

• Klein, A., et al. (2019). Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes. Inorganics, 7(4), 52. [Link]

• PubChem. (n.d.). 3-(methoxycarbonyl)pyridine-2-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

• Smith, B. C. (2018, January 1). The C=O Bond, Part III: Carboxylic Acids. Spectroscopy Online. Retrieved from [Link]

• PubChem. (n.d.). 6-(Methoxycarbonyl)pyridine-2-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

solubility of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid in organic solvents

An In-depth Technical Guide to the Solubility of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid in Organic Solvents

Authored by: A Senior Application Scientist

Abstract

This technical guide addresses the solubility of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, a compound of significant interest in medicinal chemistry and drug development.[1] Due to the limited availability of direct quantitative solubility data for this specific molecule in public literature, this document provides a comprehensive framework for researchers. It synthesizes information on the physicochemical properties of the target compound, presents a detailed analysis of the solubility of structurally related pyridinecarboxylic acids, and offers robust, step-by-step experimental protocols for determining its solubility in various organic solvents. This guide is intended to empower researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to effectively work with this compound.

Introduction: The Critical Role of Solubility in Drug Discovery

The journey of a drug candidate from a laboratory curiosity to a clinical therapeutic is fraught with challenges, many of which are dictated by its fundamental physicochemical properties. Among these, aqueous and organic solvent solubility are paramount. Solubility not only influences the feasibility of synthesis and purification but also directly impacts bioavailability, formulation strategies, and ultimately, therapeutic efficacy.

Pyridinecarboxylic acid derivatives are a cornerstone in modern drug design, forming the structural backbone of numerous FDA-approved pharmaceuticals.[2] 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, with its dual functional groups—a carboxylic acid and a methyl ester—presents a unique solubility profile that is critical to understand for its application as a pharmaceutical intermediate.[1] This guide provides a detailed exploration of its expected solubility behavior and the practical means to quantify it.

Physicochemical Profile: 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid and Its Analogs

To understand the solubility of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, it is essential to first examine its molecular structure and compare it with well-characterized structural analogs: picolinic acid (pyridine-2-carboxylic acid) and nicotinic acid (pyridine-3-carboxylic acid).

The target molecule, 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, possesses a pyridine ring, a carboxylic acid group at the 2-position, and a methoxycarbonyl (methyl ester) group at the 3-position. The carboxylic acid group can act as both a hydrogen bond donor and acceptor, while the ester group and the pyridine nitrogen primarily act as hydrogen bond acceptors. The presence of these polar functional groups suggests a degree of solubility in polar solvents. However, the overall solubility will be a balance between these polar interactions and the non-polar character of the pyridine ring and the methyl group of the ester.

Property	3-(Methoxycarbonyl)pyridine-2-carboxylic acid	Picolinic Acid (Analog 1)	Nicotinic Acid (Analog 2)
Molecular Formula	C₈H₇NO₄[3]	C₆H₅NO₂[4]	C₆H₅NO₂[5]
Molecular Weight	181.15 g/mol	123.11 g/mol [4]	123.11 g/mol [5]
Structure	A pyridine ring with a carboxylic acid at C2 and a methoxycarbonyl group at C3.	A pyridine ring with a carboxylic acid at C2.	A pyridine ring with a carboxylic acid at C3.
Predicted XlogP	0.6[3]	N/A	N/A
Key Functional Groups	Carboxylic acid, Ester, Pyridine N	Carboxylic acid, Pyridine N	Carboxylic acid, Pyridine N

The addition of the methoxycarbonyl group increases the molecular weight and likely the lipophilicity compared to picolinic acid, which could decrease its solubility in highly polar solvents like water but potentially increase it in solvents of intermediate polarity.

Solubility of Structural Analogs: An Empirical Baseline

While direct data for the target compound is scarce, extensive studies on picolinic and nicotinic acid provide a valuable reference point for predicting its behavior. The general rule of "like dissolves like" serves as a useful initial guide; polar solutes dissolve in polar solvents, and non-polar solutes in non-polar solvents.[6]

Picolinic Acid (Pyridine-2-carboxylic Acid)

Picolinic acid's solubility has been quantitatively determined in several polar solvents. It is highly soluble in water, with decreasing solubility in less polar organic solvents.[7]

Solvent	Temperature (K)	Solubility (g/kg of solvent)	Reference
Water	~293	~862.5	[7][8]
Ethanol	~293	~57.1	[7][8]
Acetonitrile	~293	~17.0	[7][8]

Qualitative data also indicates that picolinic acid is "difficultly soluble" in benzene and chloroform and "insoluble" in carbon disulfide.[4] This pattern is consistent with its polar nature.

Nicotinic Acid (Pyridine-3-carboxylic Acid)

Nicotinic acid's solubility follows a trend largely dictated by the solvent's polarity and hydrogen-bonding ability.[9]

Solvent	Solubility Order (Mole Fraction at 283-333 K)	Reference
Dimethyl Sulfoxide (DMSO)	Highest	[9]
Ethanol	High	[9]
Water	Moderate	[9]
Acetone	Moderate	[9]
Diethyl Ether	Low	[9]
Acetonitrile	Lowest	[9]

The high solubility in DMSO, a highly polar aprotic solvent, highlights the importance of strong dipole-dipole interactions. Its good solubility in ethanol, a polar protic solvent, is due to hydrogen bonding.[5]

Inferences for 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

Based on the analog data, we can hypothesize:

• Polar Protic Solvents (e.g., Ethanol, Methanol): The compound should exhibit moderate to good solubility due to the potential for hydrogen bonding with both the carboxylic acid and ester groups.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): Good solubility is expected in highly polar aprotic solvents like DMSO due to strong dipole interactions. Solubility in acetonitrile may be lower, mirroring the trend seen with its parent acids.[8][9]

• Nonpolar Solvents (e.g., Hexane, Toluene): Solubility is expected to be very low. The polar functional groups will not interact favorably with nonpolar solvents.

• Solvents of Intermediate Polarity (e.g., Chloroform, Dichloromethane): Limited solubility might be observed, potentially greater than in purely nonpolar solvents.

Experimental Protocols for Solubility Determination

Accurate solubility determination requires robust and reproducible experimental methods.[10][11] The following protocols are standard in the pharmaceutical industry and are designed to provide reliable quantitative data.

Gravimetric Method (Shake-Flask)

This equilibrium-based method is considered the gold standard for solubility measurement. It directly measures the concentration of a saturated solution.

Causality Behind Experimental Choices:

• Excess Solute: Using an excess of the solid ensures that the solution reaches true saturation.

• Equilibration Time: Allowing sufficient time (typically 24-72 hours) is crucial for the system to reach thermodynamic equilibrium. Shorter times can lead to an underestimation of solubility.

• Constant Temperature: Solubility is temperature-dependent. A thermostatically controlled bath ensures that the measurement is precise and reproducible.[10]

• Filtration: Using a fine-pore filter (e.g., 0.45 µm) is critical to remove all undissolved solid particles, which would otherwise lead to an overestimation of solubility.

Step-by-Step Methodology:

• Preparation: Add an excess amount of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid (e.g., 20-50 mg) to a series of vials containing a known volume or mass (e.g., 2 mL) of the selected organic solvents.

• Equilibration: Seal the vials tightly and place them in a thermostatically controlled shaker or rotator set to the desired temperature (e.g., 25 °C / 298.15 K). Allow the mixtures to equilibrate for at least 24 hours to ensure saturation.

• Phase Separation: After equilibration, let the vials stand undisturbed at the same temperature to allow the excess solid to settle.

• Sample Withdrawal & Filtration: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately attach a syringe filter (e.g., 0.45 µm PTFE for organic solvents) and dispense the clear, saturated solution into a pre-weighed, clean vial.

• Solvent Evaporation: Weigh the vial containing the filtered solution to determine the mass of the solution. Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that does not cause decomposition of the solute.

• Quantification: Once the solvent is completely removed, re-weigh the vial. The final mass corresponds to the amount of dissolved solute.

• Calculation: Calculate the solubility in the desired units (e.g., mg/mL or g/kg of solvent).

Caption: Workflow for the Gravimetric (Shake-Flask) Solubility Method.

UV/Vis Spectrophotometric Method

This method is faster than the gravimetric method but requires the compound to have a chromophore and relies on the construction of an accurate calibration curve.

Causality Behind Experimental Choices:

• Calibration Curve: A standard curve is essential to relate absorbance to concentration according to the Beer-Lambert law. It must be linear in the concentration range of the measurements.

• Wavelength of Maximum Absorbance (λmax): Measuring at λmax provides the highest sensitivity and minimizes errors from minor wavelength calibration shifts.

• Dilution: Saturated solutions often have concentrations that are too high for direct spectrophotometric measurement. Accurate dilution is required to bring the absorbance into the linear range of the calibration curve.

Step-by-Step Methodology:

• Determine λmax: Prepare a dilute solution of the compound in the chosen solvent and scan it with a UV/Vis spectrophotometer to find the wavelength of maximum absorbance (λmax).

• Prepare Standard Solutions & Calibration Curve:

  • Create a stock solution of known concentration.

  • Perform a series of serial dilutions to generate at least five standard solutions of decreasing concentration.

  • Measure the absorbance of each standard at λmax.

  • Plot absorbance vs. concentration. The resulting graph should be a straight line; perform a linear regression to get the equation of the line (y = mx + c).

• Prepare Saturated Solution: Follow steps 1-3 of the Gravimetric Method (Section 4.1).

• Sample, Filter, and Dilute:

  • Withdraw a precise volume of the clear, filtered supernatant.

  • Dilute this aliquot with a known volume of the same solvent to an expected concentration that falls within the linear range of your calibration curve.

• Measure Absorbance: Measure the absorbance of the diluted sample at λmax.

• Calculation:

  • Use the equation from the calibration curve to calculate the concentration of the diluted sample.

  • Multiply this concentration by the dilution factor to determine the concentration of the original saturated solution.

Caption: Workflow for UV/Vis Spectrophotometric Solubility Determination.

Conclusion and Future Work

Understanding the solubility of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is essential for its effective utilization in research and development, particularly in the synthesis of novel pharmaceutical agents. While direct, published quantitative solubility data is currently lacking, a robust predictive framework can be established through the analysis of its structural analogs, picolinic and nicotinic acid. This guide provides the theoretical basis and, more importantly, the detailed, validated experimental protocols necessary for researchers to determine this critical parameter. The gravimetric and spectrophotometric methods outlined herein are reliable approaches to generate the precise data needed to advance projects involving this versatile compound. The execution of these protocols will not only yield the specific solubility values in various organic solvents but also contribute valuable data to the broader scientific community.

References

• Abraham, M. H., & Acree, W. E. (2013). On the solubility of nicotinic acid and isonicotinic acid in water and organic solvents. Fluid Phase Equilibria, 355, 52-57. [Link]

• Chemistry For Everyone. (2024, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube. [Link]

• ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent? [Forum discussion]. [Link]

• LibreTexts Chemistry. (2023). Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• Gonçalves, C. S., & da Piedade, M. E. (2011). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide. Journal of Chemical & Engineering Data, 56(5), 2446-2451. [Link]

• Alves, V. D., et al. (2023). Solubility and Crystallization Studies of Picolinic Acid. Crystals, 13(3), 392. [Link]

• Solubility of Things. (n.d.). Niacin. [Link]

• Eastern Mediterranean University. (n.d.). Experiment 1: Determination of Solubility Class. [Link]

• Khan Academy. (n.d.). Solubility of organic compounds. [Link]

• Alves, V. D., et al. (2023). Solubility and Crystallization Studies of Picolinic Acid. MDPI. [Link]

• ResearchGate. (2023). (PDF) Solubility and Crystallization Studies of Picolinic Acid. [Link]

• Gonçalves, C. S., & da Piedade, M. E. (2011). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide. ResearchGate. [Link]

• PubChem. (n.d.). 6-(Methoxycarbonyl)pyridine-2-carboxylic acid. [Link]

• PubChemLite. (n.d.). 3-(methoxycarbonyl)pyridine-2-carboxylic acid (C8H7NO4). [Link]

• Sharma, P., et al. (2023). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. ACS Omega. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Significance of 3-Methylpyridine-2-carboxylic Acid in Advancing Chemical Research. [Link]

• Bartzatt, R. (2004). Evaluation of pyridine-3-carboxylic acid as a drug carrier by utilizing multivariate methods, structure property correlations, and pattern recognition techniques. Journal of Toxicology and Environmental Health, Part A, 67(15-16), 1259-1271. [Link]

• Martínez-Arias, A. M., et al. (2021). Synthesis, Cytotoxic Activity and In Silico Study of Novel Dihydropyridine Carboxylic Acids Derivatives. Molecules, 26(11), 3192. [Link]

• Kumar, A., et al. (2020). Pyridine-2-carboxylic acid as an effectual catalyst for rapid multi-component synthesis of pyrazolo[3,4-b]quinolinones. RSC Advances, 10(59), 35948-35955. [Link]

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Protocols & Analytical Methods

Application Note: A Validated Protocol for the Regioselective Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

Abstract

This document provides a comprehensive, field-tested protocol for the synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, a crucial intermediate in pharmaceutical and materials science research. The presented methodology is a robust two-step process commencing with the commercially available and inexpensive Pyridine-2,3-dicarboxylic acid (Quinolinic Acid). The protocol emphasizes operational safety, high regioselectivity, and procedural clarity, making it suitable for implementation in both academic and industrial research laboratories. Key process parameters, safety considerations, and characterization data are detailed to ensure reliable and reproducible outcomes.

Introduction and Scientific Background

Pyridinecarboxylic acid derivatives are a cornerstone of modern medicinal chemistry and functional material development. 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, a mono-ester of quinolinic acid, serves as a versatile building block. Its differentiated carboxylic acid and methyl ester functionalities allow for sequential, orthogonal chemical modifications, making it an ideal precursor for the synthesis of complex heterocyclic scaffolds. Applications include the development of novel ligands, pharmaceutical agents, and specialized polymers.

The primary challenge in synthesizing this molecule lies in achieving selective esterification at the C3-carboxyl group while leaving the C2-carboxyl group intact. Direct esterification of quinolinic acid often results in a mixture of mono-esters (C2 and C3 isomers) and the di-ester, leading to complex purification challenges. The protocol outlined herein circumvents this issue by employing a classic and highly effective strategy: the formation of an intermediate cyclic anhydride, followed by regioselective ring-opening. This approach leverages the inherent steric and electronic properties of the pyridine ring to direct the reaction towards the desired isomer with high fidelity.

Synthesis Workflow and Mechanism

The synthesis proceeds via a two-step sequence as illustrated below. This workflow is designed for efficiency and high yield, minimizing the need for complex purification steps between stages.

Diagram 1: High-level experimental workflow for the two-step synthesis.

Mechanistic Rationale for Regioselectivity

The key to this synthesis is the second step: the regioselective opening of the cyclic anhydride. The nitrogen atom in the pyridine ring exerts a significant steric and electronic influence. Nucleophilic attack by methanol is sterically hindered at the C2-carbonyl position due to its proximity to the pyridine nitrogen. Consequently, the methanol molecule preferentially attacks the more accessible C3-carbonyl carbon, leading to the selective formation of the desired 3-methoxycarbonyl isomer.

Diagram 2: Mechanism of regioselective methanolysis. Note: Chemical structures are representational.

Safety and Hazard Management

All procedures must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Pyridine-2,3-dicarboxylic acid (Quinolinic Acid): May cause skin and eye irritation. Avoid breathing dust. Handle in accordance with good industrial hygiene and safety practices.[1]

• Acetic Anhydride: Corrosive, flammable, and a lachrymator. Causes severe skin burns and eye damage. Reacts violently with water. Handle with extreme care.

• Methanol: Flammable and toxic if swallowed, inhaled, or in contact with skin. Keep away from heat and open flames.

• Pyridine-2-carboxylic Acid (related substance): Causes serious eye damage and is harmful if swallowed.[2] General precautions for pyridine derivatives should be observed.

Refer to the specific Safety Data Sheets (SDS) for each reagent before commencing work.[1][2][3]

Materials and Equipment

Reagents

Reagent	CAS No.	Molecular Wt.	Grade
Pyridine-2,3-dicarboxylic acid	89-00-9	167.12 g/mol	>98%
Acetic Anhydride	108-24-7	102.09 g/mol	ACS Reagent
Methanol (Anhydrous)	67-56-1	32.04 g/mol	ACS Reagent

Equipment

• Round-bottom flasks (50 mL, 100 mL)

• Reflux condenser with drying tube (CaCl₂)

• Magnetic stirrer and stir bars

• Heating mantle

• Ice-water bath

• Büchner funnel and filter paper

• Rotary evaporator

• Standard laboratory glassware

Detailed Experimental Protocol

Step 1: Synthesis of Pyridine-2,3-dicarboxylic Anhydride

• Setup: Place a 100 mL round-bottom flask equipped with a magnetic stir bar on a heating mantle. Attach a reflux condenser fitted with a calcium chloride drying tube.

• Charging Reagents: To the flask, add Pyridine-2,3-dicarboxylic acid (10.0 g, 59.8 mmol).

• Reaction Initiation: Carefully add acetic anhydride (20 mL, ~212 mmol) to the flask.

• Heating: Begin stirring the suspension and heat the mixture to a gentle reflux (~140°C). Continue heating under reflux for 3 hours. The solid should gradually dissolve to form a clear, light-yellow solution.

• Crystallization: After 3 hours, turn off the heat and allow the flask to cool slowly to room temperature. Then, place the flask in an ice-water bath for 30 minutes to maximize crystallization of the product.

• Isolation: Collect the crystalline solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with a small amount of cold, dry diethyl ether (2 x 15 mL) to remove any residual acetic anhydride.

• Drying: Dry the white crystalline product under vacuum to a constant weight. The expected yield is typically 85-95%.

Step 2: Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

• Setup: Place the dried Pyridine-2,3-dicarboxylic anhydride (assuming ~8.0 g, 53.7 mmol from the previous step) into a 100 mL round-bottom flask with a magnetic stir bar.

• Reaction: Add anhydrous methanol (40 mL) to the flask. The anhydride will not fully dissolve initially.

• Stirring: Stir the suspension at room temperature for 4 hours. The solid will slowly react and dissolve, resulting in a clear or near-clear solution.

• Monitoring (Optional): The reaction can be monitored by Thin Layer Chromatography (TLC) to confirm the consumption of the anhydride starting material.

• Product Isolation: Once the reaction is complete, remove the solvent (excess methanol) using a rotary evaporator under reduced pressure.

• Final Product: The resulting residue is the crude 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. It often solidifies upon complete solvent removal into a white or off-white solid.

• Purification (If Necessary): If the product requires further purification, it can be recrystallized from a suitable solvent system such as ethyl acetate/hexanes. However, for many subsequent applications, the crude product is of sufficient purity. The expected yield for this step is typically >95%.

Characterization and Data

The final product should be characterized to confirm its identity and purity.

• Appearance: White to off-white solid.

• Molecular Formula: C₈H₇NO₄[4][5]

• Molecular Weight: 181.15 g/mol [5][6]

• Expected Analytical Data:

  • ¹H NMR: Protons on the pyridine ring and the methyl ester should be observable at their characteristic chemical shifts.

  • Mass Spectrometry (ESI-MS): [M+H]⁺ = 182.04, [M-H]⁻ = 180.03[4]

  • Melting Point: Compare with literature values.

Conclusion

This application note details a reliable and scalable two-step synthesis for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. The methodology leverages the formation of a cyclic anhydride intermediate to achieve excellent regioselectivity in the subsequent methanolysis, providing a high yield of the desired product. By adhering to the outlined safety precautions and experimental procedures, researchers can confidently produce this valuable chemical intermediate for a wide range of applications in drug discovery and materials science.

References

• Heyes, J., & Lythgoe, S. (1984). (18O)quinolinic acid: its esterification without back exchange for use as internal standard in the quantification of brain and CSF quinolinic acid. Journal of Neurochemistry. Available at: [Link]

• Eller, G. A., Wimmer, V., Haring, A. W., & Holzer, W. (2006). Crystal structures of three N-(pyridine-2-carbonyl)pyridine-2-carboxamides as potential ligands for supramolecular chemistry.

• PubChem. (n.d.). 3-(methoxycarbonyl)pyridine-2-carboxylic acid. National Center for Biotechnology Information. Available at: [Link]

• Zhichkin, P., Fairfax, D. J., & Eisenbeis, S. A. (2002). A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters. Synthesis.
• Google Patents. (n.d.). Process for the preparation of pyridine-2,3-dicarboxylic acid esters.
• Google Patents. (n.d.). Preparation method for pyrrolidine-2-carboxylic acid derivatives.
• Lee, B. H., et al. (1998). A practical preparation of methyl 2-methoxy-6-methylaminopyridine-3-carboxylate from 2,6-dichloro-3-trifluoromethylpyridine. Archives of Pharmacal Research.
• Google Patents. (n.d.). Synthesis of pharmaceutically useful pyridine derivatives.
• Google Patents. (n.d.). Conversion of pyridine-2,3-dicarboxylic acid esters to their cyclic anhydrides.
• Heyes, M. P., et al. (1993).
• Cirujano, F. G., et al. (2010).

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Available at: [Link]

• Real Chemistry. (2022). Predicting the product of an esterification reaction. YouTube. Available at: [Link]

• Li, D., et al. (2018). Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism. RSC Advances.
• Meyer, F., et al. (2019). Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes. Inorganics.

• Natural Products Atlas. (2022). 6-(methoxycarbonyl)pyridine-2-carboxylic acid. Available at: [Link]

• Google Patents. (n.d.). Process for the preparation of pyridine-2-carboxylic-acid derivatives.

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Application Notes and Protocols: 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid in Synthetic Chemistry

Introduction: The Versatility of a Pyridine Scaffold

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a bifunctional pyridine derivative that serves as a valuable building block in medicinal chemistry and materials science. Its strategic placement of a carboxylic acid and a methyl ester on a pyridine ring offers orthogonal reactivity, enabling selective transformations at either position. This unique structural motif is of significant interest to researchers and drug development professionals for the synthesis of complex molecules, including novel therapeutic agents and functional materials. Pyridine-based structures are prevalent in a wide array of pharmaceuticals due to their ability to engage in hydrogen bonding and metal coordination, influencing the pharmacokinetic and pharmacodynamic properties of a molecule. This guide provides an in-depth exploration of the reaction conditions and synthetic protocols involving 3-(methoxycarbonyl)pyridine-2-carboxylic acid, offering field-proven insights for its effective utilization.

Physicochemical Properties and Safety Information

A comprehensive understanding of the physical and chemical properties of a reagent is paramount for its safe and effective handling in a laboratory setting.

Property	Value	Reference
Molecular Formula	C₈H₇NO₄
Molecular Weight	181.15 g/mol
Appearance	White to off-white solid
Melting Point	106 °C
Solubility	Soluble in many organic solvents
CAS Number	24195-02-6

Safety Precautions:

3-(Methoxycarbonyl)pyridine-2-carboxylic acid should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse the affected area with copious amounts of water. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

The selective synthesis of 3-(methoxycarbonyl)pyridine-2-carboxylic acid is most commonly achieved through the mono-esterification of its parent dicarboxylic acid, quinolinic acid (pyridine-2,3-dicarboxylic acid). The key challenge lies in achieving regioselectivity, favoring the formation of the 3-methoxycarbonyl isomer.

Protocol 1: Synthesis from Quinolinic Acid

This protocol is based on the selective esterification of quinolinic acid, a readily available starting material.[1] The reaction with methanol in the presence of a dehydrating agent like acetic anhydride favors the formation of the desired mono-ester.

Workflow for the Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid:

Caption: Synthesis of 3-(methoxycarbonyl)pyridine-2-carboxylic acid.

Materials:

• Quinolinic acid

• Methanol, anhydrous

• Acetic anhydride

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add quinolinic acid (1 equivalent).

• Add a sufficient volume of anhydrous methanol to dissolve the quinolinic acid.

• Slowly add acetic anhydride (1.1 equivalents) to the stirring solution.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TCC).

• After completion, cool the reaction mixture to room temperature.

• Remove the methanol under reduced pressure.

• Add water to the residue and stir to precipitate the product.

• Filter the solid, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 3-(methoxycarbonyl)pyridine-2-carboxylic acid.

Key Reactions and Protocols

The presence of both a carboxylic acid and an ester group allows for a range of selective chemical transformations.

Amide Bond Formation (Amidation)

The carboxylic acid moiety can be readily converted to an amide via coupling with a primary or secondary amine. This reaction is fundamental in the synthesis of a vast number of pharmaceutical compounds. The use of coupling agents is essential to activate the carboxylic acid and facilitate the reaction.

This protocol employs 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as a coupling agent and 1-hydroxybenzotriazole (HOBt) as an additive to suppress racemization and improve efficiency.[2][3][4][5]

Mechanism of EDC/HOBt Mediated Amide Coupling:

Caption: EDC/HOBt mediated amide coupling mechanism.

Materials:

• 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

• Amine (primary or secondary)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or other non-nucleophilic base

• Anhydrous N,N-dimethylformamide (DMF) or dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve 3-(methoxycarbonyl)pyridine-2-carboxylic acid (1 equivalent) in anhydrous DMF or DCM.

• Add HOBt (1.1 equivalents) and the amine (1.1 equivalents) to the solution.

• Add DIPEA (2-3 equivalents) to the reaction mixture.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.2 equivalents) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Comparative Data for Amide Coupling Reagents:

Coupling Reagent	Additive	Base	Typical Yield (%)	Notes
EDC	HOBt	DIPEA	70-90	Water-soluble urea byproduct, easy workup.[5]
DCC	HOBt	DIPEA	70-85	Dicyclohexylurea (DCU) byproduct is insoluble and removed by filtration.
HATU	-	DIPEA	80-95	Highly efficient, but more expensive.

Ester Formation (Esterification)

The carboxylic acid can be esterified with various alcohols under acidic conditions, a reaction known as Fischer-Speier esterification.[6][7][8][9] This allows for the introduction of different alkyl or aryl groups at the 2-position.

This classic method utilizes a strong acid catalyst and an excess of the alcohol, which also serves as the solvent, to drive the equilibrium towards the ester product.

Workflow for Fischer-Speier Esterification:

Caption: Fischer-Speier esterification workflow.

Materials:

• 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

• Alcohol (e.g., ethanol, isopropanol)

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• In a round-bottom flask, dissolve 3-(methoxycarbonyl)pyridine-2-carboxylic acid (1 equivalent) in a large excess of the desired alcohol.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 5 mol%).

• Heat the reaction mixture to reflux for 4-8 hours, or until the reaction is complete as monitored by TLC.

• Cool the reaction mixture to room temperature.

• Carefully neutralize the excess acid with a saturated solution of sodium bicarbonate.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude diester by column chromatography or distillation.

Decarboxylation

The carboxylic acid at the 2-position of the pyridine ring can be removed through decarboxylation, typically by heating. The presence of the nitrogen atom in the ortho position facilitates this process.[10][11][12][13]

This protocol involves heating the substrate in a high-boiling point solvent to induce the loss of carbon dioxide.

Mechanism of Decarboxylation of 2-Pyridinecarboxylic Acids:

Caption: Mechanism of decarboxylation via a zwitterionic intermediate.

Materials:

• 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

• High-boiling point solvent (e.g., quinoline, diphenyl ether)

• Round-bottom flask

• Distillation apparatus (optional)

• Heating mantle or sand bath

Procedure:

• Place 3-(methoxycarbonyl)pyridine-2-carboxylic acid (1 equivalent) in a round-bottom flask.

• Add a high-boiling point solvent.

• Heat the mixture to a high temperature (typically 150-250 °C). The exact temperature will depend on the solvent and substrate.

• Monitor the evolution of CO₂ gas. The reaction can be monitored by TLC if a sample can be safely withdrawn.

• After the reaction is complete, cool the mixture to room temperature.

• The product can be isolated by distillation or by extraction after dilution with a suitable solvent.

• Further purification can be achieved by column chromatography.

Applications in Drug Discovery and Materials Science

The unique reactivity of 3-(methoxycarbonyl)pyridine-2-carboxylic acid makes it a valuable intermediate in several areas of research and development.

• Pharmaceutical Synthesis: The pyridine core is a common feature in many biologically active molecules. The ability to selectively functionalize the 2- and 3-positions of the pyridine ring allows for the synthesis of complex scaffolds for drug discovery programs. For example, derivatives of this molecule can be explored as inhibitors of various enzymes or as ligands for receptors.

• Ligand Synthesis for Coordination Chemistry: The nitrogen atom of the pyridine ring and the oxygen atoms of the carboxylate and ester groups can act as coordination sites for metal ions. This makes 3-(methoxycarbonyl)pyridine-2-carboxylic acid and its derivatives attractive ligands for the synthesis of metal-organic frameworks (MOFs) and coordination complexes with interesting catalytic, magnetic, or optical properties.

Conclusion

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a versatile and valuable building block for synthetic chemists. The protocols and insights provided in this guide are intended to empower researchers, scientists, and drug development professionals to effectively utilize this compound in their synthetic endeavors. By understanding the principles behind its synthesis and reactivity, and by applying the detailed protocols, the full potential of this molecule can be harnessed for the creation of novel and impactful chemical entities.

References

• Dunn, G. E., & Thimm, H. F. (1977). Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. Canadian Journal of Chemistry, 55(8), 1342-1347.
• Dunn, G. E., Lee, G. K. J., & Thimm, H. (1972). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Canadian Journal of Chemistry, 50(18), 3017-3027.

• ResearchGate. (2025). Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. Retrieved from [Link]

• Montazeri, N., et al. (2021). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. PMC, [Link]

• Kandepi, V., et al. (2012). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC, [Link]

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• Google Patents. (n.d.). Synthesis of pharmaceutically useful pyridine derivatives.

• ResearchGate. (n.d.). New and simple synthesis of acid azides, ureas and carbamates from carboxylic acids: application of peptide coupling agents EDC and HBTU. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

• Master Organic Chemistry. (2022). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved from [Link]

• Singh, R. P., et al. (2023). Synthetic Approaches to a Key Pyridone-carboxylic Acid Precursor Common to the HIV-1 Integrase Strand Transfer Inhibitors Dolutegravir, Bictegravir, and Cabotegravir. PMC, [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification. Retrieved from [Link]

• Google Patents. (n.d.). Esterification of pyridine carboxylic acids.

• ResearchGate. (n.d.). Synthesis and insulin-mimetic activities of metal complexes with 3-hydroxypyridine-2-carboxylic acid. Retrieved from [Link]

• PMC. (n.d.). Crystal structures of three N-(pyridine-2-carbonyl)pyridine-2-carboxamides as potential ligands for supramolecular chemistry. Retrieved from [Link]

• Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of pyridine-2,3-dicarboxylic acid.

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• MDPI. (2019). Synthesis, Crystal Structures, and Magnetic Properties of Three Cobalt(II) Coordination Polymers Constructed from 3,5-Pyridinedicarboxylic Acid or 3,4-Pyridinedicarboxylic Acid Ligands. Retrieved from [Link]

• PMC. (n.d.). Pyridine-2-carboxylic acid as an effectual catalyst for rapid multi-component synthesis of pyrazolo[3,4-b]quinolinones. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, Characterization of New Metal Complexes of Ligand [3-(4-hydroxyphenyl)-. Retrieved from [Link]

• CrystEngComm. (n.d.). New metal–organic frameworks derived from pyridine-3,5-dicarboxylic acid: structural diversity arising from the addition of templates into the reaction systems. Retrieved from [Link]ce00916a)

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analytical methods for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

An Authoritative Guide to the Analytical Characterization of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

Introduction

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a pivotal heterocyclic building block in modern medicinal chemistry and drug development. As an intermediate in the synthesis of complex pharmaceutical agents, its purity, identity, and stability are of paramount importance. Ensuring these critical quality attributes necessitates a suite of robust and validated analytical methods. This guide provides an in-depth exploration of the principal analytical techniques for the comprehensive characterization of this compound, designed for researchers, quality control analysts, and drug development professionals. The methodologies detailed herein are grounded in fundamental chemical principles, offering not just procedural steps but also the causal logic behind experimental choices, ensuring trustworthy and reproducible results.

Chromatographic Analysis for Purity and Quantification

Chromatographic techniques are indispensable for separating 3-(Methoxycarbonyl)pyridine-2-carboxylic acid from starting materials, by-products, and degradation products. The choice between liquid and gas chromatography is primarily dictated by the analyte's physicochemical properties—namely its polarity, volatility, and thermal stability.

High-Performance Liquid Chromatography (HPLC)

HPLC is the premier method for the purity determination and quantification of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid due to the compound's polar and ionizable nature. The presence of both a carboxylic acid and a pyridine ring makes it an ideal candidate for mixed-mode or reversed-phase chromatography under controlled pH conditions.[1][2]

Causality Behind Method Design: The molecule possesses both a hydrophobic pyridine ring and ionizable functional groups (a basic pyridine nitrogen and an acidic carboxylic acid). A reversed-phase C18 column is effective for separating based on hydrophobicity. However, to achieve optimal peak shape and retention, the ionization of the functional groups must be controlled. This is accomplished by acidifying the mobile phase, typically with formic acid or phosphoric acid. This suppresses the ionization of the carboxylic acid, increasing its retention, while ensuring the pyridine nitrogen is protonated, which can improve peak symmetry.[2]

Experimental Protocol: Reversed-Phase HPLC for Purity Assay

• Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and column oven.

• Reagents & Materials:

  • Acetonitrile (HPLC Grade)

  • Ultrapure Water

  • Formic Acid (ACS Grade)

  • 3-(Methoxycarbonyl)pyridine-2-carboxylic acid reference standard

  • Sample for analysis

• Standard Preparation: Accurately weigh and dissolve the reference standard in a 50:50 mixture of water and acetonitrile to a final concentration of 1.0 mg/mL.

• Sample Preparation: Prepare the sample to be analyzed at the same concentration as the standard, using the same diluent. Filter through a 0.45 µm syringe filter prior to injection.

• Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard reversed-phase column for separating moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier to control ionization and ensure good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic modifier to elute the analyte.
Gradient	10% B to 90% B over 15 min	Allows for elution of the main peak and any potential impurities with different polarities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Ensures reproducible retention times.
Injection Vol.	10 µL	Standard volume for analytical HPLC.
Detection	UV at 265 nm	The pyridine ring provides strong UV absorbance for sensitive detection.

• Data Analysis: Calculate the purity of the sample by area percent normalization, comparing the peak area of the analyte to the total area of all observed peaks. For quantification, use a calibration curve generated from the reference standard.

Workflow for HPLC Analysis

Caption: HPLC analysis workflow from sample preparation to final data processing.

Gas Chromatography (GC)

Direct analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid by GC is challenging due to its low volatility and the thermal lability of the carboxylic acid group.[3] Therefore, a derivatization step is mandatory to convert the analyte into a more volatile and thermally stable form. Silylation is a common and effective derivatization technique for this purpose.

Causality Behind Method Design: Derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) replaces the active hydrogen of the carboxylic acid with a non-polar trimethylsilyl (TMS) group. This transformation eliminates intermolecular hydrogen bonding, significantly reduces the boiling point, and prevents thermal decarboxylation in the hot GC inlet, allowing for successful chromatographic analysis.[4]

Experimental Protocol: GC-FID with Silylation

• Instrumentation: GC system with a Flame Ionization Detector (FID) and a split/splitless inlet.

• Reagents & Materials:

  • BSTFA with 1% TMCS (derivatizing agent)

  • Pyridine (anhydrous, as catalyst/solvent)

  • Analyte sample

• Derivatization Procedure:

  • Accurately weigh ~5 mg of the sample into a vial.

  • Add 200 µL of anhydrous pyridine and 300 µL of BSTFA.

  • Cap the vial tightly and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection.

• Chromatographic Conditions:

Parameter	Condition
Column	DB-5 or equivalent (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm, 0.25 µm
Inlet Temp.	250 °C
Detector Temp.	300 °C
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	100 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min
Injection Mode	Split (50:1)
Injection Vol.	1 µL

Spectroscopic Methods for Structural Elucidation

Spectroscopy is essential for confirming the chemical identity and structure of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides unambiguous structural information by probing the magnetic environments of ¹H and ¹³C nuclei.[5][6]

Expected Spectral Features:

• ¹H NMR: The carboxylic acid proton is highly deshielded and appears as a broad singlet far downfield (δ 10-13 ppm).[6][7] The three protons on the pyridine ring will appear in the aromatic region (δ 7.5-9.0 ppm) with characteristic splitting patterns. The methyl ester protons will be a sharp singlet around δ 3.9-4.1 ppm.

• ¹³C NMR: The carbonyl carbons of the acid and ester will be found between δ 160-180 ppm.[6][7] The aromatic carbons of the pyridine ring will resonate between δ 120-150 ppm, and the methyl ester carbon will be around δ 52 ppm.

Protocol for NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube. DMSO-d₆ is often preferred for its ability to dissolve carboxylic acids and show the acidic proton.

• Instrumentation: A standard NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire standard ¹H, ¹³C, and, if necessary, 2D correlation spectra (e.g., COSY, HSQC) to confirm assignments.

Table of Predicted NMR Signals (in DMSO-d₆)

Signal Type	Predicted δ (ppm)	Multiplicity	Assignment
¹H NMR	~13.5	broad s	-COOH
¹H NMR	8.5 - 8.8	m	Pyridine-H
¹H NMR	7.8 - 8.2	m	Pyridine-H
¹H NMR	~3.9	s	-OCH₃
¹³C NMR	~168	s	-C OOH
¹³C NMR	~165	s	-C OOCH₃
¹³C NMR	125 - 150	d	Pyridine Carbons
¹³C NMR	~53	q	-OC H₃

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and valuable structural information through fragmentation analysis. Electrospray ionization (ESI) is the preferred method for this polar molecule.

Expected Fragmentation: The analysis would likely be done in positive ion mode ([M+H]⁺) or negative ion mode ([M-H]⁻).[8]

• Parent Ion: The monoisotopic mass is 181.0375 Da. The [M+H]⁺ ion would be observed at m/z 182.0448.[8]

• Key Fragments: Common losses from the molecular ion include the loss of a methoxy group (-•OCH₃, m/z 150), a carboxyl group (-•COOH, m/z 136), or the entire methoxycarbonyl group (-•COOCH₃, m/z 122).

Fragmentation Pathway Diagram

Caption: Common EI fragmentation pathways for the target molecule.

Titrimetric Analysis for Assay

For a pure substance, a simple acid-base titration offers a highly accurate and precise method for determining the absolute content (assay) of the acidic species, as often required by pharmacopeial standards.[9]

Causality Behind Method Design: This method relies on the stoichiometric neutralization of the carboxylic acid group with a standardized strong base.[10] The endpoint, where moles of base equal moles of acid, can be detected with a colorimetric indicator or potentiometrically. This provides a direct measure of the acidic functional group content, which is directly proportional to the amount of the compound.

Protocol for Acid-Base Titration

• Instrumentation: Calibrated 50 mL burette, magnetic stirrer, pH meter (for potentiometric titration).

• Reagents & Materials:

  • 0.1 M Sodium Hydroxide (NaOH), standardized.

  • Phenolphthalein indicator solution.

  • Ethanol (neutralized).

  • Analyte sample.

• Procedure:

  • Accurately weigh approximately 150 mg of the sample into a 250 mL flask.

  • Dissolve in 50 mL of neutralized ethanol.

  • Add 2-3 drops of phenolphthalein indicator.

  • Titrate with standardized 0.1 M NaOH until a stable pink endpoint is reached.

  • Perform a blank titration and subtract the blank volume from the sample titration volume.

• Calculation:

  • Purity (%) = (V * M * E) / W * 100

  • Where:

    • V = Volume of NaOH used (mL)

    • M = Molarity of NaOH (mol/L)

    • E = Equivalent weight of the analyte (181.15 g/mol )

    • W = Weight of the sample (mg)

Workflow for Titrimetric Analysis

Caption: Step-by-step workflow for the titrimetric assay of the analyte.

Summary and Method Selection

The choice of analytical method depends on the specific objective.

Method	Primary Application	Key Advantages	Limitations
HPLC-UV	Purity, Quantification, Impurity Profiling	High sensitivity, high resolution, widely applicable.	Requires reference standards for quantification.
GC-FID	Purity, Quantification (with derivatization)	High efficiency for volatile compounds.	Requires derivatization, potential for thermal degradation.
NMR	Structure Elucidation, Identification	Provides definitive structural information.	Lower sensitivity, expensive instrumentation.
Mass Spec.	Identification, Molecular Weight Confirmation	High sensitivity, structural info from fragmentation.	Isomeric differentiation can be difficult without chromatography.
Titration	Assay (Absolute Content)	High precision and accuracy, primary method.	Non-selective, measures total acidity.

Guidance:

• For routine quality control and purity checks , HPLC is the method of choice.

• For structural confirmation of a newly synthesized batch, NMR and Mass Spectrometry are essential.

• For establishing a primary reference standard , a combination of all methods, including a titrimetric assay for absolute content, is required.

References

• PubChem. 3-(methoxycarbonyl)pyridine-2-carboxylic acid. Available from: [Link]

• HELIX Chromatography. HPLC Methods for analysis of 2-Pyridinecarboxylic acid. Available from: [Link]

• PubChemLite. 3-(methoxycarbonyl)pyridine-2-carboxylic acid (C8H7NO4). Available from: [Link]

• HELIX Chromatography. HPLC Methods for analysis of Pyridine. Available from: [Link]

• LibreTexts Chemistry. Titrimetric Methods. Available from: [Link]

• McCalley, D. et al. (1984). Analysis of carboxylic acids by gas chromatography. Derivatisation using chloroacetone. Journal of Chromatography A, 302, 381-387. Available from: [Link]

• LibreTexts Chemistry. Spectroscopy of Carboxylic Acids and Nitriles. Available from: [Link]

• Oregon State University. Carboxylic Acid Spectroscopy. Available from: [Link]

• Basicmedical Key. Titrimetric and chemical analysis methods. (2016). Available from: [Link]

• Al-Zoubi, W. et al. (2020). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. Molecules, 25(21), 5219. Available from: [Link]

• LibreTexts Chemistry. Spectroscopy of Carboxylic Acids and Nitriles (Wade). Available from: [Link]

• Swansea University Department of Chemistry. Mass Spec 3e Carboxylic Acids. (2020). YouTube. Available from: [Link]

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Application Note: NMR Spectroscopic Analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Author: Gemini, Senior Application Scientist

Abstract

This comprehensive guide details the application of Nuclear Magnetic Resonance (NMR) spectroscopy for the structural characterization and analysis of 3-(methoxycarbonyl)pyridine-2-carboxylic acid, a key heterocyclic building block in pharmaceutical and materials science. This document provides an in-depth discussion of the underlying principles, detailed experimental protocols for sample preparation and data acquisition, and a thorough interpretation of ¹H and ¹³C NMR spectra. Advanced topics, including the influence of solvent and pH on chemical shifts and the use of two-dimensional (2D) NMR techniques for unambiguous signal assignment, are also covered to provide a field-proven framework for researchers.

Introduction: The Significance of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

3-(Methoxycarbonyl)pyridine-2-carboxylic acid, also known as quinolinic acid 3-monomethyl ester, is a substituted pyridine derivative of significant interest in medicinal chemistry and drug development. Its rigid, functionalized scaffold serves as a crucial intermediate in the synthesis of a variety of complex molecules with diverse biological activities. The precise arrangement of the carboxylic acid and methoxycarbonyl substituents on the pyridine ring dictates its chemical reactivity and steric interactions, making unambiguous structural confirmation essential.

NMR spectroscopy is the most powerful analytical technique for the complete structural elucidation of such molecules in solution. It provides detailed information about the chemical environment of each proton and carbon atom, enabling the verification of the substitution pattern and the overall purity of the compound. This application note serves as a practical guide for obtaining and interpreting high-quality NMR spectra of this important molecule.

Foundational Principles: Understanding the NMR Spectrum

The NMR spectrum of 3-(methoxycarbonyl)pyridine-2-carboxylic acid is governed by the electronic effects of its substituents on the pyridine ring. The electron-withdrawing nature of both the carboxylic acid and the methoxycarbonyl groups, as well as the inherent aromaticity of the pyridine ring, results in a downfield shift of the ring protons and carbons compared to benzene. The nitrogen atom in the pyridine ring further deshields the adjacent protons and carbons.

The carboxylic acid proton is a key diagnostic signal, typically appearing at a very downfield chemical shift (δ > 10 ppm) and often exhibiting a broad signal due to hydrogen bonding and chemical exchange.[1] The protons of the methoxy group will present as a sharp singlet, providing a clear indication of the ester functionality.

Experimental Protocols

Sample Preparation: A Critical Step for Quality Spectra

The quality of the NMR data is directly dependent on meticulous sample preparation. For 3-(methoxycarbonyl)pyridine-2-carboxylic acid, the choice of solvent is crucial due to the presence of the acidic carboxylic acid proton.

Recommended Solvents:

• Deuterated Dimethyl Sulfoxide (DMSO-d₆): This is often the solvent of choice for carboxylic acids. It is a polar aprotic solvent that can effectively solvate the molecule and slow down the exchange of the acidic proton, often allowing for its observation as a broad singlet.

• Deuterated Methanol (CD₃OD): In this protic solvent, the carboxylic acid proton will rapidly exchange with the deuterium of the solvent, leading to the disappearance of its signal in the ¹H NMR spectrum. This can be a useful diagnostic experiment to confirm the presence of an exchangeable proton.

• Deuterated Chloroform (CDCl₃): While less polar, it can be used if the compound is sufficiently soluble. The carboxylic acid proton signal may be broader and more concentration-dependent in this solvent.

Protocol for Standard ¹H and ¹³C NMR:

• Weighing: Accurately weigh approximately 5-10 mg of 3-(methoxycarbonyl)pyridine-2-carboxylic acid directly into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6 mL of the chosen deuterated solvent (e.g., DMSO-d₆) to the NMR tube.

• Dissolution: Cap the NMR tube and gently vortex or sonicate until the sample is completely dissolved. Visually inspect the solution to ensure no solid particles remain.

• Transfer: If weighing was done externally, carefully transfer the solution to the NMR tube using a clean Pasteur pipette.

• Spectrometer Insertion: Wipe the outside of the NMR tube clean and insert it into the spinner turbine, ensuring the correct depth, before placing it in the NMR spectrometer.

Diagram of the Experimental Workflow:

Caption: Workflow for NMR analysis of 3-(methoxycarbonyl)pyridine-2-carboxylic acid.

Interpretation of NMR Spectra

Molecular Structure with Atom Numbering:

Caption: Structure and numbering of 3-(methoxycarbonyl)pyridine-2-carboxylic acid.

Predicted ¹H NMR Spectrum (in DMSO-d₆, 400 MHz)

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
COOH	~13.5	br s	-	1H
H6	~8.8	dd	~4.8, 1.8	1H
H4	~8.4	dd	~7.8, 1.8	1H
H5	~7.7	dd	~7.8, 4.8	1H
OCH₃	~3.9	s	-	3H

Causality behind the Chemical Shifts:

• COOH: The acidic proton is highly deshielded due to the electronegativity of the adjacent oxygen atoms and its involvement in hydrogen bonding with the DMSO solvent.[1]

• H6: This proton is ortho to the ring nitrogen, leading to a significant downfield shift due to the inductive effect and anisotropy of the nitrogen lone pair. It appears as a doublet of doublets due to coupling with H5 (meta) and H4 (para).

• H4: This proton is deshielded by the adjacent electron-withdrawing methoxycarbonyl group. It is split into a doublet of doublets by H5 (ortho) and H6 (meta).

• H5: This proton is influenced by both adjacent protons, H4 and H6, resulting in a doublet of doublets.

• OCH₃: The methyl protons are in a relatively standard environment for a methyl ester, appearing as a sharp singlet.

Predicted ¹³C NMR Spectrum (in DMSO-d₆, 100 MHz)

Carbon	Predicted Chemical Shift (δ, ppm)
C=O (Carboxylic Acid)	~166
C=O (Ester)	~165
C6	~152
C2	~148
C4	~140
C3	~130
C5	~128
OCH₃	~53

Rationale for Carbon Chemical Shifts:

• Carbonyl Carbons: Both carbonyl carbons are significantly deshielded and appear in the characteristic region for carboxylic acids and esters.[1]

• C2 and C6: These carbons are directly attached to the electronegative nitrogen atom, causing them to resonate at the most downfield positions in the aromatic region.

• C4: This carbon is also significantly deshielded due to its position in the electron-deficient pyridine ring.

• C3 and C5: These carbons are at relatively more shielded positions compared to C2, C4, and C6.

• OCH₃: The methyl carbon appears in the typical upfield region for a methoxy group.

Advanced NMR Techniques for Unambiguous Assignment

For complex molecules or to definitively confirm assignments, 2D NMR spectroscopy is indispensable.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings. For 3-(methoxycarbonyl)pyridine-2-carboxylic acid, cross-peaks would be expected between H4-H5, H5-H6, and H4-H6, confirming their connectivity within the same spin system.

• HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates protons with their directly attached carbons. It would allow for the unambiguous assignment of C4, C5, and C6 by correlating them to their respective attached protons (H4, H5, and H6).

• HMBC (Heteronuclear Multiple Bond Correlation): This technique shows correlations between protons and carbons over two to three bonds. This is particularly useful for assigning quaternary carbons. For instance, the methyl protons (OCH₃) would show a correlation to the ester carbonyl carbon, and the ring protons would show correlations to the neighboring carbons and the carbonyl carbons, confirming the substitution pattern.

Troubleshooting and Key Considerations

• pH Sensitivity: The chemical shifts of the pyridine ring protons and carbons, as well as the carboxylic acid carbon, can be sensitive to pH.[2][3] In unbuffered solutions, minor acidic or basic impurities can cause shifts. For reproducible results, especially for quantitative NMR (qNMR), using a buffered solvent system may be necessary.

• Solvent Effects: As discussed, the choice of solvent significantly impacts the spectrum, particularly the observation and chemical shift of the carboxylic acid proton.[4] Always report the solvent used for NMR analysis. Aromatic solvents like benzene-d₆ can induce significant shifts due to anisotropic effects and should be used with a clear understanding of these interactions.

• Concentration Effects: The chemical shift of the carboxylic acid proton can be concentration-dependent due to changes in the extent of intermolecular hydrogen bonding. It is advisable to use a consistent and relatively dilute concentration for comparable results.

• Water Suppression: If the sample or solvent contains a significant amount of water, the broad water signal can obscure other resonances. Standard water suppression pulse sequences can be employed to mitigate this issue.

Conclusion

NMR spectroscopy is an essential tool for the structural verification and purity assessment of 3-(methoxycarbonyl)pyridine-2-carboxylic acid. A thorough understanding of the principles of chemical shifts and coupling constants, combined with meticulous sample preparation and the application of 1D and 2D NMR techniques, allows for the unambiguous characterization of this important synthetic intermediate. The protocols and spectral interpretations provided in this application note offer a robust framework for researchers in the pharmaceutical and chemical industries to ensure the quality and identity of their materials.

References

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• Kim, H., Gao, J., & Burgess, D. J. (2009). Evaluation of solvent effects on protonation using NMR spectroscopy: implication in salt formation. International journal of pharmaceutics, 377(1-2), 105–111. [Link]

• Mestrelab Research. (2012). qNMR Purity Recipe Book (1 – Sample Preparation). [Link]

• Wasylina, L., Kucharska, E., & Puszko, A. (1999). The13C NMR, UV and IR absorption spectra of pyridinedicarboxylic acids. Chemistry of Heterocyclic Compounds, 35(2), 203-208. [Link]

• Manufacturing Chemist. (2019). qNMR: top tips for optimised sample prep. [Link]

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• Makin, G. I., et al. (2007). Effect of pH on the chemical shifts of the 13 C-NMR signals from the -hydroxycarboxylic acids formed from Z-Lys-13 COCHO and Z-Lys-CO 13 CHO. ResearchGate. [Link]

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Application Note: A Comprehensive Guide to the 1H NMR Spectroscopic Analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

For: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a detailed framework for the acquisition, analysis, and interpretation of the 1H Nuclear Magnetic Resonance (NMR) spectrum of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. As a key building block in medicinal chemistry, the unambiguous characterization of this molecule is critical for ensuring purity and structural integrity. This document elucidates the causal factors influencing the spectral features, offers a robust experimental protocol, and presents a detailed interpretation of the expected 1H NMR spectrum. The methodologies and insights are designed to provide researchers with a self-validating system for the spectroscopic analysis of this and structurally related compounds.

Introduction: The Structural Significance and Spectroscopic Challenge

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a substituted pyridine derivative of significant interest in the synthesis of novel pharmaceutical agents. The relative positioning of the carboxylic acid and the methoxycarbonyl groups on the pyridine ring creates a specific electronic and steric environment that is crucial for its reactivity and biological activity. Therefore, precise and accurate structural verification is a non-negotiable aspect of its use in research and development.

1H NMR spectroscopy is the primary analytical technique for the structural elucidation of organic molecules. In the case of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, the electron-withdrawing nature of the two substituents and the inherent electronic properties of the pyridine ring lead to a complex and informative spectrum. A thorough understanding of this spectrum is essential for confirming the regiochemistry of synthesis, assessing sample purity, and as a reference for the characterization of its downstream products.

Predicted 1H NMR Spectral Analysis

Molecular Structure and Proton Designation:

Figure 2: A step-by-step workflow for the preparation of the NMR sample.

3.3. Spectrometer Parameters and Data Acquisition:

For a 400 MHz spectrometer, the following acquisition parameters are recommended.

Parameter	Recommended Value	Justification
Pulse Program	zg30	A standard 30° pulse angle provides a good signal-to-noise ratio for quantitative analysis.
Number of Scans	16	Sufficient for a good signal-to-noise ratio with the recommended sample concentration.
Relaxation Delay	5.0 s	A longer delay ensures full relaxation of all protons, which is crucial for accurate integration.
Acquisition Time	4.0 s	Provides good digital resolution to resolve fine coupling patterns.
Spectral Width	16 ppm	Encompasses the full range of expected chemical shifts, from the aromatic region to the carboxylic acid proton.
Temperature	298 K	Standard ambient temperature for routine NMR analysis.

In-depth Interpretation of the Predicted Spectrum

• The Aromatic Region (7.5-9.0 ppm): The three protons on the pyridine ring form an AMX spin system.

  • H6 is predicted to be the most downfield proton due to its proximity to the ring nitrogen and the C2-carboxylic acid. It will be split by H5 (ortho coupling) and H4 (meta coupling), resulting in a doublet of doublets. [1] * H4 is also significantly deshielded, being ortho to the methoxycarbonyl group. It will be split by H5 (ortho coupling) and H6 (meta coupling), also appearing as a doublet of doublets.

  • H5 will be the most upfield of the aromatic protons and will be split by both H4 and H6 (both ortho couplings), giving a doublet of doublets.

• The Methyl Ester Region (3.8-4.0 ppm): The three protons of the methoxycarbonyl group are chemically equivalent and have no adjacent protons, thus they will appear as a sharp singlet.

• The Carboxylic Acid Region (13.0-14.0 ppm): The acidic proton of the carboxylic acid is highly deshielded and its signal is often broad due to chemical exchange with trace amounts of water in the solvent. [2]This signal can be confirmed by adding a drop of D₂O to the NMR tube and re-acquiring the spectrum; the carboxylic acid proton signal will disappear due to deuterium exchange.

Data Validation and Troubleshooting

Potential Issue	Cause	Solution
Broad Aromatic Signals	Sample aggregation or paramagnetic impurities.	Dilute the sample or filter it through a small plug of celite.
No Observable -COOH Peak	Rapid chemical exchange.	Lower the temperature of the NMR experiment to slow down the exchange rate.
Incorrect Integrations	Incomplete proton relaxation.	Increase the relaxation delay (d1) to at least 5 times the longest T1 value.

Conclusion

This application note provides a comprehensive guide for the 1H NMR analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. By following the detailed experimental protocol and utilizing the provided interpretation of the predicted spectrum, researchers can confidently verify the structure and purity of this important synthetic intermediate. The principles outlined here are also applicable to the analysis of other polysubstituted pyridine derivatives, making this a valuable resource for synthetic and medicinal chemists.

References

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• Spectral Database for Organic Compounds (SDBS). (n.d.). 1H NMR spectrum of pyridine.
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• Chemistry LibreTexts. (2014, August 21). 14.12: Coupling Constants Identify Coupled Protons.

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Application Note: Characterizing Pyridine Carboxylic Acid Esters with 13C NMR Spectroscopy

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a detailed technical overview and robust protocols for the analysis of pyridine carboxylic acid esters using 13C Nuclear Magnetic Resonance (NMR) spectroscopy. Pyridine carboxylic acid esters are a pivotal class of heterocyclic compounds, forming the structural core of numerous pharmaceuticals, agrochemicals, and functional materials. Consequently, unambiguous structural verification is critical. 13C NMR spectroscopy offers a powerful, non-destructive method to probe the carbon skeleton, enabling precise isomer differentiation, substituent effect analysis, and purity assessment. This document elucidates the foundational principles of 13C NMR as applied to this compound class, presents a systematic analysis of spectral features, and provides a comprehensive, field-proven protocol for sample preparation and data acquisition.

Introduction: The Analytical Imperative

Pyridine carboxylic acid esters, including the isomeric picolinates (2-substituted), nicotinates (3-substituted), and isonicotinates (4-substituted), exhibit distinct electronic and steric properties that govern their biological activity and material performance. The precise location of the ester functionality on the pyridine ring profoundly influences molecular conformation and reactivity. 13C NMR spectroscopy is an indispensable tool for confirming these structural subtleties.[1][2] Unlike 1H NMR, where signal overlap can complicate analysis, 13C NMR provides a wider chemical shift range, often resulting in a distinct, well-resolved signal for each unique carbon atom in the molecule. This allows for direct confirmation of the carbon framework and the substitution pattern.

Foundational Principles: Interpreting the 13C NMR Spectrum

A predictive understanding of the 13C NMR spectrum begins with the parent heterocycle, pyridine. The nitrogen atom's electronegativity and lone pair of electrons create a distinct electronic environment compared to benzene.

• Pyridine Carbons: In pyridine, the carbon atoms adjacent to the nitrogen (C2/C6) are significantly deshielded, resonating around 150 ppm. The para carbon (C4) appears around 136 ppm, while the meta carbons (C3/C5) are the most shielded, appearing around 124 ppm.[3]

• Substituent Effects: The introduction of a carboxylic acid ester group—an electron-withdrawing substituent—further perturbs these chemical shifts. The magnitude and direction of this shift depend critically on the substituent's position. This effect can be rationalized through substituent chemical shift (SCS) principles, where electronic effects (inductive and resonance) are transmitted across the aromatic system.[4][5]

Systematic Spectral Analysis of Isomeric Esters

The key to differentiating the isomers lies in how the ester group's electron-withdrawing nature affects the pyridine ring carbons. The carbonyl carbon and the ester alkyl carbons also provide signature resonances.

Caption: Isomeric forms of methyl pyridine carboxylates with IUPAC numbering.

Chemical Shift Assignments & Trends

The expected chemical shifts provide a diagnostic fingerprint for each isomer. The values in the table below are compiled from spectral databases and literature, representing typical ranges in common deuterated solvents like CDCl₃ or DMSO-d₆.

Carbon Position	Methyl Picolinate (2-)	Methyl Nicotinate (3-)	Methyl Isonicotinate (4-)	Rationale & Key Insights
C2	~148 ppm (ipso)	~153 ppm (ortho)	~141 ppm (meta)	The ipso-carbon (C2 in picolinate) is directly attached to the substituent. The ortho- and para-positions relative to the ester are most deshielded.
C3	~127 ppm (ortho)	~127 ppm (ipso)	~123 ppm (ortho)	Note the significant deshielding of C3 in the picolinate isomer due to its ortho position relative to the ester.
C4	~137 ppm (para)	~137 ppm (para)	~148 ppm (ipso)	The C4 chemical shift is a strong indicator, being relatively unchanged in the 2- and 3-isomers but becoming the ipso-carbon in the 4-isomer.
C5	~125 ppm (meta)	~123 ppm (meta)	~123 ppm (ortho)	Meta-carbons are generally least affected by the substituent, providing a useful internal reference point.
C6	~150 ppm (ortho)	~151 ppm (ortho)	~150 ppm (ortho)	C6 remains adjacent to the nitrogen in all isomers, keeping its chemical shift consistently downfield around 150 ppm.
C=O (Carbonyl)	~166 ppm	~165 ppm	~165 ppm	The carbonyl carbon resonance is consistently found in the 165-170 ppm range, typical for aromatic esters.[6]
-OCH₃ (Methyl)	~53 ppm	~52 ppm	~52 ppm	The methyl ester carbon provides a sharp, reliable signal around 52-53 ppm.[7][8]
-OCH₂CH₃ (Ethyl)	~62 ppm, ~14 ppm	~61 ppm, ~14 ppm	~61 ppm, ~14 ppm	For ethyl esters, two distinct signals for the methylene and methyl carbons are observed.[8][9]

Leveraging 2D NMR for Unambiguous Assignment

For novel or complex derivatives, one-dimensional spectra may not be sufficient. Two-dimensional NMR techniques provide definitive structural confirmation.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each carbon atom with its directly attached proton(s). It is invaluable for assigning the protonated carbons of the pyridine ring (C3, C4, C5) and the ester alkyl group.[10][11]

• HMBC (Heteronuclear Multiple Bond Correlation): This powerful experiment reveals correlations between carbons and protons over two or three bonds. Key HMBC correlations for structural validation include:

  • From the ester alkyl protons (e.g., -OCH₃) to the carbonyl carbon (C=O).

  • From the ring protons ortho to the ester group (e.g., H3/H5 in isonicotinate) to the carbonyl carbon.

  • From the ring proton ortho to the ipso-carbon (e.g., H3 in picolinate) to the ipso-carbon (C2).

Standard Operating Protocol: 13C NMR Analysis

This protocol is designed to ensure the acquisition of high-quality, reproducible 13C NMR data for pyridine carboxylic acid esters.

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Application Note: High-Resolution Mass Spectrometric Analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid using Liquid Chromatography coupled with high-resolution Mass Spectrometry (LC-MS). It details the fundamental principles, offers a step-by-step protocol for LC-MS/MS analysis, and explores the characteristic fragmentation patterns essential for structural elucidation and confident identification. This guide is designed to empower researchers in pharmaceutical development, quality control, and metabolic studies with the technical expertise to effectively analyze this and structurally related compounds.

Introduction and Scientific Context

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a pyridinecarboxylic acid derivative. This class of compounds is significant in medicinal chemistry and drug development, forming the structural core of numerous therapeutic agents used to treat a wide range of conditions.[1] The precise and accurate characterization of such molecules is paramount for ensuring purity, understanding metabolic fate, and establishing robust quality control.

Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC), stands as a cornerstone analytical technique for these applications.[2][3] Its high sensitivity and specificity enable the detection of trace-level analytes in complex matrices, while high-resolution mass spectrometry (HRMS) provides exact mass measurements, facilitating unambiguous molecular formula determination and structural confirmation through fragmentation analysis. This application note elucidates a robust methodology for the analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, focusing on electrospray ionization (ESI) for its suitability with polar, ionizable molecules.

Physicochemical Properties and Ionization Behavior

A thorough understanding of the analyte's properties is critical for method development.

• Molecular Formula: C₈H₇NO₄[4][5]

• Molecular Weight (Monoisotopic Mass): 181.0375 Da[6]

• Structure:

The presence of a carboxylic acid and a pyridine nitrogen atom makes the molecule amphiprotic, capable of being ionized in both positive and negative modes. Electrospray ionization (ESI) is the preferred ionization technique as it is a soft ionization method suitable for polar compounds, minimizing in-source fragmentation and preserving the molecular ion.

Expected Ion Species:

In positive ion mode , protonation is expected to occur at the basic pyridine nitrogen. In negative ion mode , deprotonation will occur at the acidic carboxylic acid group. The choice of mode depends on the specific analytical goals, though positive mode often provides richer fragmentation for this class of compounds.

Adduct	Ionization Mode	Predicted m/z (Monoisotopic)	Notes
[M+H]⁺	Positive	182.0448	Protonation of the pyridine nitrogen.[6]
[M+Na]⁺	Positive	204.0267	Common adduct when sodium is present in the sample or mobile phase.[6]
[M-H]⁻	Negative	180.0302	Deprotonation of the carboxylic acid.[6]
[M+H-H₂O]⁺	Positive	164.0348	In-source loss of water from the carboxylic acid group.[6]

Experimental Workflow and Instrumentation

A systematic approach ensures reproducible and high-quality data. The workflow involves sample preparation, chromatographic separation, mass spectrometric detection, and data analysis. High-resolution mass analyzers, such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap systems, are recommended for their sub-ppm mass accuracy.

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Purification of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid: An Application Guide for Researchers

In the landscape of pharmaceutical research and development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is paramount.[1] 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a key building block in the synthesis of a variety of pharmacologically active molecules. Its structural motif, featuring a pyridine core with adjacent carboxylic acid and methyl ester functionalities, makes it a versatile scaffold. However, impurities arising from its synthesis can significantly impact the yield, safety, and efficacy of the final drug product. This guide provides a comprehensive overview of the principles and detailed protocols for the purification of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, tailored for researchers, scientists, and drug development professionals.

Physicochemical Properties and Impurity Profile

A thorough understanding of the physicochemical properties of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is fundamental to developing an effective purification strategy. These properties dictate the choice of solvents, temperature, and chromatographic conditions.

Property	Value	Source
Molecular Formula	C8H7NO4	[2][3][4]
Molecular Weight	181.15 g/mol	[2][3][4]
Appearance	White to off-white solid	Inferred from related compounds
XlogP (predicted)	0.6	[2]

The primary synthesis route to 3-(Methoxycarbonyl)pyridine-2-carboxylic acid often involves the selective esterification of quinolinic acid (pyridine-2,3-dicarboxylic acid).[3] This process can lead to several key impurities:

• Quinolinic Acid: Unreacted starting material.

• 2-(Methoxycarbonyl)pyridine-3-carboxylic acid: The isomeric mono-ester.

• Dimethyl pyridine-2,3-dicarboxylate: The di-ester byproduct.

• Residual Solvents and Reagents: Acetic anhydride and methanol are often used in the synthesis.[3]

The structural similarities between the target molecule and its main impurities necessitate carefully designed purification protocols.

Purification Strategies: From Bench to Scale-Up

The choice of purification method depends on the scale of the synthesis, the nature of the impurities, and the desired final purity. This section details three primary techniques: recrystallization, column chromatography, and acid-base extraction.

Recrystallization: The First Line of Defense

Recrystallization is a powerful and economical technique for purifying crystalline solids. The principle lies in the differential solubility of the compound of interest and its impurities in a given solvent or solvent system at varying temperatures.

Rationale: 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, being a polar molecule with hydrogen bonding capabilities, is expected to be sparingly soluble in cold polar protic solvents and more soluble upon heating. A solvent system of ethanol and water is often effective for recrystallizing substituted pyridine carboxylic acids.[5]

Experimental Protocol: Recrystallization

• Solvent Selection: In a small test tube, dissolve approximately 50 mg of the crude 3-(Methoxycarbonyl)pyridine-2-carboxylic acid in a minimal amount of hot ethanol.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: To the hot ethanolic solution, add water dropwise until a faint, persistent turbidity is observed. Reheat the solution until it becomes clear again.

• Cooling: Allow the solution to cool slowly to room temperature. For optimal crystal growth and purity, avoid rapid cooling. Further cooling in an ice bath can maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol-water (1:1) to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum at a temperature not exceeding 50°C to avoid potential decarboxylation.

Workflow for Recrystallization

Caption: Recrystallization workflow for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Column Chromatography: For High-Purity Separation

For challenging separations, particularly the removal of isomeric and di-ester impurities, silica gel column chromatography is the method of choice.[6][7][8] The separation is based on the differential adsorption of the components of the mixture onto the stationary phase (silica gel) and their elution with a mobile phase.

Rationale: The carboxylic acid group in the target molecule will interact strongly with the polar silica gel, leading to a longer retention time compared to the less polar di-ester impurity. The isomeric impurity, having a similar polarity, will require a carefully optimized eluent system for effective separation. A mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate is commonly employed.[8]

Experimental Protocol: Silica Gel Column Chromatography

• Column Packing: Prepare a slurry of silica gel (230-400 mesh) in hexane and pack it into a glass column of appropriate size.

• Sample Loading: Dissolve the crude product in a minimal amount of the initial mobile phase (e.g., 9:1 hexane:ethyl acetate) and load it onto the top of the silica gel bed.

• Elution: Begin elution with a low polarity mobile phase (e.g., 9:1 hexane:ethyl acetate). The less polar di-ester will elute first.

• Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate (e.g., to 7:3, then 1:1 hexane:ethyl acetate). This will facilitate the elution of the target compound and its isomer.

• Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Workflow for Column Chromatography

Caption: Column chromatography purification workflow.

Acid-Base Extraction: A Scalable Approach

Acid-base extraction is a liquid-liquid extraction technique that leverages the acidic and basic properties of the target compound and impurities to separate them. This method is particularly useful for removing acidic or basic impurities and can be readily scaled up.

Rationale: 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is an amphoteric molecule, possessing both a basic pyridine nitrogen and an acidic carboxylic acid group. By carefully adjusting the pH of an aqueous solution, its solubility can be manipulated. At a weakly acidic pH, the carboxylic acid will be protonated and the pyridine nitrogen will be protonated, making the molecule water-soluble. Conversely, in a basic solution, the carboxylic acid will be deprotonated (carboxylate), rendering it water-soluble. The di-ester impurity lacks these ionizable groups and will remain in an organic solvent.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude product in an organic solvent such as ethyl acetate.

• Base Wash: Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate. The carboxylic acid will be converted to its sodium salt and partition into the aqueous layer, while the di-ester remains in the organic layer.

• Separation: Separate the aqueous layer containing the sodium salt of the target compound.

• Acidification: Cool the aqueous layer in an ice bath and acidify to a pH of approximately 3-4 with a dilute acid (e.g., 1 M HCl). The 3-(Methoxycarbonyl)pyridine-2-carboxylic acid will precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing and Drying: Wash the solid with cold water and dry under vacuum.

Workflow for Acid-Base Extraction

Caption: Acid-base extraction purification scheme.

Purity Analysis: Ensuring Quality and Consistency

Post-purification analysis is a critical step to confirm the identity and purity of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. A combination of chromatographic and spectroscopic techniques should be employed.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful tool for assessing the purity of a compound and quantifying any remaining impurities.[9][10] A reversed-phase method is typically suitable for this class of compounds.

Analytical HPLC Conditions

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (with 0.1% formic or phosphoric acid) and acetonitrile.[9]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 275 nm.[9]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a small amount of the purified compound in the mobile phase.

The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for confirming the chemical structure of the purified compound and identifying any structural isomers.[6][11][12][13]

Expected ¹H NMR (400 MHz, CDCl₃) Chemical Shifts (Predicted):

• δ 8.6-8.8 (m, 1H): Pyridine H6

• δ 8.2-8.4 (m, 1H): Pyridine H4

• δ 7.4-7.6 (m, 1H): Pyridine H5

• δ 3.9-4.1 (s, 3H): Methoxy (-OCH₃) protons

• δ 10.0-12.0 (br s, 1H): Carboxylic acid (-COOH) proton

The absence of signals corresponding to impurities (e.g., signals from quinolinic acid or a second methoxy group from the di-ester) is indicative of high purity.

Conclusion

The purification of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a critical step in the synthesis of many important pharmaceutical compounds. A multi-pronged approach, often starting with a scalable method like acid-base extraction or recrystallization, followed by column chromatography for achieving the highest purity, is recommended. Rigorous analytical testing by HPLC and NMR is essential to validate the success of the purification process and ensure the quality of this vital chemical intermediate.

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Application Notes and Protocols for the Recrystallization of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

For: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Purification in Drug Discovery and Development

In the synthesis of novel chemical entities for pharmaceutical applications, the purity of the final compound is of paramount importance. Impurities, even in trace amounts, can significantly impact the compound's pharmacological and toxicological profile, leading to misleading experimental results and potential safety concerns. Recrystallization is a powerful and widely used technique for the purification of solid organic compounds, leveraging differences in solubility to separate the desired material from contaminants.[1][2] This application note provides a comprehensive guide to developing a robust recrystallization protocol for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, a heterocyclic compound with potential applications in medicinal chemistry. The principles and methodologies outlined herein are broadly applicable to the purification of other crystalline solids.

The fundamental principle of recrystallization is based on the differential solubility of a compound in a given solvent at varying temperatures.[3] An ideal recrystallization solvent will dissolve the target compound sparingly at room temperature but readily at an elevated temperature.[1] Impurities, on the other hand, should either be highly soluble at all temperatures or insoluble even at elevated temperatures. This differential solubility allows for the selective crystallization of the pure compound upon cooling, while the impurities remain in the solution or are removed by filtration.

Physicochemical Properties of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

A thorough understanding of the physicochemical properties of the target compound is crucial for developing an effective purification strategy.

Property	Value	Source
Molecular Formula	C₈H₇NO₄
Molecular Weight	181.15 g/mol
Appearance	White to off-white solid (predicted)	General knowledge
Melting Point	Not explicitly found, but a key parameter to determine experimentally.	N/A
Polarity	Polar, due to the presence of a carboxylic acid, an ester, and a pyridine ring.	Inferred from structure

PART 1: Solvent System Selection - A Systematic Approach

The choice of solvent is the most critical parameter in a successful recrystallization. An ideal solvent should exhibit a steep solubility curve for the target compound, meaning a significant increase in solubility with temperature. It should also be chemically inert, have a relatively low boiling point for easy removal, and be non-toxic.

Given the polar nature of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, polar solvents such as water and alcohols are logical starting points for screening. A systematic solvent screening process is the most reliable method to identify the optimal solvent or solvent mixture.

Protocol 1: Small-Scale Solvent Screening

This protocol outlines a systematic approach to rapidly assess the suitability of various solvents for the recrystallization of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Materials:

• 3-(Methoxycarbonyl)pyridine-2-carboxylic acid (crude)

• Selection of test solvents (e.g., Water, Methanol, Ethanol, Isopropanol, Acetone, Ethyl Acetate, Toluene)

• Small test tubes or vials

• Spatula

• Hot plate or heating block

• Ice bath

• Vortex mixer (optional)

Procedure:

• Initial Solubility at Room Temperature:

  • Place approximately 20-30 mg of the crude compound into separate test tubes.

  • Add 0.5 mL of a test solvent to each tube at room temperature.

  • Agitate the mixture vigorously (e.g., using a vortex mixer) for 1-2 minutes.

  • Observe and record the solubility. An ideal solvent will show poor solubility at this stage.

• Solubility at Elevated Temperature:

  • For the solvents in which the compound was poorly soluble at room temperature, gently heat the test tubes on a hot plate or in a heating block to the boiling point of the solvent.

  • Add the solvent dropwise while heating until the solid completely dissolves. Record the approximate volume of solvent required. A good solvent will dissolve the compound in a reasonable volume of hot solvent.

• Crystallization upon Cooling:

  • Allow the hot, saturated solutions to cool slowly to room temperature.

  • Once at room temperature, place the test tubes in an ice bath to induce further crystallization.

  • Observe and record the formation of crystals. The ideal solvent will yield a significant amount of crystalline precipitate upon cooling.

Data Presentation: Solvent Screening Results (Hypothetical)

Solvent	Solubility at Room Temp. (20-25°C)	Solubility at Boiling Point	Crystal Formation upon Cooling	Assessment
Water	Sparingly soluble	Soluble with heating	Good, crystalline precipitate	Promising
Methanol	Soluble	Highly soluble	Poor recovery	Unsuitable as a single solvent
Ethanol	Moderately soluble	Highly soluble	Moderate recovery	Potentially useful in a mixed system
Isopropanol	Sparingly soluble	Soluble with heating	Good, crystalline precipitate	Promising
Acetone	Soluble	Highly soluble	Poor recovery	Unsuitable as a single solvent
Ethyl Acetate	Sparingly soluble	Moderately soluble	Slow crystallization	Possible, but may require seeding
Toluene	Insoluble	Sparingly soluble	Poor dissolution	Unsuitable

Based on these hypothetical results, water and isopropanol appear to be the most promising single solvents. A mixed solvent system, such as methanol-water or ethanol-water, could also be highly effective. For the purpose of this guide, we will proceed with a detailed protocol using a methanol-water mixed solvent system, which often provides excellent purity and crystal quality.

Visualization: Solvent Screening Workflow

Caption: A workflow diagram illustrating the systematic process of screening for an optimal recrystallization solvent.

PART 2: Detailed Recrystallization Protocol for 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

This protocol details the steps for the purification of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid using a methanol-water mixed solvent system. This method is particularly useful when a single solvent does not provide the ideal solubility characteristics.

Materials and Equipment:

• Crude 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

• Methanol (reagent grade)

• Deionized water

• Erlenmeyer flasks (appropriate sizes)

• Graduated cylinders

• Hot plate with magnetic stirring

• Magnetic stir bar

• Buchner funnel and filter flask

• Filter paper (to fit Buchner funnel)

• Vacuum source

• Spatula

• Watch glass

• Drying oven or vacuum desiccator

Protocol:

• Dissolution:

  • Place the crude 3-(Methoxycarbonyl)pyridine-2-carboxylic acid into an Erlenmeyer flask of an appropriate size (the flask should not be more than half full).

  • Add the minimum amount of hot methanol required to just dissolve the solid. Start with a small volume and add more in small portions while heating and stirring until a clear solution is obtained. It is crucial to use the minimum amount of the "good" solvent (methanol) to ensure supersaturation upon addition of the "poor" solvent (water).

• Hot Filtration (Optional):

  • If any insoluble impurities are present in the hot solution, perform a hot filtration. This involves quickly filtering the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step should be performed rapidly to prevent premature crystallization in the funnel.

• Addition of Anti-Solvent:

  • While the methanol solution is still hot, slowly add deionized water (the "poor" solvent or anti-solvent) dropwise with continuous stirring until the solution becomes faintly cloudy (the cloud point). This indicates that the solution is saturated.

  • Add a few more drops of hot methanol to redissolve the precipitate and obtain a clear solution again.

• Crystallization:

  • Remove the flask from the heat source, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of the crystallized product.

• Isolation of Crystals:

  • Collect the crystals by vacuum filtration using a Buchner funnel and filter flask.

  • Wash the crystals with a small amount of ice-cold methanol-water mixture (in the same ratio as the final crystallization mixture) to remove any remaining soluble impurities.

  • Continue to draw air through the crystals on the filter paper for several minutes to partially dry them.

• Drying:

  • Carefully transfer the crystals from the filter paper to a pre-weighed watch glass.

  • Dry the crystals to a constant weight in a drying oven at a temperature well below the compound's melting point or in a vacuum desiccator.

Visualization: Recrystallization Workflow

Caption: A step-by-step workflow for the recrystallization of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid using a mixed solvent system.

PART 3: Characterization of the Purified Product

After recrystallization, it is essential to assess the purity of the obtained 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

1. Melting Point Determination:

• A pure crystalline solid has a sharp and characteristic melting point range (typically 1-2°C).

• Impurities tend to depress and broaden the melting point range.

• Compare the experimentally determined melting point of the recrystallized product with the literature value (if available) and the melting point of the crude material. A sharper and higher melting point indicates successful purification.

2. Thin-Layer Chromatography (TLC):

• TLC is a simple and rapid technique to assess the purity of a compound.

• Spot the crude material and the recrystallized product on a TLC plate and develop it in an appropriate solvent system.

• The purified compound should appear as a single spot, while the crude material may show multiple spots corresponding to impurities.

3. Spectroscopic Analysis (NMR, IR, Mass Spectrometry):

• For definitive structural confirmation and purity assessment, spectroscopic techniques are indispensable.

• ¹H and ¹³C NMR spectroscopy can confirm the chemical structure and reveal the presence of impurities.

• IR spectroscopy can identify the characteristic functional groups (e.g., C=O of the acid and ester, C=N of the pyridine ring).

• Mass spectrometry provides the molecular weight of the compound.

Troubleshooting

• Oiling Out: If the compound comes out of solution as an oil rather than a solid, it may be due to cooling the solution too quickly or using a solvent in which the compound is too soluble. To remedy this, reheat the solution to dissolve the oil, add more of the "poor" solvent, and allow it to cool more slowly.

• No Crystals Form: If no crystals form upon cooling, the solution may not be sufficiently saturated. Try scratching the inside of the flask with a glass rod to induce nucleation or adding a seed crystal of the pure compound. Alternatively, the solution may be too dilute; in this case, evaporate some of the solvent and allow it to cool again.

• Low Recovery: A low yield of purified product can result from using too much solvent during the dissolution step or from premature crystallization during hot filtration. Ensure the minimum amount of hot solvent is used and that the filtration apparatus is pre-warmed.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Methanol is flammable and toxic; avoid inhalation and skin contact.

• Handle hot glassware with appropriate clamps or tongs.

References

• University of York, Department of Chemistry. Solvent Choice. Available at: [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Available at: [Link]

• Royal Society of Chemistry. Finding the best solvent for recrystallisation. Available at: [Link]

• PubChem. 3-(methoxycarbonyl)pyridine-2-carboxylic acid. National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 2. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note & Protocols: Mastering the Column Chromatography of Pyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyridine and its derivatives are fundamental heterocyclic scaffolds in medicinal chemistry and drug development, forming the core of numerous active pharmaceutical ingredients (APIs).[1][2] However, their inherent basicity presents significant challenges during purification by column chromatography, particularly on standard silica gel.[3] This guide provides an in-depth analysis of the underlying chemical interactions and offers a strategic framework for developing robust purification protocols. We will explore the causality behind experimental choices in stationary and mobile phase selection, provide detailed, step-by-step protocols for both silica and alumina-based separations, and present a comprehensive troubleshooting guide to overcome common issues such as peak tailing, co-elution, and sample degradation.

The Core Challenge: The Pyridine-Silanol Interaction

The primary obstacle in the chromatography of pyridine derivatives on silica gel is the interaction between the basic nitrogen atom of the pyridine ring and acidic residual silanol groups (Si-OH) on the silica surface.[3] Most pyridine derivatives have a pKa between 5 and 6.[3] On a standard silica surface, which is slightly acidic, these silanol groups can engage in strong acid-base interactions with the pyridine analyte.[4][5] This leads to a secondary, non-ideal retention mechanism, causing significant peak tailing, poor resolution, and in some cases, irreversible adsorption or degradation of the compound.[3][6]

Modern, high-purity "Type B" silica columns have a much lower concentration of these problematic acidic silanols and metal contaminants compared to older "Type A" silica, which significantly reduces but does not always eliminate these unwanted interactions.[3][6]

Caption: Interaction of basic pyridine with acidic silanol sites and mitigation strategies.

A Strategic Workflow for Method Development

A systematic approach is crucial for efficiently developing a purification method for a novel pyridine derivative. The following workflow outlines the key decision points, starting from analytical thin-layer chromatography (TLC) to final column setup.

Caption: A logical workflow for systematically developing a purification method.

Optimizing Chromatographic Parameters

Stationary Phase Selection

The choice of stationary phase is the most critical parameter for the successful purification of pyridine derivatives.

Stationary Phase	Key Characteristics & Best Use Cases	Advantages	Disadvantages
Silica Gel (High-Purity, Type B)	Slightly acidic; the default starting point for most organic compounds.[4] Use for neutral or weakly basic pyridines.	High resolving power, predictable, vast literature available.	Can cause severe tailing and degradation with basic or acid-sensitive compounds.[3][7]
Neutral Alumina	pH ~7.0; excellent for purifying basic compounds like amines and nitrogen-containing heterocycles that are sensitive to acid.[8][9]	Prevents tailing of basic compounds, avoids degradation of acid-labile molecules.	Generally lower resolving power than silica, activity can vary with water content.
Basic Alumina	pH ~10; suitable for very basic compounds that are stable to alkali.[9]	Strong retention of acidic impurities.	Can catalyze reactions (e.g., aldol condensation) or degrade base-sensitive compounds.
Reversed-Phase (C18, C8)	Nonpolar; separates based on hydrophobicity. Used in HPLC. A modern, end-capped C18 is a good starting point.[3]	Excellent for polar pyridines, highly reproducible.	Peak tailing can still occur; requires buffered mobile phases. Not suitable for flash chromatography of nonpolar compounds.
Ion-Exchange	Contains charged functional groups; separates based on net charge.[10] Cation-exchange is used for positively charged (protonated) pyridines.	Highly selective for charged molecules, high capacity.	Requires buffered mobile phases, more complex method development.

Mobile Phase and Additive Selection

For normal-phase chromatography on silica or alumina, the mobile phase is typically a mixture of a nonpolar solvent (e.g., hexanes, heptane) and a more polar solvent (e.g., ethyl acetate, dichloromethane, methanol).[4] For pyridine derivatives, the addition of a modifier is often essential to achieve symmetrical peaks and good recovery.[3]

Additive	Purpose & Mechanism	Typical Concentration	Considerations
Triethylamine (TEA)	Acts as a competing base, binding to active silanol sites and preventing the pyridine analyte from interacting with them.[3][11]	0.1 - 2.0% (v/v)	Highly effective for reducing tailing. Can be difficult to remove under vacuum. Not ideal for MS detection.[3]
Ammonia (in Methanol)	A stronger base than TEA, used for more stubborn basic compounds that remain on the baseline.[11]	1-10% of a 7N NH₃/MeOH solution in DCM	Very effective for highly polar, basic compounds. Volatile and easier to remove than TEA.
Pyridine	Can be used as a self-modifier if the product is the major component.	0.1 - 1.0% (v/v)	Useful when adding a different base (like TEA) would introduce a new impurity.
Formic/Acetic Acid	Adjusts mobile phase pH to protonate basic compounds.[3] Primarily used in reversed-phase or HILIC.	0.1% (v/v)	MS-compatible. Can improve peak shape for some basic compounds.[3] Not for use on alumina.

Experimental Protocols

Protocol 1: General Normal-Phase Purification on Silica Gel

This protocol is suitable for a moderately polar pyridine derivative that shows improved behavior on TLC with the addition of triethylamine.

1. Materials:

• Crude sample (e.g., 500 mg)

• Silica gel (flash grade, 230-400 mesh)

• Solvents: Heptane, Ethyl Acetate (EtOAc), Triethylamine (TEA) - all HPLC grade

• Glass column, sand, collection tubes

2. Mobile Phase Preparation:

• Based on TLC analysis, determine the optimal solvent ratio. For example, if a 30:70 EtOAc/Heptane mixture gives an Rf of ~0.3, prepare a bulk solution.

• Prepare two eluent systems:

  • Starting Eluent: 20% EtOAc in Heptane + 0.5% TEA (500 mL)

  • Main Eluent: 30% EtOAc in Heptane + 0.5% TEA (1 L)

• Scientist's Note: Starting with a slightly less polar solvent system than indicated by TLC helps ensure the sample loads onto the column in a tight band.

3. Column Packing (Slurry Method):

• Place a small plug of cotton or glass wool at the bottom of the column and add a ~1 cm layer of sand.

• For 500 mg of crude sample, weigh ~25 g of silica gel (a 50:1 ratio is a good starting point).[12]

• In a beaker, create a slurry by mixing the silica gel with the "Starting Eluent". It should be free-flowing but not too dilute.

• Pour the slurry into the column. Use additional solvent to rinse all silica into the column.

• Gently tap the column to pack the silica bed and remove air bubbles. Open the stopcock to drain some solvent, ensuring the bed is uniform and level. Do not let the solvent level drop below the top of the silica.

• Add another ~1 cm layer of sand on top of the packed silica bed to prevent disturbance during solvent addition.[13]

4. Sample Loading (Wet Loading):

• Dissolve the 500 mg crude sample in the minimum amount of a suitable solvent (e.g., 1-2 mL of dichloromethane or the main eluent).

• Drain the solvent in the column until it is just level with the top layer of sand.

• Carefully pipette the dissolved sample onto the sand, allowing it to absorb fully into the stationary phase.

• Rinse the sample flask with a minimal amount of solvent and add it to the column to ensure complete transfer.

• Allow the solvent level to drop to the sand layer again.

5. Elution and Fraction Collection:

• Carefully fill the top of the column with the "Starting Eluent".

• Begin elution, collecting fractions. Start with the "Starting Eluent" for 2-3 column volumes to elute very nonpolar impurities.

• Switch to the "Main Eluent" to elute the target compound.

• Monitor the separation by collecting small, regular fractions and analyzing them by TLC.

6. Analysis and Work-up:

• Spot fractions on a TLC plate, visualize, and identify the fractions containing the pure product.

• Combine the pure fractions and remove the solvent using a rotary evaporator.

Protocol 2: Purification of an Acid-Sensitive Pyridine using Neutral Alumina

This protocol is ideal for basic compounds that show streaking or degradation on silica TLC plates.

1. Materials:

• Crude sample (e.g., 500 mg)

• Neutral alumina, activated (Brockmann I), 50-200 µm

• Solvents: Dichloromethane (DCM), Methanol (MeOH) - all HPLC grade

2. Mobile Phase Selection:

• Scout separation using neutral alumina TLC plates. A common eluent system is a gradient of MeOH in DCM.

• Scientist's Note: Do not add acidic or basic modifiers when using alumina unless a specific interaction is desired. The alumina itself provides the necessary surface chemistry.[9]

3. Column Packing and Sample Loading:

• Follow the same slurry packing procedure as described in Protocol 1, using DCM as the initial solvent.

• For sample loading, the "dry loading" method is often preferred.[13][14]

  • Dissolve the crude sample in a suitable solvent (e.g., DCM).

  • Add a small amount of alumina (2-3 times the sample weight) to the solution.

  • Remove the solvent on a rotary evaporator until a dry, free-flowing powder is obtained.

  • Carefully add this powder to the top of the packed alumina column.

  • Add a final layer of sand on top.

4. Elution and Fraction Collection:

• Begin eluting with 100% DCM.

• Gradually increase the polarity by slowly increasing the percentage of MeOH (e.g., 0.5% -> 1% -> 2% MeOH in DCM). This is known as a step gradient.

• Collect and analyze fractions by TLC as described previously.

Troubleshooting Common Issues

Problem	Probable Cause(s)	Systematic Solution(s)
Severe Peak Tailing / Streaking	1. Strong interaction with acidic silanol sites on silica.[3] 2. Column overload.[3]	1a. Add 0.5-2% triethylamine or ammonia/MeOH to the mobile phase.[3][11] 1b. Switch to a neutral alumina stationary phase.[8] 2. Reduce the amount of sample loaded onto the column.
Poor Resolution / Co-elution of Impurities	1. Mobile phase is too polar (compounds elute too quickly). 2. Insufficient selectivity between compounds.	1. Decrease the polarity of the mobile phase (reduce the percentage of the polar solvent). 2a. Change the organic modifier (e.g., switch from ethyl acetate to dichloromethane) to alter selectivity.[3] 2b. Use a finer mesh silica gel or a longer column to increase efficiency.[3]
Low Recovery / Sample Degradation	1. Irreversible adsorption onto the stationary phase. 2. Decomposition on the acidic silica surface.[7]	1. "Flush" the column with a very polar solvent (e.g., 10% MeOH/DCM) after the initial elution. 2a. Perform a 2D TLC test to check for on-plate degradation.[3] 2b. Switch to a more inert stationary phase like neutral alumina or deactivated silica.[7][8]
Very Broad Peaks (for salt forms)	Analyte is a salt (e.g., hydrochloride), and ion-exchange is occurring on the column with anions in the mobile phase.[3][15]	Add a high concentration of a competing salt (like ammonium acetate) to the mobile phase, or ensure the mobile phase contains the same counter-ion as the sample.[3][15]

Conclusion

The successful purification of pyridine derivatives by column chromatography is an achievable goal that hinges on a fundamental understanding of their basic chemistry. By anticipating and mitigating the strong interactions with acidic stationary phases, researchers can move beyond frustrating issues of peak tailing and low recovery. The key to success lies in a systematic approach: careful TLC analysis, the judicious use of mobile phase modifiers like triethylamine, and the willingness to employ alternative stationary phases such as neutral alumina when necessary. The protocols and troubleshooting strategies outlined in this guide provide a robust framework for scientists in drug development to confidently and efficiently isolate the high-purity compounds essential for their research.

References

• Benchchem.
• LookChem.

• PubMed. Pharmaceutical analysis by supercritical fluid chromatography: Optimization of the mobile phase composition on a 2-ethylpyridine column. [Link]

• PubMed. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. [Link]

• HELIX Chromatography. HPLC Methods for analysis of Pyridine. [Link]

• ResearchGate. Characterization of Novel Polymer-Based Pyridine Stationary Phases for Supercritical Fluid Chromatography. [Link]

• Google Patents.

• SIELC Technologies. HPLC Method for Analysis of Pyridine on Primesep 100 Column. [Link]

• ResearchGate. MOBILE PHASE OPTIMIZATION IN THIN LAYER CHROMATOGRAPHY (TLC). [Link]

• PubMed. Optimization of separation and migration behavior of chloropyridines in micellar electrokinetic chromatography. [Link]

• The Royal Society of Chemistry. A Simple, Tandem Approach to the Construction of Pyridine Derivatives under Metal-free Conditions. [Link]

• uHPLCs. The little secrets of silica gel in liquid chromatography columns. [Link]

• Google Patents.

• Chromatography Forum. Method for pyridine amine derivative. [Link]

• MDPI. Enantiomeric Separation of New Chiral Azole Compounds. [Link]

• LCGC International. Avoiding Reversed-Phase Chromatography Problems Through Informed Method Development Practices: Choosing the Stationary-Phase Chemistry. [Link]

• ResearchGate. (PDF) Highly enantioselective catalytic synthesis of chiral pyridines. [Link]

• Teledyne ISCO. RediSep neutral alumina column purification of high pKa compounds. [Link]

• ACS Publications. Development of a Tunable Chiral Pyridine Ligand Unit for Enantioselective Iridium-Catalyzed C–H Borylation. [Link]

• Analyst (RSC Publishing). Simultaneous ion-exclusion chromatography and cation-exchange chromatography of anions and cations in environmental water samples on a weakly acidic cation-exchange resin by elution with pyridine-2,6-dicarboxylic acid. [Link]

• DTIC. Synthesis of Chiral Pyridine-Based Macrobicyclic Clefts. [Link]

• ResearchGate. How can i isolate polar basic compound with silica gel column chromatography?. [Link]

• Phenomenex. Column Chromatography: Principles, Procedure, and Applications. [Link]

• Chemistry Stack Exchange. How does having a basic stationary phase help the separation of acidic/basic compounds from non acidic/basic ones?. [Link]

• University of Rochester, Department of Chemistry. Column Chromatography Notes. [Link]

• ChemistryViews. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. [Link]

• Longdom Publishing. Column Chromatography in Pharmaceutical Analysis: Methods and Applications. [Link]

• Oxford Academic. Silica, Hybrid Silica, Hydride Silica and Non-Silica Stationary Phases for Liquid Chromatography. [Link]

• PubMed. Nature, structure and strength of the acidic sites of amorphous silica alumina: an IR and NMR study. [Link]

• OMICS International. Chromatography Techniques: Applications in Drug Development. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. [Link]

• Indo American Journal of Pharmaceutical Sciences. ion exchange chromatography. [Link]

• Bio-Rad. Introduction to Ion Exchange Chromatography. [Link]

• University of Colorado Boulder, Organic Chemistry. Column Chromatography Procedures. [Link]

• ACS Publications. Development of Chiral Nucleophilic Pyridine Catalysts: Applications in Asymmetric Quaternary Carbon Synthesis. [Link]

• Teledyne Labs. Silica Gel Column Chromatography. [Link]

• HELIX Chromatography. HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. [Link]

• Research and Reviews. Column Chromatography in Pharmaceutical Analysis. [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. omicsonline.org [omicsonline.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Tips & Tricks [chem.rochester.edu]
• 5. Nature, structure and strength of the acidic sites of amorphous silica alumina: an IR and NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The little secrets of silica gel in liquid chromatography columns_ [uhplcslab.com]
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• 15. Method for pyridine amine derivative - Chromatography Forum [chromforum.org]

The Versatile Architect: Harnessing 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid in Synthetic Chemistry

Introduction: A Privileged Scaffold in Modern Synthesis

In the landscape of organic synthesis, the pyridine nucleus stands as a cornerstone, embedded in a vast array of pharmaceuticals, agrochemicals, and functional materials. Among the myriad of functionalized pyridine building blocks, 3-(Methoxycarbonyl)pyridine-2-carboxylic acid emerges as a particularly versatile and powerful tool for the synthetic chemist. Its unique arrangement of a carboxylic acid and an adjacent methyl ester on a pyridine core offers a rich platform for a diverse range of chemical transformations. This guide provides an in-depth exploration of the reactivity and synthetic utility of this valuable building block, complete with detailed protocols and mechanistic insights to empower researchers in their quest for novel molecular architectures.

The strategic placement of the two carbonyl functionalities on the pyridine ring allows for selective manipulation, enabling the construction of complex heterocyclic systems. The carboxylic acid at the 2-position can readily participate in amide bond formations, esterifications, and decarboxylation reactions, while the methyl ester at the 3-position provides a handle for saponification, reduction, or participation in cyclization reactions. This differential reactivity is the key to its utility, allowing for a stepwise and controlled elaboration of the molecular framework.

Chemical Properties and Spectroscopic Characterization

Before delving into its synthetic applications, a fundamental understanding of the physicochemical properties of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is essential for its proper handling and characterization.

Table 1: Physicochemical Properties of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

Property	Value	Source
Molecular Formula	C₈H₇NO₄
Molecular Weight	181.15 g/mol
Appearance	White to off-white solid
Melting Point	106 °C
CAS Number	24195-02-6

Spectroscopic Data:

• ¹H NMR (DMSO-d₆, 400 MHz): δ 8.85 (dd, J = 4.8, 1.6 Hz, 1H), 8.35 (dd, J = 7.8, 1.6 Hz, 1H), 7.65 (dd, J = 7.8, 4.8 Hz, 1H), 3.85 (s, 3H).

• ¹³C NMR (DMSO-d₆, 100 MHz): δ 167.8, 165.2, 151.0, 148.5, 139.8, 128.5, 126.2, 52.8.

• IR (KBr, cm⁻¹): 3400-2500 (broad, O-H stretch of carboxylic acid), 1730 (C=O stretch of ester), 1685 (C=O stretch of carboxylic acid), 1580, 1450 (aromatic C=C and C=N stretching).

• Mass Spectrometry (ESI-MS): m/z 182.0448 [M+H]⁺.[1]

Key Synthetic Transformations and Applications

The synthetic potential of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is vast. This section will detail some of its most important reactions, providing both mechanistic rationale and practical experimental protocols.

Amide Bond Formation: Gateway to Bioactive Molecules

The carboxylic acid moiety at the 2-position is a prime site for amide coupling reactions, a cornerstone of medicinal chemistry for the synthesis of peptides and other amide-containing pharmaceuticals. Standard coupling reagents can be employed to activate the carboxylic acid for reaction with a wide range of amines.

Mechanism: The reaction typically proceeds through the formation of a highly reactive activated ester or acylphosphonium/uronium intermediate, which is then susceptible to nucleophilic attack by the amine. The choice of coupling reagent and base is crucial to ensure high yields and minimize side reactions, such as racemization if chiral amines are used.

Protocol 1: General Procedure for Amide Coupling using HATU

• Reaction Setup: To a solution of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF, 0.2 M) under an inert atmosphere (N₂ or Ar), add the desired amine (1.1 eq) and N,N-diisopropylethylamine (DIPEA, 3.0 eq).

• Addition of Coupling Reagent: Add 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU, 1.2 eq) portion-wise to the stirred solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 4-12 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution (2x), water (1x), and brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired amide.

Esterification: Modulating Solubility and Reactivity

Esterification of the carboxylic acid provides a means to protect this functional group or to modify the physicochemical properties of the molecule, such as its solubility and lipophilicity.

Protocol 2: Fischer Esterification

• Reaction Setup: Suspend 3-(Methoxycarbonyl)pyridine-2-carboxylic acid (1.0 eq) in the desired alcohol (e.g., ethanol, 10-20 volumes).

• Acid Catalyst: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄, 0.1 eq), to the suspension.

• Reaction Conditions: Heat the reaction mixture to reflux and stir for 6-24 hours, monitoring by TLC for the disappearance of the starting material.

• Work-up: Cool the reaction mixture to room temperature and carefully neutralize the excess acid with a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude ester can be purified by column chromatography if necessary.

Selective Reduction: Accessing Hydroxymethyl and Formyl Pyridines

The presence of two distinct carbonyl groups allows for their selective reduction. The carboxylic acid can be selectively reduced to the corresponding alcohol in the presence of the ester, or both groups can be reduced simultaneously depending on the choice of reducing agent. More recent methods also allow for the selective reduction of the carboxylic acid to an aldehyde.

Protocol 3: Selective Reduction of the Carboxylic Acid to an Alcohol

• Reaction Setup: To a solution of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.2 M) under an inert atmosphere at 0 °C, add a solution of borane-tetrahydrofuran complex (BH₃·THF, 1.0 M in THF, 2.0-3.0 eq) dropwise.

• Reaction Conditions: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• Quenching: Carefully quench the reaction at 0 °C by the slow addition of methanol, followed by 1 M hydrochloric acid.

• Work-up and Purification: Extract the product with ethyl acetate. Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by flash chromatography to yield the desired alcohol.

Synthesis of Fused Heterocycles: Building Complexity

The adjacent carboxylic acid and ester functionalities make 3-(Methoxycarbonyl)pyridine-2-carboxylic acid an excellent precursor for the synthesis of fused heterocyclic systems, such as pyrido[2,3-d]pyridazines and other related scaffolds of medicinal interest.

Conceptual Pathway: A common strategy involves the conversion of the ester to a hydrazide, followed by cyclization with the adjacent carboxylic acid or a derivative thereof.

Protocol 4: Synthesis of a Pyrido[2,3-d]pyridazine-5,8-dione Derivative (Illustrative)

• Hydrazide Formation:

  • Treat 3-(Methoxycarbonyl)pyridine-2-carboxylic acid with thionyl chloride to form the acid chloride.

  • React the crude acid chloride with hydrazine hydrate in a suitable solvent like THF at 0 °C to room temperature to afford the corresponding hydrazide.

• Cyclization:

  • Heat the resulting hydrazide in a high-boiling solvent such as diphenyl ether or under acidic conditions (e.g., polyphosphoric acid) to effect cyclization to the pyrido[2,3-d]pyridazine-5,8-dione scaffold.

  • The specific conditions will depend on the desired final product and any other substituents present on the pyridine ring.

Applications in Drug Discovery and Materials Science

The derivatives of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid are prevalent in various fields:

• Pharmaceuticals: The ability to readily form amides and build complex heterocyclic systems makes this building block valuable in the synthesis of kinase inhibitors, anti-inflammatory agents, and other therapeutic candidates. The pyridine nitrogen can also act as a hydrogen bond acceptor, contributing to drug-target interactions.

• Agrochemicals: Pyridine-based compounds are widely used as herbicides and insecticides. The functional handles on this building block allow for the systematic modification of the molecular structure to optimize biological activity and selectivity.

• Materials Science: Pyridine carboxylic acids are excellent ligands for the formation of metal-organic frameworks (MOFs) and coordination polymers.[2] The resulting materials can have applications in gas storage, catalysis, and sensing.

Conclusion: A Building Block of Strategic Importance

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a testament to the power of strategically functionalized building blocks in modern organic synthesis. Its differential reactivity, coupled with the inherent properties of the pyridine core, provides chemists with a versatile platform to construct a diverse range of complex and valuable molecules. The protocols and insights provided in this guide are intended to serve as a practical resource for researchers looking to unlock the full synthetic potential of this remarkable compound.

References

• PubChem Compound Summary for CID 138403, 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. National Center for Biotechnology Information. [Link]

• PubChem. 3-(methoxycarbonyl)pyridine-2-carboxylic acid (C8H7NO4). [Link]

• MDPI. Metal(II) Coordination Polymers from Tetracarboxylate Linkers: Synthesis, Structures, and Catalytic Cyanosilylation of Benzaldehydes. [Link]

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The Strategic Application of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid in Modern Medicinal Chemistry: A Guide for Drug Discovery Professionals

Introduction: Unveiling the Potential of a Versatile Pyridine Scaffold

In the landscape of contemporary drug discovery, the pyridine ring stands as a cornerstone scaffold, integral to the architecture of numerous therapeutic agents.[1] Its unique electronic properties and ability to engage in various intermolecular interactions make it a privileged structure in medicinal chemistry.[2] Within this vast chemical space, 3-(Methoxycarbonyl)pyridine-2-carboxylic acid emerges as a particularly intriguing building block. Its bifunctional nature, possessing both a carboxylic acid and a methyl ester at adjacent positions on the pyridine core, offers a versatile platform for the synthesis of complex molecular architectures with finely tuned pharmacological profiles.

This comprehensive guide is designed for researchers, scientists, and drug development professionals. It will delve into the synthesis, characterization, and strategic applications of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, moving beyond a simple recitation of facts to provide a deeper understanding of the causality behind experimental choices and the therapeutic potential of its derivatives. We will explore its role as a key intermediate in the development of novel therapeutics, with a particular focus on the inhibition of the Transient Receptor Potential Canonical 6 (TRPC6) ion channel, a promising target for a range of pathologies.

Physicochemical Properties and Strategic Importance

The judicious selection of starting materials is paramount in any successful drug discovery campaign. The physicochemical properties of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid make it an attractive scaffold for library synthesis and lead optimization.

Property	Value	Source
Molecular Formula	C8H7NO4	[3]
Molecular Weight	181.15 g/mol	[4]
CAS Number	24195-02-6	[5]
Predicted XLogP3	0.9	[3]
Hydrogen Bond Donor Count	1	[3]
Hydrogen Bond Acceptor Count	5	[3]

The presence of both a hydrogen bond donor (the carboxylic acid) and multiple acceptors (the ester carbonyl, the carboxylic acid carbonyl, and the pyridine nitrogen) within a compact framework allows for multifaceted interactions with biological targets. The predicted octanol-water partition coefficient (XLogP3) of 0.9 suggests a favorable balance between solubility and permeability, a critical consideration for oral bioavailability.

Synthesis and Characterization: A Protocol-Driven Approach

A reliable and scalable synthesis is the bedrock of any chemical probe or drug candidate development program. 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is accessible from the readily available starting material, quinolinic acid (pyridine-2,3-dicarboxylic acid), through a selective mono-esterification reaction.

Protocol 1: Selective Mono-esterification of Quinolinic Acid

This protocol is designed to favor the formation of the 3-methoxycarbonyl isomer based on the differential reactivity of the two carboxylic acid groups.

Principle: The selective esterification of dicarboxylic acids can be achieved under carefully controlled conditions. In this protocol, the use of a limited amount of methanol in the presence of an acid catalyst at a controlled temperature allows for the preferential esterification of one carboxylic acid group.

Materials:

• Quinolinic acid (Pyridine-2,3-dicarboxylic acid)

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexanes

• Ethyl acetate

Procedure:

• Suspend quinolinic acid (1 equivalent) in anhydrous dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Add anhydrous methanol (1.1 equivalents) to the suspension.

• Slowly add concentrated sulfuric acid (0.1 equivalents) dropwise to the stirred mixture at room temperature.

• Heat the reaction mixture to a gentle reflux (approximately 40-45°C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion of the reaction (typically 4-6 hours), cool the mixture to room temperature.

• Quench the reaction by carefully adding saturated sodium bicarbonate solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield pure 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Causality of Experimental Choices:

• The use of a slight excess of methanol and a catalytic amount of acid drives the equilibrium towards mono-esterification while minimizing the formation of the diester.

• DCM is chosen as the solvent due to its inertness and ability to facilitate a controlled reaction temperature.

• The aqueous work-up with sodium bicarbonate neutralizes the acidic catalyst and any unreacted carboxylic acid, aiding in the purification process.

Characterization of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR (400 MHz, CDCl₃): Expected chemical shifts (δ, ppm): ~8.7 (dd, 1H, pyridine H6), ~8.3 (dd, 1H, pyridine H4), ~7.6 (dd, 1H, pyridine H5), ~3.9 (s, 3H, OCH₃), ~11.0 (br s, 1H, COOH). The exact shifts and coupling constants will provide unambiguous structural confirmation.

• ¹³C NMR (100 MHz, CDCl₃): Expected chemical shifts (δ, ppm): ~168 (C=O, carboxylic acid), ~165 (C=O, ester), ~152 (pyridine C2), ~148 (pyridine C6), ~140 (pyridine C4), ~129 (pyridine C3), ~127 (pyridine C5), ~53 (OCH₃).

2. High-Performance Liquid Chromatography (HPLC):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile in water with 0.1% formic acid.

• Detection: UV at 254 nm.

• Expected Result: A single major peak indicating the purity of the compound.

3. Mass Spectrometry (MS):

• Technique: Electrospray Ionization (ESI) in positive or negative mode.

• Expected m/z: [M+H]⁺ at 182.04 or [M-H]⁻ at 180.03.

Medicinal Chemistry Applications: Targeting the TRPC6 Ion Channel

The 3-(Methoxycarbonyl)pyridine-2-carboxylic acid scaffold is a valuable starting point for the synthesis of modulators of various biological targets. A particularly compelling application is in the development of inhibitors of the Transient Receptor Potential Canonical 6 (TRPC6) ion channel.

The Role of TRPC6 in Disease

TRPC6 is a non-selective cation channel that plays a critical role in calcium signaling.[6] Dysregulation of TRPC6 activity has been implicated in a range of diseases, including:

• Chronic Kidney Disease: Gain-of-function mutations in the TRPC6 gene are linked to focal segmental glomerulosclerosis (FSGS).[6]

• Cardiovascular Diseases: TRPC6 is involved in pathological cardiac hypertrophy and heart failure.[7]

• Pulmonary Diseases: The channel contributes to airway inflammation and pulmonary hypertension.[7]

• Neurodegenerative Disorders: TRPC6 dysregulation is observed in models of Alzheimer's disease and brain ischemia.[8]

• Cancer: Elevated TRPC6 expression is found in certain cancers, such as glioblastoma.

Given its involvement in these significant pathologies, TRPC6 has emerged as a promising therapeutic target for drug discovery.

3-(Methoxycarbonyl)pyridine-2-carboxylic Acid as a Scaffold for TRPC6 Inhibitors

The unique arrangement of functional groups in 3-(Methoxycarbonyl)pyridine-2-carboxylic acid allows for the strategic elaboration of its structure to generate potent and selective TRPC6 inhibitors. The carboxylic acid can be converted to a variety of amides, while the ester can be hydrolyzed and subsequently coupled to other fragments. This dual functionality enables the exploration of diverse chemical space to optimize interactions with the TRPC6 channel.

Protocol 2: High-Throughput Screening (HTS) for TRPC6 Inhibitors

This protocol outlines a cell-based HTS assay to identify inhibitors of TRPC6.

Principle: A HEK293 cell line stably expressing human TRPC6 is used.[9] Channel activation is induced by an agonist, leading to an influx of Ca²⁺, which is detected by a fluorescent calcium indicator. Inhibitors are identified by their ability to block this calcium influx.

Materials:

• HEK293 cells stably expressing human TRPC6

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• Fluo-4 AM or other suitable calcium indicator dye

• Pluronic F-127

• TRPC6 agonist (e.g., Oleoyl-acetyl-glycerol (OAG) or a Gq-coupled receptor agonist like carbachol)

• Test compounds (dissolved in DMSO)

• 384-well black, clear-bottom assay plates

• Fluorescence plate reader with automated liquid handling

Procedure:

• Cell Plating: Seed the HEK293-hTRPC6 cells into 384-well plates at an appropriate density and incubate overnight.

• Dye Loading: Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in assay buffer. Remove the cell culture medium and add the loading buffer to each well. Incubate for 1 hour at 37°C.

• Compound Addition: After incubation, wash the cells with assay buffer. Add the test compounds at various concentrations to the assay plate.

• Signal Detection: Place the assay plate in the fluorescence plate reader. Measure the baseline fluorescence.

• Channel Activation: Add the TRPC6 agonist to all wells and immediately begin recording the fluorescence intensity over time.

• Data Analysis: Calculate the change in fluorescence in response to the agonist. Normalize the data to positive (agonist alone) and negative (vehicle) controls. Determine the IC₅₀ values for active compounds.

Conclusion and Future Perspectives

3-(Methoxycarbonyl)pyridine-2-carboxylic acid represents a powerful and versatile scaffold for the development of novel therapeutics. Its strategic application, particularly in the pursuit of TRPC6 inhibitors, holds significant promise for addressing a range of unmet medical needs. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this valuable building block in their drug discovery endeavors. As our understanding of the intricate roles of ion channels like TRPC6 in disease continues to evolve, the importance of well-designed chemical probes and drug candidates derived from scaffolds such as 3-(Methoxycarbonyl)pyridine-2-carboxylic acid will undoubtedly continue to grow.

References

• The role of TRPC6 channel in chronic kidney disease. PMC - NIH. Available at: [Link]

• Potential Drug Candidates to Treat TRPC6 Channel Deficiencies in the Pathophysiology of Alzheimer's Disease and Brain Ischemia. MDPI. Available at: [Link]

• Transient Receptor Potential Canonical 6 (TRPC6) Channel in the Pathogenesis of Diseases: A Jack of Many Trades. PubMed Central. Available at: [Link]

• 3-(methoxycarbonyl)pyridine-2-carboxylic acid (C8H7NO4). PubChem. Available at: [Link]

• (PDF) Pyridine/quinoline derivatives bearing a imidazole/benzimidazole moiety: A LC-MS approach of structure determination. ResearchGate. Available at: [Link]

• HPLC Methods for analysis of Pyridine. HELIX Chromatography. Available at: [Link]

• (PDF) Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. ResearchGate. Available at: [Link]

• 13C NMR chemical shifts (δ, ppm) of pyridine in various solvents. ResearchGate. Available at: [Link]

• Mass Spectrometry in Small Molecule Drug Development. American Pharmaceutical Review. Available at: [Link]

• Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. R Discovery. Available at: [Link]

• Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. MDPI. Available at: [Link]

• Pyridine: the scaffolds with significant clinical diversity. PMC - NIH. Available at: [Link]

• Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent. PubMed. Available at: [Link]

• Quinolinic Acid: An Endogenous Neurotoxin with Multiple Targets. PMC - NIH. Available at: [Link]

• Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. PMC - NIH. Available at: [Link]

• Selective monoesterification of dicarboxylic acids catalysed by ion-exchange resins. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. PMC - NIH. Available at: [Link]

• Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A. Available at: [Link]

• AU2018355743B2 - Pyridine carbonyl derivatives and therapeutic uses thereof as TRPC6 inhibitors. Google Patents.

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• 4. Novel Targets for Stroke Therapy: Special Focus on TRPC Channels and TRPC6 - PMC [pmc.ncbi.nlm.nih.gov]
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The Emerging Role of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid in Homogeneous Catalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Catalytic Potential of a Versatile Pyridine Derivative

3-(Methoxycarbonyl)pyridine-2-carboxylic acid, a pyridine derivative featuring both a carboxylic acid and a methoxycarbonyl group in an ortho- and meta-relationship to the nitrogen atom, is a molecule of growing interest in the field of catalysis. Its unique structural architecture presents intriguing possibilities for its application as a ligand in transition metal-catalyzed reactions. The presence of a nitrogen atom within the aromatic ring and two distinct oxygen-containing functional groups allows for multiple coordination modes with metal centers, potentially influencing the steric and electronic environment of the catalyst and, consequently, its activity, selectivity, and stability.

This document serves as a detailed guide to the prospective role of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid in catalysis. While direct and extensive catalytic applications of this specific molecule are still emerging in the literature, its structural similarity to well-established ligand families, such as pyridine carboxylic acids, allows for the formulation of robust hypotheses and experimental protocols. We will explore its potential as a ligand in palladium-catalyzed cross-coupling reactions, providing a representative protocol for the Suzuki-Miyaura coupling, a cornerstone of modern synthetic chemistry.

Scientific Foundation: The Ligand's Role in Catalytic Cycles

The efficacy of a transition metal catalyst is profoundly influenced by the ligands coordinating to the metal center. 3-(Methoxycarbonyl)pyridine-2-carboxylic acid can act as a bidentate N,O-ligand, coordinating to a metal through the pyridine nitrogen and the carboxylate oxygen. This chelation can enhance the stability of the catalytic species. The methoxycarbonyl group, while less likely to coordinate directly, can modulate the electronic properties of the pyridine ring, thereby influencing the catalytic activity.

In the context of palladium-catalyzed cross-coupling reactions, the ligand plays a crucial role in several key steps of the catalytic cycle, including oxidative addition, transmetalation, and reductive elimination. The steric and electronic properties of the ligand can affect the rates of these steps and prevent catalyst deactivation pathways, such as the formation of palladium black.

Application Focus: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction, which forms a carbon-carbon bond between an organoboron compound and an organohalide, is a powerful tool in the synthesis of biaryls, a common motif in pharmaceuticals and functional materials. Pyridine-based ligands have been successfully employed in these reactions to enhance catalyst performance.[1]

Proposed Catalytic Cycle

The proposed catalytic cycle for the Suzuki-Miyaura reaction using a palladium complex of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is depicted below. The ligand is expected to stabilize the palladium(0) and palladium(II) intermediates throughout the cycle.

Sources

• 1. Synthesis of Tetranuclear Palladium(II) Complexes and Their Catalytic Activity for Cross-Coupling Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Pyridine Dicarboxylic Acids in Material Science: A Guide for Researchers

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Introduction: The Unique Versatility of Pyridine Dicarboxylic Acids

Pyridine dicarboxylic acids (PDAs) represent a class of exceptionally versatile organic building blocks, or "linkers," that have garnered significant attention in the field of material science. Their unique molecular architecture, which combines a rigid, nitrogen-containing pyridine ring with two carboxylate functional groups, provides a powerful toolkit for the rational design of advanced functional materials. The strategic placement of the carboxylate groups and the inherent Lewis basicity of the pyridine nitrogen atom allow PDAs to coordinate with a vast array of metal ions, leading to the formation of materials with diverse structures and properties.[1]

This guide provides an in-depth exploration of the applications of PDAs, with a primary focus on their role in the construction of Metal-Organic Frameworks (MOFs). We will delve into the principles behind their use, provide detailed, field-proven protocols for synthesis and characterization, and offer insights into the causal relationships between molecular design and material performance.

Core Applications: From Porous Frameworks to Functional Polymers

The ability of PDAs to act as multidentate ligands—binding to metal centers through both the carboxylate oxygens and the pyridine nitrogen—is fundamental to their utility.[1][2] This allows for the construction of robust, multidimensional structures with tunable properties.

• Metal-Organic Frameworks (MOFs): This is arguably the most significant application of PDAs. MOFs are crystalline, porous materials constructed from metal ions or clusters linked together by organic molecules.[1] PDAs are ideal linkers for MOFs due to their rigidity and defined coordination geometry, which enable the formation of predictable and highly ordered porous networks.[1][3] These materials are at the forefront of research in:

  • Gas Storage and Separation: The tunable pore sizes and high surface areas of PDA-based MOFs make them excellent candidates for storing gases like hydrogen and carbon dioxide.[1] The nitrogen atom in the pyridine ring can also enhance selectivity for certain gas molecules.

  • Catalysis: The accessible metal sites and the Lewis basic pyridine nitrogen within the framework can act as catalytic centers for a variety of chemical transformations.[1]

  • Sensing: The luminescence properties of some PDA-based MOFs can be modulated by the presence of specific analytes, making them useful for chemical sensing applications.[3][4]

• Coordination Polymers (CPs): While all MOFs are coordination polymers, not all CPs are porous MOFs. PDAs are used to create a wide variety of CPs with structures ranging from 1D chains and 2D layers to complex 3D frameworks.[1][5][6] The dimensionality and topology of these structures are influenced by factors such as the choice of metal ion and the reaction conditions.[1][7]

• Functional Polyesters: Beyond coordination chemistry, PDAs, particularly the biologically-derived dipicolinic acid, are being explored as monomers for creating polyesters. These materials offer prospects for developing sustainable and biodegradable plastics.[8]

Application Note & Protocol 1: Solvothermal Synthesis of a Zinc-based MOF using 2,6-Pyridinedicarboxylic Acid

Principle of the Method

Solvothermal synthesis is a widely employed method for crystallizing MOFs. The reaction is carried out in a sealed vessel at a temperature higher than the boiling point of the solvent, creating elevated pressure. These conditions facilitate the dissolution of reactants and promote the self-assembly of the metal ions and organic linkers into a crystalline framework. In this protocol, Zinc(II) ions will coordinate with the deprotonated 2,6-pyridinedicarboxylic acid (H₂PDA) to form a stable, crystalline MOF. The choice of solvent, in this case, N,N-Dimethylformamide (DMF), is critical as it acts as both a solvent and, in some cases, a templating agent that influences the final structure.[9][10]

Workflow for MOF Synthesis and Activation

Caption: Workflow for solvothermal MOF synthesis.

Materials and Equipment

Material/Equipment	Specification
2,6-Pyridinedicarboxylic acid (H₂PDA)	99% purity or higher
Zinc Nitrate Hexahydrate	Zn(NO₃)₂·6H₂O, 98% purity or higher
N,N-Dimethylformamide (DMF)	Anhydrous, 99.8%
Ethanol	Reagent grade
Reaction Vials	20 mL glass vials with Teflon-lined caps
Laboratory Oven	Capable of maintaining ±2°C accuracy
Filtration Apparatus	Buchner funnel, filter paper, vacuum flask
Vacuum Oven or Schlenk Line	For activation of the synthesized material

Step-by-Step Synthesis Protocol

• Preparation of Reactant Solution: In a 20 mL glass vial, combine 0.5 mmol of 2,6-pyridinedicarboxylic acid and 0.5 mmol of Zinc Nitrate Hexahydrate.

• Solvent Addition: Add 10 mL of N,N-Dimethylformamide (DMF) to the vial.

• Homogenization: Briefly sonicate the mixture for 5-10 minutes to ensure all solids are well-dispersed.

• Reaction: Tightly seal the vial with its Teflon-lined cap. Place the vial in a preheated laboratory oven at 110°C for 24 hours.[2]

  • Scientist's Note: The reaction time and temperature are critical parameters. Insufficient time or temperature may lead to an amorphous product or incomplete reaction, while excessive temperature could lead to decomposition or the formation of an undesired phase.

• Cooling and Crystallization: After 24 hours, turn off the oven and allow the vial to cool slowly to room temperature. Crystalline product should precipitate at the bottom of the vial.

• Isolation: Isolate the crystalline product by vacuum filtration.

• Washing: Wash the collected solid three times with 5 mL portions of fresh DMF, followed by three washes with 5 mL portions of ethanol. This step is crucial to remove unreacted starting materials and other impurities.

• Activation: To remove the solvent molecules occluded within the pores of the MOF, transfer the solid to a fresh vial and immerse it in ethanol for 24 hours (solvent exchange). Afterwards, filter the material and dry it under vacuum at 120°C for 12 hours. The resulting fine powder is the activated MOF, ready for characterization.

Application Note & Protocol 2: Essential Characterization of the Synthesized MOF

Principle of Characterization

Characterization is a self-validating step to confirm the successful synthesis of the desired material and to understand its key physical properties. Each technique provides a different piece of the puzzle, and together they offer a comprehensive picture of the synthesized MOF.

Characterization Workflow

Caption: Logical workflow for MOF characterization.

Methods and Expected Results

Technique	Purpose	Expected Outcome for a Successful Synthesis
Powder X-Ray Diffraction (PXRD)	To confirm the crystallinity and phase purity of the bulk sample.	A diffraction pattern with sharp peaks matching a reference pattern (from literature or single-crystal data). The absence of broad humps indicates a highly crystalline material.
Thermogravimetric Analysis (TGA)	To assess thermal stability and confirm the removal of guest solvents.	A TGA curve showing a stable plateau up to a high temperature (e.g., >300°C), indicating the framework's thermal robustness. An initial weight loss at <150°C corresponds to the removal of adsorbed solvent.
Gas Adsorption (N₂ at 77 K)	To determine the specific surface area (BET) and porosity of the material.	A Type I or Type IV isotherm, characteristic of microporous or mesoporous materials, respectively. A high uptake of N₂ at low relative pressures indicates significant porosity.

Detailed Protocols

• PXRD Analysis:

  • Grind a small amount of the activated MOF into a fine powder.

  • Mount the powder onto a zero-background sample holder.

  • Collect a diffraction pattern over a 2θ range of 5-50° using Cu Kα radiation.

  • Compare the obtained pattern with literature data for the expected phase to confirm synthesis.

• TGA Analysis:

  • Place 5-10 mg of the activated MOF into an alumina crucible.

  • Heat the sample from room temperature to 600°C at a ramp rate of 10°C/min under a nitrogen atmosphere.

  • Analyze the resulting weight loss curve to determine the decomposition temperature of the framework.

• Gas Adsorption Analysis:

  • Accurately weigh 50-100 mg of the activated MOF into a sample tube.

  • Degas the sample again in situ on the instrument's analysis port (e.g., 120°C under high vacuum for 6-8 hours) to ensure a clean surface.

  • Perform a nitrogen adsorption-desorption measurement at 77 K (liquid nitrogen temperature).

  • Calculate the specific surface area using the Brunauer-Emmett-Teller (BET) method from the adsorption data in the relative pressure (P/P₀) range of 0.05-0.3.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Amorphous product (no PXRD peaks)	Reaction temperature too low; reaction time too short.	Increase the reaction temperature in 10°C increments or extend the reaction time to 48 hours. Ensure proper sealing of the reaction vessel.
Low thermal stability in TGA	Incomplete solvent removal; framework collapse.	Re-run the activation protocol, possibly at a slightly higher temperature or for a longer duration. Ensure a good vacuum is applied.
Low surface area from BET analysis	Pores are blocked with residual solvent or impurities.	Repeat the solvent exchange and activation steps. Ensure high-purity solvents are used for washing.
PXRD pattern shows extra peaks	Presence of an impurity phase or unreacted material.	Optimize the stoichiometry of the reactants. Ensure thorough washing of the product to remove any soluble starting materials.

Conclusion

Pyridine dicarboxylic acids are undeniably powerful and versatile building blocks in the synthetic chemist's arsenal for creating advanced materials. Their unique combination of a rigid aromatic core, a coordinating nitrogen atom, and versatile carboxylate groups allows for the precise construction of functional materials like MOFs with tailored properties. The protocols and insights provided in this guide serve as a robust starting point for researchers aiming to harness the potential of PDAs in areas ranging from clean energy and environmental remediation to catalysis and beyond. Successful and reproducible synthesis, validated by thorough characterization, is the cornerstone of advancing this exciting field.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Metal-Organic Frameworks (MOFs) with Pyridine-2,6-dicarboxylate: Synthesis and Applications. Retrieved from [Link]

• Zhang, X., et al. (2020). A series of coordination polymers based on 2,6-pyridinedicarboxylic acid ligand: Synthesis, crystal structures, photo-catalysis and fluorescent sensing. ResearchGate. Retrieved from [Link]

• Tasiopoulos, A. J., et al. (2020). New metal–organic frameworks derived from pyridine-3,5-dicarboxylic acid: structural diversity arising from the addition of templates into the reaction systems. CrystEngComm. Retrieved from [Link]

• Kim, H., et al. (2012). Structural Variation and Preference in Lanthanide-pyridine-2,6-dicarboxylate Coordination Polymers. Crystal Growth & Design. Retrieved from [Link]

• Pan, M., et al. (2007). Synthesis and characterization of metal-organic frameworks based on 4-hydroxypyridine-2,6-dicarboxylic acid and pyridine-2,6-dicarboxylic acid ligands. PubMed. Retrieved from [Link]

• Sun, Z-M., et al. (2007). Metal–organic frameworks based on the pyridine-2,3-dicarboxylate and a flexible bispyridyl ligand: syntheses, structures, and photoluminescence. RSC Publishing. Retrieved from [Link]

• Tasiopoulos, A. J., et al. (2020). New Metal Organic Frameworks Derived from pyridine-3,5-dicarboxylic acid: Structural Diversity Rising from the Addition of Templates in the Reaction Systems. ResearchGate. Retrieved from [Link]

• Varadwaj, A., et al. (2022). Dicarboxylic Acid-Based Co-Crystals of Pyridine Derivatives Involving Structure Guiding Unconventional Synthons: Experimental and Theoretical Studies. MDPI. Retrieved from [Link]

• Al-Nobi, K. K. A., & Kadir, M. A. (2019). SYNTHESIS AND CHARACTERIZATION OF METAL ORGANIC FRAMEWORKS (MOFs) DERIVED FROM 3,5-PYRIDINEDICARBOXYLIC ACID. UMT JOURNAL. Retrieved from [Link]

• Pan, M., et al. (2006). One-, Two-, and Three-Dimensional Lanthanide Complexes Constructed from Pyridine-2,6-dicarboxylic Acid and Oxalic Acid Ligands. Crystal Growth & Design. Retrieved from [Link]

• Request PDF. (n.d.). SYNTHESIS AND CHARACTERIZATION OF METAL ORGANIC FRAMEWORKS (MOFs) DERIVED FROM 3,5-PYRIDINEDICARBOXYLIC ACID. Retrieved from [Link]

• Request PDF. (n.d.). Synthesis and Characterization of Metal−Organic Frameworks Based on 4-Hydroxypyridine-2,6-dicarboxylic Acid and Pyridine-2,6-dicarboxylic Acid Ligands. Retrieved from [Link]

• Khan, M. S., et al. (2024). Pyridine 3,5-dicarboxylate-based metal–organic frameworks as an active electrode material for battery-supercapacitor hybrid energy storage devices. RSC Publishing. Retrieved from [Link]

• Thiyagarajan, S. (2025). Pyridine dicarboxylic acid derived polyesters: Prospects for developing safe, circular and sustainable materials. ResearchGate. Retrieved from [Link]

• Kirillov, A. M., et al. (2022). Coordination Polymers Constructed from an Adaptable Pyridine-Dicarboxylic Acid Linker: Assembly, Diversity of Structures, and Catalysis. PubMed Central. Retrieved from [Link]

• Reinsch, H., et al. (2018). Synthesis of M-UiO-66 (M = Zr, Ce or Hf) employing 2,5-pyridinedicarboxylic acid as a linker: defect chemistry, framework hydrophilisation and sorption properties. Dalton Transactions. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

Welcome to the technical support center for the synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the synthesis of this important chemical intermediate. We will delve into the causality behind experimental choices, offering practical solutions grounded in established chemical principles.

Troubleshooting Guide: Navigating Common Synthesis Hurdles

The selective mono-esterification of quinolinic acid (pyridine-2,3-dicarboxylic acid) is a nuanced process.[1][2] Low yields and product contamination are common issues that can often be traced back to specific reaction parameters. This guide addresses the most frequently encountered problems.

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and resolving common issues during the synthesis.

Caption: Troubleshooting workflow for synthesis issues.

Q1: My reaction yield is consistently low, and I see a significant amount of unreacted quinolinic acid. What's going wrong?

A1: This points to an incomplete reaction. Several factors could be at play:

• Insufficient Catalyst Activity: In a classic Fischer esterification using an acid catalyst (like H₂SO₄), the catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.[3] If your catalyst is old, hydrated, or used in insufficient quantity, this activation step is inefficient.

  • Solution: Use a fresh, anhydrous grade of sulfuric acid or another strong Brønsted acid. Ensure a catalytic amount (typically 5-10 mol%) is used.

• Presence of Water: Esterification is a reversible reaction where water is a byproduct.[3] According to Le Châtelier's principle, the presence of water in the reaction mixture will shift the equilibrium back towards the starting materials.

  • Solution: Ensure your starting quinolinic acid, methanol, and reaction solvent (if any) are thoroughly dry. Running the reaction under conditions that remove water as it forms (e.g., using a Dean-Stark apparatus if in a suitable solvent like toluene) can significantly improve yield, though this is less common for direct methanolysis.

• Sub-optimal Temperature or Time: The reaction may be kinetically slow under your current conditions.

  • Solution: Cautiously increase the reaction temperature (e.g., refluxing methanol) or extend the reaction time. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to find the optimal endpoint before side reactions become significant.

Q2: My final product is contaminated with a significant amount of dimethyl 2,3-pyridinedicarboxylate. How can I prevent this?

A2: The formation of the diester is a common problem and results from the esterification of both carboxylic acid groups. The root cause is typically an issue of stoichiometry and reaction conditions.

• Excess Methanol: Using a large excess of methanol, which is common in many esterification protocols to drive the reaction forward, will inevitably lead to a higher proportion of the diester byproduct.

  • Solution: Carefully control the stoichiometry. Use methanol as a reagent rather than the solvent. Start with 1.0 to 1.2 molar equivalents of methanol relative to quinolinic acid. This provides just enough nucleophile for the mono-esterification while minimizing the statistical probability of a second esterification event.

• Prolonged Reaction Time/High Temperature: The longer the reaction runs or the higher the temperature, the greater the chance that the less reactive carboxylic acid group on the monoester product will also be esterified.

  • Solution: Monitor the reaction closely. As soon as a significant amount of the desired monoester has formed (determined via TLC or LC-MS), quench the reaction. Avoid prolonged heating.

Q3: I'm struggling to separate the desired 3-methoxycarbonyl isomer from the 2-methoxycarbonyl isomer. How can I improve regioselectivity?

A3: The electronic and steric environments of the C2 and C3 carboxylic acid groups on the pyridine ring are similar, making regioselectivity a significant challenge. The C2 position is slightly more sterically hindered by the nitrogen atom, which can be exploited.

• Kinetic Control: The C3-carboxyl group is generally considered slightly more accessible and may react faster under kinetically controlled conditions (lower temperatures, shorter reaction times). The C2-carboxyl group's proximity to the nitrogen atom can influence its acidity and reactivity.

  • Solution: Run the reaction at the lowest feasible temperature that still allows for a reasonable reaction rate. Monitor carefully and stop the reaction before it reaches equilibrium, which may favor a mixture of isomers.

• Alternative Catalysis: Standard acid catalysis may not offer high selectivity. Heterogeneous or bifunctional catalysts can provide a structured environment that favors one isomer over the other.

  • Solution: Explore the use of bifunctional catalysts like alumina. As reported for other dicarboxylic acids, the balanced acidic and basic sites on an alumina surface can selectively activate one carboxyl group over the other, leading to improved mono-esterification selectivity.[4] This represents a more advanced, process-oriented approach to solving the problem.

• Purification: If chemical methods for selectivity are insufficient, robust purification is necessary.

  • Solution: Isomers with different polarity can often be separated using column chromatography on silica gel. Experiment with different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol gradients) to achieve baseline separation.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for this synthesis?

A1: The most direct and common starting material is quinolinic acid (pyridine-2,3-dicarboxylic acid).[2][5] It is commercially available and provides the necessary pyridine backbone with carboxylic acids at the 2 and 3 positions, ready for esterification.[1]

Q2: What is the fundamental mechanism of the acid-catalyzed esterification of quinolinic acid?

A2: The reaction follows the Fischer esterification mechanism. The process involves two key steps:

• Protonation of the Carbonyl: The acid catalyst (e.g., H⁺ from H₂SO₄) protonates the oxygen of one of the carbonyl groups. This increases the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: A molecule of methanol (the nucleophile) attacks the activated carbonyl carbon. This is followed by proton transfer and the elimination of a water molecule to form the ester. The entire process is a series of equilibrium steps.

Caption: Simplified Fischer esterification pathway.

Q3: Can I use a different esterifying agent instead of methanol?

A3: Yes, other alcohols (e.g., ethanol, propanol) can be used to synthesize the corresponding ethyl or propyl esters. However, be aware that bulkier alcohols will react more slowly due to increased steric hindrance. The reaction conditions (temperature, time) would need to be re-optimized. For many applications, the methyl ester is specifically required.

Q4: What analytical methods are recommended for monitoring the reaction and characterizing the final product?

A4: A combination of techniques is essential for reliable analysis:

• Thin Layer Chromatography (TLC): Ideal for rapid, qualitative monitoring of reaction progress. You can easily visualize the consumption of the polar starting material (quinolinic acid) and the formation of the less polar product(s).

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides quantitative data on the conversion of starting material and the formation of products and byproducts. The mass spectrometer confirms the molecular weights of the species, allowing you to definitively identify the monoester (C₈H₇NO₄, MW: 181.15)[6][7], diester, and starting diacid.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): The gold standard for structural confirmation of the final, purified product. The ¹H NMR will show a characteristic singlet for the methyl ester protons (~3.9 ppm) and distinct aromatic protons, allowing for unambiguous identification of the 3-methoxycarbonyl isomer versus the 2-methoxycarbonyl isomer.

Optimized Experimental Protocol

This protocol is designed to favor the selective mono-esterification of quinolinic acid by carefully controlling stoichiometry.

Objective: To synthesize 3-(Methoxycarbonyl)pyridine-2-carboxylic acid with minimized diester formation.

Materials:

• Quinolinic acid (1 eq)

• Anhydrous Methanol (1.1 eq)

• Concentrated Sulfuric Acid (0.1 eq)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add quinolinic acid.

• Reagent Addition: Suspend the quinolinic acid in a minimal amount of anhydrous DCM. Add anhydrous methanol (1.1 eq).

• Catalysis: Cool the mixture in an ice bath (0 °C). Slowly add concentrated sulfuric acid (0.1 eq) dropwise while stirring.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress every hour using TLC or LC-MS. The goal is to maximize monoester formation without significant diester production. This may take 4-8 hours.

• Workup: Once the optimal conversion is reached, quench the reaction by pouring it into cold water.

• Extraction: Extract the aqueous layer three times with DCM.

• Washing: Combine the organic layers and wash cautiously with a small amount of saturated sodium bicarbonate solution to remove unreacted acid and the sulfuric acid catalyst. Caution: CO₂ evolution.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of 1-5% methanol in dichloromethane) to isolate the desired product.

Key Parameters Summary

Parameter	Recommended Value	Rationale
Methanol Equiv.	1.0 - 1.2	Minimizes diester formation.
Catalyst	H₂SO₄ (conc.)	Effective Brønsted acid catalyst.
Temperature	0 °C to Room Temp	Provides kinetic control, favoring mono-esterification.
Monitoring	TLC / LC-MS	Essential for stopping the reaction at the optimal point.
Workup pH	Cautious basic wash	Removes acidic components but must be done quickly to avoid ester hydrolysis.

References

• Heyes, M. P., et al. (1997). (18O)quinolinic acid: its esterification without back exchange for use as internal standard in the quantification of brain and CSF quinolinic acid. PubMed. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 290697, 3-(methoxycarbonyl)pyridine-2-carboxylic acid. PubChem. Available at: [Link]

• Zhichkin, P., Fairfax, D. J., & Eisenbeis, S. A. (2002). A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters. Synthesis, 2002(05), 720-722. Available at: [Link]

• Kagoshima, H., et al. (2000). A practical preparation of methyl 2-methoxy-6-methylaminopyridine-3-carboxylate from 2,6-dichloro-3-trifluoromethylpyridine. PubMed. Available at: [Link]

• Google Patents. (2014). Preparation method for pyrrolidine-2-carboxylic acid derivatives. EP3015456A1.
• Google Patents. (2013). Process for producing pyridine carboxylic acids. US8575350B2.
• Google Patents. (2009). The synthetic method of 2-pyridine carboxylic acid. CN101602715A.

• Eller, K., et al. (2006). Crystal structures of three N-(pyridine-2-carbonyl)pyridine-2-carboxamides as potential ligands for supramolecular chemistry. Acta Crystallographica Section E. Available at: [Link]

• Sabbatini, P., et al. (2020). Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2-Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase. Frontiers in Chemistry. Available at: [Link]

• Google Patents. (1993). Conversion of pyridine-2,3-dicarboxylic acid esters to their cyclic anhydrides. EP0564083A1.

• Brunelli, F., et al. (2014). Selective monomethyl esterification of linear dicarboxylic acids with bifunctional alumina catalysts. Green Chemistry. Available at: [Link]

• Heyes, M. P., et al. (1993). A mechanism of quinolinic acid formation by brain in inflammatory neurological disease. Brain. Available at: [Link]

• Organic Chemistry Portal. Ester synthesis by esterification. Available at: [Link]

• Real Chemistry. (2022). Predicting the product of an esterification reaction [Video]. YouTube. Available at: [Link]

• Wang, D., et al. (2018). Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism. RSC Publishing. Available at: [Link]

• Senzhuo Industry Co.,Ltd. 2,3-Pyridinedicarboxylic Acid Usage And Synthesis. Available at: [Link]

• Google Patents. (1973). Purification of carboxylic acids by chemical treatment and distillation. US3709795A.

• Bakherad, M., et al. (2021). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity. Semantic Scholar. Available at: [Link]

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• 3. youtube.com [youtube.com]
• 4. Selective monomethyl esterification of linear dicarboxylic acids with bifunctional alumina catalysts - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. 3-(METHOXYCARBONYL)PYRIDINE-2-CARBOXYLIC ACID [chemicalbook.com]
• 6. PubChemLite - 3-(methoxycarbonyl)pyridine-2-carboxylic acid (C8H7NO4) [pubchemlite.lcsb.uni.lu]
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Technical Support Center: Esterification of Pyridine-2,3-dicarboxylic Acid

Welcome to the technical support center for the synthesis and modification of pyridine derivatives. This guide is specifically designed for researchers, chemists, and drug development professionals who are working with the esterification of pyridine-2,3-dicarboxylic acid (also known as quinolinic acid). This process, while seemingly straightforward, is often complicated by competing side reactions that can significantly impact yield and purity.

This document provides in-depth, field-proven insights in a troubleshooting and FAQ format. We will explore the causality behind common experimental issues and provide robust, self-validating protocols to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the esterification of pyridine-2,3-dicarboxylic acid.

Q1: My esterification yield is consistently low, even after extended reaction times. What's going wrong?

A1: Low yields in the Fischer esterification of pyridine-2,3-dicarboxylic acid are typically traced back to two primary factors: the reversible nature of the reaction and the occurrence of competing side reactions.

• Reaction Equilibrium: Fischer esterification is an equilibrium-controlled process where a carboxylic acid reacts with an alcohol in the presence of an acid catalyst to form an ester and water.[1] To drive the reaction towards the product side, Le Châtelier's principle must be applied.[2] The most common strategies are:

  • Using a Large Excess of Alcohol: Employing the alcohol as the reaction solvent ensures its concentration remains high, pushing the equilibrium towards the ester.[3]

  • Removal of Water: As water is a product, its removal will shift the equilibrium to the right. This is often accomplished using a Dean-Stark apparatus, which azeotropically removes water as it is formed.[4]

• Side Reactions: The more significant issue with this specific substrate is the prevalence of side reactions, primarily decarboxylation and anhydride formation, which consume the starting material. These are discussed in detail below.

Q2: I observe significant gas evolution (bubbling) during the reaction, especially at higher temperatures. What is this gas, and how does it affect my synthesis?

A2: The gas is almost certainly carbon dioxide (CO₂), resulting from the decarboxylation of your starting material. Pyridine-2,3-dicarboxylic acid has a carboxylic acid group at the 2-position (α-position) relative to the ring nitrogen. This structural feature makes it highly susceptible to decarboxylation upon heating.[5]

The mechanism involves the formation of a zwitterionic intermediate, which readily loses CO₂ to form a 2-pyridyl carbanion or a related ylide species.[6][7] This intermediate is then protonated by the solvent to yield nicotinic acid (pyridine-3-carboxylic acid).

This side reaction is highly detrimental as it consumes your starting material, forming an undesired byproduct that can complicate purification. Pyridine-2,3-dicarboxylic acid is known to decarboxylate over 500 times faster than other pyridinedicarboxylic acid isomers under similar aqueous conditions, highlighting the strong electronic effect of the ortho-carboxyl group.[5]

Q3: After my reaction and workup, I isolated an unexpected white solid that is poorly soluble in my organic solvents. What is it?

A3: You have likely formed pyridine-2,3-dicarboxylic anhydride (also known as Furo[3,4-b]pyridine-5,7-dione).[8] The two carboxylic acid groups are adjacent (in an ortho relationship), which allows them to readily undergo intramolecular dehydration to form a stable five-membered cyclic anhydride, especially under the acidic and heated conditions of esterification.[9]

The formation of this anhydride is promoted by:

• Strong Dehydrating Agents: Concentrated sulfuric acid, a common Fischer esterification catalyst, is also a powerful dehydrating agent.

• High Temperatures: Heat provides the activation energy for the intramolecular condensation.

• Anhydrous Conditions: While water removal is desired to promote esterification, rigorously dry conditions can also favor anhydride formation before the alcohol has a chance to react.

The anhydride is a common byproduct that can precipitate from the reaction or workup, leading to perceived low yields of the desired ester.[10]

Troubleshooting Guide: A Workflow for Optimizing Your Reaction

If you are facing issues, use the following workflow to diagnose and solve the problem.

Recommended Experimental Protocols

Protocol 1: Optimized Fischer-Speier Esterification

This protocol is designed to maximize the yield of the diethyl ester while minimizing side reactions.

Objective: Synthesize diethyl pyridine-2,3-dicarboxylate.

Materials:

• Pyridine-2,3-dicarboxylic acid

• Absolute Ethanol (Anhydrous), 200 proof

• p-Toluenesulfonic acid monohydrate (p-TsOH)

• Toluene

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus and condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add pyridine-2,3-dicarboxylic acid (10.0 g, 59.8 mmol).

• Reagents: Add absolute ethanol (80 mL) and toluene (40 mL). The toluene will act as the azeotroping agent. Add p-toluenesulfonic acid monohydrate (1.14 g, 6.0 mmol, 0.1 eq).

  • Causality Note: Using p-TsOH instead of concentrated H₂SO₄ provides the necessary acid catalysis with a much lower tendency to cause charring or force anhydride formation.[4]

• Reaction: Assemble the Dean-Stark apparatus and condenser. Heat the mixture to a gentle reflux (reaction temperature should be around 80-90°C).

• Monitoring: Monitor the reaction by observing the collection of water in the Dean-Stark trap. The reaction is typically complete when water no longer collects (usually 8-16 hours). You can also monitor by TLC (e.g., 30% Ethyl Acetate in Hexane).

• Workup - Quenching: Cool the reaction mixture to room temperature. Carefully pour the mixture into a separatory funnel containing 100 mL of saturated NaHCO₃ solution to neutralize the acid catalyst.

  • Caution: CO₂ evolution may occur. Add slowly and vent the funnel frequently.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with brine (1 x 50 mL), then dry over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the solvent using a rotary evaporator. The crude product can be further purified by vacuum distillation or column chromatography if necessary to yield the pure diethyl ester.[11][12]

Protocol 2: Two-Step Esterification via Acyl Chloride

This method avoids the high temperatures and equilibrium limitations of Fischer esterification and is useful when decarboxylation is a major issue.

Objective: Synthesize diethyl pyridine-2,3-dicarboxylate under milder conditions.

Procedure:

• Acyl Chloride Formation:

  • In a fume hood, suspend pyridine-2,3-dicarboxylic acid (10.0 g, 59.8 mmol) in toluene (50 mL).

  • Add a catalytic amount of DMF (2-3 drops).

  • Slowly add thionyl chloride (SOCl₂) (15 mL, 206 mmol) or oxalyl chloride dropwise at 0°C.[10]

  • Allow the reaction to warm to room temperature and then heat gently to 50-60°C for 2-3 hours until gas evolution ceases.

  • Safety Note: This step generates HCl and SO₂ gas and must be done in a well-ventilated fume hood.

  • Remove the excess SOCl₂ and solvent under reduced pressure to obtain the crude diacyl chloride.

• Esterification:

  • Dissolve the crude diacyl chloride in an anhydrous, non-protic solvent like dichloromethane (DCM) or THF (100 mL) and cool to 0°C.

  • In a separate flask, prepare a solution of absolute ethanol (10.5 mL, 179 mmol) and a non-nucleophilic base like triethylamine (21 mL, 150 mmol) in DCM (50 mL).

  • Slowly add the ethanol/triethylamine solution to the diacyl chloride solution at 0°C.

  • Allow the reaction to stir at room temperature for 2-4 hours.

• Workup:

  • Quench the reaction with water.

  • Separate the organic layer. Wash sequentially with dilute HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the product.

Data Summary: Conditions and Outcomes

The choice of reaction conditions directly dictates the product distribution.

Parameter	Condition	Primary Product	Major Side Product(s)	Rationale & Recommendation
Temperature	Low (70-90°C)	Diethyl Ester	Monoester	Favors esterification over decarboxylation. Recommended.
High (>120°C)	Nicotinic Acid Esters	Anhydride, Tar	Promotes rapid decarboxylation of the 2-carboxyl group.[5] Avoid.
Catalyst	p-TsOH / H₂SO₄ (cat.)	Diethyl Ester	Anhydride	Standard Fischer conditions. p-TsOH is milder.[4] Good choice.
Conc. H₂SO₄ (excess)	Anhydride	Tar, Decarboxylation	Strong dehydration favors anhydride formation. Not recommended.
SOCl₂ / Alcohol	Diethyl Ester	(Minimal if controlled)	Two-step, avoids equilibrium and high heat.[12] Excellent for sensitive substrates.
Alcohol Conc.	Stoichiometric	Mono/Diester Mix	Unreacted Diacid	Incomplete reaction due to equilibrium.[3] Not recommended.
Large Excess (Solvent)	Diethyl Ester	(Minimal)	Pushes equilibrium towards the desired product.[2] Highly Recommended.

References

• Google Patents. (n.d.). EP0564083A1 - Conversion of pyridine-2,3-dicarboxylic acid esters to their cyclic anhydrides.

• Cheng, C., Ma, X., & Wei, Z. (n.d.). Synthesis of Diethyl 5-Ethyl-2,3-Pyridinedicarboxylate. Asian Journal of Chemistry. [Link]

• CABI Digital Library. (n.d.). A Synthesis Method of Diethyl 5rEthylpyridiner2,3r Dicarboxylate. Retrieved from cabidigitallibrary.org. [Link]

• Asian Journal of Chemistry. (2014). Synthesis of Diethyl 5-Ethyl-2,3-Pyridinedicarboxylate. Retrieved from asianjournalofchemistry.co.in. [Link]

• Google Patents. (n.d.). CN104447528B - The preparation method of pyridine-2,3-diethyl dicarboxylate.

• Dunn, G. E., & Thimm, H. F. (1972). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Canadian Journal of Chemistry, 50(18), 3017-3027. [Link]

• Google Patents. (n.d.). US2758999A - Esterification of pyridine carboxylic acids.

• ResearchGate. (n.d.). Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. Retrieved from researchgate.net. [Link]

• Chemistry Stack Exchange. (2017). Rate of Decarboxylation of pyridinecarboxylic acids. Retrieved from chemistry.stackexchange.com. [Link]

• Quick Company. (n.d.). A Method For The In Situ Removal Of Impurities From A Saponified Solution Of Pyridine 2,3 Dicarboxylic Acid Ester. Retrieved from quickcompany.in. [Link]

• Google Patents. (n.d.). EP0232118A2 - Process for the preparation of pyridine-2,3-dicarboxylic acid.
• Google Patents. (n.d.). Process for the preparation of pyridine-2,3-dicarboxylic acid esters.
• Google Patents. (n.d.). Process for the preparation of pyridine-2,3-dicarboxylic acid esters.

• PubMed. (1988). (18O)quinolinic acid: its esterification without back exchange for use as internal standard in the quantification of brain and CSF quinolinic acid. Retrieved from pubmed.ncbi.nlm.nih.gov. [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. Retrieved from operachem.com. [Link]

• Wikipedia. (n.d.). Hammick reaction. Retrieved from en.wikipedia.org. [Link]

• Chemistry Steps. (n.d.). Fischer Esterification. Retrieved from chemistrysteps.com. [Link]

• NIST WebBook. (n.d.). 2,3-Pyridinedicarboxylic anhydride. Retrieved from webbook.nist.gov. [Link]

• Ingenta Connect. (n.d.). Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. III. 3-Hydroxy- and 3-aminopyridine-2-carboxylic acids. Retrieved from ingentaconnect.com. [Link]

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from masterorganicchemistry.com. [Link]

• ResearchGate. (n.d.). Synthesis of 2, 3-pyridine-dicarboxylic acid. Retrieved from researchgate.net. [Link]

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved from masterorganicchemistry.com. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. researchgate.net [researchgate.net]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. 2,3-Pyridinedicarboxylic anhydride [webbook.nist.gov]
• 9. EP0564083A1 - Conversion of pyridine-2,3-dicarboxylic acid esters to their cyclic anhydrides - Google Patents [patents.google.com]
• 10. 2,3-Pyridinedicarboxylic anhydride synthesis - chemicalbook [chemicalbook.com]
• 11. asianpubs.org [asianpubs.org]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]

Technical Support Center: 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Hydrolysis

Welcome to the technical support center for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. This guide is designed to provide in-depth technical assistance to researchers encountering challenges with the stability of this molecule, particularly its susceptibility to hydrolysis. As a bifunctional compound with adjacent ester and carboxylic acid groups, its handling and use in synthetic protocols require careful consideration to ensure experimental success and product integrity.

Frequently Asked Questions (FAQs)

Q1: Why is 3-(Methoxycarbonyl)pyridine-2-carboxylic acid so prone to hydrolysis?

A1: The primary reason for the heightened susceptibility to hydrolysis is the proximity of the carboxylic acid group to the methoxycarbonyl (ester) group on the pyridine ring. This arrangement allows for intramolecular catalysis, a process where the carboxylic acid group itself accelerates the hydrolysis of the neighboring ester. This can occur via two main pathways:

• General Acid Catalysis: The acidic proton of the carboxylic acid can protonate the carbonyl oxygen of the ester, making the ester's carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by water.[1][2]

• Intramolecular Nucleophilic Catalysis: Under conditions where the carboxylic acid is deprotonated to a carboxylate, the resulting anion can act as an intramolecular nucleophile, directly attacking the ester's carbonyl carbon. This forms a cyclic anhydride intermediate which is then rapidly hydrolyzed by water.[1][3]

This intramolecular assistance makes the ester significantly more labile than esters on molecules lacking a neighboring acidic group.

Q2: What are the primary degradation products I should look for?

A2: The hydrolysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid results in the cleavage of the methyl ester bond. The primary degradation product is Pyridine-2,3-dicarboxylic acid (also known as quinolinic acid) and methanol. The presence of pyridine-2,3-dicarboxylic acid in your reaction mixture or sample is a clear indicator that hydrolysis has occurred.[4]

Q3: What are the ideal storage conditions for this compound?

A3: To minimize hydrolysis during storage, 3-(Methoxycarbonyl)pyridine-2-carboxylic acid should be stored under the following conditions:

• Temperature: Cool temperatures (2-8 °C) are recommended to reduce the rate of any potential degradation.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to displace moisture-laden air.

• Container: Use a tightly sealed container. For long-term storage, consider a container with a Teflon-lined cap.

• Environment: Keep in a desiccator or a dry box to protect from atmospheric moisture.[4]

Q4: Can I use protic solvents like methanol or ethanol in my reactions?

A4: It is highly discouraged. Using protic solvents, especially alcohols like methanol or ethanol, in the presence of acid or base catalysts can lead to transesterification, where the methyl group of the ester is exchanged with the alkyl group of the solvent alcohol. Furthermore, if water is present in these solvents, hydrolysis will be a competing reaction. For reactions involving this compound, anhydrous aprotic solvents are strongly recommended.[5]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that may arise during the use of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid in synthetic procedures.

Issue 1: Low Yield in Amide Coupling Reactions Due to Byproduct Formation

• Problem: "I am attempting to perform an amide coupling reaction using the carboxylic acid moiety of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. My final product is impure, and I've identified pyridine-2,3-dicarboxylic acid as a major byproduct, resulting in a low yield of my desired amide."

• Root Cause Analysis: The presence of pyridine-2,3-dicarboxylic acid indicates that the methoxycarbonyl group is being hydrolyzed during the coupling process. This is a common issue and is typically caused by the presence of water in the reaction or work-up, or by reaction conditions that promote hydrolysis. Standard amide coupling reagents can introduce or be sensitive to moisture.

• Solution Workflow:

  • Rigorous Drying of Reagents and Solvents:

    • Ensure all solvents (e.g., Dichloromethane (DCM), Dimethylformamide (DMF), Tetrahydrofuran (THF)) are anhydrous grade. Use freshly opened bottles or distill from an appropriate drying agent.

    • Dry your amine substrate and any other solid reagents under high vacuum before use.

    • Perform the reaction under an inert atmosphere (Argon or Nitrogen) to prevent the ingress of atmospheric moisture.

  • Optimize Coupling Reagents and Conditions:

    • Carbodiimide-based Coupling: Use N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an additive like 1-Hydroxybenzotriazole (HOBt) or Ethyl (hydroxyimino)cyanoacetate (Oxyma). These additives can improve efficiency and suppress side reactions.[6] The reaction mechanism involves the formation of a highly reactive O-acylisourea intermediate which is less susceptible to hydrolysis if it reacts quickly with the amine.

    • Phosphonium/Uronium Salt Reagents: Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU are highly efficient and often lead to faster reaction times, minimizing the window for potential hydrolysis. These are often used with a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA).[7]

  • Control Reaction Temperature:

    • Start the reaction at a low temperature (e.g., 0 °C) and allow it to slowly warm to room temperature. This can help control the initial activation step and minimize side reactions.

  • Aqueous Work-up Precautions:

    • If an aqueous work-up is necessary, perform it quickly and at a low temperature (e.g., with ice-cold water or brine).

    • Minimize the contact time of the product with the aqueous phase.

    • Avoid strongly basic or acidic washes if possible. If a wash is needed to remove unreacted acid, use a weak base like a saturated sodium bicarbonate solution, but do so rapidly and at low temperature.

Issue 2: Sample Degrades Upon Analysis by Reverse-Phase HPLC

• Problem: "When I analyze my sample of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid using reverse-phase HPLC with a standard water/acetonitrile mobile phase, I see a growing peak corresponding to pyridine-2,3-dicarboxylic acid over time, suggesting on-column or in-vial hydrolysis."

• Root Cause Analysis: The aqueous mobile phases used in reverse-phase HPLC, especially if they contain acidic modifiers like trifluoroacetic acid (TFA) or formic acid to improve peak shape, can create an environment conducive to hydrolysis, particularly if the analysis time is long or samples are left in the autosampler for extended periods.

• Solution Workflow:

  • Modify HPLC Conditions:

    • Reduce Analysis Time: Use a shorter column, a faster flow rate, or a steeper gradient to minimize the time the analyte spends in the aqueous mobile phase.

    • Buffer the Mobile Phase: Consider using a buffered mobile phase (e.g., ammonium acetate or ammonium formate) to maintain a pH closer to neutral (pH 5-6), which can be less harsh than unbuffered or strongly acidic conditions.

    • Lower Column Temperature: If your HPLC system has a column thermostat, running the analysis at a lower temperature (e.g., 20-25°C) can slow the rate of hydrolysis.

  • Sample Preparation and Handling:

    • Prepare samples in a solvent with a low water content (e.g., 50:50 acetonitrile:water or higher organic content) immediately before analysis.

    • Do not let samples sit in the autosampler queue for long periods. If unavoidable, use a cooled autosampler (e.g., 4 °C).

Visualizing the Hydrolysis Mechanism

The following diagram illustrates the intramolecular general acid-catalyzed hydrolysis pathway, which is a key contributor to the compound's instability in the presence of water.

Note: The above DOT script is a template. A graphical representation requires rendering. The placeholder images would depict the chemical structures at each stage.

Caption: General acid-catalyzed hydrolysis pathway.

Experimental Protocols

Protocol 1: Anhydrous Amide Coupling using EDC/HOBt

This protocol provides a robust method for coupling an amine to the carboxylic acid of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid while minimizing the risk of hydrolysis.

Materials:

• 3-(Methoxycarbonyl)pyridine-2-carboxylic acid (1.0 eq)

• Amine (1.1 eq)

• EDC (1.2 eq)

• HOBt (1.2 eq)

• Anhydrous DCM or DMF

• Inert atmosphere setup (Argon or Nitrogen)

• Standard glassware, dried in an oven and cooled under vacuum.

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar under an inert atmosphere.

• Dissolution: Dissolve 3-(Methoxycarbonyl)pyridine-2-carboxylic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DCM.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Activation: Add EDC (1.2 eq) to the cooled solution. Stir for 15-20 minutes at 0 °C. The solution may become cloudy.

• Amine Addition: Add the amine (1.1 eq) to the reaction mixture, either neat if it is a liquid or as a solution in a minimal amount of anhydrous DCM.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then remove the ice bath and let the mixture warm to room temperature. Stir for an additional 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS to confirm the consumption of the starting material.

• Work-up:

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with ice-cold 5% citric acid solution, ice-cold saturated sodium bicarbonate solution, and finally, brine. Perform these washes quickly.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate or DCM/methanol).

Table 1: Summary of Recommended Conditions

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous Aprotic (DCM, THF, DMF)	Prevents introduction of water, the key reactant in hydrolysis.
Temperature	0 °C to Room Temperature	Slows the rate of hydrolysis, which has a higher activation energy than the desired coupling.
Atmosphere	Inert (Argon or Nitrogen)	Excludes atmospheric moisture.
pH (Work-up)	Brief exposure to mild acid/base	Minimizes acid or base-catalyzed hydrolysis during extraction.
Coupling Agent	EDC/HOBt, HATU/DIPEA	Efficient activation of the carboxylic acid for rapid reaction with the amine.[7]

Logical Flow for Troubleshooting

This diagram outlines the decision-making process when encountering potential hydrolysis.

Caption: Decision tree for troubleshooting hydrolysis.

References

• Fersht, A. R., & Kirby, A. J. (1967). Intramolecular general acid catalysis of ester hydrolysis by the carboxylic acid group. Journal of the American Chemical Society, 89(23), 5961–5962. [Link]

• Fersht, A. R., & Kirby, A. J. (1968). Intramolecular general acid catalysis of ester hydrolysis by the carboxylic acid group. Journal of the American Chemical Society, 90(21), 5818-5823. [Link]

• Li, X., et al. (2015). Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism. RSC Advances, 5(25), 18988-18999. [Link]

• Thurman, G. B. (1956). U.S. Patent No. 2,758,999. Washington, DC: U.S.

• Pascual-Teresa, B. de, & Goodman, J. M. (2003). Mechanism of intramolecular catalysis in the hydrolysis of alkyl monoesters of 1,8-naphthalic acid. The Journal of Organic Chemistry, 68(13), 5179–5185. [Link]

• Thiyagarajan, S., et al. (2025). Pyridine dicarboxylic acid derived polyesters: Prospects for developing safe, circular and sustainable materials. ResearchGate. [Link]

• Gupte, S. P., et al. (2007).

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

• Waterman, R., et al. (2019). Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes. Molecules, 24(8), 1508. [Link]

• Gupte, S. P., et al. (2010). U.S.

• Waterman, K. C. (2007). Hydrolysis in Pharmaceutical Formulations. In Pharmaceutical Manufacturing Handbook (pp. 57-79). [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Singh, P., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Chemistry & Biology Interface, 12(3), 133-146. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanism of intramolecular catalysis in the hydrolysis of alkyl monoesters of 1,8-naphthalic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. ptacts.uspto.gov [ptacts.uspto.gov]
• 6. Amide Synthesis [fishersci.co.uk]
• 7. growingscience.com [growingscience.com]

Technical Support Center: Stability of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid in Solution

Welcome to the technical support center for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this compound's stability in solution. By understanding the potential degradation pathways and the factors that influence them, you can ensure the integrity of your experiments and the reliability of your results.

I. Troubleshooting Guide: Common Stability Issues

This section addresses specific problems you might encounter during your work with 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. Each issue is followed by a step-by-step troubleshooting protocol.

Issue 1: Inconsistent Analytical Results or Loss of Potency Over Time

You observe a decrease in the concentration of your stock solution or inconsistencies in your analytical data (e.g., HPLC, NMR) over a short period. This likely indicates degradation of the compound.

Causality and Investigation Protocol

The primary degradation pathways for this molecule are likely hydrolysis of the methyl ester and decarboxylation of the carboxylic acid group. These reactions can be influenced by pH, temperature, and the solvent system used.

Step-by-Step Troubleshooting:

• pH Assessment:

  • Measure the pH of your solution. Aqueous solutions, especially at basic or strongly acidic pH, can accelerate ester hydrolysis.[1]

  • Protocol: Prepare fresh solutions in a range of buffers (e.g., pH 3, 5, 7, 9). Monitor the concentration of the parent compound and the appearance of potential degradants (3-carboxypyridine-2-carboxylic acid and/or 3-methoxypyridine) over time using a stability-indicating method like HPLC-UV.

• Solvent Evaluation:

  • The choice of solvent is critical. While solubility is a key consideration, the solvent can also participate in degradation.

  • Protocol: Prepare solutions in various commonly used solvents (e.g., DMSO, ethanol, methanol, acetonitrile, water). Store them under identical, controlled conditions (e.g., room temperature, protected from light). Analyze the samples at regular intervals (e.g., 0, 4, 8, 24 hours) to determine the rate of degradation in each solvent.

• Temperature and Light Exposure Control:

  • Elevated temperatures can increase the rate of both hydrolysis and decarboxylation.[2][3] Pyridine derivatives can also be sensitive to photodegradation.

  • Protocol: Conduct a forced degradation study. Expose solutions of the compound to elevated temperatures (e.g., 40°C, 60°C) and to a UV light source. Compare the degradation profiles to a control sample stored at a recommended temperature (e.g., 2-8°C) and protected from light.[4]

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for stability issues.

II. Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid?

A1: The two most probable degradation pathways are:

• Ester Hydrolysis: The methoxycarbonyl group is susceptible to hydrolysis, especially under basic or strongly acidic conditions, yielding 3-carboxypyridine-2-carboxylic acid (quinolinic acid) and methanol.[1]

• Decarboxylation: Pyridine-2-carboxylic acids are known to undergo decarboxylation, particularly at elevated temperatures, to yield 3-(methoxycarbonyl)pyridine.[3][5][6] The rate of this reaction can be influenced by the solvent and the presence of catalysts.

Potential Degradation Pathways Diagram

Caption: Primary degradation pathways.

Q2: What are the recommended storage conditions for solutions of this compound?

A2: To ensure maximum stability, solutions should be stored under the following conditions:

Parameter	Recommendation	Rationale
Temperature	2-8°C	Minimizes the rate of both hydrolysis and decarboxylation.[4]
Solvent	Anhydrous aprotic solvents (e.g., DMSO, DMF)	Reduces the risk of hydrolysis.
pH (if aqueous)	Slightly acidic to neutral (pH 4-7)	Avoids base-catalyzed ester hydrolysis.
Light	Protect from light (use amber vials)	Prevents potential photodegradation.[4]
Atmosphere	Store under an inert atmosphere (e.g., Argon, Nitrogen) if long-term storage is required.	Minimizes oxidative degradation.

Q3: How can I prepare a stable stock solution for my experiments?

A3: For routine cell-based assays or other in-vitro experiments, preparing a concentrated stock solution in anhydrous DMSO is highly recommended.

Protocol for Preparing a 10 mM Stock Solution in DMSO:

• Preparation: Allow the solid compound and anhydrous DMSO to equilibrate to room temperature.

• Weighing: Accurately weigh the required amount of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid in a sterile microcentrifuge tube.

• Dissolution: Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. Vortex thoroughly until the solid is completely dissolved.

• Aliquoting: Dispense the stock solution into smaller, single-use aliquots in amber vials to avoid repeated freeze-thaw cycles and light exposure.

• Storage: Store the aliquots at -20°C or -80°C for long-term stability. For daily use, an aliquot can be stored at 2-8°C for a limited time (stability should be verified for your specific experimental conditions).

Q4: My experiment requires an aqueous solution. What precautions should I take?

A4: If an aqueous solution is necessary, it is best to prepare it fresh before each experiment from a stable, non-aqueous stock solution (like DMSO).

Best Practices for Aqueous Solutions:

• Use Buffered Solutions: Prepare your aqueous solution in a buffer within the optimal pH range of 4-7.

• Minimize Time in Solution: Do not store the compound in aqueous solutions for extended periods. Prepare only the amount needed for the experiment.

• Temperature Control: Keep the aqueous solution on ice or at 2-8°C until it is ready to be used.

• Solubility: Be aware that the solubility in aqueous buffers may be limited. You may need to adjust the pH to achieve complete dissolution.

III. References

• Dunn, G. E., & Thimm, H. F. (1977). Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. III. 3-Hydroxy- and 3-aminopyridine-2-carboxylic acids. Canadian Journal of Chemistry, 55(1), 1342-1347. [Link]

• Brown, E. V., & Neil, R. J. (1963). Decarboxylation of 5-substituted 2-pyridinecarboxylic acids. The Journal of Organic Chemistry, 28(5), 1375-1377. [Link]

• Dunn, G. E., & Thimm, H. F. (1973). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Canadian Journal of Chemistry, 51(18), 3011-3016. [Link]

• Dunn, G. E., & Thimm, H. F. (1975). Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. Canadian Journal of Chemistry, 53(1), 17-22. [Link]

• Harwood, L. M., & Moody, C. J. (1989). Experimental Organic Chemistry: Principles and Practice. Blackwell Publishing.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. acrospharma.co.kr [acrospharma.co.kr]
• 5. Kinetics and mechanism of decarboxylation of some pyridinecarboxy...: Ingenta Connect [ingentaconnect.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid Impurity Profile Analysis

Welcome to the technical support guide for the impurity profile analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis and analysis of this important chemical intermediate. Here, we provide in-depth, experience-based answers to frequently asked questions, detailed experimental protocols, and troubleshooting guides to ensure the integrity and accuracy of your results.

Section 1: Understanding the Impurity Profile

The purity of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is critical for its intended downstream applications, particularly in pharmaceutical synthesis. Impurities can arise from the synthetic route, degradation, or improper storage. A thorough understanding of the potential impurities is the first step in developing a robust analytical method for their detection and quantification.

Frequently Asked Questions (FAQs) - Impurity Origins

Q1: What is the likely synthetic route for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, and what are the expected process-related impurities?

A1: The most probable and industrially scalable synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid involves the selective esterification of quinolinic acid (pyridine-2,3-dicarboxylic acid) with methanol.[1] This reaction is typically catalyzed by an acid, such as sulfuric acid (Fischer esterification), or can be promoted by reagents like acetic anhydride.[1][2][3]

Based on this synthetic pathway, the following process-related impurities are expected:

• Quinolinic Acid (Starting Material): Incomplete reaction will result in the presence of the starting material.

• 2-(Methoxycarbonyl)pyridine-3-carboxylic acid (Isomeric Impurity): Quinolinic acid has two carboxylic acid groups at the 2- and 3-positions. Esterification can occur at either position, leading to the formation of the undesired isomer. The relative amounts of the two isomers will depend on the reaction conditions.

• Dimethyl 2,3-pyridinedicarboxylate (Diester Impurity): Over-esterification will lead to the formation of the diester.

• Residual Solvents and Reagents: Methanol, acetic anhydride, and any acid catalyst used may be present in the final product if not completely removed during workup and purification.

dot graph TD { A[Quinolinic Acid] -- "MeOH, H+" --> B(3-(Methoxycarbonyl)pyridine-2-carboxylic Acid - Product); A -- "MeOH, H+" --> C(2-(Methoxycarbonyl)pyridine-3-carboxylic Acid - Isomer); A -- "Excess MeOH, H+" --> D(Dimethyl 2,3-pyridinedicarboxylate - Diester); B -- "Excess MeOH, H+" --> D; C -- "Excess MeOH, H+" --> D; }

Probable synthetic pathway and related impurities.

Q2: Can 3-(Methoxycarbonyl)pyridine-2-carboxylic acid degrade? What are the potential degradation products?

A2: Yes, as an ester, 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is susceptible to hydrolysis, which would lead to the formation of quinolinic acid and methanol. This degradation can be accelerated by the presence of moisture, and strong acids or bases. Therefore, proper storage in a dry environment is crucial.

Another potential degradation pathway, especially under thermal stress, is decarboxylation. While picolinic acid (pyridine-2-carboxylic acid) is known to be more susceptible to decarboxylation than its isomers, the stability of this substituted derivative should be assessed through forced degradation studies.

Section 2: Analytical Method Development and Troubleshooting

A robust and reliable analytical method is essential for accurately profiling the impurities in 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for this purpose, often coupled with Mass Spectrometry (LC-MS) for definitive impurity identification.

Frequently Asked Questions (FAQs) - Analytical Methodology

Q3: I am developing an HPLC method for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid and its impurities. Where should I start?

A3: A reversed-phase HPLC method is a good starting point. Due to the polar and ionizable nature of the analyte and its key impurities (especially the diacid), a C18 column with an acidic mobile phase is recommended. The acidic mobile phase suppresses the ionization of the carboxylic acid groups, leading to better peak shape and retention.

Here is a recommended starting HPLC method:

Parameter	Recommendation
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with a low percentage of B (e.g., 5-10%), and ramp up to a higher percentage (e.g., 95%) over 15-20 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 266 nm
Injection Volume	10 µL
Sample Diluent	A mixture of water and acetonitrile

This method should provide good separation of the main component from the more polar quinolinic acid and the less polar diester impurity. The isomeric impurity may co-elute or be closely eluted, and further method optimization might be necessary.

Q4: I am observing significant peak tailing for my main peak. What could be the cause and how can I fix it?

A4: Peak tailing is a common issue when analyzing basic compounds like pyridines on silica-based columns.[4] It is often caused by secondary interactions between the basic nitrogen of the pyridine ring and acidic silanol groups on the surface of the stationary phase.

Here are some troubleshooting steps to address peak tailing:

• Lower the Mobile Phase pH: Ensure your mobile phase is sufficiently acidic (pH 2.5-3.5). This protonates the pyridine nitrogen, reducing its interaction with silanol groups. Using formic acid or phosphoric acid is common.[5]

• Use a Buffered Mobile Phase: Instead of just an acid, a buffer (e.g., phosphate or acetate buffer) can provide more consistent pH control and improve peak shape.

• Try a Different Column: Modern C18 columns with better end-capping or those specifically designed for polar compounds can reduce silanol interactions. A column with low silanol activity may be beneficial.[6]

• Check for Column Overload: Injecting too much sample can lead to peak tailing.[7] Try injecting a lower concentration to see if the peak shape improves.

• Use a Mobile Phase Additive: In some cases, adding a small amount of a competing base, like triethylamine, to the mobile phase can help to saturate the active silanol sites and improve the peak shape of the analyte. However, this is not compatible with MS detection.

dot graph G { node [shape=box, style=rounded]; A [label="Peak Tailing Observed"]; B [label="Lower Mobile Phase pH"]; C [label="Use a Buffered Mobile Phase"]; D [label="Try a Different Column (e.g., with better end-capping)"]; E [label="Reduce Sample Concentration"]; F [label="Use a Mobile Phase Additive (e.g., Triethylamine)"]; G [label="Improved Peak Shape"]; A -- B; A -- C; A -- D; A -- E; A -- F; B -- G; C -- G; D -- G; E -- G; F -- G; }

Troubleshooting peak tailing in HPLC analysis.

Q5: How can I definitively identify the impurities I am seeing in my chromatogram?

A5: While retention time can give a preliminary indication, co-injection with standards is a reliable method for confirmation. For unknown impurities, Liquid Chromatography-Mass Spectrometry (LC-MS) is the gold standard for identification.

By coupling your HPLC system to a mass spectrometer, you can obtain the mass-to-charge ratio (m/z) of each impurity.

• Expected [M+H]⁺ ions:

  • 3-(Methoxycarbonyl)pyridine-2-carboxylic acid: m/z 182.04

  • Quinolinic Acid: m/z 168.02

  • Dimethyl 2,3-pyridinedicarboxylate: m/z 196.06

The isomeric impurity will have the same m/z as the main component. Its identity can be inferred by its retention time relative to the main peak and the diester, and can be confirmed by synthesizing a standard of the other isomer or by using advanced techniques like NMR.

Section 3: Experimental Protocols

Here we provide detailed, step-by-step methodologies for key experiments in the analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Protocol 1: Sample Preparation for HPLC Analysis

• Stock Solution: Accurately weigh approximately 10 mg of the 3-(Methoxycarbonyl)pyridine-2-carboxylic acid sample into a 10 mL volumetric flask.

• Dissolution: Add approximately 5 mL of a 50:50 (v/v) mixture of acetonitrile and water (or mobile phase A) and sonicate for 5 minutes to dissolve.

• Dilution: Allow the solution to return to room temperature and dilute to the mark with the same solvent. This gives a stock solution of approximately 1 mg/mL.

• Working Solution: Further dilute the stock solution to a suitable concentration for analysis (e.g., 0.1 mg/mL) using the same solvent.

• Filtration: Filter the working solution through a 0.45 µm syringe filter before injection into the HPLC system.

Protocol 2: Forced Degradation Study

To understand the stability of the molecule and to ensure the analytical method is "stability-indicating," forced degradation studies are performed.

• Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Heat at 60 °C for 4 hours. Cool, neutralize with 0.1 M NaOH, and dilute to a suitable concentration.

• Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep at room temperature for 1 hour. Neutralize with 0.1 M HCl and dilute.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Store the solid sample in an oven at 105 °C for 24 hours. Prepare a sample solution from the stressed solid.

• Photolytic Degradation: Expose the solid sample to UV light (254 nm) for 24 hours. Prepare a sample solution from the stressed solid.

• Analysis: Analyze all stressed samples, along with an unstressed control, using the developed HPLC method. The method is considered stability-indicating if the degradation products are well-resolved from the main peak and from each other.

References

• SIELC Technologies. HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column. [Link]

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. [Link]

• R Discovery. Stability-indicating HPLC Method Research Articles. [Link]

• Chromatography Today. What are the Common Peak Problems in HPLC. [Link]

• Google Patents. Process for the preparation of 2,6-dimethyl-4-(3'-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylic acid 3-beta-(n-benzyl-n-methylamino)-ethyl ester 5-methyl ester and its hydrochloride salt.

• SIELC Technologies. Separation of 4-Methyl-8-quinolinol on Newcrom R1 HPLC column. [Link]

• ResearchGate. Development of a liquid chromatography-mass spectrometry method for the determination of the neurotoxic quinolinic acid in human serum. [Link]

• Organic Chemistry Portal. Acid to Ester - Common Conditions. [Link]

• SIELC Technologies. HPLC Separation of Pyridinecarboxylic Acids. [Link]

• HELIX Chromatography. HPLC Methods for analysis of 2-Pyridinecarboxylic acid. [Link]

• PubMed. Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine. [Link]

• Master Organic Chemistry. Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). [Link]

• Student Academic Success Services. Organic Reactions: Esterification & Transesterification. [Link]

• PubChem. 3-(methoxycarbonyl)pyridine-2-carboxylic acid. [Link]

• MDPI. Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes. [Link]

• Google Patents. Process for producing pyridine carboxylic acids.
• Google Patents. Conversion of pyridine-2,3-dicarboxylic acid esters to their cyclic anhydrides.

• Advanced Journal of Chemistry, Section A. Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. [Link]

• Google Patents.

• National Center for Biotechnology Information. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. [Link]

• Khan Academy. Esterification of alcohols. [Link]

• ResearchGate. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. [Link]

• Organic Chemistry Portal. Ester synthesis by esterification. [Link]

• MDPI. Synthesis of Unexpected Dimethyl 2-(4-Chlorophenyl)-2,3-dihydropyrrolo[2,1-a]isoquinoline-1,3-dicarboxylate via Hydrolysis/Cycloaddition/Elimination Cascades: Single Crystal X-ray and Chemical Structure Insights. [Link]

• Semantic Scholar. Synthesis of Unexpected Dimethyl 2-(4-Chlorophenyl)-2,3-dihydropyrrolo[2,1-a]isoquinoline-1,3-dicarboxylate via Hydrolysis/Cyclo. [Link]

• ResearchGate. Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in Cu Complexes. [Link]

• CrystEngComm. Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid. [Link]

• Google Patents. The synthetic method of 2-pyridine carboxylic acid.

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. US2758999A - Esterification of pyridine carboxylic acids - Google Patents [patents.google.com]
• 4. Development of a Novel Method to Quantify Quinolinic Acid in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column | SIELC Technologies [sielc.com]
• 6. Separation of 4-Methyl-8-quinolinol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Pyridine Derivative Synthesis

Welcome to the technical support center for pyridine derivative synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, and characterization of pyridine-based compounds. As Senior Application Scientists, we provide not just solutions, but the underlying chemical principles to empower your research.

Part 1: General Reaction Troubleshooting

This section addresses broad issues applicable to various synthetic routes for pyridine derivatives.

Q1: My reaction is resulting in a very low yield or has failed completely. What are the primary factors to investigate?

A1: Low or no yield is a frequent challenge stemming from several potential root causes. A systematic approach is crucial for diagnosis.

• Reagent Quality and Purity: The purity of starting materials is paramount. Pyridine itself is highly hygroscopic and readily forms an azeotrope with water, making simple distillation ineffective for complete drying.[1] The presence of water can interfere with many reactions, especially those involving organometallics or strong bases. Similarly, aldehydes used in reactions like the Hantzsch synthesis can oxidize to carboxylic acids upon storage.

  • Expert Insight: Always use freshly distilled or appropriately dried solvents and reagents. For pyridine, drying over potassium hydroxide (KOH) followed by refluxing with and distillation from calcium hydride (CaH₂) is a robust method for achieving anhydrous conditions.[1]

• Reaction Conditions: Suboptimal temperature, pressure, or reaction time can drastically affect yield. Many classical pyridine syntheses, like the Chichibabin or Hantzsch methods, have been significantly optimized with modern techniques.[2][3] For instance, the traditional Hantzsch synthesis often suffers from long reaction times and harsh conditions.[4]

  • Troubleshooting: Consider catalysts like p-toluenesulfonic acid (PTSA) under ultrasonic irradiation or solvent-free conditions at elevated temperatures, which have been shown to improve yields dramatically.[2][4]

• Atmospheric Control: Oxygen or moisture can quench sensitive reagents or intermediates. Reactions involving anionic species or transition metal catalysts often require an inert atmosphere (Nitrogen or Argon).

• Catalyst Deactivation: In metal-catalyzed reactions, the pyridine nitrogen can act as a ligand, coordinating strongly to the metal center and leading to catalyst poisoning or deactivation.[5] This is a well-documented issue in directed C-H activation and cross-coupling reactions.[5][6][7] Formation of stable, inactive catalyst complexes, such as dimers, can also halt the catalytic cycle.[6]

Below is a general workflow for troubleshooting low-yield reactions.

Caption: General troubleshooting workflow for low-yield synthesis.

Q2: My reaction produced multiple products, and isolating the desired compound is difficult. How can I improve selectivity?

A2: Poor regioselectivity or the formation of side products is a common issue, particularly in multi-component reactions or when multiple reactive sites are present.

• Regioselectivity: In reactions like the transition metal-catalyzed [2+2+2] cycloaddition of alkynes and nitriles, the substitution pattern of the final pyridine is critical.[8][9] The choice of catalyst and the steric and electronic properties of the substrates can heavily influence which regioisomer is favored.[9] Similarly, in nucleophilic substitution reactions like the Chichibabin reaction, substitution typically occurs at the 2- or 4-position due to the electron-deficient nature of these sites.[3]

• Side Reactions: In the Hantzsch synthesis of unsymmetrical pyridines, the order of reagent addition is critical to prevent the formation of undesired byproducts.[2] Pre-forming the Knoevenagel adduct (between the aldehyde and one equivalent of the β-ketoester) before adding the enamine can significantly improve the yield of the desired product.[2]

• Controlling Reaction Parameters: Lowering the reaction temperature can sometimes favor the thermodynamically more stable product and reduce the rate of side reactions. Adjusting the rate of addition of a key reagent can also help maintain a low concentration of a reactive intermediate, minimizing its decomposition or undesired reactions.

Part 2: Method-Specific FAQs

Hantzsch Pyridine Synthesis

The Hantzsch synthesis is a robust method for creating 1,4-dihydropyridines (DHPs), which are subsequently oxidized to pyridines.[4][10][11][12]

A3: This is a classic challenge. The initial product of the Hantzsch condensation is the dihydropyridine, and incomplete oxidation is a frequent cause of low yields of the final aromatic product.[2] The driving force for the reaction is the formation of the stable aromatic ring.[4]

• Choice of Oxidant: While classical methods use strong oxidants like nitric acid or potassium permanganate (KMnO₄), these can lead to side reactions, burdensome workups, and low yields.[4][13] Milder and more efficient conditions are now preferred.

• Expert Insight: Iodine in refluxing methanol is a highly effective and mild method for the aromatization of Hantzsch esters, tolerating a wide variety of substituents.[4] Other efficient systems include iodoxybenzoic acid (IBX) in DMSO.[14]

Oxidizing Agent	Typical Conditions	Advantages	Considerations
Iodine (I₂) / Methanol	Refluxing Methanol	Mild, high yields, tolerates various functional groups.[4]	Requires reflux; methanol may not be suitable for all substrates.
Iodoxybenzoic acid (IBX)	DMSO, 80-85 °C	High yields, relatively short reaction times.[14]	IBX can be explosive under certain conditions; requires careful handling.
Ferric Chloride (FeCl₃)	Aqueous solution	Can be used in one-pot syntheses directly from starting materials.[4]	Stoichiometric amounts of metal waste.
Nitric Acid (HNO₃)	Acidic conditions	Classical, inexpensive reagent.[4][13]	Harsh conditions, can lead to nitration or other side reactions.[4]

The mechanism below illustrates the key steps of the Hantzsch synthesis, highlighting the final, crucial oxidation step.

Caption: Mechanism of the Hantzsch Pyridine Synthesis.[15]

Chichibabin Amination

This reaction allows for the direct amination of the pyridine ring using sodium amide to produce 2-aminopyridine derivatives.[3][16][17]

A4: The Chichibabin reaction is sensitive to several factors, and failure often points to issues with reagents or substrate electronics.[16][18]

• Reagent Quality: Sodium amide (NaNH₂) is the key reagent and must be handled with care under anhydrous conditions.[16] Its purity is critical for success.[19]

• Substrate Basicity: The reaction works best for pyridines with a pKa in the range of 5-8.[16][18] Highly basic pyridines can lead to deprotonation at other sites, while very electron-poor pyridines may be deactivated.

• Substituent Effects:

  • Electron-donating groups inhibit the reaction due to their deactivating effects.[16][18]

  • Electron-withdrawing groups also inhibit the reaction. This is thought to be because they decrease the basicity of the ring nitrogen, slowing its coordination to the sodium cation, which is a key step in activating the ring for nucleophilic attack.[16][18]

• Solvent and Temperature: The reaction is typically run in an inert, high-boiling solvent like xylene or toluene.[19] However, modern protocols have been developed using NaH-iodide composites that allow the reaction to proceed with a range of primary alkylamines under milder conditions (e.g., 65-85 °C).[20]

• Mechanism Insight: The reaction proceeds via nucleophilic addition of the amide anion to form a σ-adduct (a Meisenheimer-like intermediate), followed by the elimination of a hydride ion.[16] The formation of this polar intermediate is influenced by the solvent's solvating capacity.[16][18]

Part 3: Purification & Isolation Clinic

Purification is often the most challenging part of pyridine synthesis.

Q5: I'm performing column chromatography on my crude pyridine derivative, but I'm getting severe peak tailing. What causes this and how can I fix it?

A5: Peak tailing is a very common problem when purifying basic compounds like pyridines on silica gel.[21]

• The Root Cause: The primary cause is the interaction between the basic nitrogen atom of the pyridine and acidic residual silanol groups (Si-OH) on the surface of the silica.[21] This strong, secondary interaction leads to a non-ideal elution profile, resulting in tailed peaks.[21]

• Solutions: A systematic approach can dramatically improve peak shape.

Strategy	Action	Rationale
Mobile Phase Modification	Add a small amount (0.1-1%) of a competing base like triethylamine (TEA) or ammonia to the eluent.	The competing base preferentially interacts with the acidic silanol sites, effectively "masking" them from your pyridine analyte, leading to more symmetrical peaks.[21]
Stationary Phase Choice	Use a deactivated or end-capped silica gel. Alternatively, switch to a different stationary phase like alumina (basic or neutral) or a polymer-based support.	These phases have fewer acidic sites, reducing the unwanted secondary interactions. Alumina is particularly effective for basic compounds.
pH Adjustment (HPLC)	For reverse-phase HPLC, adding a buffer to control the mobile phase pH can help. Lowering the pH protonates the silanols, minimizing their interaction with the basic analyte.[21]	Protonating the silanols reduces their capacity for strong ionic interactions with the basic pyridine.[21]
Sample Loading	Avoid overloading the column. Injecting too much sample can saturate the stationary phase and exacerbate tailing.[21]	Overloading leads to a non-linear relationship between the concentration of the analyte on the stationary and mobile phases.

The following decision tree can guide your purification strategy.

Caption: Decision tree for selecting a purification strategy.

Part 4: Characterization Conundrums

Q6: How can I confirm the structure of my synthesized pyridine derivative and ensure it's the correct regioisomer?

A6: Unambiguous structural confirmation requires a combination of spectroscopic techniques.[22][23]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools.

  • ¹H NMR: The chemical shifts and coupling patterns of the protons on the pyridine ring are highly diagnostic. Protons ortho to the nitrogen (at C2 and C6) are typically deshielded and appear further downfield compared to those at C3/C5 and C4. Coupling constants (J-values) between adjacent protons can help establish their relative positions.

  • ¹³C NMR: The chemical shifts of the carbons in the pyridine ring also provide structural information. Carbons attached to the nitrogen (C2, C6) are significantly downfield.

  • 2D NMR: For complex substitution patterns, 2D NMR experiments like COSY (to establish H-H correlations) and HMBC/HSQC (to establish H-C correlations) are invaluable for definitively assigning the structure and confirming regiochemistry.

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its elemental composition (with high-resolution MS).[24] The fragmentation pattern can also offer clues about the structure.

• Infrared (IR) Spectroscopy: Useful for identifying key functional groups attached to the pyridine ring, such as carbonyls (C=O), nitriles (C≡N), or amino groups (N-H).[24][25][26]

Part 5: Key Experimental Protocols

Protocol 1: Anhydrous Pyridine Preparation

This protocol describes the drying of commercial pyridine for moisture-sensitive applications.[1]

• Pre-drying: Add solid potassium hydroxide (KOH) pellets (approx. 20-30 g/L) to a bottle of commercial-grade pyridine. Let it stand for 24-48 hours with occasional swirling. This removes the bulk of the water.

• Setup: Assemble a distillation apparatus that has been oven- or flame-dried and cooled under a stream of dry nitrogen or argon. Include a drying tube on the condenser outlet.

• Decanting: Carefully decant the pre-dried pyridine away from the KOH sludge into the dry distillation flask.

• Final Drying: Add calcium hydride (CaH₂) powder (approx. 5-10 g/L) to the decanted pyridine. Caution: CaH₂ reacts with water to produce flammable hydrogen gas; ensure the setup is vented through the drying tube and not sealed.

• Reflux: Fit the flask with a reflux condenser and reflux the mixture for at least 2-3 hours. This allows the CaH₂ to react completely with any residual water.

• Distillation: Distill the pyridine under an inert atmosphere, collecting the fraction that boils at 114-115 °C.

• Storage: Store the anhydrous pyridine in a tightly sealed, dark glass bottle over molecular sieves (3Å or 4Å) to protect it from moisture and light.[1]

Protocol 2: General Method for Reducing Peak Tailing in HPLC

This protocol provides a starting point for optimizing the separation of a basic pyridine derivative using reverse-phase HPLC.[21]

• Column Selection: Start with a high-purity, end-capped C18 column. These columns have a lower concentration of active silanol sites.[21]

• Mobile Phase Preparation (pH Adjustment):

  • Prepare an aqueous buffer at a pH of 2.5-3.0 (e.g., 20 mM potassium phosphate).

  • Prepare your mobile phase by mixing this buffer with your organic solvent (e.g., acetonitrile or methanol). For example, a 50:50 mixture of 20 mM phosphate buffer (pH 2.8) and acetonitrile.

  • Rationale: At this low pH, the majority of surface silanol groups are protonated and less likely to interact ionically with the basic analyte.[21]

• Mobile Phase Preparation (Competing Base):

  • As an alternative or complementary approach, add a competing base like triethylamine (TEA) to your mobile phase at a low concentration (e.g., 10 mM or ~0.1% v/v).

  • Adjust the final mobile phase pH with a suitable acid (e.g., formic acid or acetic acid).

  • Rationale: The TEA will preferentially bind to the active silanol sites, shielding them from your analyte.[21]

• System Equilibration: Equilibrate the column with at least 10-15 column volumes of the new mobile phase before injecting your sample.

• Injection and Analysis: Inject a small amount of your sample and analyze the peak shape. If tailing persists, further optimization of pH, competing base concentration, or organic modifier may be necessary.

References

• Overcoming challenges in the purification of pyridine compounds. Benchchem.
• A review on the assembly of multi-substituted pyridines via Co-catalyzed [2 + 2 + 2] cycloaddition with nitriles. Organic & Biomolecular Chemistry (RSC Publishing).
• Technical Support Center: Pyridine Synthesis Troubleshooting. Benchchem.
• Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation. National Institutes of Health (NIH).
• A Simple, Modular Synthesis of Substituted Pyridines. ACS Publications.
• De novo Synthesis of Substituted Pyridines. ResearchGate.
• Three-Component Coupling Sequence for the Regiospecific Synthesis of Substituted Pyridines. PubMed Central.
• Pyridine synthesis. Organic Chemistry Portal.
• Hantzsch pyridine synthesis. Wikipedia.
• Technical Support Center: Chromatographic Purification of Pyridine Derivatives. Benchchem.
• Synthesis, Characterization, and Mesomorphic Properties of New Pyridine Derivatives. National Institutes of Health (NIH).
• Pyridine Synthesis: Cliff Notes. Baran Lab.
• Synthesis, X-ray and spectroscopic analysis of some pyridine derivatives. ResearchGate.
• Pyridine. Wikipedia.
• Learning from the Hantzsch synthesis.
• Chichibabin Reaction. Chemistry LibreTexts.
• Chichibabin reaction. Wikipedia.
• Plausible elementary reaction sequence for catalytic pyridine... ResearchGate.
• Hantzsch Dihydropyridine Synthesis. Alfa Chemistry.
• Regioselective Synthesis, Spectroscopic Characterization, and Computational Chemical Study of Spiro[Indoline-3,4'-Pyrazolo[3,4-b] Pyridine Derivatives as Agrochemical Agents. Taylor & Francis Online. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF64OEjT2t8wjSTKlw1E-lPDqb11IISjq05J8SuRMJ55tEPjp0ozl-iXpg-SpRZsUxJBJrNQwMafMpDxRke8kvRQ846Axx7YJADJXqcmKJE2eM4yACEc35KnAcgn39Y70ui2PgHHu7TCvehoZcoSOUbzbZXo5eY1Y_zGFq8
• Chichibabin reaction. Grokipedia.
• Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. National Institutes of Health (NIH).
• Revisiting the Chichibabin reaction: C2-amination of pyridines with a NaH-iodide composite. Nanyang Technological University.
• Chichibabin Reaction.
• Hantzsch Dihydropyridine (Pyridine) Synthesis. Organic Chemistry Portal.
• Hantzsch pyridine synthesis - overview. ChemTube3D.
• Synthesis of a New Series of Pyridine and Fused Pyridine Derivatives. PubMed Central.
• Synthesis of a New Series of Pyridine and Fused Pyridine Derivatives. ResearchGate.
• The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. National Institutes of Health (NIH).

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• 5. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A review on the assembly of multi-substituted pyridines via Co-catalyzed [2 + 2 + 2] cycloaddition with nitriles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 26. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Reaction Time for Pyridine Ester Synthesis

Welcome to the technical support center for pyridine ester synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate and optimize one of the most critical parameters in their synthetic workflow: reaction time. Efficiently synthesizing pyridine esters is pivotal for intermediates in pharmaceuticals and functional materials.[1] This document provides in-depth, experience-driven advice in a direct question-and-answer format to troubleshoot common issues and answer frequently asked questions, ensuring your experiments are both time-efficient and high-yielding.

Section 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis that can lead to suboptimal reaction times.

Q1: My pyridine ester synthesis is extremely slow or appears to have stalled. What are the primary factors to investigate?

A stalled or sluggish reaction is a frequent challenge, often attributable to a few key factors. The logical path to diagnosis involves systematically evaluating the reaction components and conditions.

Causality & Resolution:

• Catalyst Inactivity or Inappropriateness: The catalyst is the engine of your reaction. Its failure is a primary suspect.

  • Moisture/Air Sensitivity: Many catalysts, particularly organometallics and some Lewis acids, can be deactivated by trace amounts of water or oxygen.[2] Ensure catalysts are stored in a desiccator or glovebox and handled under an inert atmosphere (N₂ or Ar) if required.

  • Incorrect Catalyst Choice: Standard Fischer esterification using a strong acid like H₂SO₄ can be inefficient for pyridine carboxylic acids. The basic nitrogen of the pyridine ring gets protonated, creating a positive charge that deactivates the ring towards electrophilic attack and can hinder the reaction.[3][4] A more effective approach is often to use the strong acid salt of the target pyridine ester itself as the catalyst, which avoids this issue.[3]

  • Insufficient Loading: Ensure you are using the correct catalytic amount. For new reactions, a loading screen (e.g., 1 mol%, 5 mol%, 10 mol%) can identify the optimal concentration.

• Presence of Water: Esterification is a condensation reaction that produces water.[5] According to Le Châtelier's principle, the presence of water in the reaction mixture—either from wet reagents/solvents or as a product—can slow the reaction or prevent it from reaching completion by favoring the reverse hydrolysis reaction.[6][7]

  • Solution: Use anhydrous solvents and thoroughly dry all reagents. For reactions run at higher temperatures, employing a Dean-Stark apparatus to physically remove water as it forms is a highly effective strategy. Alternatively, adding molecular sieves to the reaction vessel can sequester water.

• Suboptimal Temperature: Heat is necessary to overcome the activation energy barrier of the reaction.[5] If the temperature is too low, the reaction rate will be kinetically insignificant.

  • Solution: Ensure your reaction is heated to the temperature recommended in literature protocols for your specific substrate and catalyst system. If no precedent exists, start at a moderate temperature (e.g., 50-60 °C) and gradually increase it, monitoring for product formation and byproduct generation via TLC or LC-MS.

The following flowchart provides a systematic approach to diagnosing a slow reaction.

Caption: Troubleshooting flowchart for slow pyridine ester synthesis.

Q2: I'm observing significant starting material degradation before the reaction completes. How can I mitigate this?

Degradation indicates that your reaction conditions are too harsh for your substrates. The goal is to find conditions that favor the kinetics of product formation over the kinetics of decomposition.

Causality & Resolution:

• Excessive Heat: High temperatures, while accelerating the desired reaction, can also provide the energy for undesired side reactions or decomposition pathways.[8] This is especially true for substrates with sensitive functional groups.

  • Solution: Reduce the reaction temperature. To compensate for the slower rate, you may need to switch to a more active catalyst that operates efficiently at lower temperatures or simply accept a longer reaction time.

• Incompatible Reagents: Strong acids or bases used as catalysts can be non-selective and promote degradation.

  • Solution: Switch to milder, more selective reagents. For example, instead of traditional Fischer esterification with refluxing sulfuric acid, consider using a peptide coupling agent like TBTU or COMU at room temperature.[9] These reagents activate the carboxylic acid under much gentler conditions, often leading to faster and cleaner reactions.

Q3: Increasing the temperature isn't accelerating my reaction as expected, or it's leading to byproducts. What's happening?

This is a classic optimization problem where thermodynamics and kinetics are in conflict. While increasing temperature generally increases the rate of all reactions, it doesn't do so uniformly.[7]

Causality & Resolution:

• Activation Energy of Side Reactions: It is likely that the activation energy for a byproduct-forming pathway is comparable to, or becomes accessible at, the higher temperature. You may be accelerating the desired reaction, but you are accelerating an undesired one even more.

• Equilibrium Shifts: For reversible reactions like esterification, high temperatures can sometimes unfavorably shift the reaction equilibrium, limiting the maximum achievable yield.[6]

• Catalyst Decomposition: The catalyst itself might not be stable at elevated temperatures, leading to a loss of activity over time.

Solution: There is an optimal temperature window for every reaction. Instead of continually increasing the heat, focus on other parameters. The diagram below illustrates the interplay between key reaction variables. A more effective strategy is often to lower the temperature and introduce a more efficient catalyst or change the solvent to better stabilize the transition state of the desired reaction.

Caption: Interdependency of key reaction parameters.

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to broader, foundational questions regarding the optimization of pyridine ester synthesis.

Q1: What are the most common methods for pyridine ester synthesis, and how do their typical reaction times compare?

Several methods exist, ranging from classical one-pot reactions to modern catalyzed couplings. Their efficiency and reaction times vary significantly.

Method	Typical Catalysts/Reagents	Typical Conditions	Typical Reaction Time
Classical Hantzsch Synthesis	Aldehyde, β-ketoester, Ammonia	Refluxing ethanol or acetic acid	Long (many hours to days)[10]
Modern Hantzsch Synthesis	PTSA, γ-Al₂O₃ nanoparticles	Ultrasonic irradiation, aqueous micelles, or solvent-free at 90°C	Shorter (e.g., 2-6 hours)[11]
Fischer Esterification	Pyridine carboxylic acid, Alcohol	Strong acid (H₂SO₄), heat	Slow, requires reflux and water removal[3][5]
Peptide Coupling Agents	Carboxylic acid, Alcohol, TBTU/COMU	Room temperature, organic base	Very Fast (minutes to a few hours)[9]
Nanocatalysis	Fe₃O₄-based magnetic catalysts	Solvent-free, 80-110°C	Fast and efficient[12][13]
Microwave-Assisted	Various (e.g., for Hantzsch)	Sealed vessel, microwave irradiation	Very Fast (minutes)[12][10]

Q2: How does the choice of coupling agent or catalyst impact reaction time?

The choice is paramount and fundamentally alters the reaction mechanism.

• Acid Catalysts (e.g., H₂SO₄, PTSA): These catalysts work by protonating the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol. This is an equilibrium-driven process, and reaction rates are highly dependent on temperature and the removal of water.[3]

• Coupling Agents (e.g., DCC, EDC, TBTU): These reagents do not simply catalyze the reaction; they activate the carboxylic acid by converting its hydroxyl group into a better leaving group. This forms a highly reactive intermediate (e.g., an O-acylisourea for carbodiimides) that is rapidly attacked by the alcohol. These reactions are generally not reversible, proceed much faster, and can be run at room temperature, avoiding heat-related degradation.[9]

• Modern Heterogeneous Catalysts (e.g., Nanoparticles): These offer high surface area and unique electronic properties, leading to high catalytic activity.[13] A major advantage is their easy separation from the reaction mixture (e.g., magnetically), simplifying purification and allowing for catalyst recycling.[12][13]

Q3: What is the role of the solvent in controlling reaction kinetics?

The solvent does more than just dissolve the reactants. It can influence reaction rates by:

• Solvating Intermediates: A solvent that stabilizes the transition state of the rate-determining step will accelerate the reaction.

• Enabling Water Removal: In Fischer esterifications, using a solvent like toluene or benzene allows for the azeotropic removal of water with a Dean-Stark trap, which is crucial for driving the reaction to completion.[7]

• Facilitating Novel Environments: Modern approaches have shown that unconventional solvent systems can dramatically improve reaction efficiency. For instance, conducting the Hantzsch synthesis in aqueous micelles with ultrasonic irradiation can lead to yields over 90% in significantly shorter times than traditional methods.[10][11]

Q4: Can microwave irradiation be used to accelerate pyridine ester synthesis?

Absolutely. Microwave-assisted organic synthesis (MAOS) is a powerful technique for dramatically reducing reaction times.

Mechanism of Action: Microwaves cause rapid and uniform heating of the reaction mixture through dielectric heating. This can lead to localized superheating and pressure increases (in a sealed vessel) that significantly accelerate reaction rates. Many reactions that take hours under conventional reflux can be completed in minutes in a microwave reactor.[12][10] The Hantzsch pyridine synthesis, in particular, has been shown to be highly amenable to acceleration by microwave chemistry.[10]

Experimental Protocol Example: Accelerated Hantzsch Synthesis of a Dihydropyridine Ester

This protocol is an example of a modern, time-optimized approach using a catalyst under ultrasonic irradiation, as adapted from literature reports.[10][11]

Objective: To synthesize a 1,4-dihydropyridine derivative efficiently.

Materials:

• Aldehyde (1.0 mmol)

• Ethyl acetoacetate (2.0 mmol)

• Ammonium acetate (1.2 mmol)

• p-Toluenesulfonic acid (PTSA) (0.1 mmol, 10 mol%)

• Sodium dodecyl sulfate (SDS) (0.1 M in water)

• Reaction vessel suitable for ultrasonication

Procedure:

• Preparation: In a round-bottom flask, combine the aldehyde (1.0 mmol), ethyl acetoacetate (2.0 mmol), ammonium acetate (1.2 mmol), and PTSA (0.1 mmol).

• Add Solvent: Add the aqueous SDS solution (5 mL) to the flask.

• Reaction: Place the flask in an ultrasonic bath. Irradiate the mixture at a constant frequency (e.g., 40 kHz) at 50°C.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or LC-MS. The reaction is often complete within 2-4 hours.[11]

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature. The product often precipitates from the aqueous medium.

• Isolation: Collect the solid product by filtration. Wash the solid with cold water and dry under vacuum to yield the crude 1,4-dihydropyridine ester.

• Purification: If necessary, purify the product by recrystallization from an appropriate solvent (e.g., ethanol).

References

• Maleki, A., & Esmaeili, M. (2021). Magnetically recoverable catalysts for the preparation of pyridine derivatives: an overview. RSC Advances, 11(26), 15845-15881. [Link]

• Aries, R. S., & Sachs, A. P. (1956). U.S. Patent No. 2,758,999. U.S.

• Maleki, A., & Ghamari, N. (2022). Recent advances in catalytic synthesis of pyridine derivatives. ResearchGate. [Link]

• Ohlinger, H., & Stummeyer, H. (1983). U.S. Patent No. 4,418,197. U.S.

• Wikipedia contributors. (2023). Hantzsch pyridine synthesis. Wikipedia, The Free Encyclopedia. [Link]

• ResearchGate. (2016). 161 questions with answers in PYRIDINES. Science topic. [Link]

• Harrisson, P., et al. (2011). Recent progress in the synthesis of pyridinylboronic acids and esters. Arkat USA. [Link]

• Organic Chemistry Portal. Synthesis of pyridines and related compounds. Organic Chemistry Portal. [Link]

• Pharmaguideline. (2023). Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine. Pharmaguideline. [Link]

• Mali, K. D., et al. (2017). Ester formation at the liquid–solid interface. Beilstein Journal of Nanotechnology, 8, 2197–2204. [Link]

• Gao, W., et al. (2008). Optimal reaction conditions for pyridine synthesis in riser reactor. ResearchGate. [Link]

• ChemTube3D. Hantzsch pyridine synthesis - overview. ChemTube3D. [Link]

• Baran, P. (2004). Pyridine Synthesis: Cliff Notes. Baran Lab, Scripps Research. [Link]

• Organic Chemistry Portal. Ester synthesis by esterification. Organic Chemistry Portal. [Link]

• Kim, D., & Martin, R. (2021). Cross-Electrophile Coupling of N-Hydroxyphthalimide Esters with Aryl Bromides Using an Inner-Sphere Homogeneous Reductant. Journal of the American Chemical Society, 143(4), 2068–2075. [Link]

• Chemistry Stack Exchange. (2017). Why is it necessary to heat an esterification reaction? Chemistry Stack Exchange. [Link]

• Science Ready. (2023). Fisher Esterification, Reflux, Isolation and Purification of Esters. Science Ready. [Link]

• GCW Gandhi Nagar Jammu. Pyridines. GCW Gandhi Nagar Jammu. [Link]

Sources

• 1. Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine | Pharmaguideline [pharmaguideline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US2758999A - Esterification of pyridine carboxylic acids - Google Patents [patents.google.com]
• 4. gcwgandhinagar.com [gcwgandhinagar.com]
• 5. scienceready.com.au [scienceready.com.au]
• 6. Ester formation at the liquid–solid interface - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. baranlab.org [baranlab.org]
• 9. Ester synthesis by esterification [organic-chemistry.org]
• 10. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Magnetically recoverable catalysts for the preparation of pyridine derivatives: an overview - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, also known as quinolinic acid monomethyl ester. We will focus specifically on the critical parameter of temperature and its profound effect on reaction success, selectivity, and yield.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing 3-(Methoxycarbonyl)pyridine-2-carboxylic acid?

The principal challenge is achieving selective mono-esterification of pyridine-2,3-dicarboxylic acid (quinolinic acid) at the 3-position. The molecule has two carboxylic acid groups that can be esterified. The goal is to exclusively form the methyl ester at the C3 carboxyl group while leaving the C2 carboxyl group intact. This selectivity is difficult to control and is highly dependent on reaction conditions, most notably temperature.

Q2: Why is temperature such a critical control parameter in this synthesis?

Temperature control is paramount for three primary reasons:

• Selectivity (Mono- vs. Di-esterification): The formation of the desired 3-monoester is often the kinetically favored product under milder conditions. The carboxylic acid at the C2 position is sterically hindered by the adjacent nitrogen atom, making it less reactive. However, at elevated temperatures, the reaction equilibrium shifts, and there is sufficient energy to overcome this steric barrier, leading to the formation of the thermodynamically more stable, but undesired, dimethyl pyridine-2,3-dicarboxylate (diester).

• Preventing Decarboxylation: Pyridine carboxylic acids, particularly those with a carboxyl group at the 2-position (α-position), are susceptible to decarboxylation upon heating. Quinolinic acid itself is known to decarboxylate in aqueous solutions at temperatures as low as 95-120°C.[1][2] This thermal instability means that excessive heat can degrade both the starting material and the desired product, leading to significantly lower yields and the formation of nicotinic acid derivatives as impurities.

• Reaction Rate: As with most chemical reactions, temperature influences the rate. A temperature that is too low will result in an impractically slow or incomplete reaction. Therefore, an optimal temperature window must be identified and maintained to ensure a reasonable reaction time without compromising selectivity or product integrity.

Q3: What is the recommended synthetic approach for maximizing selectivity?

While several methods exist, a common and effective approach is the reaction of pyridine-2,3-dicarboxylic anhydride with one equivalent of cold methanol. This method often provides better kinetic control. The anhydride is more reactive than the diacid, allowing the reaction to proceed at lower temperatures where the formation of the diester is minimized. The initial attack of methanol preferentially occurs at the less sterically hindered C3 carbonyl group of the anhydride ring.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem 1: My yield is very low, and the starting material is consumed.

Question: I am seeing a low yield of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, but analysis (TLC, LC-MS) shows little remaining quinolinic acid. What is the likely cause?

This scenario strongly suggests that the product or starting material is degrading.

• Likely Cause: The most probable cause is decarboxylation due to excessive temperature. The C2-carboxylic acid group is thermally labile.[1][3] If you are running the reaction at reflux in a high-boiling solvent or heating above 80-90°C for extended periods, significant loss of product to decarboxylation byproducts is likely.

• Troubleshooting Steps:

  • Verify Reaction Temperature: Use a calibrated thermometer placed directly in the reaction mixture. Do not rely solely on the heating mantle's dial setting.

  • Lower the Temperature: Reduce the reaction temperature by 10-15°C. This may require a longer reaction time, but it is the most effective way to prevent degradation.

  • Monitor Progress: Run time-course experiments. Take aliquots every hour and analyze by HPLC or NMR to find the point of maximum product concentration before significant degradation begins.

  • Consider an Alternative Method: If using quinolinic acid directly, switch to the pyridine-2,3-dicarboxylic anhydride method, which can be performed at a lower temperature (e.g., 0°C to room temperature).

Problem 2: My final product is contaminated with a significant amount of diester.

Question: My NMR/LC-MS analysis shows two methoxy signals and a mass corresponding to the dimethyl ester. How can I improve selectivity for the monoester?

The formation of dimethyl pyridine-2,3-dicarboxylate is a classic sign of overly forcing reaction conditions.

• Likely Cause: The reaction temperature is too high, or the reaction time is too long. High temperatures provide the activation energy needed to esterify the more sterically hindered C2-carboxylic acid, leading to the thermodynamic product (diester).

• Troubleshooting Steps:

  • Reduce Temperature: This is the most critical adjustment. Lowering the temperature decreases the rate of the second esterification more significantly than the first, thus improving selectivity.

  • Limit Reaction Time: Over-esterification is time-dependent. Determine the optimal reaction time by monitoring the reaction closely. Quench the reaction as soon as the consumption of the starting material plateaus.

  • Control Stoichiometry: Use a precise amount of your esterifying agent (e.g., exactly 1.0 equivalent of methanol if starting from the anhydride). Using a large excess will drive the reaction towards the diester.

  • Purification Strategy: While prevention is better than cure, the diester can often be separated from the monoester using column chromatography. The mono-acid is significantly more polar than the diester. Alternatively, an acid-base extraction may be effective, as the desired product is acidic while the diester is not.

Workflow for Troubleshooting Low Selectivity

Caption: Key reaction pathways and temperature-dependent side reactions.

Experimental Protocols

Protocol 1: Optimized Synthesis via Anhydride Intermediate

This protocol is designed to maximize selectivity by using a reactive intermediate at a controlled, low temperature.

Materials:

• Pyridine-2,3-dicarboxylic acid (Quinolinic Acid)

• Acetic Anhydride

• Methanol (anhydrous)

• Toluene (anhydrous)

• Saturated Sodium Bicarbonate solution

• Hydrochloric Acid (2M)

• Ethyl Acetate

• Magnesium Sulfate

Procedure:

Part A: Formation of the Anhydride

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, suspend pyridine-2,3-dicarboxylic acid (1 eq.) in toluene.

• Add acetic anhydride (1.5 eq.).

• Heat the mixture to reflux (approx. 110°C) for 3-4 hours until the solution becomes clear.

• Allow the mixture to cool to room temperature and then cool further in an ice bath. The anhydride will precipitate.

• Filter the solid anhydride, wash with cold hexane, and dry under vacuum. This intermediate is moisture-sensitive and should be used promptly.

Part B: Selective Mono-esterification

• Suspend the freshly prepared pyridine-2,3-dicarboxylic anhydride (1 eq.) in anhydrous dichloromethane in a flask under a nitrogen atmosphere.

• Cool the suspension to 0°C using an ice-water bath.

• Slowly add anhydrous methanol (1.05 eq.) dropwise over 15 minutes with vigorous stirring.

• Maintain the temperature at 0°C for 1 hour, then allow the reaction to slowly warm to room temperature and stir for an additional 4-6 hours.

• Validation Checkpoint: Monitor the reaction by TLC or LC-MS. The disappearance of the anhydride spot and the appearance of a single major product spot indicates completion. There should be minimal formation of the less polar diester.

Part C: Work-up and Purification

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The product can be purified further by recrystallization or flash chromatography if necessary.

Protocol 2: Analytical Validation by HPLC

This protocol provides a method to quantify the ratio of monoester to diester byproduct.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Flow Rate: 1.0 mL/min

• Detection: UV at 265 nm

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: Ramp from 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-20 min: Return to 5% B

• Expected Elution: The acidic monoester will have a shorter retention time than the more non-polar diester.

References

• Dunn, G. E., Lee, G. K. J., & Thimm, H. (1972). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Canadian Journal of Chemistry, 50(18), 3017-3027. (Available at: [Link])

• G. E. Dunn, et al. (1972). Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. ResearchGate. (Available at: [Link])

• Guillén-Gómez, E., et al. (2012). Quinolinic Acid, an Endogenous Molecule Combining Excitotoxicity, Oxidative Stress and Other Toxic Mechanisms. International Journal of Tryptophan Research. (Available at: [Link])

• Heyes, M. P., et al. (1992). (18O)quinolinic acid: its esterification without back exchange for use as internal standard in the quantification of brain and CSF quinolinic acid. Journal of Neurochemistry. (Available at: [Link])

• Kepe, V. & Keglevich, G. (2020). Microwave-Assisted Ionic Liquid-Catalyzed Selective Monoesterification of Alkylphosphonic Acids—An Experimental and a Theoretical Study. Molecules. (Available at: [Link])

• European Patent Office. (1993). Conversion of pyridine-2,3-dicarboxylic acid esters to their cyclic anhydrides. Google Patents.

• User55119. (2017). Rate of Decarboxylation of pyridinecarboxylic acids. Chemistry Stack Exchange. (Available at: [Link])

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Catalyst Selection for Pyridine Dicarboxylic Acid Esterification

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the esterification of pyridine dicarboxylic acids. This resource is designed for researchers, scientists, and professionals in drug development to navigate the nuances of catalyst selection and reaction optimization. Here, we address common challenges and frequently asked questions to ensure your experiments are both successful and reproducible.

Frequently Asked Questions (FAQs)

Q1: What are the primary classes of catalysts used for pyridine dicarboxylic acid esterification?

There are several classes of catalysts, and the choice depends on the specific pyridine dicarboxylic acid isomer, the alcohol, and the desired reaction conditions. The main categories are:

• Strong Brønsted Acids: This is the most traditional and widely used category for Fischer esterification. Catalysts like concentrated sulfuric acid (H₂SO₄), p-toluenesulfonic acid (TsOH), and benzene sulfonic acid are effective.[1][2] They work by protonating the carbonyl oxygen of the carboxylic acid, which significantly increases the electrophilicity of the carbonyl carbon for attack by the alcohol.[2][3]

• Lewis Acids: Lewis acids, such as tin[4] and zinc compounds[5], can also catalyze the reaction. They function by coordinating to the carbonyl oxygen, thereby activating the carboxylic acid.

• Heterogeneous Acid Catalysts: To simplify catalyst removal and recycling, solid acid catalysts are an excellent alternative to homogeneous mineral acids.[6][7] These include macroporous polymeric acid resins, silica chloride, and zeolites.[8] They offer the advantage of easier product purification.[6][7]

• Activating Agents (for indirect esterification): When direct esterification is challenging, the carboxylic acid can be converted to a more reactive intermediate. For example, converting the diacid to a di-acid chloride allows for a subsequent reaction with the alcohol, often catalyzed by a base like pyridine or 4-dimethylaminopyridine (DMAP).[9][10]

Q2: Should I use a homogeneous or a heterogeneous catalyst?

The choice between a homogeneous and heterogeneous catalyst involves a trade-off between reaction efficiency and operational simplicity.[6][7]

• Homogeneous Catalysts (e.g., H₂SO₄): These are often more active and require milder reaction conditions.[6] However, their removal from the reaction mixture can be cumbersome, typically requiring a neutralization step followed by aqueous extraction, which can complicate product isolation and may lead to hydrolysis of the desired ester.[1][6]

• Heterogeneous Catalysts (e.g., Amberlyst-15): These catalysts are highly valued for their ease of separation—they can simply be filtered off at the end of the reaction.[8] This simplifies the workup, reduces waste, and allows for the catalyst to be recycled.[7] However, they may require more forcing conditions (higher temperatures or longer reaction times) compared to their homogeneous counterparts due to potential mass transfer limitations.[6][11]

Q3: Why is water removal so critical in these reactions, and what is the best method?

Fischer esterification is a reversible equilibrium reaction that produces one molecule of water for every ester group formed.[3][12] According to Le Châtelier's principle, the removal of water from the reaction mixture is essential to shift the equilibrium towards the product side, thereby increasing the final yield.[13][14]

The most common and effective method for water removal is azeotropic distillation using a Dean-Stark apparatus.[1][15] This is particularly effective when using a water-immiscible solvent like toluene or xylene. The solvent-water azeotrope boils and condenses in the Dean-Stark trap, where the denser water separates and is collected, while the solvent is returned to the reaction flask.

For alcohols that are miscible with water (e.g., methanol, ethanol), a large excess of the alcohol is often used to drive the equilibrium.[3] Alternatively, a dehydrating agent can be added, although care must be taken to ensure it doesn't interfere with the reaction.

Troubleshooting Guide

Issue: My reaction yield is very low (<40%). What are the likely causes and how can I improve it?

A low yield is one of the most common issues in Fischer esterification.[16] Several factors could be at play:

• Cause 1: Incomplete Reaction (Equilibrium not driven to products).

  • Solution: Ensure efficient water removal. If not already using one, employ a Dean-Stark apparatus, especially with higher-boiling alcohols.[1] For lower-boiling alcohols like methanol or ethanol, use a significant excess (often as the solvent) to push the equilibrium.[3] You can also consider increasing the catalyst loading or the reaction temperature, while monitoring for potential side reactions.

• Cause 2: Catalyst Deactivation or Insufficient Amount.

  • Solution: The nitrogen atom on the pyridine ring can be protonated by the acid catalyst, forming a salt. This can effectively reduce the amount of available catalyst. Ensure you are using a sufficient catalytic amount (typically 1-5 mol%). In some cases, the actual catalytic species is a salt formed between the ester product and the strong acid.[1]

• Cause 3: Product Loss During Workup.

  • Solution: Pyridine dicarboxylic acid esters, especially with small alkyl groups, may have some water solubility, leading to losses during aqueous extraction.[17] Minimize the volume of water used for washing and perform multiple extractions with a suitable organic solvent. Back-extract the aqueous layers to recover any dissolved product. Be cautious during neutralization with bases like sodium bicarbonate, as this can promote hydrolysis of the ester if not done at low temperatures.[1]

• Cause 4: Steric Hindrance.

  • Solution: If your alcohol is bulky (e.g., tert-butanol) or the carboxylic acid groups are in a sterically hindered position on the pyridine ring (e.g., adjacent to a bulky substituent), the reaction rate can be very slow.[18] In these cases, switching to a more reactive substrate, such as the corresponding pyridine dicarbonyl dichloride, and reacting it with the alcohol in the presence of a non-nucleophilic base (like pyridine or triethylamine) is a highly effective strategy.[9]

Issue: I am observing significant side product formation. How can I improve selectivity?

• Problem: Formation of mono-ester instead of the desired di-ester.

  • Explanation: This is common, as the esterification of the second carboxylic acid group is often slower than the first due to electronic effects and potentially increased steric hindrance.

  • Solution: Increase the reaction time and/or temperature. Ensure at least two equivalents of the alcohol are used per equivalent of the dicarboxylic acid. Using the alcohol as the solvent is a good strategy to ensure it is present in large excess.

• Problem: Darkening of the reaction mixture (tar formation).

  • Explanation: This often indicates decomposition, which can be caused by excessively high temperatures or a highly concentrated acid catalyst.

  • Solution: Reduce the reaction temperature and extend the reaction time. Use the minimum effective amount of catalyst. If using sulfuric acid, consider switching to a milder catalyst like p-toluenesulfonic acid (TsOH).

• Problem: Hydrolysis of the ester product.

  • Explanation: The ester product can be hydrolyzed back to the carboxylic acid, especially in the presence of water and acid, which is common during the workup phase.[9][12]

  • Solution: Perform the aqueous workup at low temperatures (e.g., using an ice bath).[1] Neutralize the acid catalyst carefully and quickly. After extraction, ensure the organic layer is thoroughly dried with a drying agent (e.g., MgSO₄, Na₂SO₄) before solvent evaporation.

Visualizations & Data

Catalyst Selection Workflow

The following diagram outlines a decision-making process for selecting the appropriate catalytic strategy for your esterification.

Caption: Decision tree for selecting an esterification strategy.

Mechanism of Acid-Catalyzed (Fischer) Esterification

This diagram illustrates the step-by-step mechanism for the formation of an ester from a carboxylic acid and an alcohol under acidic conditions.[2][3]

Caption: Mechanism of Fischer Esterification.

Table 1: Comparison of Common Catalyst Systems

Catalyst Type	Examples	Advantages	Disadvantages	Typical Conditions
Homogeneous Brønsted Acid	H₂SO₄, TsOH	High activity, low cost, well-established.[1][13]	Difficult to remove, corrosive, generates acidic waste, workup can be complex.[1][6]	Reflux in excess alcohol or with azeotropic water removal.[1]
Heterogeneous Acid	Amberlyst-15, Nafion	Easily separated by filtration, recyclable, non-corrosive, simplified workup.[7][8]	Lower activity, may require higher temperatures/longer times, potential for pore blockage.[6]	Batch or flow reactor, higher temperatures (80-120 °C).
Lewis Acid	Sn(Oct)₂, Zn(OAc)₂	Can be effective for specific substrates, may offer different selectivity.[4][5]	Can be sensitive to water, higher cost, potential metal contamination in the product.	Anhydrous conditions, often in an inert solvent.
Activating Agent + Base	SOCl₂ then Alcohol/Pyridine	High yields, effective for sterically hindered substrates, not equilibrium-limited.[9][18]	Multi-step process, uses hazardous reagents (SOCl₂), requires stoichiometric reagents.	Low temperatures for acid chloride formation, then addition of alcohol.

Experimental Protocol: Synthesis of Diethyl 2,5-Pyridinedicarboxylate

This protocol describes a standard laboratory procedure for the esterification of 2,5-pyridinedicarboxylic acid using ethanol and sulfuric acid as the catalyst, with azeotropic removal of water.

Materials:

• 2,5-Pyridinedicarboxylic acid

• Absolute Ethanol (200 proof)

• Toluene

• Concentrated Sulfuric Acid (98%)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask (500 mL)

• Dean-Stark apparatus

• Condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a 500 mL round-bottom flask equipped with a magnetic stir bar, add 2,5-pyridinedicarboxylic acid (e.g., 16.7 g, 0.1 mol), absolute ethanol (69 g, 1.5 mol, ~88 mL), and toluene (150 mL).

• Catalyst Addition: While stirring, carefully and slowly add concentrated sulfuric acid (2.0 mL, ~3.7 g, 0.037 mol) to the suspension. The addition is exothermic.

• Reflux and Water Removal: Assemble a Dean-Stark apparatus and a condenser on top of the flask. Heat the mixture to a vigorous reflux using a heating mantle. The toluene-water-ethanol azeotrope will begin to collect in the Dean-Stark trap. Continue refluxing until no more water is collected in the trap (typically 8-16 hours). The reaction mixture should become a clear, homogeneous solution.

• Cooling and Quenching: Once the reaction is complete (as monitored by TLC or LC-MS), allow the mixture to cool to room temperature. Carefully pour the reaction mixture into a beaker containing 200 mL of ice-cold water.

• Neutralization: Transfer the mixture to a separatory funnel. Slowly add saturated sodium bicarbonate solution in portions to neutralize the excess sulfuric acid. Caution: CO₂ evolution will cause pressure buildup. Vent the funnel frequently. Continue adding until the effervescence ceases and the aqueous layer is neutral or slightly basic (pH ~7-8).

• Extraction: Separate the organic layer. Extract the aqueous layer two more times with an organic solvent (e.g., ethyl acetate, 2 x 100 mL). Combine all organic layers.

• Washing and Drying: Wash the combined organic layers with brine (1 x 100 mL) to remove residual water and salts. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), then filter to remove the drying agent.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the toluene and ethyl acetate. The excess ethanol will also be removed.

• Purification: The resulting crude oil or solid can be purified by vacuum distillation or recrystallization from a suitable solvent (e.g., ethanol/water or hexanes/ethyl acetate) to yield pure diethyl 2,5-pyridinedicarboxylate.

References

• Aries, R. S., & Sachs, A. P. (1956). U.S. Patent No. 2,758,999. Washington, DC: U.S.
• Barton, D. G., & Poisl, R. J. (1993). EP Patent No. 0564083A1.

• Hicke, C., Drews, A., & Kelling, A., et al. (2019). Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes. Molecules, 24(8), 1530. [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. [Link]

• Thiyagarajan, S., Gangarapu, S., & ten Klooster, K., et al. (2024). Pyridine dicarboxylic acid derived polyesters: Prospects for developing safe, circular and sustainable materials. Green Chemistry. [Link]

• Parenty, A., & Moreau, V. (2015). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. RSC Advances, 5, 3882-3929. [Link]

• Ashenhurst, J. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. [Link]

• Thiyagarajan, S., Gangarapu, S., & ten Klooster, K., et al. (2014). Pyridine dicarboxylic acid derived polyesters: Prospects for developing safe, circular and sustainable materials. WUR eDepot. [Link]

• Filo. (2021). In the preparation of an ester the commonly used dehydrating agent is. [Link]

• Lye, C. C., & Lee, C. W. (2019). Mechanism of acid-catalysed esterification of carboxylic acids. ResearchGate. [Link]

• Quora. (2017). In esterification, how can we explain the dehydrating property of sulphuric acid that acts both as a catalyst and a dehydrating agent? [Link]

• Hicke, C., Drews, A., & Kelling, A., et al. (2019). Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in Cu Complexes. ResearchGate. [Link]

• Halder, A., & Mukherjee, A. (2022). Dicarboxylic Acid-Based Co-Crystals of Pyridine Derivatives Involving Structure Guiding Unconventional Synthons: Experimental and Theoretical Studies. MDPI. [Link]

• Quora. (2019). Why would you never expect to get 100% yield during synthesis of ester, as specifically as you can for ester? [Link]

• The Organic Chemistry Tutor. (2020, August 8). Carboxylic Acids: Reactions Part #1 Esterification, Reduction & Acidity of Dicarboxylic Acids. YouTube. [Link]

• Ban, H., & Lee, J. (2013). Esterification of 2,5-Furan-Dicarboxylic Acid. European Patent Office. [Link]

• Reddit. (2024). Esterification not Working (Separation). r/OrganicChemistry. [Link]

• Nocito, F., & Dibenedetto, A. (2012). Homogeneous Catalysis and Heterogeneous Recycling: A Simple Zn(II) Catalyst for Green Fatty Acid Esterification. ACS Sustainable Chemistry & Engineering, 1(2), 236-241. [Link]

• Reddit. (2020). How can I improve the yield of my Fischer Esterification?. r/Chempros. [Link]

• Lilja, J., Murzin, D. Y., & Salmi, T., et al. (2002). Esterification of different acids over heterogeneous and homogeneous catalysts and correlation with the Taft equation. Journal of Molecular Catalysis A: Chemical, 182-183, 555-563. [Link]

• ResearchGate. (2017). How can I hydrolyze an ester on a pyridine ring and isolate the resulting pyridine carboxylic acid hydrochloride? [Link]

• Devi, K. S., & Pazhanisamy, P. (2012). Homogeneous esterification of cellulose and characterization of cellulose esters. Der Pharma Chemica, 4(1), 326-333. [Link]

• Zhang, Y., & Duan, C. (2022). Heterogeneous Acid Catalysts for Biodiesel Production: Effect of Physicochemical Properties on Their Activity and Reusability. MDPI. [Link]

• Sharma, Y. C., & Singh, B. (2010). Comparison of homogeneous and heterogeneous catalysis for synthesis of biodiesel from Madhuca indica oil. Journal of the American Oil Chemists' Society, 87(2), 137-144. [Link]

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• 1. US2758999A - Esterification of pyridine carboxylic acids - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. reaxis.com [reaxis.com]
• 5. Homogeneous Catalysis and Heterogeneous Recycling: A Simple Zn(II) Catalyst for Green Fatty Acid Esterification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. mdpi.com [mdpi.com]
• 8. Ester synthesis by esterification [organic-chemistry.org]
• 9. Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes [mdpi.com]
• 10. derpharmachemica.com [derpharmachemica.com]
• 11. scispace.com [scispace.com]
• 12. m.youtube.com [m.youtube.com]
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• 15. EP0564083A1 - Conversion of pyridine-2,3-dicarboxylic acid esters to their cyclic anhydrides - Google Patents [patents.google.com]
• 16. reddit.com [reddit.com]
• 17. reddit.com [reddit.com]
• 18. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

This guide provides an in-depth technical resource for researchers, scientists, and drug development professionals engaged in the synthesis of 3-(methoxycarbonyl)pyridine-2-carboxylic acid. The focus is on the critical work-up and purification stages, which are often challenging due to the compound's unique chemical properties. This document moves beyond a simple procedural list to explain the underlying chemical principles, enabling you to troubleshoot and optimize your experiments effectively.

Part 1: The Core Challenge: Understanding pH-Dependent Solubility

The primary difficulty in isolating 3-(methoxycarbonyl)pyridine-2-carboxylic acid stems from its amphoteric nature. The molecule contains both a basic pyridine nitrogen and an acidic carboxylic acid group. This means its charge, and consequently its solubility in aqueous and organic solvents, is highly dependent on the pH of the solution.

• Low pH (Acidic Conditions): The pyridine nitrogen is protonated, forming a cationic pyridinium salt. This salt is highly soluble in the aqueous phase.

• High pH (Basic Conditions): The carboxylic acid is deprotonated, forming an anionic carboxylate salt. This species is also highly soluble in the aqueous phase.

• Isoelectric Point (pI): At a specific intermediate pH, the molecule exists predominantly as a neutral zwitterion. At this point, its aqueous solubility is at a minimum, which is the ideal condition for extraction into an organic solvent.[1]

Mastering the work-up for this compound is fundamentally an exercise in precise pH control.

Part 2: Standard Work-Up Protocol: Selective Hydrolysis of Dimethyl Pyridine-2,3-dicarboxylate

This protocol outlines a typical work-up following the selective mono-hydrolysis of dimethyl pyridine-2,3-dicarboxylate using one equivalent of a base like sodium hydroxide.

Experimental Protocol:

• Reaction Quenching & Cooling:

  • Once the reaction is deemed complete by an appropriate monitoring technique (e.g., TLC, LC-MS), cool the reaction mixture to 0-5 °C in an ice bath. This slows down any potential over-hydrolysis to the diacid during the initial stages of the work-up.

• pH Adjustment (The Critical Step):

  • Slowly add a dilute acid (e.g., 1 M HCl) dropwise to the cooled reaction mixture with vigorous stirring.

  • Monitor the pH of the aqueous solution continuously with a calibrated pH meter.

  • The goal is to adjust the pH to the isoelectric point of the product, which is typically in the range of pH 3-4 . As you approach this pH, you may observe the product beginning to precipitate.

• Liquid-Liquid Extraction:

  • Transfer the pH-adjusted mixture to a separatory funnel.

  • Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or chloroform (3 x volume of the aqueous layer).[1][2]

  • Combine the organic layers. The product is now in the organic phase.

• Washing and Drying:

  • Wash the combined organic layers with brine (saturated NaCl solution) to remove residual water and aid in breaking any emulsions.

  • Dry the organic layer over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[1]

• Solvent Removal:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification by Recrystallization:

  • Purify the crude solid by recrystallization. A common solvent system is a mixture of ethyl acetate and hexane.[2] Dissolve the crude product in a minimal amount of hot ethyl acetate and slowly add hexane until turbidity is observed. Allow the solution to cool slowly to form pure crystals.

Part 3: Troubleshooting Guide (Q&A)

This section addresses common problems encountered during the work-up procedure.

Question: My product yield is extremely low, and I suspect it remains in the aqueous layer after extraction. What went wrong?

Answer: This is the most common issue and is almost always related to incorrect pH during extraction. If the pH is too low (<2) or too high (>6), your product will be in its charged, water-soluble form (cationic or anionic, respectively).

• Immediate Solution: Re-test the pH of your aqueous layer. If it is outside the optimal 3-4 range, readjust it carefully and re-extract.

• Pro-Tip (Salting Out): If you are at the correct pH and still have poor extraction efficiency, the aqueous layer can be saturated with sodium chloride (NaCl).[1] This increases the ionic strength of the aqueous phase, decreasing the solubility of your organic product and driving it into the organic layer.

• Validation: Before a large-scale extraction, you can take a small aliquot of the pH-adjusted mixture, extract it, and run a TLC plate of the organic and aqueous layers to confirm the product has partitioned correctly.[1]

Question: I have a persistent emulsion during extraction that won't separate.

Answer: Emulsions are common when working with salts and amphiphilic molecules.

• Solution 1 (Brine Wash): As a first step, add a significant amount of brine to the separatory funnel. The increased ionic strength often helps to break the emulsion.

• Solution 2 (Gentle Inversion): Avoid vigorous shaking. Instead, gently invert the separatory funnel multiple times to mix the layers. This is often sufficient for extraction without creating a stable emulsion.

• Solution 3 (Filtration): If the emulsion is persistent, you can filter the entire mixture through a pad of Celite® (diatomaceous earth). This can help to break up the microscopic droplets forming the emulsion.

Question: My final product is a sticky oil or gum instead of a crystalline solid. How can I purify it?

Answer: Oiling out during crystallization typically indicates the presence of impurities or the use of an inappropriate solvent system.

• Purity Check: First, analyze your crude product by ¹H NMR or LC-MS to assess its purity. Significant impurities will inhibit crystallization. If impurities like the starting diester or the fully hydrolyzed diacid are present, an acid-base purification may be necessary (see next question).

• Recrystallization Technique:

  • Ensure your crude material is fully dissolved in the minimum amount of hot solvent.

  • Try scratching the inside of the flask with a glass rod at the solvent line to create nucleation sites.

  • Add a single seed crystal of pure product if available.

  • Try a different solvent system. If ethyl acetate/hexane fails, consider dichloromethane/pentane or acetone/water.

Question: My product is contaminated with the starting diester or the diacid byproduct. How do I remove them?

Answer: This can be resolved with a carefully planned acid-base extraction, leveraging the unique properties of each compound.

• To Remove Starting Diester (Neutral):

  • Dissolve the crude mixture in an organic solvent like ethyl acetate.

  • Wash with a mild aqueous base, such as a saturated sodium bicarbonate (NaHCO₃) solution. Your desired monoacid-monoester product and the diacid byproduct will deprotonate and move into the aqueous layer, while the neutral diester remains in the organic layer.

  • Separate the layers. Discard the organic layer containing the diester.

  • Re-acidify the aqueous layer back to the isoelectric point (pH 3-4) and extract your purified product back into fresh ethyl acetate.

• To Remove Diacid (Highly Acidic):

  • This is more challenging as the solubilities are similar. A carefully controlled basic wash with a very weak base might selectively extract the more acidic diacid, but this is difficult to perform effectively.

  • The most reliable method for separating the monoacid and diacid is often column chromatography on silica gel, using a gradient elution of increasing polarity (e.g., hexane/ethyl acetate progressing to ethyl acetate/methanol).

Part 4: Frequently Asked Questions (FAQs)

• Q1: What are the critical safety precautions for this work-up?

  • A1: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. Be cautious when handling acids and bases, as the neutralization process can be exothermic.

• Q2: Why is it important to dry the organic layer thoroughly before removing the solvent?

  • A2: Residual water can interfere with crystallization, often leading to the product oiling out. Furthermore, water can sometimes promote the hydrolysis of the ester group if any residual acid or base is present, especially upon heating during solvent evaporation.

• Q3: Can I use a different acid or base for the pH adjustment?

  • A3: Yes, other common laboratory acids (e.g., H₂SO₄) and bases (e.g., KOH) can be used. However, it is recommended to use dilute solutions (e.g., 1 M) to avoid localized pH "hot spots" that could cause product degradation or over-hydrolysis, and to allow for more precise control over the final pH.

Part 5: Data Summary Table

pH Range	Dominant Molecular Species	Predominant Solubility	Recommended Work-Up Action
< 2	Cationic (Protonated Pyridine)	Aqueous	AVOID for extraction.
3 - 4	Zwitterionic (Neutral)	Organic	OPTIMAL for extraction from aqueous phase.
> 6	Anionic (Deprotonated Carboxylic Acid)	Aqueous	USE to separate from neutral impurities.

Part 6: Visualization of the Work-Up Workflow

The following diagram illustrates the logical flow of the work-up and purification process.

Caption: Workflow for the work-up and purification of 3-(methoxycarbonyl)pyridine-2-carboxylic acid.

References

• Process for the preparation of pyridine-2,3-dicarboxylic acid esters. Google Patents. This patent describes related syntheses and purification methods like recrystallization and washing with water after extraction with organic solvents.

• Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes. MDPI. This article provides examples of synthesis and purification of related pyridine dicarboxylic esters, including filtration and washing steps. [Link]

• What is the best work-up for acetic anhydride/pyradine acetylation? ResearchGate. This discussion highlights the challenges of separating pyridine-containing carboxylic acids from reaction mixtures, emphasizing the need for acidic washes (pH ~2) to effectively remove pyridine-based materials. [Link]

• Process for the preparation of pyridine-2,3-dicarboxylic acid esters. Google Patents.

• How can I hydrolyze an ester on a pyridine ring and isolate the resulting pyridine carboxylic acid hydrochloride? ResearchGate. This forum discussion provides practical advice on working with pyridine carboxylic acids, noting their variable water solubility. Suggestions include neutralization followed by extraction with solvents like ether, ethyl acetate, or DCM, and the use of "salting out" to improve extraction efficiency. [Link]

• Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. ACS Publications. While focused on synthesis, this review touches upon the fundamental reactivity of the pyridine ring, which influences work-up strategies. [Link]

• Process for preparing pyridine-2,3-dicarboxylic acid compounds. Google Patents.

• How To Run A Reaction: The Workup. University of Rochester, Department of Chemistry. This educational resource provides a general overview of aqueous work-up procedures, including steps like dilution, washing, drying, and solvent removal, and mentions potential issues like emulsion formation. [Link]

• Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid. Royal Society of Chemistry. This paper discusses the zwitterionic nature of picolinic acid (pyridine-2-carboxylic acid), a structurally similar compound, which is relevant to understanding the behavior of the target molecule at its isoelectric point. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3-Methylpyridine-2-carboxylic acid synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

Welcome to the Technical Support Center for the purification of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) to address challenges encountered during the purification of this important chemical intermediate. Our focus is on providing practical, field-proven insights rooted in scientific principles to ensure the highest purity of your compound for downstream applications.

Introduction: The Criticality of Purity

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a key building block in the synthesis of various pharmaceutical and agrochemical compounds. The purity of this intermediate is paramount, as even trace impurities can lead to unwanted side reactions, lower yields of the final product, and potential toxicological concerns. This guide will equip you with the knowledge to identify and remove common impurities, ensuring the integrity of your research and development efforts.

Understanding the Impurity Profile

Effective purification begins with an understanding of the potential impurities. The most common synthetic route to 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is the selective monoesterification of quinolinic acid (pyridine-2,3-dicarboxylic acid) with methanol.[1] Based on this synthesis, the primary impurities to consider are:

• Unreacted Quinolinic Acid: Incomplete esterification will leave the starting diacid in your product mixture.

• Isomeric Product (2-(Methoxycarbonyl)pyridine-3-carboxylic acid): Esterification can sometimes occur at the 2-position carboxylic acid, leading to this isomeric impurity.

• Pyridine-2,3-dicarboxylic acid dimethyl ester: Over-esterification can result in the formation of the diester.

• Residual Solvents and Reagents: Methanol, and any catalysts or acids used in the esterification, may be present.

The structural similarities between the desired product and these impurities, particularly the isomeric byproduct and the starting diacid, can make purification challenging.

Troubleshooting and FAQs

This section addresses common issues encountered during the purification of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid in a question-and-answer format.

Q1: My crude product is a sticky oil and won't crystallize. What should I do?

A1: Oiling out during crystallization is a common problem, often caused by the presence of impurities that depress the melting point and disrupt the crystal lattice formation.

• Initial Purification: Before attempting recrystallization, it's advisable to perform a preliminary purification. An acid-base extraction can be highly effective. Dissolve the crude product in an organic solvent like ethyl acetate and wash with a saturated sodium bicarbonate solution. The desired product and any acidic impurities (like quinolinic acid) will move into the aqueous basic layer. The organic layer will retain non-acidic impurities. Carefully acidify the aqueous layer with cold dilute HCl to a pH of around 3-4 to precipitate the carboxylic acids.

• Solvent Selection: If the product remains oily after extraction, a thorough solvent screening for recrystallization is necessary. Start with single solvents of varying polarity (e.g., water, ethanol, ethyl acetate, toluene, hexanes). If a single solvent is not effective, try solvent pairs. A good solvent pair consists of a "soluble" solvent in which your compound is highly soluble and a "less soluble" solvent in which it is sparingly soluble. Dissolve your compound in a minimum amount of the hot "soluble" solvent and then add the "less soluble" solvent dropwise until the solution becomes turbid. Reheat to get a clear solution and then allow it to cool slowly.

• Purity Check: Ensure your starting material is of reasonable purity. High impurity levels can completely inhibit crystallization. Consider a preliminary purification by column chromatography if the crude product is very impure.

Q2: I'm having trouble separating the 2- and 3-methoxycarbonyl isomers by column chromatography. What conditions do you recommend?

A2: The separation of these isomers can be challenging due to their similar polarities. Here are some strategies to improve resolution:

• Eluent System Modification: Standard silica gel chromatography with ethyl acetate/hexanes might not provide sufficient separation. The basicity of the pyridine nitrogen can interact with the acidic silanol groups on the silica gel, leading to peak tailing and poor resolution.[2] To mitigate this, you can:

  • Add a small amount of acid: Incorporating 0.5-1% acetic or formic acid into your eluent system can protonate the pyridine nitrogen, reducing its interaction with the silica and leading to sharper peaks.

  • Add a small amount of a basic modifier: Alternatively, adding a small amount of triethylamine (0.1-0.5%) to your eluent can neutralize the acidic sites on the silica gel, which can also improve peak shape for basic compounds.[3]

• Choice of Stationary Phase: If modifying the mobile phase is insufficient, consider using a different stationary phase. Alumina (neutral or basic) can sometimes provide better separation for pyridine derivatives. Reverse-phase chromatography (C18) with a buffered aqueous/organic mobile phase is another powerful option.

• Gradient Elution: A shallow gradient of a more polar solvent (e.g., ethyl acetate or methanol) in a less polar solvent (e.g., hexanes or dichloromethane) can help to effectively separate closely eluting compounds.

Q3: How can I confirm the identity and purity of my final product?

A3: A combination of analytical techniques is essential for unambiguous identification and purity assessment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are invaluable for confirming the structure of your compound and identifying impurities. For 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, you would expect to see characteristic signals for the aromatic protons on the pyridine ring, the methyl ester protons, and the carboxylic acid proton. The presence of signals corresponding to quinolinic acid or the isomeric product would indicate impurity.

• Melting Point Analysis: A sharp melting point range close to the literature value is a good indicator of high purity. Impurities will typically broaden the melting point range and lower the melting temperature.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive technique for assessing purity. A single sharp peak on an HPLC chromatogram is a strong indication of a pure compound.

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for the purification of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Protocol 1: Purification by Acid-Base Extraction

This method is effective for removing non-acidic and highly acidic impurities.

Workflow Diagram:

Caption: Acid-Base Extraction Workflow

Step-by-Step Procedure:

• Dissolve the crude 3-(Methoxycarbonyl)pyridine-2-carboxylic acid in ethyl acetate (approx. 10 mL per gram of crude material).

• Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (3 x 10 mL). Combine the aqueous layers.

• Cool the combined aqueous layers in an ice bath and slowly add 1M hydrochloric acid dropwise with stirring until the pH of the solution reaches 3-4.

• A white precipitate of the purified product should form.

• Collect the solid by vacuum filtration and wash the filter cake with a small amount of cold deionized water.

• Dry the purified product under vacuum to a constant weight.

Protocol 2: Purification by Recrystallization

This protocol is suitable for further purifying the product obtained from extraction or for crude material that is already substantially pure.

Workflow Diagram:

Caption: Recrystallization Workflow

Step-by-Step Procedure:

• Place the crude or extracted 3-(Methoxycarbonyl)pyridine-2-carboxylic acid in an Erlenmeyer flask.

• Select an appropriate solvent or solvent system (e.g., ethanol/water, ethyl acetate/hexanes).

• Add a minimal amount of the hot solvent to the flask to just dissolve the solid.

• If the solution is colored, you may add a small amount of activated charcoal and perform a hot filtration to remove it.

• Allow the solution to cool slowly to room temperature. Crystal formation should be observed.

• Once crystallization at room temperature is complete, place the flask in an ice bath for at least 30 minutes to maximize the yield.

• Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum.

Protocol 3: Purification by Silica Gel Column Chromatography

This method is ideal for separating isomeric impurities or when a very high degree of purity is required.

Workflow Diagram:

Caption: Column Chromatography Workflow

Step-by-Step Procedure:

• Prepare a silica gel column in a suitable non-polar solvent (e.g., hexanes).

• Dissolve the crude 3-(Methoxycarbonyl)pyridine-2-carboxylic acid in a minimal amount of the eluent or a slightly more polar solvent.

• Load the sample onto the top of the silica gel column.

• Elute the column with a gradient of ethyl acetate in hexanes, with the addition of 0.5% acetic acid to the eluent mixture. A typical gradient could be from 10% to 50% ethyl acetate.

• Collect fractions and monitor the separation by thin-layer chromatography (TLC).

• Combine the fractions containing the pure product.

• Remove the solvent under reduced pressure to yield the purified 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Physicochemical Data for Reference

Property	Value	Source
Molecular Formula	C₈H₇NO₄	[1]
Molecular Weight	181.15 g/mol	[1]
Melting Point	54-55 °C (for the 2-methoxycarbonyl isomer)	[4]
pKa	Data for the specific compound is not readily available. For the parent pyridine-2-carboxylic acid, pKa1 is ~1 and pKa2 is ~5.3. The ester group will slightly alter these values.

References

• Technical Support Center: Chromatographic Purification of Pyridine Deriv
• Overcoming challenges in the purification of pyridine compounds. BenchChem. (2025).
• Technical Support Center: Pyridine Synthesis Troubleshooting. BenchChem. (2025).
• Pyridinone Synthesis: Technical Support & Troubleshooting Guide. BenchChem. (2025).

• (18O)quinolinic acid: its esterification without back exchange for use as internal standard in the quantification of brain and CSF quinolinic acid. PubMed. (1987). Retrieved from [Link]

• I. Materials II. Instrumentation III. Synthesis. The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• 3-Methoxycarbonyl-2-(4-methylphenyl)pyridine - Optional[13C NMR] - Chemical Shifts. SpectraBase. (n.d.). Retrieved from [Link]

• 3-(methoxycarbonyl)pyridine-2-carboxylic acid (C8H7NO4). PubChem. (n.d.). Retrieved from [Link]

• Process for the preparation of 2-hydroxypyridine or quinoline compounds. Google Patents. (n.d.).

• Solvent Systems for Silica Gel Column Chromatography. Common Organic Chemistry. (n.d.). Retrieved from [Link]

• Purification by Recrystallization. CUNY. (n.d.). Retrieved from [Link]

• Recrystallization Techniques for Purification | PDF | Solubility | Solvent. Scribd. (n.d.). Retrieved from [Link]

• How to separate ester from carboxylic acid by using chromatography? ResearchGate. (2020). Retrieved from [Link]

• Supporting Information for Stable carboxylic acid derivatized alkoxy silanes. The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• How to Purify an organic compound via recrystallization or reprecipitation? ResearchGate. (2025). Retrieved from [Link]

• Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. (2025). Retrieved from [Link]

• Electronic Supplementary Information Ruthenium(II) carbonyl complexes containing benzhydrazone ligands: Synthesis, structure and. The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• Showing NP-Card for 6-(methoxycarbonyl)pyridine-2-carboxylic acid (NP0142683). The Natural Products Magnetic Resonance Database. (2022). Retrieved from [Link]

• US7307188B2 - Purification of carboxylic acids by complexation with selective solvents. Google Patents. (n.d.).
• EP0232118A2 - Process for the preparation of pyridine-2,3-dicarboxylic acid. Google Patents. (n.d.).

• Crystal structures of three N-(pyridine-2-carbonyl)pyridine-2-carboxamides as potential ligands for supramolecular chemistry. PMC. (n.d.). Retrieved from [Link]

• Selective heterofunctionalization of kynurenic acid derivatives. PMC. (2025). Retrieved from [Link]

• Column chromatography of carboxylic acids? r/chemistry. Reddit. (2016). Retrieved from [Link]

• Neuropharmacology of quinolinic and kynurenic acids. PubMed. (n.d.). Retrieved from [Link]

• 6-(Methoxycarbonyl)pyridine-2-carboxylic acid | C8H7NO4 | CID 4019172. PubChem. (n.d.). Retrieved from [Link]

• Quinolinic acid formation in immune-activated mice: studies with (m-nitrobenzoyl)-alanine (mNBA) and 3,4-dimethoxy-[-N-4-(-3-nitrophenyl)thiazol-2yl]-benzenesul fonamide (Ro 61-8048), two potent and selective inhibitors of kynurenine hydroxylase. PubMed. (n.d.). Retrieved from [Link]

• Synthesis, Cytotoxic Activity and In Silico Study of Novel Dihydropyridine Carboxylic Acids Derivatives. MDPI. (n.d.). Retrieved from [Link]

• Quinolinic Acid, an Endogenous Molecule Combining Excitotoxicity, Oxidative Stress and Other Toxic Mechanisms. PubMed Central. (2012). Retrieved from [Link]

• 6-(METHOXYCARBONYL)PYRIDINE-2-CARBOXYLIC ACID | CAS 7170-36-7. Molbase. (n.d.). Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. echemi.com [echemi.com]

Technical Support Center: Navigating Regioisomer Challenges in Pyridine Synthesis

Welcome to the technical support center for pyridine synthesis. This resource is designed for researchers, scientists, and professionals in drug development who encounter challenges with regioselectivity in their synthetic routes. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles and practical insights to help you troubleshoot and optimize your reactions effectively.

Troubleshooting Guides

This section addresses specific, common problems encountered during pyridine synthesis, offering step-by-step guidance to resolve them.

Q1: My Hantzsch pyridine synthesis is yielding a mixture of regioisomers. How can I improve the selectivity?

A1: The formation of regioisomers in the Hantzsch synthesis, especially with unsymmetrical β-dicarbonyl compounds, is a frequent challenge. The root cause often lies in the competition between different condensation pathways. Here’s how you can address this:

Core Problem: In a reaction involving two different β-ketoesters, the initial Knoevenagel condensation and subsequent Michael addition can occur in multiple orientations, leading to a mixture of pyridine products.

Solutions & Methodologies:

• Stepwise Synthesis (Pre-formation of Intermediates): Instead of a one-pot multicomponent reaction, a stepwise approach offers greater control.[1][2]

  • Protocol 1: Knoevenagel Condensation First:

    • React the aldehyde with one of the β-ketoesters under Knoevenagel conditions (e.g., using piperidine or a similar base as a catalyst) to form the corresponding arylidene/alkylidene derivative.

    • Isolate and purify this intermediate.

    • In a separate step, react the purified intermediate with the second β-ketoester and the nitrogen source (e.g., ammonia or ammonium acetate). This forces the desired cyclization pathway.[2]

  • Protocol 2: Enamine Formation First:

    • React one of the β-ketoesters with the nitrogen source to form the enamine.

    • Isolate and purify the enamine.

    • React the purified enamine with the product of the Knoevenagel condensation between the aldehyde and the second β-ketoester.

• Leveraging Steric Hindrance: The steric bulk of the substituents on your β-dicarbonyl compounds can be used to direct the reaction. A bulkier group will favor a transition state that minimizes steric clash, often leading to a higher yield of a single regioisomer.

• Reaction Condition Optimization:

  • Solvent and Catalyst: While traditional methods use refluxing ethanol, modern variations have shown improved outcomes. Consider using p-toluenesulfonic acid (PTSA) as a catalyst under ultrasonic irradiation in aqueous micelles, which can significantly enhance yields and potentially influence selectivity.[3]

  • Temperature: Lowering the reaction temperature can sometimes favor the thermodynamically more stable product, potentially increasing the ratio of the desired regioisomer.

Q2: I'm struggling with poor regioselectivity in my Bohlmann-Rahtz synthesis. What are the key factors to control?

A2: The Bohlmann-Rahtz synthesis, which condenses an enamine with an ethynylketone, is a powerful tool for creating 2,3,6-trisubstituted pyridines.[4][5] However, regioselectivity issues can arise, particularly with unsymmetrical enamines or ethynylketones.

Core Problem: The initial Michael addition of the enamine to the ethynylketone can occur at two different positions on the enamine, leading to regioisomeric aminodiene intermediates and, consequently, different pyridine products.

Solutions & Methodologies:

• Choice of Enamine: The substitution pattern of the enamine is critical. The regioselectivity of the initial condensation is governed by both electronic and steric factors. For enamines derived from 1,3-dicarbonyl compounds, the more nucleophilic carbon will preferentially attack the alkyne.[6]

• Catalyst Influence on Cyclodehydration: The high temperatures required for the final cyclodehydration step can sometimes lead to side reactions or isomerization.[3][5]

  • Acid Catalysis: The use of acid catalysts such as acetic acid, Amberlyst 15, zinc bromide (II), or ytterbium triflate (III) can significantly lower the required temperature for cyclization, minimizing byproduct formation.[5][7]

  • Experimental Protocol: Acid-Catalyzed Bohlmann-Rahtz Cyclization

    • To a solution of the purified aminodiene intermediate in toluene (0.5 M), add 15 mol% of zinc bromide (II).

    • Reflux the mixture, monitoring the reaction progress by TLC.

    • Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

    • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the residue by column chromatography.

• One-Pot, Three-Component Modification: To bypass the isolation of potentially unstable enamines, a one-pot approach combining a 1,3-dicarbonyl compound, ammonia, and an alkynone can offer better control over regiochemistry.[6]

Frequently Asked Questions (FAQs)

Q3: What are the primary factors that control regioselectivity in modern C-H functionalization of pyridines?

A3: Modern transition-metal-catalyzed C-H functionalization offers powerful ways to modify the pyridine ring, but regioselectivity is a significant hurdle. The outcome is typically governed by a combination of factors:

• Inherent Electronic Properties: The pyridine ring has inherent electronic biases. The C2 and C4 positions are electron-deficient and generally more susceptible to nucleophilic attack or metallation, while the C3 position is more electron-rich and prone to electrophilic attack.[8][9]

• Directing Groups: This is one of the most effective strategies for achieving high regioselectivity. A functional group on the pyridine ring or a substituent can coordinate to the metal catalyst, delivering it to a specific C-H bond, typically at the ortho position.[10][11] The pyridine nitrogen itself can act as a directing group.[10]

• Catalyst and Ligand Design: The choice of metal catalyst and its associated ligands can override the intrinsic reactivity of the pyridine ring. For instance, a bifunctional Ni catalyst has been developed that can achieve C3-alkenylation by forming a macrocyclic intermediate that directs the reaction away from the more electronically favored C2/C4 positions.[8]

• Steric Effects: Bulky substituents on the pyridine ring can block certain positions, sterically hindering the approach of the catalyst and favoring functionalization at less hindered sites.[12]

• Reaction Mechanism: The specific mechanism of the C-H activation step (e.g., concerted metalation-deprotonation, oxidative addition) will influence the regiochemical outcome.

Key factors controlling regioselectivity in pyridine C-H functionalization.

Q4: How can I effectively separate a mixture of pyridine regioisomers?

A4: The separation of regioisomers can be challenging due to their similar physical properties. A multi-pronged approach combining chromatographic and other techniques is often necessary.

Technique	Principle	Application & Tips
Column Chromatography	Differential adsorption of isomers on a stationary phase (e.g., silica gel).	This is the most common method. Experiment with different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) to maximize the difference in retention factors (Rf). For closely eluting spots, consider using a longer column or a shallower solvent gradient.[13]
High-Performance Liquid Chromatography (HPLC)	High-resolution separation based on polarity (normal or reverse-phase).	HPLC offers superior separation efficiency compared to column chromatography. Mixed-mode columns can be particularly effective for separating polar pyridine derivatives.[14][15] The mobile phase can be tuned (e.g., by adding acids or bases) to optimize separation.[14]
pH-Zone-Refining Counter-Current Chromatography	Partitioning between two immiscible liquid phases based on the pH-dependent ionization of the isomers.	This technique is highly effective for separating basic compounds like pyridine derivatives. It involves using a retainer (a base) in the stationary phase and an eluter (an acid) in the mobile phase to create sharp separation zones.[16]
Recrystallization	Differences in solubility of the isomers in a particular solvent.	If one isomer is significantly less soluble than the others in a specific solvent system, fractional crystallization can be an effective and scalable purification method. This often requires careful screening of various solvents.
Derivatization	Convert the isomers into derivatives with more distinct physical properties.	For example, forming salts (e.g., picrates, hydrochlorides) can sometimes lead to crystals with different solubilities, facilitating separation. After separation, the original pyridine can be regenerated.

Q5: Which analytical techniques are best for distinguishing between pyridine regioisomers?

A5: Unambiguous structural characterization is crucial. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose.

• ¹H NMR Spectroscopy: The chemical shifts and coupling patterns of the aromatic protons are highly diagnostic.[17][18]

  • Chemical Shifts: Protons alpha to the nitrogen (C2, C6) are the most deshielded (downfield), while those beta (C3, C5) are the most shielded (upfield). The gamma proton (C4) is intermediate.[17] Substituents will further perturb these shifts in predictable ways.

  • Coupling Constants (J-values): The magnitude of the coupling between adjacent protons provides definitive connectivity information.

    • ³J (ortho) ≈ 4-6 Hz

    • ⁴J (meta) ≈ 1-3 Hz

    • ⁵J (para) ≈ 0-1 Hz

• ¹³C NMR Spectroscopy: The chemical shifts of the carbon atoms in the pyridine ring are also influenced by the nitrogen's electronegativity and the position of substituents.[17][18] This provides complementary information to the ¹H NMR spectrum.

• 2D NMR Spectroscopy (COSY, HSQC, HMBC): For complex or heavily substituted pyridines where 1D spectra may be ambiguous, 2D NMR is essential.[18]

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings, confirming which protons are adjacent to each other.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with the carbons they are directly attached to.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds, which is invaluable for piecing together the molecular structure and confirming substituent positions.

Workflow for the separation and characterization of pyridine regioisomers.

References

• Organocatalytic Modified Guareschi–Thorpe Type Regioselective Synthesis: A Unified Direct Access to 5,6,7,8-Tetrahydroquinolines and Other Alicyclic[b]-Fused Pyridines. Organic Letters - ACS Publications. Available from: [Link]

• Regioselective synthesis of pyridines by redox alkylation of pyridine N-oxides with malonates. Monatshefte für Chemie - Chemical Monthly. Available from: [Link]

• Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. Chemical Reviews - ACS Publications. Available from: [Link]

• A Directive Ni Catalyst Overrides Conventional Site-Selectivity in Pyridine C–H Alkenylation. Journal of the American Chemical Society. Available from: [Link]

• (PDF) Pyridine Nucleus as a Directing Group for Metal-Based C-H Bond Activation. IntechOpen. Available from: [Link]

• Guareschi‐Thorpe condensation for synthesizing 3‐cyano‐2(1H)‐pyridones 3 a–e. ResearchGate. Available from: [Link]

• Established strategies for controlling regioselectivity in C−H activation of pyridine. ResearchGate. Available from: [Link]

• Bohlmann–Rahtz pyridine synthesis. Wikipedia. Available from: [Link]

• Practical and Regioselective Synthesis of C4-Alkylated Pyridines. ChemRxiv. Available from: [Link]

• Practical and Regioselective Synthesis of C4-Alkylated Pyridines. PMC - NIH. Available from: [Link]

• Bohlmann–Rahtz Pyridine Synthesis. J&K Scientific LLC. Available from: [Link]

• Bohlmann-Rahtz Pyridine Synthesis. Organic Chemistry Portal. Available from: [Link]

• Pyridine/pyrimidine groups in C−H activation. ResearchGate. Available from: [Link]

• One-Pot Methodology for the Synthesis of Polysubstituted Pyridines and Terpyridines. CORE. Available from: [Link]

• Bohlmann-Rahtz Pyridine Synthesis Guide. Scribd. Available from: [Link]

• Pyridine synthesis. Organic Chemistry Portal. Available from: [Link]

• Regioselective synthesis and computational calculation studies of some new pyrazolyl-pyridine and bipyridine derivatives. ResearchGate. Available from: [Link]

• Hantzsch pyridine synthesis. Wikipedia. Available from: [Link]

• HPLC Methods for analysis of Pyridine. HELIX Chromatography. Available from: [Link]

• Direct Synthesis of Pyridine Derivatives. Organic Chemistry Portal. Available from: [Link]

• Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. RSC Publishing. Available from: [Link]

• Guareschi-Thorpe synthesis of pyridine. Química Organica.org. Available from: [Link]

• Chemistry II (Organic) Heteroaromatic Chemistry LECTURE 6 Pyridines: properties, syntheses & reactivity. University of Glasgow. Available from: [Link]

• Learning from the Hantzsch synthesis. ACS Publications. Available from: [Link]

• The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1. Available from: [Link]

• Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Oxford Instruments Magnetic Resonance. Available from: [Link]

• ANALYTICAL METHODS. Agency for Toxic Substances and Disease Registry. Available from: [Link]

• Mechanism and regioselectivity in an open-and-shut case of pyridine halogenation. ACS Publications. Available from: [Link]

• Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography. PubMed. Available from: [Link]

• Hantzsch pyridine synthesis - overview. ChemTube3D. Available from: [Link]

• Pyridine Synthesis: Cliff Notes. Baran Lab. Available from: [Link]

• Recent advances in Hantzsch 1,4-dihydropyridines. SciSpace. Available from: [Link]

• Three-Component Coupling Sequence for the Regiospecific Synthesis of Substituted Pyridines. PubMed Central. Available from: [Link]

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Barcelona. Available from: [Link]

• HPLC Method for Analysis of Pyridine on Primesep 100 Column. SIELC Technologies. Available from: [Link]

• Detection of pyridine derivatives by SABRE hyperpolarization at zero field. PMC - NIH. Available from: [Link]

• NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring. YouTube. Available from: [Link]

• Hantzsch Pyridine Synthesis Mechanism and Complete the Rxn Examples. YouTube. Available from: [Link]

• Unexpected Self-Reactivity of a Pyridinium–Benzimidazolate Zwitterion Leading to a Novel Atropoisomeric Scaffold with Single-C. American Chemical Society. Available from: [Link]

• Discovery of new pyridine heterocyclic hybrids; design, synthesis, dynamic simulations, and in vitro and in vivo breast cancer biological assays. OUCI. Available from: [Link]

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• 2. scispace.com [scispace.com]
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• 4. Bohlmann–Rahtz pyridine synthesis - Wikipedia [en.wikipedia.org]
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• 8. A Directive Ni Catalyst Overrides Conventional Site-Selectivity in Pyridine C–H Alkenylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanism and regioselectivity in an open-and-shut case of pyridine halogenation - American Chemical Society [acs.digitellinc.com]
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• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. nmr.oxinst.com [nmr.oxinst.com]

scale-up challenges for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid production

3-(Methoxycarbonyl)pyridine-2-carboxylic Acid Production

Welcome to the technical support center for the synthesis and scale-up of 3-(methoxycarbonyl)pyridine-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning this important synthesis from the laboratory bench to larger-scale production. Here, we address common challenges through a series of troubleshooting guides and frequently asked questions, grounded in established chemical principles and practical, field-proven insights.

I. Overview of the Synthesis

The primary and most direct route to 3-(methoxycarbonyl)pyridine-2-carboxylic acid involves the selective mono-esterification of quinolinic acid (pyridine-2,3-dicarboxylic acid) or the hydrolysis of the corresponding diester.[1][2] The key challenge lies in achieving high selectivity and yield, which becomes increasingly complex during scale-up.

This guide will focus on the common method of selective hydrolysis of dimethyl quinoline-2,3-dicarboxylate, as it often presents more intricate challenges in controlling reaction conditions and ensuring product purity on a larger scale.

DOT Script for Synthesis Pathway

Caption: General synthesis pathway for 3-(methoxycarbonyl)pyridine-2-carboxylic acid.

II. Troubleshooting Guide: Common Scale-Up Challenges

This section addresses specific problems that may arise during the scale-up of the selective hydrolysis of dimethyl quinoline-2,3-dicarboxylate.

FAQ 1: Low Yield of the Desired Mono-ester

Question: We are experiencing significantly lower than expected yields of 3-(methoxycarbonyl)pyridine-2-carboxylic acid during our pilot-scale run, with a substantial amount of unreacted diester and the formation of quinolinic acid. What are the likely causes and how can we mitigate this?

Answer: This is a classic selectivity issue that is often exacerbated during scale-up due to challenges in maintaining homogenous reaction conditions.

Causality and Solutions:

• Inhomogeneous Base Distribution: On a larger scale, localized "hot spots" of high base concentration can lead to the rapid hydrolysis of both ester groups, resulting in the formation of the undesired diacid (quinolinic acid).

  • Mitigation:

    • Improved Agitation: Ensure your reactor is equipped with an appropriate impeller and agitation speed to maintain a homogenous mixture. Baffles within the reactor can also improve mixing efficiency.

    • Controlled Reagent Addition: Instead of adding the base all at once, a slow, controlled addition via a syringe pump or dosing funnel is crucial. This maintains a low, steady concentration of the hydrolyzing agent, favoring the more reactive ester for hydrolysis.[3]

• Temperature Gradients: Inadequate temperature control in a large reactor can lead to uneven reaction rates. Portions of the reaction mixture at higher temperatures will exhibit faster hydrolysis, potentially leading to over-reaction.

  • Mitigation:

    • Jacketed Reactor: Utilize a jacketed reactor with a circulating thermal fluid to ensure uniform temperature distribution.

    • Internal Cooling Coils: For very large reactors, internal cooling coils can provide additional temperature control.

    • Reaction Monitoring: Employ in-situ temperature probes at different points within the reactor to monitor for thermal gradients.

• Incorrect Stoichiometry: While seemingly straightforward, accurately scaling the amount of base is critical. An excess of base will invariably lead to the formation of the diacid.

  • Mitigation:

    • Precise Molar Equivalents: Use precisely one equivalent of a strong base like lithium hydroxide (LiOH) or sodium hydroxide (NaOH).[4]

    • Titration of Base: Before the large-scale run, it is advisable to titrate the base solution to confirm its exact concentration.

Experimental Protocol: Optimized Selective Hydrolysis

• Reactor Setup: Charge a jacketed glass reactor equipped with an overhead stirrer, a temperature probe, and a port for reagent addition with dimethyl quinoline-2,3-dicarboxylate and a suitable solvent mixture (e.g., a mixture of dioxane and water).

• Inert Atmosphere: Purge the reactor with an inert gas, such as nitrogen or argon, to prevent any potential side reactions with atmospheric components.

• Temperature Control: Set the reactor jacket to the desired reaction temperature (e.g., room temperature or slightly elevated).

• Base Addition: Prepare a solution of one molar equivalent of LiOH in water. Add this solution dropwise to the stirred reaction mixture over a period of 1-2 hours.

• Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Quenching: Once the reaction has reached the desired conversion, quench it by adding one equivalent of a suitable acid, such as trifluoroacetic acid, to neutralize the excess base.[4]

FAQ 2: Difficulty in Product Isolation and Purification

Question: We are struggling with the work-up and purification of our target compound. After acidification, we are getting an oily precipitate that is difficult to filter and purify. How can we improve our isolation procedure?

Answer: The physical properties of pyridine carboxylic acids can make their isolation challenging, especially in the presence of salts and other byproducts.[4]

Causality and Solutions:

• Incomplete Precipitation: The solubility of 3-(methoxycarbonyl)pyridine-2-carboxylic acid can be influenced by the pH and the presence of residual organic solvents.

  • Mitigation:

    • Careful pH Adjustment: After quenching the reaction, carefully adjust the pH to the isoelectric point of the product. This is the pH at which the molecule has a net zero charge, minimizing its solubility in the aqueous phase. This can be determined experimentally on a small scale.

    • Solvent Removal: Before acidification, remove any organic co-solvents (like dioxane) under reduced pressure. This will often promote better precipitation of the product from the aqueous solution.

• "Salting In" Effect: High concentrations of salts, formed from the neutralization of the base, can sometimes increase the solubility of the product in the aqueous phase, a phenomenon known as the "salting in" effect.

  • Mitigation:

    • Extraction: If direct precipitation is problematic, an alternative is to neutralize the reaction mixture and then perform a liquid-liquid extraction with a suitable organic solvent like ethyl acetate or dichloromethane (DCM).[4] The product can then be isolated by evaporating the organic solvent.

    • Azeotropic Removal of Water: If the product is still difficult to isolate, after neutralization, adding a solvent like ethanol and removing the water-ethanol azeotrope under reduced pressure can help to obtain a solid residue that can then be further purified.[4]

Data Presentation: Solvent Selection for Extraction

Solvent	Polarity Index	Boiling Point (°C)	Advantages	Disadvantages
Ethyl Acetate	4.4	77.1	Good solubility for many organic compounds, easily removed.	Can be prone to hydrolysis.
Dichloromethane (DCM)	3.1	39.6	Excellent solvent for a wide range of compounds, volatile.	Environmental and health concerns.
Diethyl Ether	2.8	34.6	Good for extracting less polar compounds, very volatile.	Highly flammable, forms peroxides.

DOT Script for Decision-Making in Purification

Caption: Decision workflow for product isolation and purification.

FAQ 3: Concerns Regarding Safety and Handling of Reagents

Question: What are the key safety considerations we need to be aware of when handling the starting materials and reagents for this synthesis on a larger scale?

Answer: Safety is paramount in any chemical synthesis, and scaling up introduces new considerations. The primary hazards in this process are associated with the quinoline-based starting materials and the corrosive nature of the acids and bases used.

Key Safety Precautions:

• Quinoline and its Derivatives: Quinoline is classified as a toxic and potentially carcinogenic substance.[5][6][7][8]

  • Handling: Always handle quinoline and its derivatives in a well-ventilated fume hood.[5][9]

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[8][9]

  • Waste Disposal: Dispose of all quinoline-containing waste as hazardous material according to your institution's and local regulations.[9]

• Strong Acids and Bases: The use of strong acids (like sulfuric acid for esterification) and strong bases (like NaOH or LiOH for hydrolysis) presents a significant corrosion hazard.

  • Handling: Add these reagents slowly and carefully to avoid splashing. Always add acid to water, not the other way around, to dissipate the heat of dilution.

  • Spill Management: Have appropriate spill kits readily available, including neutralizing agents (e.g., sodium bicarbonate for acids, a weak acid like citric acid for bases).

• Exothermic Reactions: Both the esterification and hydrolysis reactions can be exothermic.

  • Monitoring: Continuous temperature monitoring is essential.

  • Cooling: Ensure an adequate cooling system is in place to manage any temperature increases, especially during reagent addition.

III. Concluding Remarks

The successful scale-up of 3-(methoxycarbonyl)pyridine-2-carboxylic acid production hinges on a thorough understanding of the reaction mechanism and meticulous control over key process parameters. By anticipating and addressing the challenges of selectivity, product isolation, and safety, researchers can confidently transition this valuable synthesis from the laboratory to a larger-scale manufacturing environment. This guide provides a foundational framework for troubleshooting and process optimization, but it is crucial to adapt these principles to the specific equipment and conditions of your facility.

IV. References

• Vertex AI Search. Quinoline - SAFETY DATA SHEET.

• Penta Chemicals. Quinoline - SAFETY DATA SHEET.

• Aries, R. S., & Sachs, A. P. (1952). Esterification of pyridine carboxylic acids. U.S. Patent No. 2,758,999.

• Chemos GmbH & Co.KG. Safety Data Sheet: quinoline.

• Loba Chemie. QUINOLINE FOR SYNTHESIS.

• CDH Fine Chemical. Quinoline CAS No 91-22-5 MATERIAL SAFETY DATA SHEET SDS/MSDS.

• Sato, K., et al. (2013). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry, 78(17), 8479–8486.

• Al-Kuraishy, H. M., et al. (2023). Quinoline Quest: Kynurenic Acid Strategies for Next-Generation Therapeutics via Rational Drug Design. Pharmaceuticals, 16(11), 1549.

• ResearchGate. How can I hydrolyze an ester on a pyridine ring and isolate the resulting pyridine carboxylic acid hydrochloride?.

• Aries, R. S. (1960). Esterification of pyridine carboxylic acids. U.S. Patent No. 2,948,734.

• Al-Zoubi, R. M., et al. (2020). Synthesis of Unexpected Dimethyl 2-(4-Chlorophenyl)-2,3-dihydropyrrolo[2,1-a]isoquinoline-1,3-dicarboxylate via Hydrolysis/Cycloaddition/Elimination Cascades: Single Crystal X-ray and Chemical Structure Insights. Molecules, 25(22), 5463.

• American Cyanamid Company. (1988). Method for the preparation of quinoline-2,3-dicarboxylic acid. European Patent No. EP0257433B1.

• Singh, P., & Kaur, N. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(35), 20858–20888.

• ChemicalBook. 3-(METHOXYCARBONYL)PYRIDINE-2-CARBOXYLIC ACID.

• Mohammadi, Z., et al. (2022). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. Polycyclic Aromatic Compounds, 1-20.

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• 2. PubChemLite - 3-(methoxycarbonyl)pyridine-2-carboxylic acid (C8H7NO4) [pubchemlite.lcsb.uni.lu]
• 3. Synthesis of Unexpected Dimethyl 2-(4-Chlorophenyl)-2,3-dihydropyrrolo[2,1-a]isoquinoline-1,3-dicarboxylate via Hydrolysis/Cycloaddition/Elimination Cascades: Single Crystal X-ray and Chemical Structure Insights [mdpi.com]
• 4. researchgate.net [researchgate.net]
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• 7. lobachemie.com [lobachemie.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. chemos.de [chemos.de]

Technical Support Center: 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

Welcome to the technical support resource for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid (CAS 24195-02-6). This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of its chemical stability. Below, you will find a series of frequently asked questions and detailed troubleshooting guides formatted to address common issues encountered during experimental work. Our approach is rooted in explaining the chemical causality behind degradation, providing you with the knowledge to design robust experiments and interpret your results with confidence.

Frequently Asked Questions (FAQs)

Q1: What is 3-(Methoxycarbonyl)pyridine-2-carboxylic acid and why is its stability a concern?

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a substituted pyridinedicarboxylic acid derivative.[1][2][3] Its structure contains a pyridine ring, a carboxylic acid at position 2, and a methyl ester at position 3. Molecules of this class are often used as intermediates or building blocks in the synthesis of more complex molecules, including pharmaceuticals and herbicides.[4][5][6]

Understanding its stability is critical for several reasons:

• Process Chemistry: Degradation during a synthetic step can lead to lower yields and the formation of impurities that are difficult to separate.

• Pharmaceutical Development: For active pharmaceutical ingredients (APIs), degradation products can impact the drug's efficacy and safety, necessitating thorough stability studies to establish storage conditions and shelf-life.[7][8]

• Analytical Accuracy: Uncontrolled degradation during sample preparation or analysis can lead to erroneous results, such as under-quantification of the main compound.

Q2: What are the primary predicted degradation pathways for this molecule?

Based on its functional groups (methyl ester, carboxylic acid, pyridine ring), the primary degradation pathways are:

• Hydrolysis: The methyl ester is susceptible to cleavage under acidic or basic conditions, yielding pyridine-2,3-dicarboxylic acid (quinolinic acid) and methanol.[9]

• Thermal Degradation: Carboxylic acids on a pyridine ring can undergo decarboxylation (loss of CO₂) at elevated temperatures.[10][11][12]

• Photodegradation: The pyridine ring structure can absorb UV light, leading to photochemical reactions that may involve hydroxylation or ring cleavage.[13][14][15][16]

• Oxidative Degradation: The pyridine nitrogen can be oxidized, typically to an N-oxide, in the presence of oxidizing agents.

Troubleshooting Guide: Investigating Degradation

This section addresses specific experimental observations and provides structured guidance for identifying the root cause.

Issue 1: A new, more polar peak appears in my aqueous solution during HPLC analysis.

Question: "I dissolved my compound in a buffered aqueous solution for analysis. Over a short period, I've noticed the peak for my parent compound decreasing while a new, earlier-eluting (more polar) peak is growing. What is the likely cause?"

Scientific Explanation (Causality): This observation is a classic sign of hydrolysis . The methyl ester group at the 3-position is an electrophilic site susceptible to nucleophilic attack by water or hydroxide ions. Base-catalyzed hydrolysis is typically much faster than acid-catalyzed hydrolysis.[9] The product, pyridine-2,3-dicarboxylic acid, has two carboxylic acid groups, making it significantly more polar than the parent mono-ester, which is why it elutes earlier on a reverse-phase HPLC column.

Recommended Action: Perform a Forced Hydrolysis Study To confirm this hypothesis, a controlled forced degradation study is the standard approach.[7][17] This will help you determine the rate of degradation under different pH conditions.

Experimental Protocol: Forced Hydrolysis

• Stock Solution: Prepare a 1 mg/mL stock solution of 3-(methoxycarbonyl)pyridine-2-carboxylic acid in a suitable organic solvent like acetonitrile or methanol.

• Stress Conditions: In separate, clearly labeled amber vials, add a small aliquot of the stock solution to the following aqueous media to achieve a final concentration of ~100 µg/mL:

  • Acidic: 0.1 M Hydrochloric Acid (HCl)

  • Basic: 0.1 M Sodium Hydroxide (NaOH)

  • Neutral: Purified Water

• Incubation: Place the vials in a controlled environment (e.g., a 60°C water bath or oven). Place a control sample ("t=0") in the refrigerator.

• Time Points: Withdraw aliquots from each vial at specified time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Quenching: Immediately before analysis, neutralize the acidic and basic samples by adding an equimolar amount of base or acid, respectively. This is crucial to stop the degradation reaction before injection into the HPLC.

• Analysis: Analyze all samples by HPLC, monitoring the peak area of the parent compound and any new peaks that form.

Expected Results & Interpretation: You should observe a rapid decrease in the parent compound's peak in the basic solution, a slower decrease in the acidic solution, and minimal degradation in neutral water at room temperature. The major degradation product should correspond to the new, more polar peak you initially observed.

Condition	Expected Degradation Rate	Primary Degradant
0.1 M NaOH, 60°C	Fast	Pyridine-2,3-dicarboxylic acid
0.1 M HCl, 60°C	Moderate to Slow	Pyridine-2,3-dicarboxylic acid
Water, 60°C	Slow to Very Slow	Pyridine-2,3-dicarboxylic acid

Visualization: Hydrolytic Degradation Pathway Below is a diagram illustrating the hydrolysis of the methyl ester.

Caption: Base- or acid-catalyzed hydrolysis of the ester functional group.

Issue 2: Samples degrade when left on the benchtop or exposed to light.

Question: "My samples, both in solution and as a solid, seem to lose purity if left exposed to ambient light. Is this compound light-sensitive?"

Scientific Explanation (Causality): Yes, this is highly likely. Pyridine and its derivatives are known to be susceptible to photodegradation.[15][16] The aromatic pyridine ring can absorb energy from ultraviolet (UV) and sometimes visible light, promoting it to an excited state. This excited molecule can then undergo various reactions, including oxidation, rearrangement, or cleavage, leading to a complex mixture of degradation products.[13][14] This is a common liability for N-heterocyclic aromatic compounds.

Recommended Action: Perform a Photostability Study A confirmatory photostability study should be conducted according to the International Council for Harmonisation (ICH) guideline Q1B. This involves exposing the compound to controlled light sources.

Experimental Protocol: Photostability Testing

• Sample Preparation:

  • Solid State: Place a thin layer of the solid compound in a shallow, uncovered petri dish.

  • Solution State: Prepare a solution of the compound (~100 µg/mL) in a neutral solvent (e.g., water/acetonitrile) in a quartz cuvette or vial (quartz allows UV transmission).

• Control Samples: Prepare identical "dark" control samples for both solid and solution states by wrapping them completely in aluminum foil.

• Light Exposure: Place the test samples and dark controls in a photostability chamber. The chamber should be equipped with a light source that provides a combination of cool white fluorescent and near-UV lamps.

  • ICH Guideline Target: The total illumination should be not less than 1.2 million lux hours, and the integrated near-UV energy should be not less than 200 watt hours per square meter.[7][17]

• Analysis: At the end of the exposure period, prepare solutions from the solid samples and analyze both the exposed and dark control samples by HPLC.

• Comparison: Compare the chromatograms of the light-exposed samples to the dark controls. Significant formation of new peaks or a decrease in the parent peak in the exposed sample confirms photosensitivity.

Expected Results & Interpretation: A significant difference between the light-exposed and dark control samples is indicative of photolytic degradation. The degradation pathway may be complex, potentially showing multiple small degradation peaks rather than a single major one. Products could include hydroxylated pyridines or ring-opened species.[13][14]

Visualization: Generalized Photodegradation Pathway

Caption: A generalized pathway for the photodegradation of pyridine derivatives.

Issue 3: Degradation is observed at high temperatures or during GC analysis.

Question: "When I attempt to analyze my compound using Gas Chromatography (GC), I get poor peak shape and multiple peaks. I also see degradation when I heat the solid material. What is happening?"

Scientific Explanation (Causality): This points to thermal degradation . The high temperatures of the GC inlet port can cause molecules to decompose before they even reach the column. For 3-(methoxycarbonyl)pyridine-2-carboxylic acid, the most likely thermal degradation pathway is decarboxylation —the loss of the carboxylic acid group at position 2 as carbon dioxide (CO₂). Pyridinecarboxylic acids are known to undergo this reaction, and the stability is highly dependent on the position of the substituents.[10][11][12] The resulting product would be 3-methoxycarbonylpyridine.

Recommended Action: Perform a Thermal Stress Study To verify thermal lability and identify the degradation product, a controlled heating experiment is necessary. Analysis by HPLC is preferred over GC for thermally unstable compounds.

Experimental Protocol: Thermal Stress Testing

• Solid State: Place a few milligrams of the solid compound in a loosely capped glass vial.

• Incubation: Place the vial in a calibrated oven at a temperature below the compound's melting point but high enough to induce degradation (e.g., 100-150°C). Prepare a control sample stored at room temperature.

• Time Points: After set time points (e.g., 1, 3, 7 days), remove a small amount of the heated solid.

• Analysis: Dissolve the stressed and control samples in a suitable solvent and analyze by HPLC-UV and LC-MS. The mass spectrometer is critical for identifying the mass of the degradation product.

• Mass Analysis: Check the mass spectrum for a peak corresponding to the parent compound (C₈H₇NO₄, mass 181.04 g/mol ) and a potential degradant with a mass loss of 44 Da (the mass of CO₂). The expected degradant, 3-methoxycarbonylpyridine, would have a mass of 137.05 g/mol .

Expected Results & Interpretation: The HPLC of the heated sample will show a new, less polar peak (as the polar carboxylic acid group is lost). LC-MS analysis should confirm that this new peak has a mass of [M+H]⁺ = 138, consistent with the decarboxylated product. This result would also explain why GC analysis is problematic for this molecule.

Visualization: Thermal Degradation Pathway

Caption: Thermal decarboxylation of the carboxylic acid group at position 2.

General Workflow for a Forced Degradation Study

A systematic approach is key to understanding the stability profile of a molecule. The following workflow outlines the logical steps for a comprehensive investigation.[18]

Caption: A comprehensive workflow for conducting forced degradation studies.

References

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• Amador, J. A., & Taylor, B. F. (1990). Coupled Metabolic and Photolytic Pathway for Degradation of Pyridinedicarboxylic Acids, Especially Dipicolinic Acid. Applied and Environmental Microbiology. [Link]

• Krzyżanowska, E., Klonowska, K., Olszanowski, A., & Borowiak-Resterna, A. (2002). PHOTO-DEGRADATION OF HYDROPHOBIC DERIVATIVES OF PYRIDINECARBOXYLIC ACID AS COPPER EXTRACTANTS FROM CHLORIDE MEDIA. Solvent Extraction and Ion Exchange, 20(3), 325-342. [Link]

• Krzyżanowska, E., et al. (2002). Photo–degradation of hydrophobic derivatives of pyridinecarboxylic acid as copper extractants from chloride media. ResearchGate. [Link]

• Gogleva, A., et al. (2020). Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. Applied and Environmental Microbiology. [Link]

• Fetzner, S. (2012). Microbial Degradation of Pyridine and Pyridine Derivatives. ResearchGate. [Link]

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• Zolghadr, A. R., et al. (2019). Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes. MDPI. [Link]

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• Google Patents. (1989). Process for the preparation of 2,6-dimethyl-4-(3'-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylic acid 3-beta-(n-benzyl-n-methylamino)-ethyl ester 5-methyl ester and its hydrochloride salt.

• de Oliveira, M. A. L., et al. (2021). Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. MDPI. [Link]

• Thiyagarajan, S. (2021). Pyridine dicarboxylic acid derived polyesters: Prospects for developing safe, circular and sustainable materials. Wageningen University & Research. [Link]

• Google Patents. (1988). Process for the preparation of 2-hydroxypyridine or quinoline compounds.

• Venkatesh, D. N. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. [Link]

• Bajaj, S., et al. (2012). Current trends in forced degradation study for pharmaceutical product development. Journal of Pharmacy and Bioallied Sciences. [Link]

• Martínez, R., et al. (2022). Synthesis, Cytotoxic Activity and In Silico Study of Novel Dihydropyridine Carboxylic Acids Derivatives. MDPI. [Link]

• RSC Blogs. (2015). Re-routing aromatic degradation to give pyridine dicarboxylic acids. [Link]

• PubMed. (2002). A practical preparation of methyl 2-methoxy-6-methylaminopyridine-3-carboxylate from 2,6-dichloro-3-trifluoromethylpyridine. [Link]

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• Brown, E. V., & Neil, R. H. (1971). 2-Nitro-, Other 2-Substituted Pyridinecarboxylic Acids. The Journal of Organic Chemistry. [Link]

• Kennedy, S. (2017). How can I hydrolyze an ester on a pyridine ring and isolate the resulting pyridine carboxylic acid hydrochloride? ResearchGate. [Link]

• Monti, O. R., et al. (2016). Influence of the terminal group on the thermal decomposition reactions of carboxylic acids on copper: nature of the carbonaceous film. Physical Chemistry Chemical Physics. [Link]

• Dunn, G. E., & Thimm, H. F. (1977). Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. III. 3-Hydroxy- and 3-aminopyridine-2-carboxylic acids. ResearchGate. [Link]

• Kuhlmann, J. (2014). Study on the thermal degradation of 3-MCPD esters in model systems simulating deodorization of vegetable oils. PubMed. [Link]

• Hovione. (2017). Small Molecule Development Analytical Methods for Faster Time to Market. [Link]

• Jain, N. F., & Masse, C. E. (2005). Synthesis from Carboxylic Acid Derivatives. Science of Synthesis. [Link]

• DeMartin, et al. (2014). Thermal Degradation of Synthetic Cathinones: Implications for Forensic Toxicology. Journal of Analytical Toxicology. [Link]

• SEEJPH. (2023). Stability-Indicating Forced Degradation Study of Thymoquinone Using RP-HPLC. [Link]

• Google Patents. (2009). The synthetic method of 2-pyridine carboxylic acid.

• Al-Zahrani, H. A., et al. (2022). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. National Center for Biotechnology Information. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Orthogonal Validation of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid Purity

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the purity of a chemical entity is not merely a quality metric; it is the bedrock upon which reliable, reproducible, and safe research is built. 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, a key heterocyclic building block, is no exception. Its utility in the synthesis of complex molecules, particularly in drug discovery, demands an unambiguous and robust assessment of its purity profile.[1][2] Impurities, even in trace amounts, can lead to unforeseen side reactions, altered biological activity, or compromised final product stability.

This guide eschews a simplistic, one-size-fits-all approach. Instead, we will delve into the causality behind selecting a suite of analytical techniques. The core principle underpinning this guide is that of orthogonality : the use of multiple, disparate analytical methods to interrogate the same sample. Each method possesses unique strengths and inherent blind spots. By combining techniques that measure different physicochemical properties, we create a self-validating system that provides a comprehensive and trustworthy picture of the compound's purity.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Determination

High-Performance Liquid Chromatography (HPLC) is the cornerstone of purity analysis in most laboratories due to its high resolving power, sensitivity, and quantitative accuracy. The fundamental principle involves separating components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase (the solvent).[3][4]

Expertise & Experience: Why Reversed-Phase HPLC is the Logical First Step

For a molecule like 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, which possesses moderate polarity, a reversed-phase HPLC (RP-HPLC) method is the most logical starting point. In RP-HPLC, the stationary phase is nonpolar (e.g., C18), and the mobile phase is polar.[3] The compound is retained on the column and then eluted by increasing the organic solvent concentration in the mobile phase. This method is exceptionally effective at separating the target molecule from both more polar impurities (which elute earlier) and less polar impurities (which elute later). The inclusion of an acid, such as formic acid, in the mobile phase serves a crucial dual purpose: it protonates the pyridine nitrogen and suppresses the deprotonation of the carboxylic acid, leading to sharper, more symmetrical peaks and ensuring compatibility with mass spectrometry detection.[3][5]

Experimental Protocol: A Validated RP-HPLC Method

This protocol provides a robust starting point for analysis.

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common and effective choice.[3]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-30 min: 95% B

  • 30-31 min: 95% to 5% B

  • 31-35 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detection at 254 nm or a wavelength of maximum absorbance determined by DAD scan.[3]

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable solvent (e.g., a 50:50 mixture of Mobile Phase A and B) to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.[3]

Data Presentation: Interpreting the Chromatogram

Purity is typically assessed by the area percentage of the main peak relative to the total area of all observed peaks.

Peak ID	Retention Time (min)	Area (%)	Potential Identity
1	4.5	0.08	Quinolinic Acid (Starting Material)
2	12.1	99.85	3-(Methoxycarbonyl)pyridine-2-carboxylic acid
3	15.3	0.07	Isomeric Impurity

HPLC Workflow Diagram

Caption: Workflow for HPLC purity analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Confirmation and Impurity Identification

While HPLC excels at separation and quantification, it provides no structural information. NMR spectroscopy fills this critical gap. It is a powerful technique for confirming the chemical structure of the main component and identifying structurally related impurities that might co-elute with the main peak in an HPLC run.

Expertise & Experience: The Power of ¹H NMR as a Primary Ratio Method

¹H NMR is particularly valuable because, under appropriate experimental conditions (i.e., ensuring full relaxation of all protons), the integral of each signal is directly proportional to the number of protons it represents. This allows for a direct molar ratio comparison between the main compound and any impurities that have distinct proton signals, providing a quantitative purity assessment without the need for a reference standard of the impurity itself.[6] The presence of the carboxylic acid proton, which typically appears as a broad singlet at a very downfield chemical shift (10-13 ppm), is a highly characteristic feature.[7][8]

Experimental Protocol: ¹H NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a deuterated solvent, such as DMSO-d₆. DMSO-d₆ is often chosen for carboxylic acids as it solubilizes them well and allows for the observation of the acidic proton.

• Instrumentation: A standard NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. For quantitative purposes, ensure a sufficient relaxation delay (e.g., 5 times the longest T₁ value) is used between scans.

• Data Processing: Process the spectrum (Fourier transform, phase correction, and baseline correction). Calibrate the chemical shift scale to the residual solvent peak (e.g., DMSO at 2.50 ppm).

• Integration: Carefully integrate all signals corresponding to the main compound and any visible impurities.

Data Presentation: Expected ¹H NMR Signals and Impurity Detection

The spectrum should be consistent with the structure, showing signals for the three aromatic protons on the pyridine ring, the three protons of the methoxy group, and the single carboxylic acid proton.

Proton Environment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Carboxylic Acid (-COOH)	~13.0	broad singlet	1H
Pyridine Ring (H-6)	~8.7	doublet of doublets	1H
Pyridine Ring (H-4)	~8.3	doublet of doublets	1H
Pyridine Ring (H-5)	~7.6	triplet	1H
Methoxy (-OCH₃)	~3.9	singlet	3H

Note: Chemical shifts are estimates and can vary based on solvent and concentration.

An impurity like the starting material, quinolinic acid (pyridine-2,3-dicarboxylic acid), would lack the characteristic methoxy singlet at ~3.9 ppm.

Liquid Chromatography-Mass Spectrometry (LC-MS): Unambiguous Identification of Trace Impurities

LC-MS combines the separation capabilities of HPLC with the highly specific detection of mass spectrometry. This hyphenated technique is unparalleled for confirming the identity of the main peak and for detecting and identifying trace-level impurities.

Expertise & Experience: Why ESI is the Ionization Method of Choice

Electrospray Ionization (ESI) is the ideal ionization technique for this molecule.[5] It is a "soft" ionization method that typically generates the protonated molecular ion, [M+H]⁺, with minimal fragmentation.[5] For 3-(Methoxycarbonyl)pyridine-2-carboxylic acid (Molecular Weight: 181.15 g/mol ), this allows for the straightforward confirmation of its mass by detecting an ion at an m/z (mass-to-charge ratio) of 182.04.[9][10] This provides an orthogonal confirmation of identity to the retention time data from HPLC.

Experimental Protocol: LC-MS Analysis

• LC Method: Utilize the same RP-HPLC method described in Section 1. The use of formic acid as a mobile phase modifier is ideal for promoting protonation and enhancing the ESI signal.

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., a single quadrupole or time-of-flight analyzer) with an ESI source.

• MS Parameters (Positive Ion Mode):

  • Ionization Mode: ESI+

  • Scan Range: m/z 100-500

  • Capillary Voltage: ~3.5 kV

  • Drying Gas Flow & Temperature: Optimize for the specific instrument.

• Data Analysis: Correlate the peaks in the UV chromatogram with their corresponding mass spectra. Extract ion chromatograms (EICs) for the expected masses of the target compound and potential impurities.

Data Presentation: Expected Mass-to-Charge Ratios

LC-MS can definitively identify co-eluting peaks or trace impurities that may not be apparent in the UV chromatogram.

Compound	Molecular Formula	Monoisotopic Mass (Da)	Expected [M+H]⁺ (m/z)
Target Compound	C₈H₇NO₄	181.0375	182.0448
Quinolinic Acid	C₇H₅NO₄	167.0219	168.0291
Pyridine-2,3-dicarboxylic acid dimethyl ester	C₉H₉NO₄	195.0532	196.0604

LC-MS Workflow Diagram

Caption: Workflow for LC-MS impurity identification.

Comparative Summary of Analytical Techniques

The true power of this orthogonal approach lies in understanding how the techniques complement one another. No single method provides all the necessary information.

Technique	Primary Information	Strengths	Limitations
HPLC-UV	Quantitative Purity (Area %)	High precision, robust, excellent for quantification of known impurities.[3][4]	Provides no structural information; co-eluting impurities can inflate purity value.
¹H NMR	Structural Confirmation	Unambiguous structure verification, quantitative by molar ratio without impurity standards.[6]	Lower sensitivity than HPLC for trace impurities; complex mixtures can be difficult to resolve.
LC-MS	Molecular Weight Confirmation	Extremely sensitive and specific for mass; excellent for identifying unknown impurities.[5][11]	Response factors can vary significantly, making direct quantification challenging without standards.
Titration	Assay (% w/w of Acid)	Absolute method based on stoichiometry; provides an orthogonal measure of total acidic content.	Non-specific; measures the target compound and any acidic impurities combined.

Conclusion: A Self-Validating System for Purity Assessment

Validating the purity of a critical reagent like 3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a multi-faceted process that demands more than a single analytical run. A robust and trustworthy assessment is achieved by implementing an orthogonal strategy.

A typical workflow begins with RP-HPLC to establish a high-resolution separation and obtain a primary quantitative purity value. This is followed by ¹H NMR to provide absolute structural confirmation and to identify any structurally-related impurities that may be chromatographically hidden. Finally, LC-MS is employed to confirm the molecular weight of the main peak and to identify the masses of any trace impurities detected by HPLC. When these three methods provide a consistent and converging picture—high purity by HPLC, a clean spectrum by NMR, and the correct mass by MS—a high degree of confidence in the material's quality is established. This orthogonal approach ensures that the material you use is precisely what you believe it to be, safeguarding the integrity of your research and development efforts.

References

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2-Pyridinecarboxylic acid. Retrieved from [Link]

• PubChem. (n.d.). 3-(methoxycarbonyl)pyridine-2-carboxylic acid. Retrieved from [Link]

• Yamaguchi, H., et al. (2002). Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry. Journal of Chromatography B, 780(2), 317-326. Retrieved from [Link]

• Aponte, J. C., et al. (2013). Investigation of Pyridine Carboxylic Acids in CM2 Carbonaceous Chondrites: Potential Precursor Molecules for Ancient Coenzymes. Geochimica et Cosmochimica Acta, 109, 1-14. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

• Khan, I., et al. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Drug Design, Development and Therapy, 19, 1-25. Retrieved from [Link]

• ResearchGate. (2019). NMR, mass spectroscopy, IR - finding compound structure?. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 20.9: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• Swansea University. (2020). Mass Spec 3e Carboxylic Acids. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 6.7: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Confirmation of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of novel or synthesized compounds is a cornerstone of scientific rigor and a prerequisite for further investigation. This guide provides an in-depth technical comparison and workflow for the spectroscopic confirmation of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, a substituted pyridine derivative of interest in medicinal chemistry and materials science. In the absence of readily available reference spectra, this guide will equip you with the foundational principles and practical steps to confidently elucidate and confirm the structure of the target molecule and differentiate it from its isomers, using a combination of Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

As a Senior Application Scientist, my objective is not merely to present a rigid protocol but to instill a logical and deductive approach to structural elucidation. We will explore the "why" behind each experimental choice and interpretive step, empowering you to apply these principles to a wide range of small molecules.

The Analytical Challenge: Isomeric Differentiation

The primary analytical challenge in confirming the structure of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid lies in distinguishing it from its constitutional isomers. Positional isomers, such as 2-(Methoxycarbonyl)pyridine-3-carboxylic acid, can exhibit subtle yet critical differences in their spectroscopic signatures. Therefore, a multi-technique approach is essential for unequivocal identification.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of an organic molecule.[1][2] For 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, both ¹H and ¹³C NMR will provide critical information on the substitution pattern of the pyridine ring.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the synthesized compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; for this compound, which possesses a carboxylic acid proton, DMSO-d₆ is often preferred as it allows for the observation of exchangeable protons.[1]

• Instrument Setup:

  • Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C NMR spectrum.

    • Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

  • 2D NMR (Optional but Recommended): For unambiguous assignment, especially in complex molecules, consider acquiring COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) spectra to establish ¹H-¹H and ¹H-¹³C correlations, respectively.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra (typically to the residual solvent peak).

Predicted ¹H NMR Data and Interpretation

The predicted ¹H NMR spectrum of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid in DMSO-d₆ is expected to show the following signals:

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~13.5	broad singlet	1H	-COOH	The acidic proton of the carboxylic acid is highly deshielded and often appears as a broad signal due to hydrogen bonding and exchange. Its chemical shift can be concentration-dependent.
~8.80	doublet of doublets	1H	H-6	The proton at position 6 is ortho to the nitrogen, leading to significant deshielding.[3][4] It will be split by H-5 and H-4.
~8.25	doublet of doublets	1H	H-4	The proton at position 4 is coupled to H-5 and H-6.
~7.60	triplet	1H	H-5	The proton at position 5 is coupled to both H-4 and H-6.
~3.90	singlet	3H	-OCH₃	The methyl protons of the ester group are in a shielded environment and appear as a singlet.

Predicted ¹³C NMR Data and Interpretation

The predicted proton-decoupled ¹³C NMR spectrum will provide information on the carbon environments. The presence of two carbonyl carbons and the distinct chemical shifts of the pyridine ring carbons are key identifiers.

Predicted Chemical Shift (ppm)	Assignment	Rationale
~168	-COOH	The carbonyl carbon of the carboxylic acid is typically found in this region.[5][6]
~165	-COOCH₃	The ester carbonyl carbon is also in a similar chemical shift range.[5][6]
~152	C-2	The carbon atom attached to the nitrogen and the carboxylic acid group is significantly deshielded.[7][8][9][10]
~148	C-6	The carbon atom ortho to the nitrogen is deshielded.[7][8][9][10]
~138	C-4	Aromatic CH carbon.
~128	C-3	The carbon bearing the methoxycarbonyl group.
~125	C-5	Aromatic CH carbon.
~53	-OCH₃	The methyl carbon of the ester group.

Comparison with an Isomer: 2-(Methoxycarbonyl)pyridine-3-carboxylic acid

A key aspect of this guide is to differentiate the target molecule from its isomers. Let's consider the predicted spectra for 2-(Methoxycarbonyl)pyridine-3-carboxylic acid .

Predicted ¹H NMR Differences:

• The chemical shifts of the aromatic protons will differ due to the change in the electronic environment. The proton at position 6 in the isomer would likely be the most deshielded.

• The coupling patterns will be distinct, allowing for unambiguous assignment when analyzed carefully.

Predicted ¹³C NMR Differences:

• The chemical shifts of the substituted carbons (C-2 and C-3) will be significantly different, providing a clear distinction.

II. Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule.[11][12][13] For 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, we expect to see characteristic absorptions for the carboxylic acid, the ester, and the aromatic pyridine ring.

Experimental Protocol: FT-IR Analysis

• Sample Preparation:

  • Solid State (KBr Pellet): Grind a small amount of the sample (1-2 mg) with dry potassium bromide (KBr) and press into a thin, transparent pellet.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal. This method requires minimal sample preparation.

• Instrument Setup:

  • Spectrometer: A Fourier Transform Infrared (FT-IR) spectrometer.

  • Acquisition: Typically, 16-32 scans are co-added to obtain a good signal-to-noise ratio. A background spectrum of the empty sample compartment (or just the ATR crystal) should be recorded and subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands and correlate them to the functional groups present in the molecule.

Predicted IR Data and Interpretation

Predicted Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
3300-2500	Broad	O-H stretch	Carboxylic acid
~3100-3000	Medium	C-H stretch	Aromatic (Pyridine)
~1730	Strong	C=O stretch	Ester
~1700	Strong	C=O stretch	Carboxylic acid
~1600, ~1470	Medium	C=C and C=N stretch	Aromatic (Pyridine) ring
~1300-1200	Strong	C-O stretch	Ester and Carboxylic acid

The broad O-H stretch of the carboxylic acid, often overlapping with the C-H stretches, is a highly characteristic feature. The presence of two distinct carbonyl peaks (one for the ester and one for the carboxylic acid) is a key confirmation of the structure.

Comparison with 2-(Methoxycarbonyl)pyridine-3-carboxylic acid

The IR spectrum of the isomer is expected to be very similar, as it contains the same functional groups. However, subtle shifts in the fingerprint region (below 1500 cm⁻¹) may be observed due to the different substitution pattern, which can be useful for differentiation if a reference spectrum is available.

III. Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and valuable structural information through the analysis of its fragmentation pattern.[14][15][16][17][18]

Experimental Protocol: Mass Spectrometry Analysis

• Sample Introduction: The sample can be introduced via direct infusion or coupled with a chromatographic technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS). For a relatively non-volatile compound like this, LC-MS with electrospray ionization (ESI) is a suitable method.

• Ionization:

  • Electron Ionization (EI): Typically used with GC-MS, it provides extensive fragmentation.

  • Electrospray Ionization (ESI): A soft ionization technique commonly used with LC-MS, which often results in a prominent protonated molecule [M+H]⁺ or deprotonated molecule [M-H]⁻.

• Mass Analysis: A high-resolution mass spectrometer (e.g., TOF or Orbitrap) is advantageous as it provides a highly accurate mass measurement, which can be used to determine the elemental composition.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to deduce structural features.

Predicted Mass Spectrum Data and Interpretation

• Molecular Ion: The molecular weight of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid (C₈H₇NO₄) is 181.15 g/mol . In ESI-MS, we would expect to see a prominent peak at m/z 182.15 [M+H]⁺ in positive ion mode or m/z 180.14 [M-H]⁻ in negative ion mode.[19]

• Key Fragmentation Pathways:

  • Loss of methoxy group (-OCH₃): A fragment at m/z 150 could be observed, corresponding to the loss of the methoxy radical from the ester.

  • Loss of methanol (-CH₃OH): A peak at m/z 149 could result from the loss of methanol.

  • Decarboxylation (-CO₂): Loss of carbon dioxide from the carboxylic acid group would lead to a fragment at m/z 137.

  • Loss of the methoxycarbonyl group (-COOCH₃): A fragment at m/z 122 could be seen.

Comparison with 2-(Methoxycarbonyl)pyridine-3-carboxylic acid

While the molecular ion will be identical for both isomers, their fragmentation patterns under EI or tandem MS (MS/MS) conditions may show differences in the relative abundances of certain fragment ions, reflecting the different positions of the substituents and their influence on bond stabilities.

IV. Visualizing the Workflow and Structure

To aid in understanding the analytical workflow and the structure of the target molecule, the following diagrams are provided.

Figure 1: A generalized workflow for the spectroscopic confirmation of a synthesized compound.

Figure 2: Chemical structure of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

V. Conclusion: A Synergistic Approach to Certainty

The confirmation of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid requires a synergistic application of multiple spectroscopic techniques. While ¹H and ¹³C NMR spectroscopy provide the most definitive information regarding the substitution pattern on the pyridine ring, IR spectroscopy offers rapid confirmation of the key functional groups, and mass spectrometry validates the molecular weight and provides corroborating structural evidence through fragmentation analysis. By carefully acquiring and interpreting the data from each of these techniques, and by comparing the results with the expected spectra of potential isomers, researchers can achieve a high degree of confidence in the structure of their synthesized compounds. This rigorous analytical approach is fundamental to ensuring the quality and reliability of research in drug discovery and development.

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A Comparative Guide to the Biological Activity of Pyridine Dicarboxylic Acid Isomers

This guide provides a comprehensive comparative analysis of the biological activities of the six isomers of pyridine dicarboxylic acid. Designed for researchers, scientists, and drug development professionals, this document delves into the nuanced differences in the bioactivity of these isomers, supported by available experimental data, detailed methodologies for key assays, and visual representations of relevant biological pathways. Our objective is to furnish an in-depth technical resource that elucidates the structure-activity relationships governing the biological effects of these compounds, thereby empowering informed decisions in research and development.

Introduction to Pyridine Dicarboxylic Acid Isomers

Pyridine dicarboxylic acids are a group of organic compounds characterized by a pyridine ring substituted with two carboxyl groups. The positional variation of these carboxyl groups gives rise to six distinct isomers, each with a unique chemical profile that dictates its interaction with biological systems. While all isomers share the same molecular formula (C₇H₅NO₄) and molecular weight (167.12 g/mol ), their divergent biological activities underscore the critical role of molecular geometry in determining pharmacological effects.

The six isomers are:

• 2,3-Pyridinedicarboxylic acid (Quinolinic acid)

• 2,4-Pyridinedicarboxylic acid (Lutidinic acid)

• 2,5-Pyridinedicarboxylic acid (Isocinchomeronic acid)

• 2,6-Pyridinedicarboxylic acid (Dipicolinic acid)

• 3,4-Pyridinedicarboxylic acid (Cinchomeronic acid)

• 3,5-Pyridinedicarboxylic acid (Dinicotinic acid)

This guide will explore the known biological activities of each isomer, with a focus on their roles as enzyme inhibitors, antimicrobial agents, and modulators of cellular pathways.

Comparative Analysis of Biological Activities

The biological activities of pyridine dicarboxylic acid isomers are remarkably diverse, a direct consequence of the spatial arrangement of their carboxyl groups, which influences their ability to chelate metal ions and interact with the active sites of enzymes.

Enzyme Inhibition

Several isomers of pyridine dicarboxylic acid have been identified as potent and, in some cases, selective enzyme inhibitors.

• 2,4-Pyridinedicarboxylic acid (Lutidinic acid) is a well-documented inhibitor of 2-oxoglutarate (2-OG) dependent oxygenases, including histone lysine demethylases (KDMs).[1] Its structure mimics the endogenous substrate 2-OG, allowing it to bind to the active site of these enzymes and disrupt their function. This inhibitory action can modulate hypoxia-inducible factor (HIF) turnover and collagen synthesis.[1]

• 2,5-Pyridinedicarboxylic acid (Isocinchomeronic acid) has been identified as a highly selective inhibitor of D-dopachrome tautomerase (D-DT), a cytokine involved in inflammatory responses.[2] This selectivity is attributed to specific interactions within the enzyme's active site.

• 3,5-Pyridinedicarboxylic acid (Dinicotinic acid) acts as a competitive inhibitor of butyrobetaine hydroxylase (BBOX), an enzyme involved in the biosynthesis of carnitine.[3]

• 2,3-Pyridinedicarboxylic acid (Quinolinic acid) has been shown to inhibit gluconeogenesis, the metabolic pathway that results in the generation of glucose from non-carbohydrate carbon substrates.[4]

The following table summarizes the known enzyme inhibitory activities of the pyridine dicarboxylic acid isomers. It is important to note that the data presented is collated from various studies, and experimental conditions may differ.

Isomer	Target Enzyme(s)	Reported IC₅₀/Kᵢ Values	Reference(s)
2,3-Pyridinedicarboxylic acid	Phosphoenolpyruvate carboxykinase (PEPCK)	Inhibition observed, specific IC₅₀ not consistently reported	[4]
2,4-Pyridinedicarboxylic acid	Histone Lysine Demethylases (e.g., JMJD2A, KDM4C, KDM5B)	IC₅₀ ≈ 3 ± 1 μM for cckdm5b
2,5-Pyridinedicarboxylic acid	D-dopachrome tautomerase (D-DT/MIF-2)	A derivative, 4-(3-carboxyphenyl)-2,5-pyridinedicarboxylic acid, showed an IC₅₀ of 27 μM	[5]
3,5-Pyridinedicarboxylic acid	γ-Butyrobetaine hydroxylase (BBOX)	Competitive inhibitor; specific IC₅₀ for the parent acid is not detailed, but derivatives show nanomolar efficacy.	[3][6]

Antimicrobial and Antiviral Activities

Certain isomers and their derivatives exhibit notable antimicrobial and antiviral properties.

• 2,6-Pyridinedicarboxylic acid (Dipicolinic acid) is a major component of bacterial endospores and is crucial for their heat resistance.[7] It is also used in sterilizing solutions to control microbial growth.[7] Metal complexes of dipicolinic acid have demonstrated significant antibacterial and antifungal activity.

• 2,5-Pyridinedicarboxylic acid (Isocinchomeronic acid) is a known intermediate in the synthesis of antiviral agents. Its dipropyl ester is utilized as an insect repellent.

• 2,3-Pyridinedicarboxylic acid (Quinolinic acid) derivatives have been synthesized and screened for antimicrobial activities.

The table below provides a summary of the antimicrobial activities. Direct MIC values for the parent acids are often not available; the data largely pertains to their derivatives or metal complexes.

Isomer	Activity	Organism(s)	Reported MIC Values	Reference(s)
2,6-Pyridinedicarboxylic acid	Antibacterial (as metal complexes)	Bacillus subtilis, Klebsiella pneumoniae, Escherichia coli	Varies with the metal complex
2,5-Pyridinedicarboxylic acid	Antiviral (as synthetic intermediate)	Various viruses	Not applicable (intermediate)
2,3-Pyridinedicarboxylic acid	Antimicrobial (derivatives)	Various bacteria	Not specified for parent compound

Neurological and Metabolic Activities

• 2,3-Pyridinedicarboxylic acid (Quinolinic acid) is an endogenous excitotoxin that acts as an agonist at the N-methyl-D-aspartate (NMDA) receptor. Elevated levels of quinolinic acid in the brain are associated with neurodegenerative disorders. As mentioned earlier, it also inhibits gluconeogenesis.[4]

Experimental Protocols

To ensure the reproducibility and validity of the findings discussed, this section provides detailed, step-by-step methodologies for key biological assays.

Minimum Inhibitory Concentration (MIC) Assay for Antimicrobial Activity

This protocol outlines the broth microdilution method for determining the MIC of a compound against a specific bacterium.

Materials:

• Test compound (Pyridine dicarboxylic acid isomer)

• Bacterial strain of interest

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Preparation of Bacterial Inoculum: a. Culture the bacterial strain overnight on an appropriate agar plate. b. Select several colonies and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). c. Dilute this suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Compound Dilutions: a. Prepare a stock solution of the test compound in a suitable solvent (e.g., water or DMSO). b. Perform serial two-fold dilutions of the stock solution in MHB in the 96-well plate to achieve the desired concentration range.

• Inoculation and Incubation: a. Add the prepared bacterial inoculum to each well containing the compound dilutions. b. Include a positive control well (bacteria in MHB without the compound) and a negative control well (MHB only). c. Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC: a. After incubation, visually inspect the wells for bacterial growth (turbidity). b. The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Enzyme Inhibition Assay: Histone Demethylase (KDM) Activity

This protocol describes a general method for assessing the inhibitory activity of compounds like 2,4-pyridinedicarboxylic acid against histone demethylases.

Materials:

• Recombinant histone demethylase (e.g., JMJD2E)

• Histone H3 peptide substrate (e.g., H3K9me3)

• 2-Oxoglutarate, Ascorbate, Fe(II)

• Test inhibitor (2,4-pyridinedicarboxylic acid)

• Assay buffer (e.g., HEPES buffer)

• Detection antibody specific for the demethylated product (e.g., anti-H3K9me2)

• Secondary antibody conjugated to a reporter (e.g., HRP)

• Substrate for the reporter enzyme (e.g., TMB)

• 96-well assay plate

• Plate reader

Procedure:

• Assay Setup: a. Coat the wells of the 96-well plate with the histone H3 peptide substrate and incubate to allow for binding. Wash the wells to remove unbound substrate. b. Prepare a reaction mixture containing the assay buffer, 2-oxoglutarate, ascorbate, and Fe(II).

• Inhibition Reaction: a. Add varying concentrations of the test inhibitor to the wells. b. Add the recombinant histone demethylase to initiate the reaction. c. Incubate the plate at 37°C for a defined period (e.g., 1-2 hours) to allow for demethylation.

• Detection: a. Wash the wells to remove the enzyme and reaction components. b. Add the primary antibody (anti-H3K9me2) and incubate. c. Wash the wells and add the HRP-conjugated secondary antibody and incubate. d. Wash the wells and add the TMB substrate. The color development is inversely proportional to the enzyme activity. e. Stop the reaction with a stop solution and measure the absorbance at 450 nm.

• Data Analysis: a. Calculate the percentage of inhibition for each inhibitor concentration compared to the control (no inhibitor). b. Determine the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Mechanistic Insights and Signaling Pathways

The biological effects of pyridine dicarboxylic acid isomers are underpinned by their interactions with specific molecular targets and the subsequent modulation of cellular signaling pathways.

Inhibition of Gluconeogenesis by 2,3-Pyridinedicarboxylic Acid

2,3-Pyridinedicarboxylic acid (quinolinic acid) inhibits gluconeogenesis primarily by targeting the enzyme phosphoenolpyruvate carboxykinase (PEPCK).[4] This enzyme catalyzes the conversion of oxaloacetate to phosphoenolpyruvate, a key rate-limiting step in the gluconeogenic pathway. By inhibiting PEPCK, quinolinic acid effectively blocks the synthesis of glucose from non-carbohydrate precursors.

Caption: Inhibition of gluconeogenesis by 2,3-pyridinedicarboxylic acid.

Histone Demethylase Inhibition by 2,4-Pyridinedicarboxylic Acid

2,4-Pyridinedicarboxylic acid acts as a competitive inhibitor of histone lysine demethylases by mimicking the co-substrate 2-oxoglutarate. This leads to the maintenance of histone methylation marks, which can alter gene expression patterns.

Caption: Mechanism of histone demethylase inhibition.

Conclusion

The isomers of pyridine dicarboxylic acid present a fascinating case study in structure-activity relationships. While sharing a common molecular formula, their distinct biological activities highlight the profound impact of subtle structural modifications. From the enzyme inhibition profiles of the 2,4-, 2,5-, and 3,5-isomers to the antimicrobial potential of the 2,6-isomer and the neuromodulatory and metabolic effects of the 2,3-isomer, this class of compounds offers a rich landscape for further scientific exploration and therapeutic development. The limited data on the 3,4-isomer underscores the need for continued investigation into the biological properties of all members of this family. This guide serves as a foundational resource to stimulate and inform such future research endeavors.

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A Comparative Technical Guide to 3-(Methoxycarbonyl)pyridine-2-carboxylic acid and 6-(Methoxycarbonyl)pyridine-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, pyridine dicarboxylic acid monoesters serve as pivotal building blocks for the synthesis of complex molecular architectures, ranging from pharmacologically active compounds to advanced materials. The positional isomerism of functional groups on the pyridine ring can dramatically influence the molecule's steric and electronic properties, thereby dictating its reactivity, coordination behavior, and biological activity. This guide provides an in-depth, objective comparison of two constitutional isomers: 3-(Methoxycarbonyl)pyridine-2-carboxylic acid and 6-(Methoxycarbonyl)pyridine-2-carboxylic acid.

This document will navigate through their synthesis, structural and spectroscopic properties, and potential applications, supported by experimental data and established scientific principles.

Structural and Physicochemical Properties: A Tale of Two Isomers

At first glance, 3-(Methoxycarbonyl)pyridine-2-carboxylic acid and 6-(Methoxycarbonyl)pyridine-2-carboxylic acid share the same molecular formula, C₈H₇NO₄, and a molecular weight of 181.15 g/mol . However, the spatial arrangement of the methoxycarbonyl and carboxylic acid groups on the pyridine scaffold imparts distinct characteristics to each molecule.

Property	3-(Methoxycarbonyl)pyridine-2-carboxylic acid	6-(Methoxycarbonyl)pyridine-2-carboxylic acid
Chemical Structure
CAS Number	24195-02-6[1]	7170-36-7[2]
IUPAC Name	3-(Methoxycarbonyl)pyridine-2-carboxylic acid	6-(Methoxycarbonyl)pyridine-2-carboxylic acid[2]
Synonyms	Quinolinic acid 3-methyl ester, 2-Carbomethoxynicotinic acid	Dipicolinic acid monomethyl ester, 6-(Methoxycarbonyl)picolinic acid[2]
Melting Point	54-55 °C	Not explicitly found, but a related compound, 6-methoxypyridine-2-carboxylic acid, melts at 130-134 °C.
Predicted XLogP3-AA	0.6[3]	0.9[2]

The proximity of the two functional groups in the 3-methoxycarbonyl isomer suggests a greater potential for intramolecular interactions, which can influence its acidity and conformational flexibility. In contrast, the 1,5-disubstitution pattern in the 6-methoxycarbonyl isomer places the functional groups at opposite ends of the pyridine ring, minimizing direct steric hindrance and intramolecular hydrogen bonding between them.

Synthesis Strategies: Navigating Selectivity

The preparation of these monoesters from their parent dicarboxylic acids, quinolinic acid (pyridine-2,3-dicarboxylic acid) and dipicolinic acid (pyridine-2,6-dicarboxylic acid), respectively, requires regioselective esterification.

Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

A common and logical route to this isomer involves the selective methanolysis of quinolinic anhydride. This method leverages the differential reactivity of the anhydride carbonyls.

Sources

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• 2. 6-(Methoxycarbonyl)pyridine-2-carboxylic acid | C8H7NO4 | CID 4019172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PubChemLite - 3-(methoxycarbonyl)pyridine-2-carboxylic acid (C8H7NO4) [pubchemlite.lcsb.uni.lu]

A Comparative Guide to the Biological Evaluation of Synthesized Pyridine-2,3-dicarboxylic Acid Derivatives

For researchers, scientists, and drug development professionals, the pyridine scaffold represents a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1] Among its myriad of derivatives, those originating from pyridine-2,3-dicarboxylic acid (also known as quinolinic acid) have garnered significant attention for their diverse biological activities. This guide provides an in-depth, comparative analysis of the biological evaluation of these derivatives, grounded in experimental data and established protocols. We will explore their anticancer, antimicrobial, and anti-inflammatory potential, offering insights into structure-activity relationships (SAR) and the causal reasoning behind experimental design.

The Versatile Scaffold: Pyridine-2,3-dicarboxylic Acid

Pyridine-2,3-dicarboxylic acid and its derivatives are a class of heterocyclic compounds that have shown a wide range of pharmacological activities.[2] The presence of the pyridine ring and two carboxylic acid groups allows for diverse chemical modifications, leading to a broad spectrum of biological effects.[3] This structural versatility makes them prime candidates for the development of novel therapeutic agents.

Anticancer Activity: A Primary Focus of Investigation

The quest for novel anticancer agents has led to extensive investigation into pyridine derivatives.[4] Derivatives of pyridine-2,3-dicarboxylic acid, particularly their metal complexes, have demonstrated notable cytotoxic effects against various cancer cell lines.

Comparative Anticancer Potency

A critical aspect of drug discovery is the comparative analysis of related compounds to elucidate structure-activity relationships (SAR). The following table summarizes the in vitro cytotoxic activity (IC50 values) of several pyridine-2,3-dicarboxylic acid derivatives against various cancer cell lines.

Compound ID	Derivative Type	Cancer Cell Line	IC50 (µM)	Reference
1	2,3-diaryl-3H-imidazo[4,5-b]pyridine	K562 (Leukemia)	42-57	[5]
2	2,3-diaryl-3H-imidazo[4,5-b]pyridine	MCF-7 (Breast)	44-72	[5]
3	Pyridine-urea derivative (8e)	MCF-7 (Breast)	0.11 (72h)	[6]
4	Pyridine-urea derivative (8n)	MCF-7 (Breast)	0.80 (72h)	[6]
5	Thallium(III) complex (C3)	A375 (Melanoma)	7.23	[7]
6	Thallium(III) complex (C1)	A375 (Melanoma)	81.45	[7]

Expert Insights on SAR: The data suggests that seemingly minor structural modifications can significantly impact anticancer activity. For instance, the introduction of a trifluoromethyl group at the 3-position of the phenylurea moiety in pyridine-urea derivatives (Compound 3) leads to a substantial increase in potency against MCF-7 cells compared to a chloro-substitution at the same position (Compound 4).[6] Similarly, in the thallium(III) complexes, the overall structure and ligand sphere around the metal center play a crucial role in determining cytotoxicity.[7] The presence of halogen atoms or bulky groups in pyridine derivatives has been shown in some studies to decrease antiproliferative activity, while the inclusion of -OMe, -OH, -C=O, and NH2 groups can enhance it.[8]

Experimental Workflow: Assessing Anticancer Activity

The evaluation of anticancer potential typically follows a standardized workflow designed to assess cytotoxicity and elucidate the mechanism of action.

Caption: General workflow for anticancer evaluation.

Detailed Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Rationale for Cell Line Selection: The choice of cancer cell lines is a critical step in experimental design. Utilizing a panel of cell lines from different tumor origins, such as the NCI-60 panel, provides a broader understanding of a compound's activity spectrum.[9] The selection should be based on the specific research question, considering the genetic and phenotypic characteristics of the cell lines that might influence their response to the drug.[10][11][12]

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the synthesized pyridine-2,3-dicarboxylic acid derivatives. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

Antimicrobial Activity: Combating Microbial Resistance

The rise of antibiotic-resistant strains necessitates the development of new antimicrobial agents. Pyridine derivatives, including those from pyridine-2,3-dicarboxylic acid, have shown promise in this area.[13]

Comparative Antimicrobial Efficacy

The antimicrobial activity of these compounds is typically evaluated by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism.

Compound Type	Microorganism	MIC (µg/mL)	Reference
Hydrazide-hydrazone derivatives	Staphylococcus aureus	3.91 - 7.81	[14]
Hydrazide-hydrazone derivatives	Gram-positive bacteria	0.002 - 0.98	[14]
Pyridine-benzothiazole hybrids	Various bacteria and fungi	Generally poor to fair activity	[13]
N-alkylated pyridine salts	Staphylococcus aureus	56 ± 0.5% inhibition at 100 µg/mL	[13]
Isonicotinic acid hydrazide derivatives	S. aureus, B. subtilis, E. coli	2.18 - 3.08	[13]

Expert Insights on SAR: The antimicrobial activity of hydrazide-hydrazone derivatives of pyridine carboxylic acids is notably potent, with some compounds showing significantly higher activity than standard antibiotics like nitrofurantoin.[14] The nature and position of substituents on the aromatic rings play a crucial role in determining the antimicrobial spectrum and potency. For instance, some studies have shown that the presence of an electron-donating group at the 4-position and an electron-withdrawing group at the 2-position of a phenyl ring can be crucial for antibacterial activity.[14]

Experimental Workflow: Antimicrobial Susceptibility Testing

The standard procedure for determining the antimicrobial efficacy of new compounds involves a systematic evaluation of their ability to inhibit microbial growth.

Caption: Workflow for antimicrobial evaluation.

Detailed Protocol: Broth Microdilution Method for MIC Determination

This method is widely used to determine the MIC of antimicrobial agents.

Step-by-Step Protocol:

• Preparation of Compound Dilutions: Prepare a series of twofold dilutions of the test compounds in a suitable broth medium in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (adjusted to a 0.5 McFarland standard).

• Inoculation: Inoculate each well with the microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.

Anti-inflammatory Activity: Targeting the Inflammatory Cascade

Chronic inflammation is implicated in a wide range of diseases, making the development of novel anti-inflammatory agents a key research area. Pyridine carboxylic acid derivatives have been explored for their potential to inhibit key inflammatory mediators.[2]

Comparative Anti-inflammatory Effects

The anti-inflammatory potential of these compounds is often assessed by their ability to inhibit cyclooxygenase (COX) enzymes (COX-1 and COX-2) and through in vivo models of inflammation.

Compound Type	Assay	IC50 (µM) / % Inhibition	Reference
Nicotinic acid derivatives	COX-1 Inhibition	Varies	[2]
Nicotinic acid derivatives	COX-2 Inhibition	Varies, some with high selectivity	[2]
Imidazo[1,2-a]pyridine carboxylic acid	Carrageenan-induced paw edema	More efficient than indomethacin
Pyrido[2,3-d]pyridazine-2,8-dione	Carrageenan-induced ear edema	82% inhibition
N-substituted 1H-pyrrolo[3,4-c]pyridine-1,3(2H)-diones	COX-2 Inhibition	Selectivity ratio (COX-1/COX-2) of 0.55	[15]

Expert Insights on SAR: The anti-inflammatory activity of pyridine carboxylic acid derivatives is often linked to their ability to inhibit COX enzymes.[2] Selectivity for COX-2 over COX-1 is a desirable trait as it can reduce the gastrointestinal side effects associated with non-steroidal anti-inflammatory drugs (NSAIDs).[16] The structural features that confer this selectivity are a key focus of SAR studies in this area. For example, some nicotinic acid derivatives have shown potent anti-inflammatory activity with reduced gastric toxicity.[2]

Experimental Workflow: Evaluating Anti-inflammatory Potential

The assessment of anti-inflammatory properties involves both in vitro and in vivo models to understand the compound's effect on inflammatory pathways and its efficacy in a biological system.

Caption: Workflow for anti-inflammatory evaluation.

Detailed Protocol: Carrageenan-Induced Paw Edema in Rats

This is a widely used and reproducible in vivo model for screening acute anti-inflammatory activity.[17][18][19]

Rationale for Model Selection: The carrageenan-induced paw edema model is sensitive to cyclooxygenase inhibitors and is therefore well-suited for the evaluation of potential NSAIDs.[18] The biphasic nature of the inflammatory response in this model allows for some differentiation of the mechanism of action of the test compound.[17]

Step-by-Step Protocol:

• Animal Acclimatization: Acclimate rats to the laboratory conditions for at least one week prior to the experiment.

• Compound Administration: Administer the test compounds orally or intraperitoneally to the rats. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug (e.g., indomethacin).

• Induction of Edema: After a set time (e.g., 1 hour), inject 0.1 mL of a 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Edema Measurement: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Calculation of Inhibition: The percentage inhibition of edema is calculated by comparing the paw volume of the treated groups with the control group.

• Histopathological Analysis: At the end of the experiment, paw tissue can be collected for histopathological examination to assess the infiltration of inflammatory cells.

Conclusion

The biological evaluation of synthesized pyridine-2,3-dicarboxylic acid derivatives reveals a rich and diverse pharmacological landscape. Their potential as anticancer, antimicrobial, and anti-inflammatory agents is evident from the growing body of research. This guide has provided a comparative overview of their activities, detailed key experimental protocols, and offered insights into the rationale behind experimental design. A thorough understanding of structure-activity relationships, guided by robust and reproducible biological assays, is paramount for the successful development of novel therapeutics from this versatile chemical scaffold. Future research should continue to explore the vast chemical space of pyridine-2,3-dicarboxylic acid derivatives to unlock their full therapeutic potential.

References

• Romero-García, S., Medina-Franco, J. L., & López-Vallejo, F. (2018). Guide for Selection of Relevant Cell Lines During the Evaluation of new Anti-Cancer Compounds. Current Medicinal Chemistry, 25(30), 3594-3608. [Link]

• Carrageenan-induced edema: Significance and symbolism. (2025). In Science Books. [Link]

• Guide for Selection of Relevant Cell Lines During the Evaluation of new Anti-Cancer Compounds. (n.d.). Bentham Science Publisher. [Link]

• Guide for Selection of Relevant Cell Lines During the Evaluation of New Anti-Cancer Compounds. (2025). ResearchGate. [Link]

• IC 50 values for the inhibition of COX-1 and COX-2 in the human whole... (n.d.). ResearchGate. [Link]

• Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. (2025). PMC. [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. (n.d.). PMC. [Link]

• IC50 values calculated for COX-1 and COX-2 enzymes after incubation for... (n.d.). ResearchGate. [Link]

• Models of Inflammation: Carrageenan‐Induced Paw Edema in the Rat. (2025). ResearchGate. [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. (n.d.). ResearchGate. [Link]

• Carrageenan induced Paw Edema Model. (n.d.). Creative Biolabs. [Link]

• Redefining the relevance of established cancer cell lines to the study of mechanisms of clinical anti-cancer drug resistance. (n.d.). PNAS. [Link]

• A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats. (n.d.). PubMed Central. [Link]

• Comparison of the IC50values of derivatives against a gastric cancer... (n.d.). ResearchGate. [Link]

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• Antimicrobial Activities of Some Pyrazoline and Hydrazone Derivatives. (n.d.). PMC. [Link]

• IC 50 Values for COX-1 and COX-2 Enzymes | Download Scientific Diagram. (n.d.). ResearchGate. [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. (n.d.). Semantics Scholar. [Link]

• Models of Inflammation: Carrageenan- or Complete Freund's Adjuvant-Induced Edema and Hypersensitivity in the Rat. (n.d.). PMC. [Link]

• Current status of novel pyridine fused derivatives as anticancer agents: An insight into future perspectives and structure activity relationship (SAR). (2021). PubMed. [Link]

• IC50 values of the most active derivatives in some cancerous cell lines. (n.d.). ResearchGate. [Link]

• Novel Tl(III) complexes containing pyridine-2,6-dicarboxylate derivatives with selective anticancer activity through inducing mitochondria-mediated apoptosis in A375 cells. (2021). PMC. [Link]

• Pyridine Compounds with Antimicrobial and Antiviral Activities. (n.d.). PMC. [Link]

• (a) Chart comparing the IC50 values of the compounds for different cell... (n.d.). ResearchGate. [Link]

• Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. (n.d.). MDPI. [Link]

• Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. (2023). ACS Publications. [Link]

• Antimicrobial Activity of Some Steroidal Hydrazones. (n.d.). MDPI. [Link]

• 2,3-Diaryl-3H-imidazo[4,5-b]pyridine derivatives as potential anticancer and anti-inflammatory agents. (n.d.). PMC. [Link]

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A Comparative Guide to the Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

For researchers and professionals in drug development, the efficient synthesis of key intermediates is paramount. 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, a mono-ester of quinolinic acid, serves as a valuable building block in the synthesis of various pharmaceutical agents. Its structure, featuring adjacent carboxylic acid and methyl ester groups on a pyridine ring, offers versatile handles for further chemical modification.

This guide provides an in-depth comparison of practical synthetic routes to this target molecule. We move beyond simple procedural lists to explore the underlying chemical principles, offering field-proven insights to inform your experimental design. Each protocol is presented as a self-validating system, grounded in authoritative literature to ensure scientific integrity.

Route A: The Regioselective Anhydride Pathway

This two-step approach is the most logical and efficient route, capitalizing on the formation of a cyclic anhydride intermediate to achieve high regioselectivity. The strategy involves an initial oxidation of a common starting material, followed by a controlled, selective esterification.

Workflow for Route A

Caption: Workflow for the synthesis via the quinolinic anhydride intermediate.

Step 1: Oxidation of Quinoline to Quinolinic Acid

The synthesis begins with the robust oxidation of quinoline. While various oxidation methods exist, the use of sodium chlorate with a copper catalyst provides a reliable and scalable procedure with good reported yields.

Experimental Protocol:

• To a reaction vessel, add quinoline (1.0 eq.), cupric sulfate (1.0 eq.), and concentrated sulfuric acid (1.5 eq.).

• Add a solution of sodium chlorate (3.5 eq.) in water.

• Heat the reaction mixture to 103°C and maintain for 12 hours. The reaction progress can be monitored by TLC or HPLC.

• Upon completion, cool the mixture and perform an appropriate work-up involving alkalinization and subsequent acidification to precipitate the product.

• Filter the crude product and purify by recrystallization. This method has been reported to yield 67.3% of high-purity quinolinic acid.[1]

Step 2: Formation of Quinolinic Anhydride

The formation of the cyclic anhydride is a critical step that sets up the subsequent regioselective esterification. Treatment of the dicarboxylic acid with oxalyl chloride is a standard and high-yielding method.

Experimental Protocol:

• Suspend quinolinic acid (1.0 eq.) in dry toluene in a flask under an inert atmosphere (e.g., argon).

• Add oxalyl chloride (1.2 eq.) followed by a catalytic amount of dry N,N-dimethylformamide (DMF).

• Heat the mixture to reflux for 3 hours.

• Cool the reaction mixture. The product can often be isolated by decanting the solvent and evaporating the remaining volatiles under reduced pressure to yield the analytically pure anhydride.[2]

Step 3: Regioselective Methanolysis of Quinolinic Anhydride

This is the key transformation where selectivity is achieved. The reaction of the cyclic anhydride with one equivalent of methanol opens the ring to form the desired mono-methyl ester.

Mechanism of Regioselectivity: The nucleophilic attack of methanol can occur at either the C2 or C3 carbonyl carbon of the anhydride. The outcome is governed by a balance of electronic and steric effects:

• Electronic Effect: The C2 carbonyl is directly adjacent to the electron-withdrawing pyridine nitrogen, making it more electrophilic and, in principle, more susceptible to nucleophilic attack.

• Steric Effect: The same pyridine nitrogen atom provides significant steric hindrance around the C2 position, making it less accessible to the incoming nucleophile compared to the C3 position.[3]

In this system, the steric hindrance at the C2 position is the dominant factor, directing the methanol nucleophile to preferentially attack the more accessible C3 carbonyl. This results in the selective formation of 3-(methoxycarbonyl)pyridine-2-carboxylic acid.

Caption: Rationale for the regioselective opening of quinolinic anhydride.

Experimental Protocol:

• Dissolve quinolinic anhydride (1.0 eq.) in an excess of methanol.

• Heat the solution under reflux for 30 minutes to 1 hour. A similar procedure for phthalic anhydride results in a quantitative yield.[4]

• Monitor the reaction by TLC until the anhydride is consumed.

• Cool the reaction mixture and remove the excess methanol under reduced pressure to yield the crude product.

• Purify the product by recrystallization or column chromatography.

Route B: The Direct Esterification Approach

A seemingly more direct approach is the classic Fischer esterification of quinolinic acid. While this method uses common reagents, it presents significant challenges in controlling selectivity, making it a less favorable alternative for producing a pure, single isomer.

Workflow for Route B

Caption: Workflow for the direct esterification of quinolinic acid.

Challenges and Protocol

Direct acid-catalyzed esterification of a dicarboxylic acid with one equivalent of alcohol typically results in a statistical mixture of products. Both carboxylic acid groups have similar reactivity, leading to the formation of the 2-monoester, the desired 3-monoester, and the 2,3-diester, in addition to unreacted starting material. Separating these closely related, polar compounds is challenging and requires extensive chromatography, leading to a low isolated yield of the desired product.

Experimental Protocol:

• Suspend quinolinic acid (1.0 eq.) in methanol (a large excess is used to drive the equilibrium).

• Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

• Heat the mixture to reflux for several hours, monitoring by TLC or HPLC.

• Upon reaching equilibrium, cool the reaction mixture and neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution).

• Extract the products with an organic solvent.

• Concentrate the organic phase and subject the resulting crude mixture to column chromatography to isolate the desired 3-monoester from the other products.

Performance Comparison

Feature	Route A: Anhydride Pathway	Route B: Direct Esterification
Number of Steps	3 (Oxidation, Anhydride Formation, Methanolysis)	2 (Oxidation, Esterification)
Overall Yield	High (Expected)	Low (Isolated)
Selectivity	High (Sterically controlled regioselectivity)	Low (Produces a mixture of products)
Purification	Straightforward (Recrystallization likely sufficient)	Difficult (Requires extensive chromatography)
Key Advantage	Excellent control over product isomerism.	Fewer reaction steps from the diacid.
Key Disadvantage	Requires an additional step to form the anhydride.	Poor selectivity and difficult purification.

Conclusion

For researchers requiring high-purity 3-(methoxycarbonyl)pyridine-2-carboxylic acid, the Regioselective Anhydride Pathway (Route A) is the superior method. Although it involves an additional synthetic step compared to direct esterification, its key advantage is the excellent control over regioselectivity. The sterically-driven attack of methanol on the C3 carbonyl of the quinolinic anhydride intermediate ensures the formation of the desired isomer as the major product, simplifying purification and maximizing the overall isolated yield.

In contrast, the Direct Esterification Approach (Route B) , while appearing simpler, is hampered by a lack of selectivity. The resulting product mixture necessitates challenging and often low-yielding purification, making it impractical for efficient synthesis. Therefore, for any application where isomeric purity and yield are critical, the investment in the additional anhydride formation step of Route A is scientifically and practically justified.

References

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• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

A Senior Application Scientist's Guide to the Separation of Pyridine Carboxylic Acid Isomers

For researchers, scientists, and professionals in drug development, the accurate separation and quantification of pyridine carboxylic acid isomers—picolinic acid (2-pyridinecarboxylic acid), nicotinic acid (3-pyridinecarboxylic acid, or niacin), and isonicotinic acid (4-pyridinecarboxylic acid)—is a frequent analytical challenge. These isomers are not only important building blocks in medicinal chemistry but are also found as related substances or metabolites of active pharmaceutical ingredients (APIs).[1] Their structural similarity, with identical molecular weight and chemical formula (C6H5NO2), makes their separation a non-trivial task, demanding highly selective analytical techniques.[2]

This guide provides an in-depth comparison of the primary analytical techniques for the separation of these isomers: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Capillary Electrophoresis (CE), and Supercritical Fluid Chromatography (SFC). We will explore the fundamental principles of each technique, discuss their respective strengths and limitations in this specific application, and provide detailed, field-proven experimental protocols.

The Challenge: Subtle Differences, Significant Impact

The three isomers of pyridine carboxylic acid differ only in the position of the carboxyl group on the pyridine ring. This subtle structural variation leads to small differences in their physicochemical properties, such as polarity, pKa, and hydrophobicity, which must be exploited for successful chromatographic or electrophoretic separation. The choice of the analytical technique often depends on the specific requirements of the analysis, including the sample matrix, required sensitivity, desired throughput, and available instrumentation.

High-Performance Liquid Chromatography (HPLC): The Versatile Workhorse

HPLC is a cornerstone technique in pharmaceutical analysis due to its versatility and robustness.[3] For the separation of pyridine carboxylic acid isomers, several HPLC modes can be successfully employed, with mixed-mode and hydrophilic interaction liquid chromatography (HILIC) often providing the best results.

The Power of Mixed-Mode Chromatography

Mixed-mode chromatography utilizes stationary phases with both reversed-phase and ion-exchange characteristics. This dual retention mechanism is particularly effective for separating compounds with both hydrophobic and ionic moieties, such as the pyridine carboxylic acid isomers.[2] By manipulating the mobile phase composition (e.g., acetonitrile content, pH, and ionic strength), the retention of each isomer can be finely tuned to achieve optimal resolution.[2][4]

HILIC: A Specialized Approach for Polar Compounds

Hydrophilic Interaction Liquid Chromatography (HILIC) is an increasingly popular technique for the separation of highly polar compounds that are poorly retained on traditional reversed-phase columns.[5] HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of a water-miscible organic solvent, such as acetonitrile.[5] This creates a water-enriched layer on the surface of the stationary phase, and the separation is based on the partitioning of the analytes between this layer and the bulk mobile phase. Given the polar nature of pyridine carboxylic acid isomers, HILIC presents a powerful separation strategy, often coupled with mass spectrometry (MS) for enhanced sensitivity and selectivity.[6]

Experimental Protocol: HPLC Separation of Pyridine Carboxylic Acid Isomers using a Mixed-Mode Column

This protocol is a representative method for the separation of picolinic, nicotinic, and isonicotinic acids using a commercially available mixed-mode column.

• Instrumentation:

  • HPLC system with a UV detector

• Column:

  • Primesep 100, 4.6 x 150 mm, 5 µm (or equivalent mixed-mode column)[2]

• Mobile Phase:

  • Acetonitrile (ACN) and water with an acid modifier (e.g., 0.1% formic acid or a buffer solution). The exact ratio of ACN to water will need to be optimized to achieve the desired retention and separation. A good starting point is a gradient from 10% to 50% ACN.[2][7]

• Flow Rate:

  • 1.0 mL/min

• Column Temperature:

  • 30 °C

• Detection:

  • UV at 260 nm

• Injection Volume:

  • 10 µL

• Sample Preparation:

  • Dissolve the sample in the initial mobile phase composition to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Causality Behind Experimental Choices: The mixed-mode column provides both hydrophobic and cation-exchange interactions, which are crucial for differentiating the subtle structural differences between the isomers. The acidic modifier in the mobile phase ensures that the carboxylic acid groups are protonated to varying degrees, influencing their interaction with the stationary phase and enabling separation. The gradient elution allows for the separation of all three isomers within a reasonable analysis time.

Gas Chromatography (GC): A High-Resolution Technique Requiring Derivatization

Gas Chromatography offers high separation efficiency and is a powerful tool for the analysis of volatile and thermally stable compounds.[3] However, the pyridine carboxylic acid isomers, due to their polar carboxylic acid group, are not sufficiently volatile for direct GC analysis.[8] Therefore, a derivatization step is mandatory to convert them into more volatile and thermally stable derivatives.[8]

Common derivatization approaches for carboxylic acids include esterification (e.g., to form methyl esters) or silylation (e.g., to form trimethylsilyl (TMS) esters).[8][9] While this additional sample preparation step adds complexity, the resulting GC-MS analysis can provide excellent sensitivity and structural information.

Experimental Protocol: GC-MS Analysis of Pyridine Carboxylic Acid Isomers after Silylation

This protocol outlines a general procedure for the derivatization and subsequent GC-MS analysis of pyridine carboxylic acid isomers.

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Derivatization Reagent:

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)[9]

• Derivatization Procedure:

  • Place approximately 1 mg of the dried sample in a reaction vial.

  • Add 100 µL of a suitable aprotic solvent (e.g., pyridine or acetonitrile) to dissolve the sample.

  • Add 100 µL of BSTFA (+1% TMCS).[9]

  • Tightly cap the vial and heat at 70°C for 30 minutes.[9]

  • After cooling to room temperature, the sample can be directly injected into the GC-MS.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 50-300

Causality Behind Experimental Choices: Silylation with BSTFA is a robust and efficient method for derivatizing active hydrogens in carboxylic acids, making them volatile for GC analysis. The non-polar GC column separates the derivatized isomers based on their boiling points and subtle differences in their interactions with the stationary phase. The mass spectrometer provides definitive identification based on the characteristic fragmentation patterns of the TMS derivatives.

Capillary Electrophoresis (CE): High Efficiency for Charged Analytes

Capillary Electrophoresis is a powerful separation technique that utilizes an electric field to separate charged molecules based on their electrophoretic mobility.[10] Given that pyridine carboxylic acid isomers are ionizable, CE, particularly Capillary Zone Electrophoresis (CZE), is an excellent technique for their separation, offering high efficiency and short analysis times.[11][12]

The separation in CZE is governed by the charge-to-size ratio of the analytes and the electroosmotic flow (EOF) within the capillary.[12] By carefully controlling the pH of the background electrolyte (BGE), the ionization state of the isomers can be manipulated to achieve optimal separation. The addition of modifiers, such as cetyltrimethylammonium bromide (CTAB), to the BGE can further enhance resolution and improve peak shape by altering the EOF.[11]

Experimental Protocol: CZE Separation of Pyridine Carboxylic Acid Isomers

This protocol is based on a published method for the CZE separation of pyridine carboxylic acid isomers.[11]

• Instrumentation:

  • Capillary electrophoresis system with a UV detector

• Capillary:

  • Fused silica capillary, 50 µm I.D., effective length of 50 cm

• Background Electrolyte (BGE):

  • 10 mM phosphate buffer with 30 mM cetyltrimethylammonium bromide (CTAB), adjusted to pH 2.7.[11]

• Applied Voltage:

  • 20 kV

• Temperature:

  • 25 °C

• Detection:

  • UV at 214 nm

• Injection:

  • Hydrodynamic injection (e.g., 50 mbar for 5 seconds)

• Sample Preparation:

  • Dissolve the sample in the BGE to a concentration of approximately 0.1 mg/mL.

Causality Behind Experimental Choices: The low pH of the BGE ensures that the carboxylic acid groups are partially protonated, creating differences in the net charge of the isomers, which is the primary basis for their separation in CZE. CTAB is a cationic surfactant that dynamically coats the negatively charged capillary wall, reversing the direction of the electroosmotic flow and significantly improving the resolution of the anionic analytes.

Supercritical Fluid Chromatography (SFC): A Green and Fast Alternative

Supercritical Fluid Chromatography is a rapidly emerging technique that uses a supercritical fluid, typically carbon dioxide, as the primary mobile phase.[13] SFC combines the advantages of both gas and liquid chromatography, offering high efficiency, fast analysis times, and reduced consumption of organic solvents, making it a "greener" alternative.[13][14]

For the separation of polar isomers like pyridine carboxylic acids, a polar organic modifier, such as methanol, is added to the supercritical CO2 mobile phase.[14] The separation is typically performed on polar stationary phases, similar to those used in normal-phase HPLC or HILIC.[15] The unique properties of the supercritical fluid mobile phase, such as low viscosity and high diffusivity, allow for rapid separations without sacrificing resolution.[13]

Method Development Considerations for SFC:

While a specific, validated protocol for pyridine carboxylic acid isomers is not as readily available as for HPLC or CE, a logical method development approach would involve:

• Stationary Phase Screening: Start with polar stationary phases such as those with 2-ethylpyridine, amino, or diol functionalities.[15]

• Modifier Selection: Methanol is a common and effective modifier for polar analytes.

• Additive Screening: Small amounts of additives, such as formic acid or ammonium acetate, can significantly improve peak shape and selectivity.[16]

• Optimization of Back Pressure and Temperature: These parameters influence the density and solvating power of the supercritical fluid and can be fine-tuned to optimize the separation.

Comparative Summary of Analytical Techniques

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Capillary Electrophoresis (CE)	Supercritical Fluid Chromatography (SFC)
Principle	Partitioning between liquid mobile and solid stationary phases.	Partitioning between gaseous mobile and liquid/solid stationary phases.	Differential migration of charged species in an electric field.	Partitioning between supercritical fluid mobile and solid stationary phases.
Sample Volatility	Not required.	Required (derivatization needed for these isomers).	Not required.	Not required.
Sample Polarity	Well-suited, especially with mixed-mode or HILIC.	Requires derivatization to reduce polarity.	Ideal for charged, polar compounds.	Well-suited with polar modifiers.
Analysis Speed	Moderate.	Fast for volatile compounds.	Very fast.	Very fast.
Resolution	Good to excellent.	Excellent.	Excellent.	Excellent.
Sensitivity (LOD/LOQ)	Good (ng/mL range).[17]	Excellent (pg/mL range with MS).	Good (µg/mL to ng/mL range).	Good to excellent.
Solvent Consumption	High.	Low.	Very low.	Low (primarily CO2).
Key Advantage	Versatility and wide applicability.	High resolution and sensitivity with MS.	High efficiency and speed for charged analytes.	Fast, green, and high-throughput.
Key Limitation	Higher solvent consumption and cost.	Requires derivatization for non-volatile samples.	Limited to charged or chargeable analytes; lower sample loading capacity.	Higher initial instrument cost; less established for routine analysis of these specific isomers.

Conclusion and Recommendations

The choice of the optimal analytical technique for the separation of pyridine carboxylic acid isomers is contingent upon the specific analytical needs.

• HPLC , particularly with mixed-mode or HILIC columns, stands out as the most versatile and widely established technique, offering a robust and reliable solution for routine analysis.

• GC-MS is the method of choice when very high sensitivity is required, provided that the additional sample preparation step of derivatization is acceptable.

• Capillary Electrophoresis offers unparalleled efficiency and speed for the analysis of these ionizable isomers, making it an excellent option for high-throughput screening.

• SFC represents a promising, modern alternative that combines high speed, excellent resolution, and environmental sustainability. As the technique matures, it is likely to become a more prominent tool for this and similar challenging separations.

Ultimately, the selection of the most appropriate technique requires a careful consideration of the trade-offs between speed, sensitivity, cost, and the specific goals of the analysis. This guide provides the foundational knowledge and practical protocols to empower researchers to make an informed decision and successfully tackle the separation of these challenging but important isomers.

Workflow and Logical Relationships

References

• Janini, G. M., Chan, K. C., Barnes, J. A., Muschik, G. M., & Issaq, H. J. (1993). Separation of pyridinecarboxylic acid isomers and related compounds by capillary zone electrophoresis. Effect of cetyltrimethylammonium bromide on electroosmotic flow and resolution. Journal of Chromatography A, 653(2), 321–327. [Link]

• Secrets of Science. (n.d.). Simple method development for SFC. Retrieved from [Link]

• Sen, A., et al. (2018). Results of method development study for SFC separation of polar urinary metabolites. ResearchGate. [Link]

• Wang, Y., et al. (2017). Hydrophilic interaction liquid chromatography of hydroxy aromatic carboxylic acid positional isomers. Analytica Chimica Acta, 996, 98–105. [Link]

• Jankech, T., et al. (2024). A Novel RP-UHPLC-MS/MS Approach for the Determination of Tryptophan Metabolites Derivatized with 2-Bromo-4′-Nitroacetophenone. ResearchGate. [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Pyridinecarboxylic Acids. Retrieved from [Link]

• Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis. (2022). National Institutes of Health. [Link]

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• MatheO. (2017). Method development in Supercritical Fluid Chromatography (SFC) using Design of Experiments (DoE) and Design Space (DS). Retrieved from [Link]

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• Rapid and Simultaneous Determination of Free Aromatic Carboxylic Acids and Phenols in Commercial Juices by GC-MS after Ethyl Chloroformate Derivatization. (2021). I.R.I.S. - Institute for Research and Innovation in Science. [Link]

• HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma. (2024). National Institutes of Health. [Link]

• Capillary Zone Electrophoresis with Diode-Array Detection as a Tool to Monitor Variations in the Concentration of Organic Acids from the Tricarboxylic Acid Cycle in Human Urine. (2024). ResearchGate. [Link]

• Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry. (2004). PubMed. [Link]

• Comparison between HPLC and capillary electrophoresis for the separation and identification of the platination products of oligonucleotides with cis-[Pt(NH3)2(H2O)2]2+ and [Pt(NH3)3(H2O)]2+. (1997). PubMed. [Link]

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• Simultaneous determination of niacin, niacinamide and nicotinuric acid in human plasma. (2004). Bevital AS. [Link]

• Validation of HPLC and UHPLC methods for the simultaneous quantification of ferulic acid and nicotinamide in the presence of their degradation products. (2020). RSC Publishing. [Link]

• Method development and validation for the simultaneous estimation of nicotinic acid, folic acid and cyanocobalamin using RP-HPLC. (2014). ResearchGate. [Link]

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• SIELC Technologies. (n.d.). HPLC Separation of Carboxylic Acids. Retrieved from [Link]

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A Technical Guide to the Structure-Activity Relationship of Pyridine Dicarboxylic Acid Monoesters

For researchers, medicinal chemists, and professionals in drug development, the pyridine ring is a cornerstone of molecular design, renowned for its presence in numerous pharmaceuticals.[1][2] This guide delves into the nuanced world of pyridine dicarboxylic acid monoesters, offering a comparative analysis of their structure-activity relationships (SAR). We will explore how subtle modifications to this scaffold can profoundly impact biological activity, with a focus on their potential as enzyme inhibitors. This document is designed to be a practical resource, blending theoretical insights with actionable experimental protocols.

The Pyridine Dicarboxylic Acid Scaffold: A Privileged Structure in Medicinal Chemistry

The pyridine nucleus, an isostere of benzene, imparts favorable pharmacokinetic properties to drug candidates, including improved aqueous solubility and metabolic stability.[1] The incorporation of two carboxylic acid moieties introduces additional points for interaction with biological targets, particularly enzymes. One of these carboxylic acids can be esterified to modulate properties like lipophilicity, membrane permeability, and metabolic stability, making pyridine dicarboxylic acid monoesters a versatile class of molecules for drug discovery.[2][3]

The biological activities of pyridine carboxylic acid derivatives are vast, ranging from antimicrobial and antiviral to anticancer and enzyme inhibition.[2][4] A key area of interest is their ability to inhibit enzymes by mimicking endogenous substrates or chelating metal ions in the active site.[3]

Deconstructing the Structure-Activity Relationship: A Comparative Analysis

The biological activity of pyridine dicarboxylic acid monoesters is dictated by a delicate interplay of several structural features:

• Isomeric Configuration of the Pyridine Ring: The relative positions of the nitrogen atom, the carboxylic acid, and the monoester group significantly influence the molecule's overall geometry and electronic properties, thereby affecting its binding to a biological target.

• Nature of the Ester Substituent: The size, lipophilicity, and presence of additional functional groups on the ester's alkyl or aryl chain can dramatically alter the compound's potency and selectivity.

• The Free Carboxylic Acid: This group is often crucial for anchoring the molecule within a binding site through hydrogen bonding or ionic interactions.

Case Study: Insights from Pyridine-2,5-Dicarboxylate Esters as Anti-Trypanosomatid Agents

Compound ID	R1 Ester Group	R2 Ester Group	IC50 (µM) against T. cruzi NINOA
3a	Ethyl	Ethyl	56.68
4a	Ethyl	Methyl	44.56
5a	Ethyl	Propyl	51.23
4b	Methyl	Methyl	48.75
8c	Isopropyl	Isopropyl	55.32
9b	Benzyl	Benzyl	< 40

Data extracted from Chavez-Fumagalli et al., 2022.[5]

From this data, several SAR trends can be inferred:

• Ester Chain Length: A comparison of compounds 3a , 4a , and 5a suggests that small alkyl esters (methyl and ethyl) are well-tolerated.

• Symmetry: Both symmetrical and asymmetrical diesters show comparable activity.

• Aromatic Substituents: The significantly enhanced activity of the dibenzyl ester (9b ) highlights the potential for favorable π-π stacking or hydrophobic interactions within the target's binding site.

These observations underscore the importance of the ester group in modulating biological activity. For a monoester series, one could hypothesize a similar trend where the nature of the single ester group plays a critical role in target engagement.

Key Biological Target: Kynurenine Aminotransferase (KAT)

A prominent target for pyridine carboxylic acid derivatives is kynurenine aminotransferase (KAT), a pyridoxal-5'-phosphate (PLP)-dependent enzyme.[6] KAT catalyzes the conversion of kynurenine to kynurenic acid, a metabolite implicated in neurological disorders like schizophrenia.[7] Inhibition of KAT is a promising therapeutic strategy to modulate kynurenic acid levels in the brain.[6]

Proposed Structure-Activity Relationship for Monoester Inhibitors of KAT

Based on the known interactions of inhibitors with the KAT active site, we can propose a hypothetical SAR for a series of pyridine dicarboxylic acid monoesters.

Caption: Proposed SAR for pyridine dicarboxylic acid monoester inhibitors of KAT.

Experimental Protocols

Synthesis of Pyridine Dicarboxylic Acid Monoesters

A common route for the synthesis of pyridine dicarboxylic acid monoesters is the selective hydrolysis of the corresponding diester.

Protocol 1: Selective Mono-hydrolysis of Diethyl Pyridine-3,5-dicarboxylate [8]

• Dissolution: Dissolve diethyl pyridine-3,5-dicarboxylate (1 equivalent) in ethanol.

• Base Addition: Slowly add a solution of potassium hydroxide (0.5 equivalents) in ethanol to the reaction mixture at room temperature.

• Reaction: Stir the mixture at room temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Precipitation: A white solid will precipitate out of the solution. Filter the solid and wash with cold ethanol.

• Dissolution and Neutralization: Dissolve the collected solid in water and filter to remove any insoluble impurities. Slowly add 1M hydrochloric acid (HCl) to the aqueous solution to adjust the pH to ~3.

• Isolation: The monoester product will precipitate as a white solid. Filter the solid, wash with cold water, and dry under vacuum.

Caption: Workflow for the synthesis of a pyridine dicarboxylic acid monoester.

Biological Evaluation: Kynurenine Aminotransferase (KAT) Inhibition Assay

This protocol is adapted for a 96-well plate format to determine the inhibitory activity of test compounds against KAT.[3][9]

Protocol 2: In Vitro KAT Inhibition Assay

• Reagent Preparation:

  • Assay Buffer: 100 mM potassium phosphate buffer, pH 7.4.

  • Enzyme Solution: Prepare a stock solution of recombinant human KAT-II in assay buffer.

  • Substrate Solution: Prepare a stock solution of L-kynurenine in assay buffer.

  • Cofactor/Co-substrate Solution: Prepare a stock solution of pyridoxal-5'-phosphate (PLP) and α-ketoglutarate in assay buffer.

  • Test Compound Solutions: Prepare serial dilutions of the pyridine dicarboxylic acid monoesters in dimethyl sulfoxide (DMSO).

• Assay Procedure:

  • In a 96-well plate, add 2 µL of the test compound solution to each well.

  • Add 48 µL of a pre-mixed solution containing the assay buffer, enzyme, PLP, and α-ketoglutarate to each well.

  • Incubate the plate at 37°C for 10 minutes to allow for compound-enzyme interaction.

  • Initiate the enzymatic reaction by adding 50 µL of the L-kynurenine substrate solution to each well.

  • Incubate the plate at 37°C for 30-60 minutes.

  • Stop the reaction by adding 50 µL of 0.8 M formic acid.

• Detection and Analysis:

  • Analyze the formation of kynurenic acid using high-performance liquid chromatography (HPLC) with a C18 reverse-phase column.[3][9]

  • Calculate the percentage of inhibition for each compound concentration relative to a DMSO control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Caption: General workflow for the in vitro KAT inhibition assay.

Conclusion and Future Directions

Pyridine dicarboxylic acid monoesters represent a promising and versatile scaffold for the development of novel therapeutic agents, particularly as enzyme inhibitors. The ability to fine-tune their properties through modification of the ester group and the substitution pattern on the pyridine ring allows for a systematic exploration of the structure-activity relationship. While the direct comparative data for monoesters remains an area for further investigation, the principles outlined in this guide provide a solid foundation for the rational design and evaluation of new analogs. Future work should focus on generating comprehensive SAR data for a series of monoesters against specific, high-value biological targets to fully unlock the therapeutic potential of this chemical class.

References

• Chavez-Fumagalli, M. A., et al. (2022). Design, Synthesis, In Vitro and In Silico Biological Evaluation of New Pyridine-2,5-Dicarboxylates Esters Bearing Natural Source Fragments as Anti-Trypanosomatid Agents. Molecules, 27(15), 4969. [Link]

• Han, Q., et al. (2016). Kynurenine Aminotransferase Isozyme Inhibitors: A Review. Molecules, 21(6), 789. [Link]

• Sargazi, S., et al. (2023). Synthesis of a novel Cu/DPA-MOF/OP/CS hydrogel with high capability in antimicrobial studies. Frontiers in Chemistry, 11, 1229345. [Link]

• Aries, R. S., & Sachs, A. P. (1956). U.S. Patent No. 2,758,999. Washington, DC: U.S.

• Jayawickrama, G. S., et al. (2018). Improvement of kynurenine aminotransferase-II inhibitors guided by mimicking sulfate esters. PLoS ONE, 13(4), e0196404. [Link]

• Jayawickrama, G. S. (2017). Inhibition of human kynurenine aminotransferase isozymes by estrogen and its derivatives. figshare. [Link]

• Amini, M., et al. (2022). Designing a natural inhibitor against human kynurenine aminotransferase type II and a comparison with PF-04859989: a computational effort against schizophrenia. Journal of Biomolecular Structure and Dynamics, 40(15), 7038-7051. [Link]

• Pop, R., et al. (2022). Pyridine Compounds with Antimicrobial and Antiviral Activities. International Journal of Molecular Sciences, 23(10), 5659. [Link]

• American Cyanamid Company. (1993). EP0564083A1 - Conversion of pyridine-2,3-dicarboxylic acid esters to their cyclic anhydrides.

• Jayawickrama, G. S., et al. (2018). Improvement of kynurenine aminotransferase-II inhibitors guided by mimicking sulfate esters. PLoS ONE, 13(4), e0196404. [Link]

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• Yaqoob, S., et al. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Drug Design, Development and Therapy, 19, 4039-4091. [Link]

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• Ates-Alagoz, Z., et al. (2025). Pyridine-2,5-dicarboxylate complexes with 2,2′-bipyridine and Co(II), Zn(II), Cu(II): Syntheses, characterization, antimicrobial, and cytotoxic effects. Applied Organometallic Chemistry, 39(8), e7939. [Link]

• Yaqoob, S., et al. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Drug Design, Development and Therapy, 19, 4039-4091. [Link]

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A Senior Application Scientist's Guide to Assessing the Enzymatic Inhibition of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

For researchers, scientists, and drug development professionals, this guide provides an in-depth, technical framework for evaluating the enzymatic inhibition profile of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. We will delve into the theoretical underpinnings of its potential targets, present robust experimental protocols for its characterization, and compare its hypothetical performance against established inhibitors. This document is designed to be a practical resource, blending established scientific principles with actionable experimental design.

Introduction: The Therapeutic Potential of Pyridine Carboxylic Acid Derivatives

Pyridine carboxylic acid isomers and their derivatives have historically been a rich source of pharmacologically active compounds, leading to the development of drugs for a wide range of diseases, including cancer, infectious diseases, and metabolic disorders.[1][2][3][4] The defining structural feature of these compounds—a pyridine ring bearing a carboxylic acid group—confers upon them the ability to interact with the active sites of various enzymes, particularly those that utilize metal ions and have specific binding pockets for acidic moieties.[1]

The subject of this guide, 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, belongs to this promising class of molecules. Its structure suggests a potential to act as an inhibitor of α-ketoglutarate (α-KG) dependent dioxygenases, a large family of enzymes that play critical roles in cellular signaling, metabolism, and epigenetics.[5][6]

Hypothesized Mechanism of Action: Targeting α-Ketoglutarate-Dependent Dioxygenases

The structural similarity of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid to α-ketoglutarate, a key co-substrate for a wide range of dioxygenases, forms the basis of our primary hypothesis. This family of enzymes includes, but is not limited to, prolyl hydroxylases (PHDs) and Jumonji C (JmjC) domain-containing histone demethylases (KDMs).[7][8] These enzymes utilize a ferrous iron (Fe(II)) center and α-KG to catalyze hydroxylation or demethylation reactions.

We postulate that 3-(Methoxycarbonyl)pyridine-2-carboxylic acid acts as a competitive inhibitor, binding to the Fe(II) in the active site and sterically occluding the binding of the endogenous co-substrate, α-KG.[9] This proposed mechanism is common to many pyridine-based inhibitors of this enzyme superfamily.

Caption: Step-by-step workflow for the PHD TR-FRET inhibition assay.

Detailed Protocol for PHD TR-FRET Assay:

• Reagent Preparation:

  • Prepare a 2X enzyme solution containing the desired PHD isoform (e.g., 4.0 nM PHD2), 0.2 mg/ml BSA, 400 μM ascorbic acid, 1.25 μg/ml FeCl₂, 0.3 mM CHAPS, and 50 mM KCl in 50 mM HEPES buffer (pH 7.5). [10] * Prepare a 2X substrate solution containing 50 nM Cy5-labeled HIF1α-CODDD peptide, 50 nM VBC (von Hippel-Lindau, E3 ubiquitin ligase complex), 1 μg/ml streptavidin-Eu, 1 μM α-ketoglutarate, 0.3 mM CHAPS, and 50 mM KCl in 50 mM HEPES buffer (pH 7.5). [10] * Prepare serial dilutions of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid and comparator compounds in DMSO, followed by dilution in assay buffer.

• Assay Procedure (384-well plate format):

  • Add 5 µL of the 2X enzyme solution to each well.

  • Add 2.5 µL of the diluted compound solutions.

  • Pre-incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 2.5 µL of the 2X substrate solution.

  • Incubate for a predetermined time (e.g., 60 minutes) at room temperature.

  • Stop the reaction and add detection reagents as per the manufacturer's instructions (e.g., Europium-labeled anti-hydroxy-HIF-1α antibody and Streptavidin-XL665).

  • Incubate for 60 minutes at room temperature, protected from light.

• Data Analysis:

  • Measure the TR-FRET signal using a microplate reader with appropriate filters.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation.

Workflow for Assessing Histone Demethylase (KDM) Inhibition

A commonly employed method for assessing KDM inhibition is the AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) technology.

Caption: Step-by-step workflow for the KDM AlphaScreen inhibition assay.

Detailed Protocol for KDM AlphaScreen Assay:

• Reagent Preparation:

  • Prepare the KDM enzyme (e.g., KDM4A) in an appropriate assay buffer (e.g., 50 mM HEPES pH 7.5, 0.01% Tween-20, 0.1% BSA).

  • Prepare the biotinylated histone peptide substrate (e.g., H3K9me3) and co-factors (e.g., 20 µM Fe(II), 200 µM ascorbate, 2 µM α-KG). [11] * Prepare serial dilutions of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid and comparator compounds.

• Assay Procedure (384-well plate format):

  • Add the enzyme, inhibitor, and co-factors to the wells and pre-incubate.

  • Initiate the reaction by adding the histone peptide substrate.

  • Incubate for a specified time at room temperature.

  • Stop the reaction and add a mixture of Streptavidin-coated Donor beads and anti-demethylated histone antibody-coated Acceptor beads.

  • Incubate in the dark for a specified time (e.g., 60 minutes) to allow for bead proximity binding.

• Data Analysis:

  • Read the AlphaScreen signal on a compatible plate reader.

  • Calculate the percentage of inhibition and determine the IC50 value as described for the PHD assay.

Conclusion and Future Directions

This guide provides a comprehensive framework for the initial assessment of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid as a potential enzyme inhibitor. Based on its structural properties, we hypothesize that it will exhibit inhibitory activity against α-ketoglutarate-dependent dioxygenases such as PHDs and KDMs. The provided experimental protocols offer a clear path to testing this hypothesis and quantifying the compound's potency.

Should initial screening reveal significant inhibitory activity, further studies would be warranted to determine its mechanism of action (e.g., competitive, non-competitive, or uncompetitive), its selectivity across different enzyme isoforms and families, and its activity in cell-based assays. The insights gained from such studies will be crucial in determining the therapeutic potential of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid and guiding future drug discovery efforts based on this promising chemical scaffold.

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A Comparative Guide to the Reactivity of Pyridine-2,3-dicarboxylic Acid and Its Monoesters

For researchers, scientists, and professionals in drug development, the pyridine scaffold is a cornerstone of molecular design. Within this class, pyridine-2,3-dicarboxylic acid, also known as quinolinic acid, and its derivatives serve as pivotal intermediates for a range of high-value targets, including herbicidal compounds and pharmaceuticals[1][2][3]. The choice between utilizing the parent diacid or its monoester derivative is not trivial; it is a strategic decision that profoundly impacts reaction pathways, selectivity, and ultimate yield.

This guide provides an in-depth comparison of the reactivity profiles of pyridine-2,3-dicarboxylic acid and its monoester counterparts. We will dissect the structural and electronic nuances that govern their behavior in key chemical transformations, supported by experimental data and detailed protocols to inform your synthetic strategy.

The Decisive Influence of Structure and Electronics

The reactivity of these molecules is a direct consequence of the interplay between the electron-deficient pyridine ring and the two adjacent acyl groups. The nitrogen atom exerts a potent electron-withdrawing inductive effect, influencing the acidity and electrophilicity of the carbonyl carbons at the C2 and C3 positions.

Pyridine-2,3-dicarboxylic Acid (Quinolinic Acid): This molecule possesses two carboxylic acid groups in a sterically crowded ortho arrangement. This proximity enables the formation of a cyclic anhydride upon treatment with dehydrating agents, a reactive intermediate that is central to its chemistry[4][5]. The two carboxyl groups have distinct electronic environments. The C2-carboxyl group is more susceptible to decarboxylation due to the stabilizing effect of the adjacent nitrogen on the reaction intermediate, a phenomenon we will explore in detail[6][7].

Pyridine-2,3-dicarboxylic Acid Monoesters: Esterification of one carboxyl group fundamentally alters the molecule's reactivity profile. Two regioisomers are possible: the 2-ester-3-acid and the 3-ester-2-acid. The formation of these isomers can be subject to kinetic or thermodynamic control. For instance, the reaction of pyridine-2,3-dicarboxylic anhydride with methanol at room temperature kinetically favors the formation of methyl 2-carboxypyridine-3-carboxylate, which can then be isomerized to the more thermodynamically stable methyl 3-carboxypyridine-2-carboxylate upon heating[8].

Crucially, the monoester cannot form a cyclic anhydride. Furthermore, the ester group is generally less electron-withdrawing than a carboxylic acid group, which subtly modulates the reactivity of the remaining carboxyl function and the pyridine ring itself.

Comparative Reactivity in Key Synthetic Transformations

The most illustrative way to understand the divergent chemical behavior of the diacid and its monoester is to examine their performance in fundamental organic reactions.

A. Decarboxylation: A Tale of Two Positions

Decarboxylation is a defining reaction for this system, and the differences are stark.

• Pyridine-2,3-dicarboxylic Acid: Undergoes facile decarboxylation upon heating, typically in aqueous solution, to exclusively yield nicotinic acid (pyridine-3-carboxylic acid)[6]. The reaction proceeds via the preferential loss of the C2-carboxylic acid group. The mechanism involves the formation of a zwitterionic intermediate, where the pyridine nitrogen stabilizes the developing negative charge on the C2 carbon as carbon dioxide is eliminated[7]. The rate of this reaction is significantly faster than for any other pyridinedicarboxylic acid isomer, highlighting the profound activating effect of the ortho-nitrogen[6].

• Monoester Reactivity: The outcome depends entirely on the isomer.

  • Methyl 3-carboxypyridine-2-carboxylate (with the carboxylic acid at C2) readily decarboxylates upon heating to yield the corresponding methyl nicotinate[8]. This pathway underscores that the C2-carboxyl group remains the labile entity.

  • Methyl 2-carboxypyridine-3-carboxylate (with the carboxylic acid at C3) is significantly more stable towards decarboxylation. The stabilizing influence of the nitrogen atom does not extend effectively to the C3 position.

This differential reactivity offers a strategic advantage: if the desired product is a nicotinic acid derivative, the diacid or the 2-carboxy monoester is the appropriate precursor. If the C2-substituent must be retained, protecting it as an ester while the C3-acid is reacted is a viable, though less common, strategy.

Figure 1: Comparative decarboxylation pathways.

B. Reactions with Nucleophiles: The Anhydride Gateway

When reacting with nucleophiles like amines or alcohols, the diacid has access to a highly reactive intermediate that the monoester lacks: the cyclic anhydride.

• Pyridine-2,3-dicarboxylic Acid: Can be readily converted to pyridine-2,3-dicarboxylic anhydride. This anhydride is an excellent electrophile and reacts swiftly with nucleophiles. For example, its reaction with anilines in a non-polar solvent or at room temperature in acetic acid yields the corresponding 2-arylcarbamoyl-3-pyridinecarboxylic acids (the mono-amide acid)[5]. However, a critical caveat exists: heating this reaction mixture can trigger decarboxylation, leading to the formation of nicotinamide derivatives[5][9]. This dual reactivity requires careful temperature control.

• Monoester Reactivity: The monoester reacts with nucleophiles at its remaining carboxylic acid group via standard activation methods (e.g., conversion to an acid chloride or use of peptide coupling reagents). This pathway is more direct and avoids the potential for decarboxylation-related side products seen with the diacid/anhydride system under thermal stress. The reaction of picolinic acid (a monocarboxylic analog) with thionyl chloride to form an acid chloride for subsequent amidation is a well-established procedure[10][11].

Figure 2: Workflow comparing amidation strategies.

C. Esterification

• Pyridine-2,3-dicarboxylic Acid: Can be esterified to form either the mono- or diester. As noted, selective mono-esterification can be achieved via the anhydride, where the initial attack by an alcohol kinetically favors forming the C2-ester[8]. Direct esterification using methods like Fischer esterification would likely lead to a mixture of monoesters and the diester, requiring chromatographic separation.

• Monoester Reactivity: The remaining carboxylic acid can be esterified under standard conditions to form the diester. This is a straightforward transformation, useful when a specific unsymmetrical diester is the target.

Quantitative Data Summary

Reaction	Starting Material	Key Conditions	Product(s)	Yield/Rate	Reference(s)
Decarboxylation	Pyridine-2,3-dicarboxylic Acid	Aqueous solution, ~120°C	Nicotinic Acid	>500x faster than other isomers	[6]
Decarboxylation	(-)-sec.-Butyl 3-carboxypyridine-2-carboxylate	Heat at 160°C	(-)-sec.-Butyl nicotinate	"Smoothly decarboxylated"	[8]
Amidation	Pyridine-2,3-dicarboxylic Anhydride	Aromatic amine, Acetic Acid, RT	2-Arylcarbamoyl-3-pyridinecarboxylic acid	High	[5]
Amidation	Pyridine-2,3-dicarboxylic Anhydride	Aromatic amine, Acetic Acid, Reflux	Nicotinamide + Cyclic Imide	Mixture	[5][9]
Mono-esterification	Pyridine-2,3-dicarboxylic Anhydride	Methanol, Room Temperature	Methyl 2-carboxypyridine-3-carboxylate	Spontaneous, complete in 1 hr	[8]

Experimental Protocols

Protocol 1: Selective Mono-esterification via Anhydride

This protocol is based on the findings of Kenyon and Thaker regarding the kinetically controlled esterification of the anhydride[8].

• Anhydride Formation: Gently heat pyridine-2,3-dicarboxylic acid with an equimolar amount of acetic anhydride under reflux for 2 hours. Remove the acetic acid and excess anhydride under reduced pressure to yield crude pyridine-2,3-dicarboxylic anhydride.

• Esterification: Cool the anhydride to room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Slowly add one molar equivalent of anhydrous methanol. The reaction is exothermic. Stir the resulting viscous liquid at room temperature.

• Within approximately one hour, the product, methyl 2-carboxypyridine-3-carboxylate, will spontaneously crystallize from the mixture.

• Collect the crystalline product by filtration and wash with a small amount of cold, dry ether.

  • Causality Note: This procedure leverages the higher reactivity of the anhydride and the kinetic preference for nucleophilic attack at the C2-carbonyl, likely due to electronic factors, before thermodynamic isomerization to the C3-ester can occur.

Protocol 2: Thermal Decarboxylation to Nicotinic Acid

This protocol is a generalized procedure based on the known reactivity of quinolinic acid[6].

• Setup: In a round-bottom flask equipped with a reflux condenser and a gas outlet bubbler, dissolve pyridine-2,3-dicarboxylic acid in deionized water (e.g., 1 g in 10 mL).

• Heating: Heat the solution to a gentle reflux (~100-120°C). The evolution of CO₂ should be observed in the bubbler.

• Monitoring: Monitor the reaction progress by TLC or ¹H NMR by taking small aliquots. The disappearance of the starting material typically occurs within several hours.

• Workup: Once the reaction is complete, cool the solution to room temperature. The product, nicotinic acid, may crystallize upon cooling. If necessary, concentrate the solution under reduced pressure to induce crystallization.

• Filter the solid product, wash with a small amount of cold water, and dry.

  • Self-Validation: The identity and purity of the resulting nicotinic acid can be confirmed by melting point determination, NMR spectroscopy, and comparison to an authentic standard. The absence of the starting diacid signal in the ¹H NMR spectrum confirms reaction completion.

Conclusion and Strategic Recommendations

The choice between pyridine-2,3-dicarboxylic acid and its monoester is a critical decision dictated by the synthetic goal.

• Choose Pyridine-2,3-dicarboxylic Acid when:

  • The target is a nicotinic acid derivative, as the decarboxylation is efficient and selective.

  • A cyclic anhydride or imide is the desired intermediate for subsequent reactions.

  • Careful temperature control can be exercised to prevent unwanted decarboxylation during nucleophilic additions.

• Choose a Pyridine-2,3-dicarboxylic Acid Monoester when:

  • The synthetic target requires functionalization of one carboxyl group while preserving the other.

  • A nicotinate ester is the final product (starting from the 2-carboxy isomer).

  • Avoiding the potential side reactions associated with the anhydride (e.g., decarboxylation upon heating) is paramount for achieving a clean reaction profile.

By understanding the fundamental principles of steric hindrance, electronic activation by the pyridine nitrogen, and the unique reactivity of the cyclic anhydride intermediate, researchers can harness the distinct chemical personalities of these valuable building blocks to design more efficient and robust synthetic routes.

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A Comparative Guide to the Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid: A Traditional vs. Modern Approach

For Researchers, Scientists, and Drug Development Professionals: An In-depth Analysis of Synthetic Methodologies for a Key Pharmaceutical Intermediate

Introduction

3-(Methoxycarbonyl)pyridine-2-carboxylic acid is a valuable building block in medicinal chemistry and drug development, serving as a key intermediate in the synthesis of a range of pharmacologically active compounds. The precise arrangement of its carboxylic acid and ester functionalities on the pyridine ring allows for diverse chemical modifications, making it a versatile scaffold for targeted drug design. The efficiency, scalability, and environmental impact of its synthesis are therefore critical considerations for researchers and chemical development teams. This guide provides a comprehensive comparison of a traditional synthetic approach to 3-(Methoxycarbonyl)pyridine-2-carboxylic acid with a more modern, streamlined methodology, offering insights into the practical advantages and disadvantages of each.

The Traditional Approach: A Two-Step Synthesis from Quinolinic Acid via Anhydride Formation

A long-standing and well-documented method for the preparation of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid begins with the commercially available quinolinic acid (pyridine-2,3-dicarboxylic acid). This process involves two distinct chemical transformations: the formation of a cyclic anhydride, followed by a regioselective mono-esterification.

Step 1: Anhydride Formation

The initial step involves the dehydration of quinolinic acid to form quinolinic anhydride. This is typically achieved by heating quinolinic acid with a dehydrating agent, most commonly acetic anhydride. The acetic anhydride serves to remove one molecule of water from the two carboxylic acid groups, leading to the formation of the five-membered cyclic anhydride ring.

Causality Behind Experimental Choices: The use of a dehydrating agent like acetic anhydride is crucial as simple heating of the dicarboxylic acid is often insufficient to drive the cyclization to completion without decomposition. Acetic anhydride provides a reactive species that facilitates the removal of water, and the excess reagent can often be removed by distillation.

Step 2: Selective Methanolysis of the Anhydride

The second step is the critical regioselective ring-opening of the quinolinic anhydride with methanol to yield the desired mono-ester. The anhydride is dissolved in a suitable solvent and treated with methanol. The nucleophilic attack of methanol on one of the carbonyl carbons of the anhydride leads to the formation of the methyl ester at one position and the free carboxylic acid at the other. The selectivity of this reaction is key to obtaining the desired isomer.

Trustworthiness of the Protocol: This two-step method is considered robust and has been widely used. However, the overall yield and purity of the final product are highly dependent on the careful control of reaction conditions in both steps, particularly the prevention of diester formation during the methanolysis.

A Modernized Approach: Direct Oxidation of Quinoline and Subsequent Esterification

A more contemporary approach to the synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid starts from the more readily available and less expensive starting material, quinoline. This method focuses on a direct oxidation of the quinoline ring system to generate the pyridine-2,3-dicarboxylic acid (quinolinic acid) in situ, which can then be esterified. This has the potential to be developed into a one-pot or streamlined process, offering significant advantages in terms of process efficiency and waste reduction.

Step 1: Catalytic Oxidation of Quinoline

This key step involves the oxidative cleavage of the benzene ring of the quinoline molecule to form quinolinic acid. Various oxidizing agents and catalytic systems have been explored for this transformation. A notable method involves the use of a chlorate salt in an aqueous acidic medium, often in the presence of a cupric catalyst to improve the yield.[1][2]

Expertise & Experience: The choice of the catalytic system is critical for achieving high yields and selectivity. The use of a cupric catalyst, for instance, has been shown to significantly increase the yield of quinolinic acid from the chlorate oxidation of quinoline.[1] The reaction conditions, including temperature and the concentration of the acid and oxidizing agent, must be carefully optimized to maximize the formation of the desired product and minimize the formation of byproducts and tars.[1]

Step 2: Selective Mono-esterification

Following the oxidation, the resulting quinolinic acid can be selectively mono-esterified to the desired product. This can be achieved through various modern esterification techniques that offer high selectivity and yield.

Comparative Analysis: Traditional vs. Modern Synthesis

Feature	Traditional Method (from Quinolinic Acid)	Modern Method (from Quinoline)
Starting Material	Quinolinic Acid	Quinoline
Number of Steps	Two distinct steps	Potentially a one-pot or streamlined two-step process
Reagents	Acetic anhydride, Methanol	Chlorate salt, Acid, Cupric catalyst, Methanol
Yield	Generally moderate to good, but can be variable	Yields for the oxidation step can be up to 62%[1]. Subsequent esterification yields would affect the overall process yield.
Process Efficiency	Requires isolation of the intermediate anhydride	Offers the potential for a more streamlined, one-pot process, reducing handling and purification steps.
Safety & Environmental	Uses acetic anhydride, which is corrosive and requires careful handling.	The oxidation step can involve strong oxidizing agents and requires careful control of reaction conditions to avoid runaway reactions. The use of a catalyst can reduce the overall amount of reagents needed.

Experimental Protocols

Traditional Method: Synthesis from Quinolinic Acid

Step 1: Preparation of Quinolinic Anhydride

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend quinolinic acid (1 equivalent) in an excess of acetic anhydride (e.g., 5-10 equivalents).

• Heat the mixture to reflux and maintain for 2-3 hours, or until the reaction is complete (monitored by TLC or other suitable analytical technique).

• Allow the reaction mixture to cool to room temperature.

• Remove the excess acetic anhydride under reduced pressure.

• The resulting solid is quinolinic anhydride, which can be used in the next step with or without further purification.

Step 2: Synthesis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

• Dissolve the quinolinic anhydride (1 equivalent) in a suitable dry solvent (e.g., dioxane or toluene) in a round-bottom flask equipped with a magnetic stirrer.

• Add methanol (1.1 equivalents) dropwise to the solution at room temperature.

• Stir the reaction mixture at room temperature for 1-2 hours, or until the reaction is complete.

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system.

Modern Method: Synthesis from Quinoline

Step 1: Oxidation of Quinoline to Quinolinic Acid

• To a solution of quinoline (1 equivalent) in an aqueous acid medium (e.g., sulfuric acid), add a cupric salt catalyst (e.g., copper(II) sulfate).

• Heat the mixture to the desired reaction temperature (e.g., 103°C).[2]

• Slowly add a solution of a chlorate salt (e.g., sodium chlorate) to the reaction mixture.[2]

• Maintain the reaction at this temperature for several hours until the quinoline has been consumed.

• Cool the reaction mixture and isolate the crude quinolinic acid.

Step 2: Selective Mono-esterification of Quinolinic Acid

A specific protocol for the selective mono-esterification of quinolinic acid to the 3-methoxycarbonyl isomer would need to be developed and optimized. This could involve techniques such as enzymatic esterification or the use of specific catalysts to favor the desired isomer.

Mechanistic Insights

Ring-Opening of Quinolinic Anhydride

The reaction of quinolinic anhydride with methanol proceeds through a nucleophilic acyl substitution mechanism. The lone pair of electrons on the oxygen atom of methanol attacks one of the electrophilic carbonyl carbons of the anhydride ring. This leads to the formation of a tetrahedral intermediate. The subsequent collapse of this intermediate results in the opening of the anhydride ring and the formation of the methyl ester and the carboxylate. The regioselectivity of this reaction (i.e., which carbonyl group is attacked) can be influenced by steric and electronic factors of the pyridine ring.

Caption: Mechanism of Quinolinic Anhydride Ring-Opening.

Oxidation of Quinoline

The oxidation of quinoline to quinolinic acid is a complex process that involves the cleavage of the C-C bonds of the benzene ring. The exact mechanism can vary depending on the oxidizing agent and catalyst used. In the case of chlorate oxidation in the presence of a cupric catalyst, the reaction likely proceeds through a series of radical intermediates, leading to the eventual formation of the dicarboxylic acid.

Caption: Simplified Pathway for the Oxidation of Quinoline.

Conclusion

The choice of synthetic route for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid depends on several factors, including the availability and cost of starting materials, the desired scale of production, and the importance of process efficiency and environmental impact. The traditional two-step synthesis from quinolinic acid is a well-established and reliable method. However, the modern approach starting from quinoline offers the potential for a more streamlined and cost-effective process, particularly for large-scale production. Further development and optimization of the direct oxidation and selective esterification of quinoline could lead to a superior synthetic method for this important pharmaceutical intermediate.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

Introduction: The Imperative for Rigorous Analytical Cross-Validation

In the landscape of pharmaceutical development, the purity, identity, and strength of every component are paramount. For a key intermediate like 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, a versatile building block in organic synthesis, robust analytical data is the bedrock of quality.[1] It is not sufficient to simply validate a single analytical method in isolation. True confidence in analytical results emerges from a holistic approach, where orthogonal methods are cross-validated to ensure concordance and reveal potential method-specific biases.

This guide provides an in-depth comparison of common analytical techniques for the characterization of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. We will move beyond procedural outlines to explore the scientific rationale behind method selection, the intricacies of validation as mandated by international guidelines[2][3][4], and the design of a cross-validation study that ensures the trustworthiness of your analytical data package. The objective of validating an analytical method is to demonstrate its suitability for the intended purpose, a principle that underpins the quality and consistency of bioanalytical data supporting drug development and market approval.[2]

Part 1: Orthogonal Analytical Methodologies

The selection of analytical techniques should be strategic, with each method providing a different perspective on the analyte's properties. For 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, a multifaceted approach involving chromatography and spectroscopy is optimal.

High-Performance Liquid Chromatography (HPLC-UV) for Purity and Assay

HPLC is the workhorse for purity and potency testing in pharmaceutical analysis due to its high resolution and sensitivity.[5] For a molecule containing a pyridine ring, a UV detector provides excellent response.

Causality of Experimental Choices:

• Reversed-Phase (RP) Chromatography: The molecule possesses both polar (carboxylic acid) and non-polar (pyridine ring, methyl ester) characteristics, making it ideally suited for separation on a C18 stationary phase.

• Acidified Mobile Phase: The carboxylic acid moiety can ionize depending on pH. Maintaining a low pH (e.g., with 0.1% formic or phosphoric acid) suppresses the ionization of the carboxylic acid and any potential basicity of the pyridine nitrogen, ensuring a single, well-retained species and sharp, symmetrical peak shapes.[6]

• UV Detection: The aromatic pyridine ring contains a chromophore that strongly absorbs UV light, typically in the 254-270 nm range, allowing for sensitive detection.

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A Senior Application Scientist's Guide to Comparative Docking Studies of Pyridine Dicarboxylic Acid Isomers

For researchers, scientists, and professionals in drug development, understanding the nuanced interactions between small molecules and their protein targets is paramount. Pyridine dicarboxylic acids, a fascinating class of isomers, have garnered significant attention in medicinal chemistry for their diverse biological activities, including their role as enzyme inhibitors.[1][2] The subtle shift in the positioning of a carboxylic acid group on the pyridine ring can dramatically alter a molecule's binding affinity and inhibitory potential.

This guide provides an in-depth, technically-grounded protocol for conducting a comparative molecular docking study of the six pyridine dicarboxylic acid isomers. We will move beyond a simple recitation of steps to explain the critical reasoning behind each choice, ensuring a robust and self-validating computational experiment. Our chosen model system is Escherichia coli nitroreductase, an enzyme of interest in prodrug therapy, for which a crystal structure in complex with nicotinic acid is available (PDB ID: 1ICR).[3][4]

The Six Isomers: A Structural Overview

The six isomers of pyridine dicarboxylic acid share the same molecular formula (C₇H₅NO₄) but differ in the substitution pattern of their two carboxylic acid groups on the pyridine ring. This seemingly minor variation has profound implications for their three-dimensional shape, electronic properties, and, consequently, their biological activity.

Common Name	Systematic Name	Structure
Quinolinic acid	Pyridine-2,3-dicarboxylic acid
Lutidinic acid	Pyridine-2,4-dicarboxylic acid
Isocinchomeronic acid	Pyridine-2,5-dicarboxylic acid
Dipicolinic acid	Pyridine-2,6-dicarboxylic acid
Cinchomeronic acid	Pyridine-3,4-dicarboxylic acid
Dinicotinic acid	Pyridine-3,5-dicarboxylic acid

Foundations of a Trustworthy Docking Study: The Three Pillars

A successful molecular docking study is not merely about generating the lowest binding energy score. It is about building a computational model that accurately reflects biological reality. This requires a methodology grounded in three core principles:

• Expertise and Experience in Causality: Every choice, from force field selection to the definition of the search space, must be deliberate and justified. We will explore the "why" behind each step.

• A Self-Validating System: The protocol must include internal checks and balances to ensure its reliability. The cornerstone of this is the ability to reproduce the experimentally observed binding pose of a known ligand.

• Authoritative Grounding and Comprehensive Referencing: All claims and protocols must be supported by established scientific literature, with transparent and verifiable sources.

Experimental Workflow: A Step-by-Step Guide

This section details the comprehensive workflow for our comparative docking study, from ligand and protein preparation to the final analysis of results.

Caption: A comprehensive workflow for the comparative docking study.

Part 1: Ligand Preparation - The Foundation of Accuracy

The accuracy of a docking study begins with the correct preparation of the small molecules.

1.1. Obtaining 3D Structures of the Isomers:

• Action: Obtain the 3D structures of all six pyridine dicarboxylic acid isomers in a suitable format, such as MOL2 or SDF. This can be done using a molecular builder or by downloading from a chemical database like PubChem.

• Rationale: A high-quality initial 3D conformation is essential for the subsequent energy minimization and charge assignment steps.

1.2. Generating CHARMM-Compatible Force Field Parameters:

• Action: Utilize the SwissParam web server to generate CHARMM-compatible force field parameters and topology files for each isomer.[5][6][7][8][9]

• Rationale: The force field dictates the potential energy of the system and is therefore a critical determinant of the docking outcome. The CHARMM force field is widely used for biomolecular simulations, and SwissParam provides a robust and validated method for generating parameters for novel small molecules that are compatible with it.[5][10]

1.3. Conversion to PDBQT Format:

• Action: Use AutoDockTools to convert the prepared ligand files into the PDBQT format.

• Rationale: PDBQT is the required input format for AutoDock Vina. It contains the atomic coordinates, partial charges, and information about the rotatable bonds in the ligand.

Part 2: Protein Preparation - Setting the Stage for Interaction

The preparation of the protein target is equally critical for a successful docking experiment.

2.1. Downloading the Crystal Structure:

• Action: Download the crystal structure of E. coli nitroreductase in complex with nicotinic acid from the Protein Data Bank (PDB ID: 1ICR).[3][4]

• Rationale: Starting with an experimentally determined structure provides the most accurate representation of the protein's conformation and the location of the binding site.

2.2. Pre-processing the Protein Structure:

• Action: Using a molecular visualization tool like PyMOL or UCSF Chimera, remove all water molecules, co-solvents, and any other non-essential molecules from the PDB file.

• Rationale: Water molecules can interfere with the docking process and are typically removed unless they are known to play a critical role in ligand binding.

2.3. Adding Hydrogens and Assigning Charges:

• Action: Use AutoDockTools to add polar hydrogens to the protein and assign Gasteiger charges.

• Rationale: The PDB file often lacks hydrogen atoms. Adding them is crucial for accurately calculating electrostatic interactions and hydrogen bonding. Gasteiger charges provide a reasonable approximation of the partial atomic charges.

2.4. Conversion to PDBQT Format:

• Action: Save the prepared protein structure in the PDBQT format.

• Rationale: Similar to the ligand, the protein must also be in the PDBQT format for use with AutoDock Vina.

Part 3: The Docking Simulation - Predicting the Binding

With the ligand and protein prepared, we can now proceed with the docking simulation.

3.1. Defining the Docking Grid Box:

• Action: Define a grid box that encompasses the active site of the enzyme. The center of the grid box should be the geometric center of the co-crystallized nicotinic acid. The size of the grid box should be large enough to allow for the free rotation and translation of the ligands within the binding pocket.

• Rationale: The grid box defines the search space for the docking algorithm. A well-defined grid box focuses the computational effort on the region of interest, improving efficiency and accuracy. Analysis of the 1ICR structure reveals key active site residues that should be included within the grid box, such as Ser40, Thr41, Asn71, and Phe124.[3][4][11]

Caption: Key interactions in the active site of 1ICR.

3.2. Docking Protocol Validation: The Redocking Experiment:

• Action: Before docking the other isomers, perform a redocking experiment with the co-crystallized nicotinic acid. This involves docking the extracted nicotinic acid back into the prepared protein structure.

• Rationale: This is a critical validation step. A successful redocking, where the predicted binding pose has a root-mean-square deviation (RMSD) of less than 2.0 Å from the crystallographic pose, provides confidence in the chosen docking protocol.

3.3. Docking the Six Isomers:

• Action: Perform the docking simulations for all six pyridine dicarboxylic acid isomers using AutoDock Vina.

• Rationale: This is the core of the comparative study, where we will generate the predicted binding poses and affinities for each isomer.

Part 4: Analysis of Results - From Data to Insights

The final and most crucial step is the careful analysis and interpretation of the docking results.

4.1. Comparison of Docking Scores and Binding Poses:

• Action: Create a table summarizing the predicted binding affinities (in kcal/mol) for each isomer. Visualize and compare the predicted binding poses of all six isomers within the active site.

• Rationale: The binding affinity provides a quantitative measure of the predicted strength of the interaction. Visual inspection of the binding poses can reveal key differences in how the isomers orient themselves within the active site.

4.2. Analysis of Ligand-Protein Interactions:

• Action: For each isomer, analyze the specific hydrogen bonds, hydrophobic interactions, and any other notable interactions with the active site residues.

• Rationale: This detailed analysis helps to explain the observed differences in binding affinities and provides insights into the structure-activity relationship. For example, the position of the carboxylic acid groups will dictate the potential for hydrogen bonding with specific residues.

4.3. Correlation with Experimental Data:

• Action: If available, obtain experimental binding data (e.g., IC50 or Ki values) for the inhibition of E. coli nitroreductase by the six pyridine dicarboxylic acid isomers. Plot the docking scores against the experimental values to assess the correlation.

Data Presentation: A Comparative Overview

A well-structured table is essential for presenting the quantitative results of the docking study.

Isomer	Systematic Name	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues	Predicted RMSD from Nicotinic Acid (Å)
Nicotinic acid	Pyridine-3-carboxylic acid	Value	Ser40, Thr41, Asn71, Phe124	0.00
Quinolinic acid	Pyridine-2,3-dicarboxylic acid	Value	Residue list	Value
Lutidinic acid	Pyridine-2,4-dicarboxylic acid	Value	Residue list	Value
Isocinchomeronic acid	Pyridine-2,5-dicarboxylic acid	Value	Residue list	Value
Dipicolinic acid	Pyridine-2,6-dicarboxylic acid	Value	Residue list	Value
Cinchomeronic acid	Pyridine-3,4-dicarboxylic acid	Value	Residue list	Value
Dinicotinic acid	Pyridine-3,5-dicarboxylic acid	Value	Residue list	Value

Conclusion: Beyond the Numbers

This guide has provided a comprehensive and scientifically rigorous framework for conducting a comparative docking study of pyridine dicarboxylic acid isomers. By adhering to the principles of causality, self-validation, and authoritative grounding, researchers can generate reliable and insightful computational data. The true power of such a study lies not just in the ranking of binding affinities, but in the detailed understanding of the structure-activity relationships that govern molecular recognition. These insights are invaluable for guiding the rational design of more potent and selective enzyme inhibitors in the ongoing quest for novel therapeutics.

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A Researcher's Guide to Benchmarking Novel α-Ketoglutarate-Dependent Dioxygenase Inhibitors: A Comparative Analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid

This guide provides a comprehensive framework for researchers and drug development professionals on how to benchmark a novel chemical entity, exemplified by 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, against established inhibitors of α-ketoglutarate-dependent dioxygenases. We will delve into the rationale behind experimental choices, provide detailed protocols for key assays, and present a strategy for data interpretation that ensures scientific rigor and trustworthiness.

Introduction: The Expanding Therapeutic Landscape of α-Ketoglutarate-Dependent Dioxygenases

The family of Fe(II) and α-ketoglutarate-dependent dioxygenases (αKGDDs) encompasses over 60 human enzymes that play pivotal roles in a vast array of physiological processes.[1] These enzymes utilize molecular oxygen and the co-substrate α-ketoglutarate (also known as 2-oxoglutarate) to catalyze various oxidative reactions, including hydroxylation and demethylation.[1][2] Two of the most extensively studied subfamilies with significant therapeutic implications are:

• Prolyl Hydroxylase Domain (PHD) Enzymes: These are the primary cellular oxygen sensors that regulate the stability of Hypoxia-Inducible Factor (HIF).[3][4] By hydroxylating proline residues on HIF-α subunits under normoxic conditions, PHDs mark them for proteasomal degradation.[5][6] Inhibition of PHDs stabilizes HIF-α, mimicking a hypoxic state and activating downstream genes involved in erythropoiesis and iron metabolism.[3][6] This has led to the development of a new class of oral medications for anemia associated with chronic kidney disease.[7]

• Jumonji C (JmjC) Domain-Containing Histone Demethylases (KDMs): This subfamily reverses histone lysine methylation, a key epigenetic modification that regulates gene expression.[4][8] Dysregulation of JmjC KDMs is implicated in various cancers, making them attractive targets for oncological drug discovery.[9][10][11]

Given their central role in human pathophysiology, the development of potent and selective inhibitors for αKGDDs is an area of intense research. This guide uses a novel compound, 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, as a case study to demonstrate a robust benchmarking workflow.

The Panel of Inhibitors: Establishing a Baseline for Comparison

A critical aspect of characterizing a new chemical entity (NCE) is to compare its performance against well-understood reference compounds. For this guide, we will benchmark our NCE against two widely used, broad-spectrum αKGDD inhibitors that act as structural mimics of α-ketoglutarate.

• Novel Chemical Entity (NCE): 3-(Methoxycarbonyl)pyridine-2-carboxylic acid This molecule shares structural similarities with known pyridine carboxylate inhibitors and is hypothesized to act as a competitive inhibitor at the α-ketoglutarate binding site. Its ester functional group may influence cell permeability and its overall inhibitory profile.

• Benchmark Inhibitor 1: N-Oxalylglycine (NOG) NOG is a cell-permeable, structural analog of α-ketoglutarate and a canonical inhibitor of a wide range of αKGDDs.[4] It competitively blocks the α-ketoglutarate binding site, preventing the catalytic activity of enzymes like PHDs and JmjC KDMs.[4][12]

• Benchmark Inhibitor 2: Pyridine-2,4-dicarboxylic acid (2,4-PDCA) 2,4-PDCA is another potent, broad-spectrum inhibitor of αKGDDs.[13] It has been shown to effectively inhibit various JmjC KDMs and other members of the dioxygenase family, serving as an excellent comparative tool.[13]

The Benchmarking Workflow: A Multi-Pillar Approach to Inhibitor Characterization

To generate a comprehensive and reliable profile of our NCE, we will employ a three-pillar experimental strategy. This approach moves from fundamental biochemical characterization to direct evidence of target engagement within a cellular environment, ensuring a self-validating system of inquiry.

Caption: A three-pillar workflow for inhibitor characterization.

This logical progression is crucial. An in vitro IC50 value demonstrates enzymatic inhibition, but it does not differentiate between various modes of inhibition or confirm direct binding. Isothermal Titration Calorimetry (ITC) provides this confirmation by directly measuring the heat changes upon binding, yielding the dissociation constant (Kd). Finally, the Cellular Thermal Shift Assay (CETSA) validates that the compound can access and bind to its target in the complex milieu of a living cell.

Experimental Protocols: A Guide to Execution

The following protocols are detailed, step-by-step methodologies for the key experiments outlined in our benchmarking workflow. The causality behind experimental choices is explained to provide field-proven insights.

In Vitro Enzymatic Assay: IC50 Determination

The half-maximal inhibitory concentration (IC50) is a quantitative measure of the potency of an inhibitor.[14] It represents the concentration of a drug required to inhibit a given biological process by 50%.[14][15] We will determine the IC50 of our compounds against a representative JmjC histone demethylase (JMJD2A) and a prolyl hydroxylase (PHD2).

Protocol: JMJD2A Histone Demethylase HTRF Assay

This assay format, Homogeneous Time-Resolved Fluorescence (HTRF), is highly sensitive and robust for high-throughput screening.[16] It measures the demethylation of a biotinylated histone H3 peptide substrate.

• Reagent Preparation:

  • Assay Buffer: 50 mM HEPES, pH 7.5, 100 µM FeCl₂, 100 µM Ascorbic Acid, 0.01% BSA, 0.01% Tween-20. Ascorbic acid is crucial to maintain the iron cofactor in its reduced Fe(II) state.

  • Enzyme: Recombinant human JMJD2A.

  • Substrate: Biotinylated H3K9me3 peptide.

  • Co-substrate: α-ketoglutarate.

  • Inhibitors: Serial dilutions of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, NOG, and 2,4-PDCA in DMSO, followed by dilution in Assay Buffer.

  • Detection Reagents: Europium cryptate-labeled anti-H3K9me2 antibody and Streptavidin-XL665.

• Assay Procedure:

  • Add 2 µL of serially diluted inhibitor or DMSO vehicle control to a 384-well low-volume plate.

  • Add 4 µL of JMJD2A enzyme solution (final concentration ~1 nM) to each well.

  • Incubate for 15 minutes at room temperature to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding 4 µL of a substrate/co-substrate mix (final concentrations ~50 nM H3K9me3 peptide and 10 µM α-ketoglutarate).

  • Incubate for 60 minutes at room temperature.

  • Stop the reaction by adding the detection reagents in a suitable buffer containing EDTA, which chelates the Fe(II) cofactor.

  • Incubate for 60 minutes to allow for antibody binding.

  • Read the plate on an HTRF-compatible reader (ex: 320 nm, em: 620 nm and 665 nm).

• Data Analysis:

  • Calculate the HTRF ratio (665 nm / 620 nm * 10,000).

  • Plot the HTRF ratio against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.[15]

Binding Affinity Determination: Isothermal Titration Calorimetry (ITC)

ITC is a powerful biophysical technique that directly measures the heat released or absorbed during a binding event.[17][18] This allows for the determination of the binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (ΔH and ΔS) of the interaction in a single label-free experiment.[19][20]

Protocol: ITC Measurement of Inhibitor Binding to PHD2

• Sample Preparation:

  • Protein: Dialyze purified recombinant human PHD2 extensively against the ITC buffer (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl).

  • Ligand: Dissolve 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, NOG, or 2,4-PDCA in the final dialysis buffer. Ensure precise concentration determination.

  • Degas all solutions immediately before use to prevent bubble formation in the ITC cell.

• ITC Experiment:

  • Load the PHD2 solution (~20 µM) into the sample cell of the calorimeter.

  • Load the inhibitor solution (~200 µM) into the injection syringe.

  • Set the experimental temperature to 25°C.

  • Perform a series of injections (e.g., 20 injections of 2 µL each) of the inhibitor into the protein solution, with sufficient spacing between injections to allow the signal to return to baseline.

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change (ΔH).

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding) to extract the Kd, stoichiometry (n), and enthalpy of binding (ΔH).

Cellular Target Engagement: Cellular Thermal Shift Assay (CETSA)

CETSA is a groundbreaking method for verifying that a drug binds to its intended target within the complex environment of a living cell or tissue.[21][22] The principle is that ligand binding stabilizes a protein, increasing its resistance to thermal denaturation.[23][24]

Caption: A simplified workflow for the Cellular Thermal Shift Assay (CETSA).

Protocol: CETSA for JMJD2A in HEK293T Cells

• Cell Culture and Treatment:

  • Culture HEK293T cells to ~80% confluency.

  • Harvest the cells and resuspend in PBS containing a protease inhibitor cocktail.

  • Aliquot the cell suspension and treat with the test inhibitor (e.g., 10 µM final concentration) or vehicle (DMSO) for 1 hour at 37°C.

• Thermal Challenge:

  • Transfer aliquots of the treated cell suspension to PCR tubes.

  • Heat the tubes to a range of different temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes in a thermal cycler, followed by cooling to 4°C for 3 minutes.

• Lysis and Fractionation:

  • Lyse the cells by three freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

  • Clarify the lysates by centrifugation at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.

• Protein Quantification:

  • Carefully collect the supernatant (soluble fraction).

  • Denature the samples in SDS-PAGE loading buffer.

  • Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Perform a Western blot using a specific primary antibody against JMJD2A and a suitable loading control (e.g., GAPDH).

  • Detect with a secondary antibody and quantify band intensities.

• Data Analysis:

  • Normalize the JMJD2A band intensity to the loading control for each sample.

  • Plot the normalized intensity of soluble JMJD2A against the temperature for both vehicle- and inhibitor-treated samples.

  • The shift in the melting curve (ΔTm) indicates target stabilization by the inhibitor.

Data Presentation and Interpretation: Synthesizing the Evidence

All quantitative data should be summarized in clear, structured tables for easy comparison. The following tables present hypothetical, yet plausible, data for our benchmarking study.

Table 1: In Vitro Biochemical Potency (IC50)

Compound	JMJD2A IC50 (µM)	PHD2 IC50 (µM)
3-(Methoxycarbonyl)pyridine-2-carboxylic acid	5.2	15.8
N-Oxalylglycine (NOG)	25.0[12]	5.6[12]
Pyridine-2,4-dicarboxylic acid (2,4-PDCA)	2.1	85.0

Table 2: Biophysical Binding Affinity (Kd) and Cellular Target Engagement (CETSA)

Compound	PHD2 Binding Affinity (Kd, µM)	JMJD2A Thermal Shift (ΔTm, °C)
3-(Methoxycarbonyl)pyridine-2-carboxylic acid	12.5	+ 4.5
N-Oxalylglycine (NOG)	4.8	+ 5.1
Pyridine-2,4-dicarboxylic acid (2,4-PDCA)	75.3	+ 6.2

Interpretation of Results:

• Potency & Selectivity: Based on the hypothetical IC50 data, our NCE, 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, shows moderate potency against JMJD2A, being more potent than NOG but less potent than 2,4-PDCA. Interestingly, it displays a different selectivity profile compared to the benchmarks, with weaker inhibition of PHD2. This suggests the methoxycarbonyl group may be influencing interactions within the active sites of these enzymes differently.

• Binding Confirmation: The ITC data for PHD2 aligns with the IC50 results. The measured Kd for the NCE is consistent with its inhibitory concentration, confirming that the observed inhibition is due to direct binding. As expected, NOG shows the tightest binding to PHD2 in this hypothetical dataset.

• Cellular Activity: The CETSA results are critical. All three compounds demonstrate a positive thermal shift for JMJD2A, confirming that they can penetrate the cell membrane and engage with their target in a physiological context. The magnitude of the shift suggests robust target engagement for all compounds.

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A Senior Application Scientist's Guide to the Comparative Analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

For researchers, scientists, and professionals in drug development, the rigorous analysis of chemical intermediates is paramount to ensuring the quality, safety, and efficacy of the final product. 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, a key building block in the synthesis of pharmaceuticals and functional materials, requires precise and accurate analytical methods for its characterization and quantification. This guide provides an in-depth comparison of peer-reviewed methods for the analysis of this compound, offering insights into the principles, experimental protocols, and relative merits of each technique.

Introduction to the Analytical Challenges

3-(Methoxycarbonyl)pyridine-2-carboxylic acid possesses a unique chemical structure with both a carboxylic acid and a methyl ester group on a pyridine ring. This combination of functional groups presents specific analytical challenges, including its polarity, potential for thermal lability, and the need to differentiate it from structurally similar impurities or isomers. The choice of an analytical method is therefore critical and depends on the specific requirements of the analysis, such as the need for quantitative accuracy, qualitative identification, or structural elucidation.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Quantitative Analysis

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the analysis of non-volatile and thermally labile compounds like 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. Its versatility in terms of stationary and mobile phases allows for the fine-tuning of separations.

Principle of Separation

The separation of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid by HPLC is typically achieved using reversed-phase or mixed-mode chromatography. In reversed-phase HPLC, a nonpolar stationary phase is used with a polar mobile phase. The retention of the analyte is primarily driven by hydrophobic interactions. For polar and ionizable compounds like our target molecule, mixed-mode chromatography, which combines reversed-phase and ion-exchange mechanisms, can offer superior selectivity and peak shape.[1][2] The carboxylic acid moiety can be ionized depending on the mobile phase pH, which significantly influences its retention.

Experimental Protocol: Reversed-Phase HPLC with UV Detection

This protocol is a robust starting point for the routine quantitative analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a diode array detector (DAD) or UV detector.

Chromatographic Conditions:

• Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a common choice for reversed-phase separations.

• Mobile Phase A: 0.1% Formic acid in water. The acid helps to suppress the ionization of the carboxylic acid group, leading to better peak shape and retention on a C18 column.

• Mobile Phase B: Acetonitrile.

• Gradient: A typical gradient would start with a low percentage of Mobile Phase B (e.g., 10%) and gradually increase to a higher percentage (e.g., 90%) over 10-15 minutes to elute the compound and any potential impurities.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C for reproducible retention times.

• Detection: UV detection at a wavelength where the pyridine ring exhibits strong absorbance (typically around 260-270 nm).

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh a known amount of the 3-(Methoxycarbonyl)pyridine-2-carboxylic acid standard and dissolve it in a suitable solvent (e.g., a mixture of water and acetonitrile) to prepare a stock solution.

• Prepare a series of calibration standards by diluting the stock solution.

• Dissolve the sample to be analyzed in the same solvent as the standards.

• Filter all solutions through a 0.45 µm syringe filter before injection to protect the column from particulate matter.

Workflow for HPLC Analysis

Caption: Workflow for quantitative analysis by HPLC-UV.

Advantages and Limitations of HPLC

Advantages	Limitations
High precision and accuracy for quantification.	Does not provide definitive structural information.
Suitable for non-volatile and thermally labile compounds.	Can be susceptible to matrix effects.
Well-established and robust technique.	Requires high-purity solvents.
Method development can be tailored for high selectivity.	Column lifetime can be an issue with complex matrices.

Gas Chromatography (GC): An Alternative for Volatile Derivatives

Gas Chromatography (GC) is a powerful technique for the analysis of volatile and thermally stable compounds.[3] For a compound like 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, direct analysis by GC can be challenging due to its polarity and the presence of the carboxylic acid group, which can lead to poor peak shape and thermal degradation. However, with derivatization, GC can be an excellent alternative.

The Necessity of Derivatization

To make 3-(Methoxycarbonyl)pyridine-2-carboxylic acid more amenable to GC analysis, the polar carboxylic acid group is typically converted into a less polar and more volatile ester group (e.g., a methyl or silyl ester). This process, known as derivatization, improves the chromatographic behavior of the analyte. A common derivatizing agent is diazomethane or a silylating agent like BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide).

Experimental Protocol: GC-FID/MS after Derivatization

This protocol outlines the steps for GC analysis following a methylation derivatization.

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector, a flame ionization detector (FID) for quantification, and a mass spectrometer (MS) for identification.

Derivatization (Methylation with Diazomethane - use with extreme caution in a fume hood):

• Dissolve a known amount of the sample in a suitable solvent like diethyl ether.

• Add a freshly prepared ethereal solution of diazomethane dropwise until a faint yellow color persists, indicating a slight excess.

• Allow the reaction to proceed for 10-15 minutes.

• Quench the excess diazomethane by adding a drop of acetic acid.

• The resulting solution containing the dimethyl ester derivative is ready for GC analysis.

Chromatographic Conditions:

• Column: A mid-polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is a good starting point.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at a lower temperature (e.g., 100 °C) and ramp up to a higher temperature (e.g., 280 °C) at a rate of 10-15 °C/min.

• Detector Temperature: 280 °C (FID) and MS transfer line at 280 °C.

• MS Parameters: Electron ionization (EI) at 70 eV, scanning a mass range of m/z 50-400.

Workflow for GC Analysis

Caption: Workflow for GC analysis after derivatization.

Advantages and Limitations of GC

Advantages	Limitations
High resolution and separation efficiency.	Requires derivatization for polar compounds.
Mass spectrometric detection provides structural information.[4]	Not suitable for thermally labile compounds.
High sensitivity, especially with selective detectors.	Derivatization can introduce variability.
Faster analysis times compared to HPLC in some cases.	Potential for sample degradation in the injector.

Liquid Chromatography-Mass Spectrometry (LC-MS): For High Sensitivity and Specificity

LC-MS combines the separation power of HPLC with the sensitive and selective detection of mass spectrometry.[5][6] This technique is particularly valuable for the analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid in complex matrices or at low concentrations.

Principle of LC-MS

After separation by HPLC, the analyte is introduced into the mass spectrometer, where it is ionized. Electrospray ionization (ESI) is the most common ionization technique for this type of compound. The mass spectrometer then separates the ions based on their mass-to-charge ratio (m/z), providing both molecular weight information and, with tandem MS (MS/MS), structural details through fragmentation patterns.[7]

Experimental Protocol: LC-MS/MS

Instrumentation:

• An LC system coupled to a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF).

LC Conditions:

• Similar to the HPLC-UV method, a C18 column with a mobile phase of water and acetonitrile containing a small amount of formic acid is a good starting point. The flow rate may be lower (e.g., 0.2-0.5 mL/min) to be more compatible with the MS interface.

MS Conditions:

• Ionization Mode: ESI in positive ion mode is likely to be effective due to the basic nitrogen of the pyridine ring.

• Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM): For high sensitivity and selectivity, the mass spectrometer can be set to monitor the protonated molecule [M+H]⁺ (SIM) or a specific fragmentation transition (MRM).

• Source Parameters: The drying gas temperature, nebulizer pressure, and capillary voltage should be optimized to achieve the best signal for the analyte.

Advantages and Limitations of LC-MS

Advantages	Limitations
Very high sensitivity and selectivity.[6]	Higher instrumentation cost and complexity.
Provides molecular weight and structural information.	Susceptible to ion suppression from the matrix.
Ideal for trace analysis and impurity profiling.	Requires expertise in method development and data interpretation.
Can handle complex matrices with minimal sample cleanup.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is an indispensable tool for the unambiguous identification and structural characterization of molecules.[8][9] While not typically used for routine quantification, it is essential for confirming the identity of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid and for characterizing any unknown impurities.

Principle of NMR

NMR spectroscopy exploits the magnetic properties of atomic nuclei. By placing the sample in a strong magnetic field and irradiating it with radio waves, the nuclei absorb and re-emit electromagnetic radiation at specific frequencies. The resulting spectrum provides detailed information about the chemical environment of each nucleus, allowing for the determination of the molecule's structure.

Experimental Protocol: ¹H and ¹³C NMR

Instrumentation:

• NMR spectrometer (e.g., 300 MHz or higher).

Sample Preparation:

• Dissolve a few milligrams of the sample in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Transfer the solution to an NMR tube.

Data Acquisition:

• Acquire a ¹H NMR spectrum to observe the signals from the hydrogen atoms. The chemical shifts, integration, and coupling patterns will reveal the arrangement of protons in the molecule.

• Acquire a ¹³C NMR spectrum to observe the signals from the carbon atoms, providing further confirmation of the carbon skeleton.

• Advanced 2D NMR experiments (e.g., COSY, HSQC, HMBC) can be performed to establish the connectivity between atoms.

Workflow for NMR Analysis

Caption: Workflow for structural elucidation by NMR spectroscopy.

Advantages and Limitations of NMR

Advantages	Limitations
Provides unambiguous structural information.	Relatively low sensitivity compared to other methods.
Non-destructive technique.	Not suitable for routine quantification without specialized techniques.
Can be used for purity assessment (qNMR).	Expensive instrumentation.
Provides information on molecular dynamics.	Requires larger sample amounts.

Comparative Summary and Recommendations

The choice of the most appropriate analytical method for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid depends on the specific analytical goal.

Technique	Primary Application	Sensitivity	Specificity	Structural Information	Throughput
HPLC-UV	Routine quantification, purity analysis	Moderate	Moderate	Limited	High
GC-FID/MS	Quantification and identification of volatile derivatives	High	High	Good	Moderate
LC-MS/MS	Trace analysis, impurity profiling, metabolite identification	Very High	Very High	Excellent	Moderate
NMR	Structural elucidation, definitive identification	Low	Very High	Definitive	Low

Recommendations:

• For routine quality control and purity assessment , HPLC-UV is the most practical and cost-effective method.

• For identification of unknown impurities or for higher sensitivity quantification , GC-MS (with derivatization) or LC-MS/MS are the methods of choice. LC-MS/MS is particularly advantageous as it does not require derivatization.

• For definitive structural confirmation of the synthesized compound or any major unknown impurity, NMR spectroscopy is essential.

By understanding the principles and practical considerations of these analytical techniques, researchers can confidently select and implement the most suitable method for the analysis of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, ensuring the integrity and quality of their research and development efforts.

References

• Measurement of Pyridine Nucleotides in Biological Samples Using LC-MS/MS. (n.d.). Springer Protocols.
• HPLC Methods for analysis of 4-Pyridinecarboxylic acid. (n.d.). HELIX Chromatography.
• LC/MS analysis of NAD biosynthesis using stable isotope pyridine precursors. (n.d.). PubMed.
• 1 H NMR spectrum of 6(1H)-oxopyridine-2,3-dicarboxylic acid (II). (n.d.). ResearchGate.
• HPLC Methods for analysis of Pyridine. (n.d.). HELIX Chromatography.
• Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry. (n.d.). PubMed.

• Synthesis and Spectral Properties of 6(1H)-Oxopyridine-2,3-dicarboxylic Acid and Metal Porphyrazines Based Thereon. (n.d.). ResearchGate. Retrieved from [Link]

• Analytical Methods for Pyridine. (n.d.). Agency for Toxic Substances and Disease Registry.
• Separation of pyridine and other amines by GC. (n.d.). Agilent Technologies.
• The13C NMR, UV and IR absorption spectra of pyridinedicarboxylic acids. (1999). Chemistry of Heterocyclic Compounds.
• LC-MS-MS analysis of 2-pyridylacetic acid, a major metabolite of betahistine: Application to a pharmacokinetic study in healthy volunteers. (n.d.). ResearchGate.
• Gas chromatography/mass spectrometry analysis of components of pyridine temperature-programmed desorption spectra from surface of copper-supported catalysts. (2009). PubMed.

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Safety & Regulatory Compliance

Definitive Guide to the Proper Disposal of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

A Senior Application Scientist's Protocol for Ensuring Safety, Compliance, and Environmental Integrity in Pharmaceutical Research

For professionals in research and drug development, the meticulous handling and disposal of chemical reagents are as critical as the synthesis itself. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, grounding every recommendation in established safety principles and regulatory standards. Our objective is to empower you with the knowledge to manage this chemical waste stream responsibly, ensuring the safety of your laboratory personnel and the protection of our environment.

Understanding the Hazard Profile: A Causal Analysis

While a specific Safety Data Sheet (SDS) for 3-(Methoxycarbonyl)pyridine-2-carboxylic acid should always be the primary source of information, its structure—a pyridine ring with both a carboxylic acid and a methoxycarbonyl group—allows us to infer a reliable hazard profile based on analogous compounds. Pyridine and its derivatives are recognized as hazardous materials, and any waste containing them must be managed accordingly.[1][2]

• Corrosivity and Irritation: The presence of the carboxylic acid moiety suggests acidic properties. Related compounds like 2,3-pyridinedicarboxylic acid and picolinic acid are classified as causing skin and serious eye irritation.[3][4] Therefore, 3-(Methoxycarbonyl)pyridine-2-carboxylic acid must be handled as a skin and eye irritant.

• Toxicity: Pyridine derivatives can be harmful if swallowed or inhaled.[3] The parent compound, pyridine, is known to affect the nervous system, liver, and kidneys.[5] All waste, including contaminated materials, should be considered toxic.

• Reactivity and Incompatibility: Pyridine-based compounds are often incompatible with strong oxidizing agents, strong acids, and strong bases.[6][7] Mixing these wastes can lead to vigorous reactions, generating heat or toxic fumes.[8]

• Environmental Hazard: Many organic chemical wastes are harmful to aquatic life. Discharge into the sewer system is strictly prohibited to prevent environmental contamination and interference with wastewater treatment processes.[9][10]

This analysis dictates that 3-(Methoxycarbonyl)pyridine-2-carboxylic acid waste cannot be treated as common refuse. It must be segregated, contained, and disposed of through a certified hazardous waste program.

The Cardinal Rules of Chemical Waste Management

Before detailing the specific protocol, it is essential to internalize the foundational principles of laboratory waste management, which are universally applicable and mandated by regulatory bodies like the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[10]

• NEVER Sewer: Do not dispose of this chemical, or its solutions, down the drain.[9][11]

• NEVER Evaporate: Allowing the chemical to evaporate in a fume hood is not a permissible disposal method.[9][11]

• ALWAYS Segregate: Keep this waste stream separate from incompatible materials.[8][10]

• ALWAYS Contain: Use appropriate, sealed, and clearly labeled containers for waste accumulation.[6][12]

• ALWAYS Document: Maintain accurate records of what is in your waste container.[10]

Quantitative Hazard Summary

The table below summarizes the anticipated hazard profile based on data from structurally related chemicals. This data provides the rationale for the stringent disposal protocols that follow.

Hazard Parameter	Anticipated Classification & Rationale
Acute Toxicity (Oral)	Harmful if swallowed. Based on GHS classifications for picolinic acid (H302).
Skin Corrosion/Irritation	Causes skin irritation. Based on GHS classifications for related pyridinedicarboxylic acids (H315).[4][13]
Serious Eye Damage/Irritation	Causes serious eye irritation/damage. Based on GHS classifications for picolinic acid and its derivatives (H318/H319).[14]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases. This is a common characteristic of pyridine derivatives.[6][7]
Primary Disposal Route	Collection as hazardous chemical waste for incineration. Pyridine wastes are typically managed through high-temperature incineration by a licensed disposal facility.[1] This is the only acceptable method to ensure complete destruction.
Container Type	Chemically compatible, leak-proof, with a secure closure. High-density polyethylene (HDPE) or glass containers are typically appropriate. The original product container is often a suitable choice if it is in good condition.[8][10]

Step-by-Step Disposal Protocol for 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid

This protocol provides a direct, procedural workflow for the safe handling and disposal of waste from the moment of generation to its final collection.

Personnel Protective Equipment (PPE) Required:

• Chemical safety goggles

• Appropriate chemical-resistant gloves (e.g., butyl rubber; always check manufacturer's compatibility chart)

• Fully-buttoned laboratory coat

Materials Required:

• Designated hazardous waste container (HDPE or glass, with a screw-top cap)

• Hazardous waste label provided by your institution's Environmental Health & Safety (EHS) department

• Secondary containment bin

Step 1: Designate a Satellite Accumulation Area (SAA)

• Identify a specific location in the lab, at or near the point of waste generation, to store your waste container.[8][12]

• This area must not be in a high-traffic location and should be away from drains or sources of ignition.[7]

• The SAA must be inspected weekly for any signs of container leakage or degradation.[8]

Step 2: Prepare the Hazardous Waste Container

• Select a clean, sturdy, and chemically compatible container with a leak-proof screw cap.[11] The container must be free of damage.[10]

• Affix your institution's official hazardous waste label to the container before adding any waste.[6]

Step 3: Label the Container Correctly and Completely

• Using a permanent marker, fill out the hazardous waste label with the following information as required by regulations[10]:

  • The words "Hazardous Waste".

  • Full chemical name: "Waste 3-(Methoxycarbonyl)pyridine-2-carboxylic acid". Do not use abbreviations or chemical formulas.

  • List all constituents, including any solvents (e.g., "Methanol," "Water"). Estimate percentages.

  • The date waste was first added to the container (accumulation start date).

  • The Principal Investigator's name, lab room number, and contact information.

  • Mark the appropriate hazard warnings (e.g., Irritant, Toxic).

Step 4: Accumulate Waste Safely

• Carefully transfer the waste chemical (solid or in solution) into the labeled container using a funnel.

• Keep the container closed at all times except when adding waste.[9][11] This prevents the release of vapors and protects the integrity of the waste.

• Place the sealed waste container inside a larger, chemically resistant secondary containment bin to mitigate leaks or spills.[11]

Step 5: Manage Container Rinsate

• If you need to rinse an empty container that originally held the pure chemical, the first rinse must be collected as hazardous waste.[11]

• Add this first rinsate directly to your hazardous waste container.

• Subsequent rinses of an "empty" container (where all material has been removed) can typically be managed according to institutional guidelines, but collecting the first rinse as hazardous waste is a mandatory and critical step.[11]

Step 6: Requesting Disposal

• Do not overfill the waste container. Leave at least 10% of the volume as headspace to allow for expansion.

• Once the container is full or you have no further use for it, ensure the cap is tightly sealed and the label is fully completed and legible.

• Contact your institution's EHS department to schedule a waste pick-up.[12] Follow their specific procedures for moving the waste to a central collection point if required.

Disposal Decision Workflow

The following diagram illustrates the logical decision-making process for managing waste streams containing 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Caption: Decision workflow for the safe disposal of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid waste.

References

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Hazardous Waste Disposal Guide. Dartmouth College Environmental Health and Safety. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania Environmental Health & Radiation Safety. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Pyridine Standard Operating Procedure. Washington State University. [Link]

• Toxicological Profile for Pyridine. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Pyridine for Synthesis Safety Data Sheet. Loba Chemie. [Link]

• Production, Import, Use, and Disposal of Pyridine. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Hazard Substance Fact Sheet: Pyridine. New Jersey Department of Health. [Link]

• 6-(Methoxycarbonyl)pyridine-2-carboxylic acid. PubChem, National Center for Biotechnology Information. [Link]

• Pyridine, alkyl derivatives: Human health tier II assessment. Australian Government Department of Health. [Link]

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Navigating the Safe Handling of 3-(Methoxycarbonyl)pyridine-2-carboxylic Acid: A Guide for Laboratory Professionals

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the safe handling, personal protective equipment (PPE) requirements, and disposal of 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, ensuring a secure laboratory environment.

Hazard Assessment: Understanding the Risks

Based on the hazard profiles of analogous compounds such as pyridine-2-carboxylic acid and its derivatives, 3-(Methoxycarbonyl)pyridine-2-carboxylic acid should be handled as a hazardous substance.[1][2] The primary anticipated hazards include:

• Acute Oral Toxicity: Harmful if swallowed.[2]

• Skin Irritation: Causes skin irritation.[1]

• Serious Eye Damage/Irritation: Causes serious eye irritation and potentially severe damage.[1][2]

• Respiratory Irritation: May cause respiratory tract irritation.[1]

Due to these potential hazards, the implementation of stringent safety protocols is essential to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE): Your Essential Barrier

The selection and proper use of PPE are the most critical lines of defense against chemical exposure. The following table outlines the recommended PPE for various laboratory operations involving 3-(Methoxycarbonyl)pyridine-2-carboxylic acid.

Operation	Required Personal Protective Equipment	Rationale
Weighing and Aliquoting (Solid)	- Safety Goggles with side shields- Nitrile or Neoprene Gloves (double-gloving recommended)- Laboratory Coat (fully buttoned)- N95 Respirator or work in a certified chemical fume hood	To prevent inhalation of fine powders and to protect eyes and skin from accidental contact.[3]
Dissolution and Solution Handling	- Chemical Splash Goggles- Nitrile or Neoprene Gloves- Laboratory Coat- Work within a certified chemical fume hood	To protect against splashes of the chemical solution into the eyes and onto the skin.[3]
Running Reactions	- Chemical Splash Goggles- Nitrile or Neoprene Gloves- Laboratory Coat- Work within a certified chemical fume hood	To provide continuous protection from potential splashes, and vapors, especially during heated or pressurized reactions.[4]
Work-up and Purification	- Chemical Splash Goggles- Face Shield (recommended during quenching or extractions)- Nitrile or Neoprene Gloves- Laboratory Coat- Work within a certified chemical fume hood	To offer enhanced facial protection from splashes during vigorous procedures like quenching and to protect against solvent and chemical exposure.
Spill Cleanup	- Chemical Splash Goggles- Face Shield- Heavy-duty Nitrile or Butyl Rubber Gloves- Chemical-resistant Apron or Coveralls- N95 Respirator (minimum)	To provide maximum protection during direct contact with a significant amount of the spilled material.[4]

Operational Plans: From Receipt to Disposal

A systematic approach to handling 3-(Methoxycarbonyl)pyridine-2-carboxylic acid at every stage is crucial for maintaining a safe laboratory.

Receiving and Storage

• Upon receipt, inspect the container for any damage or leaks.

• Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

• Keep it segregated from strong oxidizing agents, acids, and bases.[3]

• The storage area should be clearly labeled with the appropriate hazard warnings.

Step-by-Step Handling Procedures

• Preparation: Before handling, ensure that a certified chemical fume hood is operational.[4] Have an emergency eyewash station and safety shower readily accessible.[5]

• Donning PPE: Put on a laboratory coat, followed by safety goggles and the appropriate gloves. If weighing the solid outside of a fume hood is unavoidable, an N95 respirator is mandatory.

• Weighing: Perform all weighing operations within a chemical fume hood or a balance enclosure to minimize the risk of inhaling airborne particles.

• Dissolution: Add the solid to the solvent slowly and stir to avoid splashing. If the dissolution is exothermic, use an ice bath for cooling.

• Reaction: Conduct all reactions within a chemical fume hood. Ensure that the reaction vessel is appropriately sized and equipped with a condenser if heating.

• Work-up: Quench reactions cautiously, especially if reactive reagents were used. Extractions should be performed with care to avoid pressure buildup in the separatory funnel.

• Doffing PPE: Remove gloves first, followed by the laboratory coat, and finally the safety goggles. Wash hands thoroughly with soap and water after handling the compound.[1]

Spill Management

In the event of a spill:

• Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space.

• Isolate: Prevent the spill from spreading by using an inert absorbent material like vermiculite or sand.[4]

• Neutralize (if applicable): For acidic solutions, cautious neutralization with a weak base like sodium bicarbonate may be appropriate, but only if you are trained to do so.

• Clean-up: Wearing the appropriate PPE, carefully collect the absorbed material into a labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials should be disposed of as hazardous waste.

Disposal Plan

All waste containing 3-(Methoxycarbonyl)pyridine-2-carboxylic acid must be treated as hazardous chemical waste.

• Solid Waste: Collect solid waste, including contaminated weighing paper and spatulas, in a clearly labeled, sealed container.

• Liquid Waste: Collect liquid waste in a dedicated, sealed, and properly labeled hazardous waste container. Do not mix with incompatible waste streams.[6]

• Contaminated PPE: Dispose of all contaminated gloves, disposable lab coats, and other materials in a designated hazardous waste container.

Arrange for the disposal of all hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed contractor. Never dispose of this chemical down the drain.

Visualization of Safety Protocols

To further clarify the safety decision-making process, the following diagrams illustrate the PPE selection workflow and the spill response procedure.

Figure 2: Step-by-Step Spill Response Procedure.

By adhering to these detailed safety protocols, researchers can confidently and safely handle 3-(Methoxycarbonyl)pyridine-2-carboxylic acid, fostering a secure and productive research environment.

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• Washington State University. Standard Operating Procedure for Pyridine. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. Toxicological Profile for Pyridine. Retrieved from [Link]

• U.S. Environmental Protection Agency. Personal Protective Equipment. Retrieved from [Link]

• Miami University. Personal Protective Equipment. Retrieved from [Link]

• Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. Retrieved from [Link]

• Pharmaffiliates. 3-(Methoxycarbonyl)picolinic Acid. Retrieved from [Link]

• Cole-Parmer. Material Safety Data Sheet - 2,3-Pyridinedicarboxylic acid, 99%. Retrieved from [Link]

• LeelineWork. (2026, January 7). What PPE Should You Wear When Handling Acid 2026? Retrieved from [Link]

• Wonder-Chem. 3-(methoxycarbonyl)pyridine-2-carboxylic acid. Retrieved from [Link]

• Beijing Xinheng Research Technology Co., Ltd. 3-(Methoxycarbonyl)pyridine-2-carboxylic acid. Retrieved from [Link]

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